15(Z)-Tetracosenol

Core Science & Biosynthesis

An In-depth Technical Guide on the Biological Function of 15(Z)-Tetracosenol

For Researchers, Scientists, and Drug Development Professionals

Abstract: 15(Z)-Tetracosenol is a very-long-chain monounsaturated fatty alcohol. While direct research on its biological function is limited, its corresponding fatty acid, 15(Z)-Tetracosenoic acid (more commonly known as Nervonic Acid), is well-characterized. This technical guide synthesizes the known biological roles of Nervonic Acid and explores the putative functions of 15(Z)-Tetracosenol, which is likely a key metabolic precursor or derivative. This document provides a comprehensive overview of the potential neurological, anti-inflammatory, and metabolic regulatory roles of 15(Z)-Tetracosenol, supported by data from studies on Nervonic Acid. Detailed experimental protocols for investigating its biological activities and potential signaling pathways are also presented.

Introduction

15(Z)-Tetracosenol is a 24-carbon unsaturated fatty alcohol. Its biological significance is intrinsically linked to its acid form, Nervonic Acid (NA), a crucial component of sphingolipids in the myelin sheath of nerve fibers.[1][2] The interconversion of fatty acids and fatty alcohols is a known metabolic process, suggesting that 15(Z)-Tetracosenol may play a significant role in the biosynthesis and degradation of NA, or possess its own distinct biological activities. This guide will delve into the established functions of Nervonic Acid to infer the potential biological roles of 15(Z)-Tetracosenol.

Putative Biological Functions of 15(Z)-Tetracosenol

Based on the known functions of Nervonic Acid and the general biological activities of long-chain fatty alcohols, the potential biological functions of 15(Z)-Tetracosenol can be categorized as follows:

• Neurogenesis and Myelin Sheath Maintenance: As a potential precursor to Nervonic Acid, 15(Z)-Tetracosenol may be vital for the de novo synthesis of sphingolipids, which are essential for the formation and maintenance of the myelin sheath that insulates nerve fibers.[1][2] Deficiencies in Nervonic Acid have been associated with neurodegenerative diseases like multiple sclerosis and Alzheimer's disease.[3]

• Anti-inflammatory and Immune Modulation: Nervonic Acid has demonstrated anti-inflammatory properties.[1][4] 15(Z)-Tetracosenol may share these characteristics, potentially by influencing inflammatory signaling pathways.

• Metabolic Regulation: Nervonic Acid is involved in lipid and glucose metabolism.[3] 15(Z)-Tetracosenol could play a role in these processes, either directly or through its conversion to Nervonic Acid.

• Antibacterial Activity: Long-chain fatty alcohols have been shown to possess antibacterial properties, primarily by disrupting the bacterial cell membrane.[5][6][7] This suggests a potential antimicrobial role for 15(Z)-Tetracosenol.

Quantitative Data Summary (from Nervonic Acid Studies)

The following table summarizes quantitative data from studies on Nervonic Acid, which can serve as a starting point for investigating 15(Z)-Tetracosenol.

Parameter	Value	Organism/Cell Line	Experimental Context	Reference
Neuroprotection
SOD Activity Enhancement	Concentration-dependent increase	PC12 cells	6-hydroxydopamine induced stress	[8]
MDA Level Reduction	Concentration-dependent decrease	PC12 cells	6-hydroxydopamine induced stress	[8]
GSH-PX Activity Enhancement	Significant increase	Hippocampus of Kunming mice	Normal physiological conditions	[8]
Anti-inflammatory
Pro-inflammatory Factor Secretion	Inhibition	Human Oligodendrocyte Precursor Cells (OPCs)	In vitro study	[9]
Mitochondrial Function
Mitochondrial Respiration	Concentration-dependent improvement	Adrenomyeloneuropathy (AMN) patient-derived fibroblasts	Assessment of cellular bioenergetics	[10]
Reactive Oxygen Species (ROS)	Significant reduction	AMN patient-derived fibroblasts	Measurement of oxidative stress	[10]

Detailed Experimental Protocols

The following are detailed methodologies for key experiments, adapted from studies on Nervonic Acid, that can be used to investigate the biological function of 15(Z)-Tetracosenol.

In Vitro Neuroprotection Assay

• Objective: To determine the protective effects of 15(Z)-Tetracosenol against oxidative stress in a neuronal cell line.

• Cell Line: PC12 (rat adrenal pheochromocytoma) cell line.

• Methodology:

  • Culture PC12 cells in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

  • Seed cells in 96-well plates at a density of 1 x 10^4 cells/well and allow them to adhere for 24 hours.

  • Pre-treat cells with varying concentrations of 15(Z)-Tetracosenol (e.g., 1, 10, 50, 100 µM) for 24 hours.

  • Induce oxidative stress by adding 6-hydroxydopamine (6-OHDA) to a final concentration of 100 µM and incubate for another 24 hours.

  • Assess cell viability using an MTT assay.

  • Measure levels of reactive oxygen species (ROS), superoxide (B77818) dismutase (SOD), and malondialdehyde (MDA) using commercially available kits.

• Expected Outcome: Increased cell viability and SOD activity, and decreased ROS and MDA levels in cells pre-treated with 15(Z)-Tetracosenol.

Anti-inflammatory Activity Assay

• Objective: To evaluate the effect of 15(Z)-Tetracosenol on the production of pro-inflammatory cytokines in macrophages.

• Cell Line: RAW 264.7 (mouse macrophage) cell line.

• Methodology:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

  • Seed cells in 24-well plates at a density of 5 x 10^5 cells/well and allow them to adhere for 24 hours.

  • Pre-treat cells with varying concentrations of 15(Z)-Tetracosenol (e.g., 1, 10, 50, 100 µM) for 1 hour.

  • Stimulate inflammation by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL and incubate for 24 hours.

  • Collect the cell culture supernatant.

  • Measure the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in the supernatant using ELISA kits.

• Expected Outcome: A dose-dependent reduction in the secretion of pro-inflammatory cytokines in cells treated with 15(Z)-Tetracosenol.

Signaling Pathways and Experimental Workflows

Hypothetical Signaling Pathway of 15(Z)-Tetracosenol in Neuroprotection

The following diagram illustrates a hypothetical signaling pathway for the neuroprotective effects of 15(Z)-Tetracosenol, based on its potential conversion to Nervonic Acid and the known roles of very-long-chain fatty acids.

Caption: Hypothetical neuroprotective pathway of 15(Z)-Tetracosenol.

Experimental Workflow for Investigating Biological Function

The following diagram outlines a general experimental workflow for researchers to investigate the biological functions of 15(Z)-Tetracosenol.

Caption: General experimental workflow for 15(Z)-Tetracosenol research.

Conclusion

While direct experimental evidence for the biological function of 15(Z)-Tetracosenol is currently sparse, its close metabolic relationship with Nervonic Acid provides a strong foundation for predicting its involvement in crucial physiological processes. The data and protocols presented in this guide offer a comprehensive framework for researchers and drug development professionals to explore the therapeutic potential of this very-long-chain monounsaturated fatty alcohol. Further investigation into the specific roles of 15(Z)-Tetracosenol is warranted and could lead to novel therapeutic strategies for neurological, inflammatory, and metabolic disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. Nervonic acid - Wikipedia [en.wikipedia.org]
• 3. What is Nervonic Acid Used For? - Knowledge [biowayorganicinc.com]
• 4. Sources and biological functions of nervonic acid: Advances and perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Antibacterial activity of long-chain fatty alcohols against Staphylococcus aureus. | Semantic Scholar [semanticscholar.org]
• 6. Antibacterial activity of long-chain fatty alcohols against mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Nervonic acid reduces the cognitive and neurological disturbances induced by combined doses of D‐galactose/AlCl3 in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nervonic Acid Synthesis Substrates as Essential Components in Profiled Lipid Supplementation for More Effective Central Nervous System Regeneration [mdpi.com]
• 10. researchgate.net [researchgate.net]

Unveiling 15(Z)-Tetracosenol: A Technical Guide to Natural Sources and Isolation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of 15(Z)-Tetracosenol, a long-chain monounsaturated fatty alcohol. While direct research on this specific alcohol is limited, this document extrapolates from the extensive knowledge of its corresponding fatty acid, nervonic acid (15(Z)-tetracosenoic acid), to present its likely natural sources, detailed isolation methodologies, and potential biological significance. All quantitative data are summarized for clarity, and key experimental protocols are detailed to facilitate laboratory application.

Natural Sources of 15(Z)-Tetracosenol

15(Z)-Tetracosenol is anticipated to be found in nature primarily as a constituent of wax esters in plants that are rich in nervonic acid. Wax esters are lipids composed of a fatty acid esterified to a long-chain fatty alcohol. Therefore, the most promising natural sources for 15(Z)-Tetracosenol are the seed oils of plants known for their high nervonic acid content.

It is important to note that in these sources, 15(Z)-Tetracosenol will likely be present in its esterified form and not as a free alcohol. The concentration of the alcohol is expected to correlate with the abundance of nervonic acid in the plant's lipid profile.

Table 1: Potential Natural Sources of 15(Z)-Tetracosenol Based on Nervonic Acid Content in Seed Oils

Plant Species	Common Name	Nervonic Acid Content (% of total fatty acids in oil)
Malania oleifera	Malania	40 - 67%[1]
Lunaria annua	Honesty, Annual Honesty	> 20%[2]
Lunaria biennis	Perennial Honesty	> 20%[2]
Cardamine gracea	Significant amounts[2]
Heliophila longifola	Significant amounts[2]
Acer truncatum	Purple-blow Maple	4 - 7%[1]
Xanthoceras sorbifolium	Yellowhorn	Not specified, but a known source

Isolation of 15(Z)-Tetracosenol

The isolation of 15(Z)-Tetracosenol from natural sources is a multi-step process that can be approached in two primary ways:

• Method A: Direct isolation from wax esters present in the natural source.

• Method B: Isolation of nervonic acid followed by chemical reduction to 15(Z)-Tetracosenol.

Method A: Isolation from Wax Esters

This method involves the hydrolysis of wax esters to liberate the fatty alcohol and fatty acid, followed by their separation.

1. Oil Extraction:

• Grind the seeds of a high-nervonic-acid-containing plant (e.g., Malania oleifera).

• Extract the oil using a Soxhlet extractor with a suitable solvent such as hexane (B92381) or petroleum ether.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude seed oil.

2. Wax Ester Isolation (Optional but Recommended):

• Dissolve the crude oil in a minimal amount of a non-polar solvent like chloroform.

• Apply the solution to a solid-phase extraction (SPE) column (e.g., aminopropyl-bonded silica).

• Elute the wax esters with a non-polar solvent such as heptane[3].

• Evaporate the solvent to obtain a wax ester-enriched fraction.

3. Saponification (Hydrolysis) of Wax Esters:

• Dissolve the wax ester fraction (or crude oil) in 1 M ethanolic sodium hydroxide (B78521) (NaOH) at a concentration of approximately 5 mg/mL[4].

• Heat the mixture at 90°C for 90 minutes in a sealed container[4]. This process will hydrolyze the wax esters into free fatty acids (as sodium salts) and free fatty alcohols.

4. Extraction of the Unsaponifiable Matter (Containing Fatty Alcohols):

• After cooling, add an equal volume of water to the reaction mixture.

• Extract the unsaponifiable matter, which includes the fatty alcohols, multiple times with a non-polar solvent like petroleum ether or hexane.

• Combine the organic extracts and wash with a 1:1 (v/v) ethanol/water solution to remove any remaining soap.

• Dry the organic phase over anhydrous sodium sulfate (B86663) and evaporate the solvent to yield a mixture of fatty alcohols and other unsaponifiable lipids (e.g., sterols).

5. Purification of 15(Z)-Tetracosenol:

• The crude fatty alcohol mixture can be purified using column chromatography on silica (B1680970) gel.

• Elute with a gradient of a non-polar solvent (e.g., hexane) and a slightly more polar solvent (e.g., diethyl ether or ethyl acetate) to separate the different classes of lipids.

• Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the fatty alcohols.

• For higher purity, preparative high-performance liquid chromatography (HPLC) on a normal-phase column can be employed.

6. Characterization:

• Confirm the identity and purity of the isolated 15(Z)-Tetracosenol using gas chromatography-mass spectrometry (GC-MS) after derivatization (e.g., to its trimethylsilyl (B98337) ether) and nuclear magnetic resonance (NMR) spectroscopy.

Caption: Workflow for the isolation of 15(Z)-Tetracosenol from plant seeds.

Method B: Isolation of Nervonic Acid and Subsequent Reduction

This method provides an alternative route to obtain 15(Z)-Tetracosenol, especially if a pure sample of nervonic acid is already available.

1. Isolation of Nervonic Acid:

• Nervonic acid can be isolated and purified from natural sources using methods such as urea (B33335) complexation and low-temperature crystallization of its methyl or ethyl esters. These methods effectively separate saturated and unsaturated fatty acids.

2. Esterification of Nervonic Acid (if starting from the free acid):

• Dissolve nervonic acid in methanol (B129727) containing a catalytic amount of sulfuric acid or hydrogen chloride.

• Reflux the mixture to convert the carboxylic acid to its methyl ester (methyl nervonate).

• Purify the methyl nervonate by column chromatography.

3. Reduction of Methyl Nervonate:

• Dissolve the purified methyl nervonate in a dry aprotic solvent such as diethyl ether or tetrahydrofuran (B95107) (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Slowly add a solution of a reducing agent, such as lithium aluminum hydride (LiAlH₄), to the ester solution while cooling in an ice bath.

• Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

• Carefully quench the reaction by the sequential addition of water, 15% NaOH solution, and then more water.

• Filter the resulting precipitate and wash it with the reaction solvent.

• Combine the filtrate and washings, dry over anhydrous sodium sulfate, and evaporate the solvent to yield 15(Z)-Tetracosenol.

4. Purification and Characterization:

• Purify the resulting alcohol by column chromatography on silica gel as described in Method A.

• Characterize the final product using GC-MS and NMR to confirm its identity and purity.

Caption: Workflow for the synthesis of 15(Z)-Tetracosenol from nervonic acid.

Potential Biological Significance and Signaling Pathways

VLCFAs are crucial components of sphingolipids, which are essential for the structure and function of cell membranes, particularly in the nervous system. Nervonic acid is highly enriched in the myelin sheath that insulates nerve fibers, and its deficiency is linked to demyelinating disorders[2][5]. It is also involved in the regulation of Ca²⁺ ion channels in nerve cell membranes[2].

Recent studies on nervonic acid have indicated its role in attenuating neuroinflammation and improving nerve growth and synaptic plasticity[6]. It has also been shown to activate the PI3K/AKT/mTOR signaling pathway, which is crucial for cell growth, survival, and proliferation[7].

15(Z)-Tetracosenol, as the corresponding alcohol, could potentially participate in these pathways through several mechanisms:

• Metabolic Precursor: It could be oxidized in vivo to form nervonic acid, thereby serving as a precursor for the synthesis of nervonic acid-containing sphingolipids.

• Component of Lipids: It may be incorporated into other lipid classes, such as wax esters or ether lipids, which could have their own signaling functions.

• Direct Signaling Molecule: Long-chain fatty alcohols themselves may act as signaling molecules, although this is a less explored area of research.

Inferred Signaling Pathway Involvement

The biosynthesis of VLCFAs, including nervonic acid, occurs in the endoplasmic reticulum through the action of fatty acid elongase complexes[8]. Nervonic acid is then incorporated into sphingolipids. It is plausible that 15(Z)-Tetracosenol could be produced in a parallel pathway from very-long-chain acyl-CoAs via fatty acyl-CoA reductases.

Caption: Inferred biosynthetic and signaling pathways related to 15(Z)-Tetracosenol.

Conclusion

While direct research on 15(Z)-Tetracosenol is in its nascent stages, a significant amount of information can be inferred from the well-studied nervonic acid. The natural sources rich in nervonic acid are the most promising candidates for finding 15(Z)-Tetracosenol, likely in the form of wax esters. The isolation of this long-chain fatty alcohol can be achieved through established lipid chemistry protocols, either by hydrolysis of wax esters or by chemical reduction of nervonic acid. The potential biological significance of 15(Z)-Tetracosenol is likely intertwined with the crucial roles of nervonic acid and other VLCFAs in the central nervous system. Further research is warranted to elucidate the specific functions and signaling pathways of 15(Z)-Tetracosenol, which may hold promise for applications in drug development for neurological disorders.

References

• 1. Diversity in seed oil content and fatty acid composition in Acer species with potential as sources of nervonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nervonic acid - Wikipedia [en.wikipedia.org]
• 3. A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil | PLOS One [journals.plos.org]
• 4. nva.sikt.no [nva.sikt.no]
• 5. nbinno.com [nbinno.com]
• 6. Transcriptomic and metabolomic analyses provide insights into the attenuation of neuroinflammation by nervonic acid in MPTP-stimulated PD model mice - Food & Function (RSC Publishing) [pubs.rsc.org]
• 7. Nervonic acid reduces the cognitive and neurological disturbances induced by combined doses of D-galactose/AlCl3 in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | How Very-Long-Chain Fatty Acids Could Signal Stressful Conditions in Plants? [frontiersin.org]

An In-depth Technical Guide to the Physicochemical Properties of cis-15-Tetracosenoic Acid (Nervonic Acid)

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Cis-15-Tetracosenoic acid, more commonly known as Nervonic Acid, is a very long-chain monounsaturated omega-9 fatty acid.[1][2] Its chemical formula is C24H46O2.[1][3][4][5] Nervonic acid is a key component of myelin, the lipid-rich sheath that insulates nerve cell axons, making it crucial for proper nerve function.[1][2] It is particularly abundant in the white matter of the brain and peripheral nervous tissues.[2] Due to its vital role in the nervous system, Nervonic Acid is extensively studied for its potential therapeutic applications in neurological disorders.[3] It also finds use in the cosmetic industry for its emollient and skin barrier-enhancing properties.[3][6] This document provides a detailed summary of its physicochemical properties, analytical methodologies, and biological significance.

Physicochemical Properties

The fundamental physicochemical properties of cis-15-Tetracosenoic acid are summarized in the table below. These properties are critical for its handling, formulation, and application in both research and industrial settings.

Property	Value	Reference(s)
IUPAC Name	(15Z)-tetracos-15-enoic acid	[4]
Synonyms	Nervonic Acid, Selacholeic Acid, cis-15-Tetracosenoic acid	[1][2][4][6][7][8]
CAS Number	506-37-6	[2][3][4][5][6][7][8]
Molecular Formula	C24H46O2	[1][2][3][4][5][6][7][8][9][10]
Molecular Weight	366.62 g/mol	[2][3][5][7]
Appearance	White crystalline solid or powder; may appear as a light yellow oily liquid.	[3][5][6][7][8]
Melting Point	40.5 - 44 °C	[2][3][5][6][7][8]
Boiling Point	459.84°C (rough estimate)	[7]
Solubility	Insoluble in water; Soluble in organic solvents like ethanol (B145695) and chloroform.	[3][7]
Storage Temperature	-20°C	[6][8]
Purity (Typical)	≥90.0% to ≥98.5% (by GC)	[3][5][6]

Spectral Data

Spectroscopic analysis is essential for the structural elucidation and confirmation of cis-15-Tetracosenoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy confirms the presence of specific proton environments in the molecule.

• ¹H NMR (600 MHz, Water, pH 7.0) : Key chemical shifts (δ) are observed at approximately 5.34-5.36 ppm, corresponding to the vinyl protons (-CH=CH-) of the cis-double bond.[4] Other significant peaks include those for the terminal methyl group protons (around 0.88 ppm), methylene (B1212753) group protons in the aliphatic chain (around 1.26-1.33 ppm), and protons adjacent to the carbonyl group (around 2.34-2.36 ppm).[4]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern.

• Molecular Ion Peak (M+) : The exact mass is approximately 366.349780706 Da.[4][11]

• MS/MS Fragmentation : In negative ion mode, a prominent precursor ion is observed at m/z 365.33942.[4] In positive ion mode with a precursor m/z of 367.3571 [M+H]+, significant fragments can be observed at m/z 349.3 and 331.4, corresponding to losses of water and other small moieties.[4]

Infrared (IR) Spectroscopy

While a specific spectrum is not provided in the search results, the IR spectrum of a long-chain carboxylic acid like Nervonic Acid would exhibit characteristic absorption bands:

• O-H Stretch : A broad absorption band in the range of 3300-2500 cm⁻¹ due to the hydrogen-bonded hydroxyl group of the carboxylic acid.

• C-H Stretch : Sharp peaks just below 3000 cm⁻¹ (around 2920 and 2850 cm⁻¹) corresponding to the sp³ C-H bonds of the long aliphatic chain.

• C=O Stretch : A strong, sharp absorption peak around 1710 cm⁻¹ for the carbonyl group of the carboxylic acid.

• C-O Stretch : An absorption band in the 1320-1210 cm⁻¹ region.

Experimental Protocols

The characterization of cis-15-Tetracosenoic acid relies on standard analytical techniques. Detailed methodologies for key experiments are outlined below.

Protocol for Purity Assessment by Gas Chromatography (GC)

Gas chromatography, typically after conversion to fatty acid methyl esters (FAMEs), is the standard method for assessing the purity of fatty acids.

Objective: To determine the purity of a Nervonic Acid sample.

Methodology:

• Sample Preparation (Esterification):

  • Accurately weigh approximately 10-20 mg of the Nervonic Acid sample into a reaction vial.

  • Add 2 mL of a 2% sulfuric acid solution in methanol.

  • Seal the vial and heat at 60-70°C for 2 hours to convert the fatty acid to its methyl ester (Methyl nervonate).

  • After cooling, add 1 mL of hexane (B92381) and 1 mL of deionized water.

  • Vortex the mixture thoroughly and allow the layers to separate.

  • Carefully collect the upper hexane layer, which contains the FAMEs, for GC analysis.

• GC Instrument Conditions:

  • Instrument: Gas Chromatograph with a Flame Ionization Detector (FID).

  • Column: A polar capillary column suitable for FAME analysis (e.g., DB-23, SP-2560).

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Temperature Program:

    • Initial Temperature: 150°C, hold for 1 minute.

    • Ramp: Increase to 240°C at a rate of 4°C/min.

    • Final Hold: Hold at 240°C for 10-15 minutes.

  • Injector Temperature: 250°C.

  • Detector Temperature: 260°C.

  • Injection Volume: 1 µL.

• Data Analysis:

  • Identify the peak corresponding to Methyl nervonate based on its retention time, confirmed by running a certified reference standard.

  • Calculate the purity by determining the peak area of Methyl nervonate as a percentage of the total area of all peaks in the chromatogram.

Caption: Workflow for Purity Analysis of Nervonic Acid via GC-FID.

Protocol for Melting Point Determination

The melting point is a key indicator of purity for a crystalline solid.

Objective: To determine the melting range of a purified Nervonic Acid sample.

Methodology:

• Sample Preparation:

  • Ensure the Nervonic Acid sample is completely dry and in a fine powder form.

  • Pack a small amount of the powder into a capillary tube to a height of 2-3 mm.

• Apparatus:

  • Use a calibrated melting point apparatus with a heating block and a magnifying viewer.

• Measurement:

  • Place the capillary tube into the heating block.

  • Set a rapid heating rate initially to approach the expected melting point (~42°C).

  • When the temperature is within 10-15°C of the expected melting point, reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium.

  • Record the temperature at which the first drop of liquid appears (T1).

  • Record the temperature at which the entire sample becomes a clear liquid (T2).

• Reporting:

  • The melting point is reported as the range from T1 to T2. A narrow range (e.g., < 1°C) is indicative of high purity.

Biological Significance and Signaling Pathways

Nervonic Acid plays a critical role in cellular function, particularly in the nervous system and skin.

Role in Myelination

Nervonic acid is an essential fatty acid for the biosynthesis of nervonyl sphingolipids, which are integral components of the myelin sheath.[2] This sheath facilitates rapid nerve impulse conduction. Its presence in myelin lipids accounts for approximately 40% of the total fatty acids in sphingolipids, highlighting its structural importance.[2]

Stimulation of Collagen Synthesis via TGF-β/Smad Pathway

In dermatology and cosmetics, Nervonic Acid has been shown to stimulate collagen synthesis in fibroblasts.[12] This action is primarily mediated through the activation of the Transforming Growth Factor-beta (TGF-β)/Smad signaling pathway, a crucial regulatory cascade for collagen production.[12]

Mechanism of Action:

• Penetration: Cis-15-tetracosenoic acid penetrates the fibroblast cell membrane.[12]

• Pathway Activation: It activates the TGF-β/Smad pathway.[12]

• Smad Complex Formation: This leads to the activation of Smad 2/3 proteins, which then form a complex.[12]

• Nuclear Translocation: The Smad complex translocates into the nucleus.[12]

• Gene Transcription: The complex binds to the promoter region of the type I collagen gene, initiating its transcription and leading to increased collagen synthesis.[12]

Caption: TGF-β/Smad signaling pathway for collagen synthesis activated by Nervonic Acid.

References

• 1. CAS 506-37-6: Nervonic Acid | CymitQuimica [cymitquimica.com]
• 2. Nervonic acid - Wikipedia [en.wikipedia.org]
• 3. solechem.eu [solechem.eu]
• 4. Nervonic Acid | C24H46O2 | CID 5281120 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. nstchemicals.com [nstchemicals.com]
• 6. chemimpex.com [chemimpex.com]
• 7. cis-15-Teracosenoic acid [chembk.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. Exposome-Explorer - Nervonic acid (cis-24:1n-9) (Compound) [exposome-explorer.iarc.fr]
• 10. persianherb.com [persianherb.com]
• 11. 15-Tetracosenoic acid, (15Z)- | C24H46O2 | CID 65032 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Cis-15-Tetracosenoic Acid & Collagen: Questions on Mechanism, Benefits - SOST [sostapi.com]

An In-depth Technical Guide to 15(Z)-Tetracosenol and its Relationship to Nervonic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of nervonic acid, a very-long-chain monounsaturated fatty acid, and its corresponding fatty alcohol, 15(Z)-tetracosenol. The document elucidates the chemical relationship between these two molecules, with a primary focus on nervonic acid due to its significant biological roles, particularly in the central nervous system. This guide details their chemical structures, physical properties, biosynthesis, and physiological functions. Furthermore, it presents detailed experimental protocols for the extraction and analysis of these lipids and visualizes key pathways and workflows using the DOT language for Graphviz. This resource is intended to serve as a valuable tool for researchers, scientists, and professionals in drug development investigating the therapeutic potential of these compounds.

Introduction

Nervonic acid, chemically known as (Z)-tetracos-15-enoic acid, is a crucial very-long-chain monounsaturated fatty acid (VLCFA) predominantly found in the white matter of the brain and peripheral nervous tissue.[1][2] It is an essential component of sphingolipids, particularly in the myelin sheath that insulates nerve fibers, facilitating the rapid transmission of nerve impulses.[3][4] Its corresponding fatty alcohol, 15(Z)-tetracosenol, is the reduced form of nervonic acid. While the biological significance of nervonic acid is well-documented, 15(Z)-tetracosenol is less studied but holds potential as a biochemical precursor or derivative. Deficiencies in nervonic acid have been linked to demyelinating diseases such as multiple sclerosis and adrenoleukodystrophy, highlighting its importance in neurological health and its potential as a therapeutic agent.[5]

Chemical and Physical Properties

The distinct chemical structures of nervonic acid and 15(Z)-tetracosenol underpin their different physicochemical properties and biological activities. Nervonic acid is characterized by a 24-carbon chain with a single cis-double bond at the 15th carbon (or the omega-9 position).[2][6] 15(Z)-Tetracosenol shares the same carbon backbone and double bond configuration but possesses a primary alcohol functional group instead of a carboxylic acid.[7]

Table 1: Chemical and Physical Properties of Nervonic Acid and 15(Z)-Tetracosenol

Property	Nervonic Acid	15(Z)-Tetracosenol
Synonyms	cis-15-Tetracosenoic acid, Selacholeic acid, (Z)-Tetracos-15-enoic acid	(Z)-Tetracos-15-en-1-ol, cis-15-Tetracosenol
CAS Number	506-37-6[6]	50995-29-4[7]
Molecular Formula	C₂₄H₄₆O₂[2]	C₂₄H₄₈O[7]
Molecular Weight	366.62 g/mol [2]	352.64 g/mol [7]
Melting Point	42-43 °C[2]	Not specified
Appearance	White crystalline solid[8]	Solid[7]
Solubility	Insoluble in water; soluble in organic solvents[8]	Not specified
IUPAC Name	(Z)-tetracos-15-enoic acid[2]	(15Z)-15-Tetracosen-1-ol[7]

Biosynthesis and Metabolism

Nervonic acid is synthesized in the body through the elongation of oleic acid (18:1 n-9).[2] This process occurs primarily in the endoplasmic reticulum and involves a series of enzymatic reactions.

Biosynthetic Pathway of Nervonic Acid

The biosynthesis of nervonic acid from oleoyl-CoA involves the fatty acid elongation system, which is a four-step cycle that adds two carbons from malonyl-CoA with each turn. The key enzymes in this pathway are the 3-ketoacyl-CoA synthases (KCS), 3-ketoacyl-CoA reductase, 3-hydroxyacyl-CoA dehydratase, and trans-2,3-enoyl-CoA reductase.[9]

References

• 1. notesforbiology.com [notesforbiology.com]
• 2. Nervonic acid - Wikipedia [en.wikipedia.org]
• 3. Very Long Chain Fatty Acids Profiling Services for Accurate Quantification - Creative Proteomics [creative-proteomics.com]
• 4. (15Z)-Tetracosenoate | C24H45O2- | CID 5461001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. PlantFAdb: 24:1-delta-15c; Nervonic acid; 15-Tetracosenoic acid, (15Z)-; 15-Tetracosenoic acid, (Z)-; 15-Tetracosenoic acid, cis-; (15Z)-Tetracosenoic acid; (Z)-15-Tetracosenoic acid; Nervonic acid; Nevonic acid; Selacholeic acid; cis-15-Tetracosenoic acid [fatplants.net]
• 7. 15(Z)-Tetracosenol - CD Biosynsis [biosynsis.com]
• 8. CAS 506-37-6: Nervonic Acid | CymitQuimica [cymitquimica.com]
• 9. Biosynthesis of nervonic acid and perspectives for its production by microalgae and other microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]

The Integral Role of 15(Z)-Tetracosenol in the Architecture and Function of Cellular Lipid Membranes

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

15(Z)-Tetracosenol, more commonly known as nervonic acid (NA), is a very-long-chain monounsaturated fatty acid (VLCFA) that plays a pivotal role in the structural integrity and functional dynamics of cellular lipid membranes, particularly within the nervous system. This technical guide provides a comprehensive overview of the current understanding of 15(Z)-Tetracosenol's function, with a focus on its incorporation into lipid membranes, its impact on membrane biophysical properties, and its involvement in cellular signaling pathways. Detailed experimental protocols and quantitative data are presented to serve as a valuable resource for researchers in the fields of neurobiology, lipidology, and drug development.

Introduction

15(Z)-Tetracosenol, or nervonic acid, is a C24:1n-9 monounsaturated fatty acid.[1] Its unique long-chain structure is a critical determinant of its biological functions.[2] It is particularly abundant in the white matter of the brain, where it is a major component of the myelin sheath that insulates nerve axons.[3][4] Nervonic acid is primarily found esterified in complex lipids, most notably sphingolipids such as sphingomyelin (B164518) and cerebrosides.[3][4] Dysregulation of nervonic acid metabolism has been implicated in several demyelinating diseases, including multiple sclerosis and adrenoleukodystrophy, highlighting its importance in maintaining a healthy nervous system.[5] This guide will delve into the biochemical properties of 15(Z)-Tetracosenol, its influence on the biophysical characteristics of lipid membranes, and its role as a signaling molecule.

Biochemical Properties and Biosynthesis of 15(Z)-Tetracosenol

Structure and Properties

Property	Value	Reference
Chemical Formula	C₂₄H₄₆O₂	[1]
Molar Mass	366.62 g/mol	[1]
IUPAC Name	(15Z)-Tetracosenoic acid	[1]
Common Name	Nervonic Acid	[1]
Melting Point	42-43 °C	[1]
Description	Very-long-chain monounsaturated fatty acid	[1]

Biosynthesis

Nervonic acid is synthesized in the endoplasmic reticulum through the elongation of oleic acid (C18:1).[1][6] This process involves a series of enzymatic reactions catalyzed by the fatty acid elongation (FAE) complex. The rate-limiting step is the initial condensation reaction, which is catalyzed by 3-ketoacyl-CoA synthase (KCS).[1]

Figure 1: Biosynthesis pathway of nervonic acid.

Role in Cellular Lipid Membranes

Incorporation into Membrane Lipids

Nervonic acid is a key component of sphingolipids, which are essential for the formation of lipid rafts.[7] These specialized membrane microdomains are enriched in cholesterol and sphingolipids and serve as platforms for signal transduction. The very long acyl chain of nervonic acid is thought to contribute to the stability and organization of these domains.

Effects on Membrane Biophysical Properties

The incorporation of nervonic acid into membrane phospholipids (B1166683) influences the biophysical properties of the lipid bilayer. Its long chain length and cis double bond are expected to affect membrane fluidity, thickness, and curvature. While specific quantitative data on the direct impact of 15(Z)-Tetracosenol on membrane order parameters are limited, studies on similar long-chain fatty acids suggest that it likely plays a role in maintaining an optimal level of membrane fluidity necessary for the function of membrane-associated proteins.[3]

Involvement in Cellular Signaling

Nervonic acid and its derivatives are not merely structural components but also participate in cellular signaling. Recent evidence suggests that nervonic acid can modulate the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway, which is a central regulator of cell growth, proliferation, and survival.[2][4]

Figure 2: Modulation of the PI3K/Akt signaling pathway by nervonic acid.

Experimental Protocols

Quantification of 15(Z)-Tetracosenol in Biological Samples

A common method for the quantitative analysis of nervonic acid in biological matrices is gas chromatography-mass spectrometry (GC-MS) following lipid extraction and derivatization.

Protocol: GC-MS Analysis of Nervonic Acid

• Lipid Extraction: Extract total lipids from the sample (e.g., cultured cells, plasma, tissue homogenate) using the Folch method (chloroform:methanol, 2:1 v/v).

• Saponification and Fatty Acid Methyl Ester (FAME) Preparation: Saponify the lipid extract with methanolic NaOH and then methylate the resulting free fatty acids using BF₃-methanol to form FAMEs.

• GC-MS Analysis:

  • Gas Chromatograph: Use a GC equipped with a capillary column suitable for FAME analysis (e.g., DB-23).

  • Injection: Inject the FAME extract in splitless mode.

  • Temperature Program: Start at a low temperature (e.g., 100°C), ramp to a high temperature (e.g., 250°C) to separate the FAMEs.

  • Mass Spectrometer: Operate in electron ionization (EI) mode and scan a mass range appropriate for FAMEs (e.g., m/z 50-500).

• Quantification: Identify the nervonic acid methyl ester peak based on its retention time and mass spectrum. Quantify using an internal standard (e.g., C17:0 or C23:0 fatty acid) added at the beginning of the extraction.

Experimental Workflow for Studying Nervonic Acid Effects in a Demyelination Model

The Experimental Autoimmune Encephalomyelitis (EAE) mouse model is frequently used to study multiple sclerosis. The following workflow can be used to assess the therapeutic potential of nervonic acid.

Figure 3: Experimental workflow for EAE model and nervonic acid treatment.

Quantitative Data Summary

The following tables summarize quantitative data from studies investigating nervonic acid levels in various biological contexts.

Table 1: Nervonic Acid Levels in Human Plasma in Neurological Disorders

Condition	Nervonic Acid Concentration (µM)	Fold Change vs. Control	Reference
Healthy Control	0.40 ± 0.29	-	[7]
Major Depressive Disorder	0.59 ± 0.41	↑ 1.48	[7]
Bipolar Disorder	0.39 ± 0.25	~ 1.0	[7]
Schizophrenia	0.44 ± 0.24	↑ 1.1	[7]

Table 2: Effects of Nervonic Acid Treatment on Adrenoleukodystrophy (ALD) Fibroblasts

Treatment	C26:0 Accumulation (% of control)	C24:1 Levels (% of control)	Reference
Vehicle Control	100	100	[8]
Nervonic Acid (5 µM)	↓ ~80	↑ ~200	[8]
Nervonic Acid (20 µM)	↓ ~60	↑ ~350	[8]
Nervonic Acid (50 µM)	↓ ~40	↑ ~500	[8]

Conclusion

15(Z)-Tetracosenol is a crucial lipid molecule with multifaceted roles in the structure and function of cellular membranes, particularly in the nervous system. Its involvement in myelin integrity and its potential to modulate key signaling pathways like the PI3K/Akt pathway underscore its importance in health and disease. The quantitative data and experimental protocols provided in this guide offer a foundation for further research into the therapeutic potential of nervonic acid for neurological disorders and other conditions associated with membrane dysfunction. Future studies should focus on elucidating the precise biophysical effects of nervonic acid on membrane properties and further dissecting its role in complex cellular signaling networks.

References

• 1. Biosynthesis of nervonic acid and perspectives for its production by microalgae and other microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nervonic acid reduces the cognitive and neurological disturbances induced by combined doses of D‐galactose/AlCl3 in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cholesterol interactions with tetracosenoic acid phospholipids in model cell membranes: role of the double-bond position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nervonic acid reduces the cognitive and neurological disturbances induced by combined doses of D-galactose/AlCl3 in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A rapid and quantitative LC-MS/MS method to profile sphingolipids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. De novo synthesis of nervonic acid and optimization of metabolic regulation by Yarrowia lipolytica - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Isolation of Lipid Rafts by the Detergent-Based and Non-detergent-Based Methods for Localization of GPCRs with Immunoblotting and Laser Scanning Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Biosynthesis Pathway of Very Long-Chain Fatty Alcohols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Very long-chain fatty alcohols (VLC-FOHs) are essential components of various biological structures, including cuticular waxes in plants, where they form a crucial barrier against water loss and environmental stress. In animals, they are precursors for wax esters and ether lipids. The biosynthesis of these molecules is a multi-step process involving fatty acid elongation followed by the reduction of the resulting very long-chain fatty acids (VLCFAs). Understanding this pathway is critical for research in plant biology, dermatology, and for the development of novel herbicides and therapeutic agents targeting lipid metabolism. This guide provides a detailed technical overview of the core biosynthetic pathway, including key enzymes, regulatory mechanisms, quantitative data, and detailed experimental protocols.

Core Biosynthesis Pathway

The biosynthesis of VLC-FOHs is a two-stage process primarily occurring at the endoplasmic reticulum (ER). The first stage involves the elongation of long-chain fatty acids (typically C16 or C18) to produce VLCFAs (C20 and longer). The second stage is the reduction of these VLCFA-CoAs to their corresponding alcohols.

Stage 1: Fatty Acid Elongation (FAE)

The elongation of fatty acyl-CoAs is carried out by the fatty acid elongase (FAE) complex, a multienzyme system embedded in the ER membrane. This complex catalyzes a cycle of four sequential reactions, with each cycle extending the fatty acyl chain by two carbons. The carbon donor for this process is malonyl-CoA.

The four core enzymes of the FAE complex are:

• β-Ketoacyl-CoA Synthase (KCS): This is the first and rate-limiting enzyme of the elongation cycle. It catalyzes the condensation of a long-chain acyl-CoA with malonyl-CoA to form a β-ketoacyl-CoA, releasing CO2. The substrate specificity of the KCS determines the chain length of the final VLCFA product. Plants possess a large family of KCS genes, each with distinct substrate specificities and expression patterns.[1][2][3]

• β-Ketoacyl-CoA Reductase (KCR): This enzyme reduces the β-ketoacyl-CoA to a β-hydroxyacyl-CoA using NADPH as a reducing agent.[4]

• 3-Hydroxyacyl-CoA Dehydratase (HCD): HCD catalyzes the dehydration of the β-hydroxyacyl-CoA to form a trans-2-enoyl-CoA.[5][6][7][8]

• Enoyl-CoA Reductase (ECR): The final step in the elongation cycle is the reduction of the trans-2-enoyl-CoA to a saturated acyl-CoA, again utilizing NADPH as the reductant. The resulting elongated acyl-CoA can then serve as a substrate for another round of elongation or be channeled to other metabolic pathways.[9][10]

The FAE complex is thought to function as a cohesive unit, with evidence suggesting protein-protein interactions between the component enzymes to facilitate efficient substrate channeling.

Diagram 1: The Fatty Acid Elongation (FAE) Cycle.

Stage 2: Reduction of VLCFA-CoA to Very Long-Chain Fatty Alcohols

The VLCFA-CoAs produced by the FAE complex are subsequently reduced to VLC-FOHs by the action of Fatty Acyl-CoA Reductases (FARs). These enzymes are also typically located in the endoplasmic reticulum.[11] The reduction can proceed through two distinct mechanisms:

• One-step reduction: A single FAR enzyme catalyzes the four-electron reduction of a fatty acyl-CoA directly to a fatty alcohol, using two molecules of NADPH.

• Two-step reduction: In this pathway, the fatty acyl-CoA is first reduced to a fatty aldehyde by an acyl-CoA reductase. The fatty aldehyde is then further reduced to a fatty alcohol by an aldehyde reductase or an alcohol dehydrogenase.

Diagram 2: One-step vs. Two-step Reduction by FARs.

Regulation of the Biosynthesis Pathway

The biosynthesis of VLC-FOHs is tightly regulated at multiple levels to meet the developmental and environmental needs of the organism.

Transcriptional Regulation: The expression of genes encoding the enzymes of the FAE complex and FARs is a key regulatory point. In plants, several transcription factors have been identified that control the expression of these genes, particularly in response to abiotic stresses such as drought and salt stress. For example, MYB transcription factors can bind to the promoter regions of wax biosynthesis genes and activate their transcription, leading to increased production of cuticular waxes.[1][12][13][14][15] The phytohormone abscisic acid (ABA) is a key signaling molecule in this regulatory network.[13][14][15]

Diagram 3: Transcriptional Regulation by MYB Factors.

Protein-Protein Interactions: The enzymes of the FAE complex are thought to form a supercomplex within the ER membrane. Studies have shown both homo- and hetero-interactions between different KCS isoforms and between KCS and other components of the elongase complex (KCR, HCD, and ECR). These interactions are crucial for the stability and efficiency of the complex.

Quantitative Data

The following tables summarize available quantitative data on enzyme kinetics and the composition of very long-chain fatty alcohols in various plant species.

Table 1: Selected Enzyme Kinetic Parameters

Enzyme	Organism/Isoform	Substrate	Km (µM)	Vmax or kcat	Reference
L-3-hydroxyacyl-CoA dehydrogenase	Pig heart	C10-OH-CoA	3.6	135 U/mg	[5]
L-3-hydroxyacyl-CoA dehydrogenase	Pig heart	C16-OH-CoA	3.3	98 U/mg	[5]
Acyl-CoA Reductase (GCR variant)	Rhodobacter sphaeroides	Glycolyl-CoA	150 ± 20	14.8 ± 0.5 s-1 (kcat)	[16]
Acyl-CoA Reductase (GCR variant)	Rhodobacter sphaeroides	Acetyl-CoA	1400 ± 200	1.8 ± 0.1 s-1 (kcat)	[16]

Table 2: Composition of Very Long-Chain Fatty Alcohols in Plant Cuticular Waxes (% of total fatty alcohols)

Fatty Alcohol	Arabidopsis thaliana (stem)	Quercus suber (leaf)	Kalanchoe daigremontiana (leaf)
C22:0-OH	-	-	-
C24:0-OH	-	-	-
C26:0-OH	12-14% (total primary alcohols)	-	4-8% (total primary alcohols)
C28:0-OH	12-14% (total primary alcohols)	-	4-8% (total primary alcohols)
C30:0-OH	12-14% (total primary alcohols)	-	4-8% (total primary alcohols)
C32:0-OH	12-14% (total primary alcohols)	-	4-8% (total primary alcohols)
C34:0-OH	-	-	4-8% (total primary alcohols)
C36:0-OH	-	-	4-8% (total primary alcohols)
Reference	[2]	[17]	[18]

Experimental Protocols

Protocol 1: Heterologous Expression and Purification of FAE and FAR Enzymes

For detailed biochemical characterization, heterologous expression of the enzymes is often necessary. Pichia pastoris is a commonly used expression system for membrane-bound proteins like KCS.

Diagram 4: Workflow for Heterologous Expression and Purification.

Detailed Steps:

• Gene of Interest: Obtain the coding sequence for the desired KCS or FAR enzyme. Codon optimization for Pichia pastoris is recommended for optimal expression.

• Vector Construction: Ligate the gene of interest into a suitable Pichia expression vector, such as pPICZα, which allows for methanol-inducible expression and secretion or intracellular expression. A C-terminal His-tag can be added for purification.

• Transformation: Linearize the expression vector and transform it into a suitable Pichia pastoris strain (e.g., X-33) by electroporation.

• Selection: Select for positive transformants on plates containing the appropriate selection agent (e.g., Zeocin).

• Expression: Grow a selected clone in a buffered glycerol-complex medium (BMGY) and then induce protein expression by transferring the cells to a buffered methanol-complex medium (BMMY).

• Purification: For membrane-bound enzymes like KCS, harvest the cells, lyse them, and isolate the microsomal fraction by ultracentrifugation. Solubilize the membrane proteins using a suitable detergent and purify the His-tagged protein using immobilized metal affinity chromatography (IMAC) with a Ni-NTA resin.

Protocol 2: In Vitro Enzyme Assay for β-Ketoacyl-CoA Synthase (KCS)

This protocol is adapted from a method for assaying the condensation activity of the fatty acid synthase complex and can be modified for KCS.

Materials:

• Purified KCS enzyme

• [1,3-¹⁴C]Malonyl-CoA

• Long-chain acyl-CoA substrate (e.g., C18:0-CoA)

• Assay buffer (e.g., 100 mM potassium phosphate, pH 7.0)

• Reaction termination solution (e.g., perchloric acid)

• Scintillation cocktail

• Liquid scintillation counter

Procedure:

• Prepare a reaction mixture containing the assay buffer, the long-chain acyl-CoA substrate, and the purified KCS enzyme.

• Initiate the reaction by adding [1,3-¹⁴C]malonyl-CoA.

• Incubate the reaction at the optimal temperature for the enzyme (e.g., 30°C) for a defined period.

• Terminate the reaction by adding the termination solution.

• The release of ¹⁴CO₂ from the decarboxylation of malonyl-CoA is a measure of KCS activity. Trap the evolved ¹⁴CO₂ using a suitable trapping agent (e.g., a filter paper soaked in a strong base) placed in a sealed vial.

• Quantify the radioactivity of the trapped ¹⁴CO₂ by liquid scintillation counting.

Protocol 3: Extraction and Quantification of Very Long-Chain Fatty Alcohols from Plant Tissue by GC-MS

Materials:

• Plant tissue (e.g., leaves, stems)

• Chloroform (B151607)

• Methanol

• Internal standard (e.g., tetracosane)

• Derivatization reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Extraction: Immerse a known amount of fresh plant tissue in chloroform for a short period (e.g., 30-60 seconds) to extract the epicuticular waxes.

• Internal Standard: Add a known amount of an internal standard to the chloroform extract.

• Drying: Evaporate the chloroform to dryness under a stream of nitrogen.

• Derivatization: To the dried wax extract, add the derivatization reagent (e.g., BSTFA) and a solvent (e.g., pyridine) and heat at a specific temperature (e.g., 70°C) for a defined time to convert the hydroxyl groups of the fatty alcohols to trimethylsilyl (B98337) (TMS) ethers. This step increases the volatility of the compounds for GC analysis.

• GC-MS Analysis: Inject an aliquot of the derivatized sample into the GC-MS. Use a suitable capillary column (e.g., HP-5MS) and a temperature program to separate the different components of the wax mixture.

• Quantification: Identify the peaks corresponding to the TMS-derivatized fatty alcohols based on their retention times and mass spectra. Quantify the amount of each fatty alcohol by comparing its peak area to that of the internal standard.

Diagram 5: Workflow for GC-MS Analysis of VLC-FOHs.

Conclusion

The biosynthesis of very long-chain fatty alcohols is a fundamental metabolic pathway with significant implications for organismal survival and development. This guide has provided a comprehensive technical overview of the core enzymatic steps, regulatory networks, and analytical methodologies. A thorough understanding of this pathway is essential for researchers and professionals in various fields, from agriculture to medicine, and will continue to be a fertile area for future research and development. The detailed protocols and quantitative data presented herein serve as a valuable resource for designing and executing experiments aimed at further elucidating the intricacies of this vital metabolic process.

References

• 1. researchgate.net [researchgate.net]
• 2. Biosynthesis and Functions of Very-Long-Chain Fatty Acids in the Responses of Plants to Abiotic and Biotic Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetically guided, ratiometric tuning of fatty acid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Functional Characterization of the Arabidopsis β-Ketoacyl-Coenzyme A Reductase Candidates of the Fatty Acid Elongase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 3-Hydroxyacyl-CoA dehydratase - Wikipedia [en.wikipedia.org]
• 7. The 3-hydroxyacyl-CoA dehydratases HACD1 and HACD2 exhibit functional redundancy and are active in a wide range of fatty acid elongation pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Four amino acids define the CO2 binding pocket of enoyl-CoA carboxylases/reductases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Making sure you're not a bot! [archiv.ub.uni-marburg.de]
• 11. mdpi.com [mdpi.com]
• 12. Research advances of MYB transcription factors in plant stress resistance and breeding - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Function of MYB domain transcription factors in abiotic stress and epigenetic control of stress response in plant genome - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Multiple Functions of MYB Transcription Factors in Abiotic Stress Responses | MDPI [mdpi.com]
• 15. preprints.org [preprints.org]
• 16. researchgate.net [researchgate.net]
• 17. Chemical Composition of Cuticular Waxes and Pigments and Morphology of Leaves of Quercus suber Trees of Different Provenance - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Discovery and history of C24:1 unsaturated alcohols

An In-depth Technical Guide to C24:1 Unsaturated Alcohols: Discovery, Biosynthesis, and Methodologies

Abstract

Very-long-chain monounsaturated fatty acids (VLCMFAs) and their alcohol derivatives are critical components of neural tissues, playing a pivotal role in the structure and function of the myelin sheath. Among these, the C24:1 series, encompassing nervonic acid and its corresponding alcohol, nervonyl alcohol, are of significant interest to researchers in neuroscience and drug development. This technical guide provides a comprehensive overview of the discovery and history of these molecules, their biochemical significance, metabolic pathways, and detailed experimental protocols for their extraction, synthesis, and analysis. All quantitative data are summarized in structured tables, and key pathways and workflows are visualized using diagrams to facilitate understanding for researchers, scientists, and drug development professionals.

Discovery and History

The history of C24:1 unsaturated lipids begins with the discovery of their carboxylic acid form, nervonic acid ((Z)-tetracos-15-enoic acid).

• 1927: Mitsumaru Tsujimoto first discovered nervonic acid in the fats of Elasmobranch fishes, including sharks, leading to its initial name, "selacholeic acid".[1]

• 1927: In the same year, Ernst Klenk successfully isolated it from cerebrosides within brain tissue and established its chemical structure.[1]

• Etymology: The name "nervonic acid" is derived from the Latin word nervus (nerve or sinew), reflecting its high abundance in the white matter of the brain and peripheral nervous tissue.[2]

Early research quickly established its importance in the biosynthesis of the myelin sheath of nerve cells.[1][2] Scientists observed that shark brains, a rich source of nervonic acid, could repair themselves rapidly after injury, suggesting a role for the acid in the regeneration of nerve fibers.[2] While most research has focused on nervonic acid, its alcohol derivative, nervonyl alcohol, is a direct metabolic product and a key subject for synthetic chemistry and as a potential therapeutic agent.

Physicochemical Properties

Nervonic acid serves as the primary precursor for C24:1 unsaturated alcohols. Its properties are fundamental to understanding its behavior and that of its derivatives.

Property	Value	Reference(s)
IUPAC Name	(15Z)-Tetracos-15-enoic acid	[1][2]
Other Names	Selacholeic acid, cis-15-Tetracosenoic acid	[1][2]
Molecular Formula	C₂₄H₄₆O₂	[1][2]
Molecular Weight	366.62 g/mol	[1][2]
Melting Point	42-43 °C (108-109 °F)	[1][2]
Appearance	Clear to yellowish crystalline powder	[1]
Solubility	Insoluble in water	[1]

Biochemical Significance and Therapeutic Potential

C24:1 unsaturated fatty acids and their derivatives are not merely structural lipids; they are integral to the integrity and function of the central and peripheral nervous systems.

Role in the Myelin Sheath

Nervonic acid is a major component of sphingolipids, particularly cerebrosides and sphingomyelin (B164518), which are essential for the formation and maintenance of the myelin sheath.[2] The myelin sheath is a lipid-rich layer that insulates nerve cell axons, enabling rapid and efficient transmission of nerve impulses. In the human brain's white matter, nervonic acid and the saturated lignoceric acid (C24:0) together constitute approximately 60% of the fatty acids in sphingomyelin.[1] Its unique length and monounsaturated nature are thought to confer specific biophysical properties to the myelin membrane, influencing its fluidity and stability.[3]

Involvement in Sphingolipid Metabolism

Sphingolipids are a class of lipids characterized by a sphingoid base backbone.[4] Nervonic acid is incorporated into ceramide, the central molecule of sphingolipid metabolism, through the action of ceramide synthase enzymes (specifically CERS2).[5][6] From ceramide, it can be further metabolized into more complex sphingolipids like sphingomyelin and glycosphingolipids.[7] The acyl chain length of sphingolipids, such as the C24 chain of nervonic acid, is critical; alterations in this composition, for instance, a shift from C24 to C16 sphingolipids, have been shown to increase susceptibility to apoptosis (programmed cell death).[5]

Therapeutic Potential in Demyelinating and Neurodegenerative Diseases

Given its role in myelin, there is significant interest in nervonic acid for treating demyelinating diseases like multiple sclerosis, where the myelin sheath is damaged.[8][9] Supplementation is believed to support remyelination, the natural regenerative process of restoring myelin to demyelinated axons.[10][11]

Recent studies also highlight its potential in other neurological conditions:

• Parkinson's Disease: Nervonic acid has been shown to improve liver inflammation in mouse models of Parkinson's disease by inhibiting pro-inflammatory signaling pathways.[12] It may also attenuate neuroinflammation in the brain.[13]

• General Brain Health: It is considered a crucial nutrient for brain development and is recognized for its potential to repair damaged nerve fibers and promote nerve cell regeneration.[14][15]

Metabolic and Signaling Pathways

The biological activity of C24:1 unsaturated alcohols is rooted in their synthesis and their role in downstream cellular processes.

Biosynthesis of Nervonic Acid (C24:1 Fatty Acid)

Nervonic acid is not synthesized de novo but is produced through the elongation of oleic acid (C18:1 Δ9), a common monounsaturated fatty acid.[1][2] This process involves a series of enzymatic steps catalyzed by fatty acid elongases (ELOVLs).[11]

References

• 1. tuscany-diet.net [tuscany-diet.net]
• 2. Nervonic acid - Wikipedia [en.wikipedia.org]
• 3. C24:0 and C24:1 sphingolipids in cholesterol-containing, five- and six-component lipid membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An overview of sphingolipid metabolism: from synthesis to breakdown - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A shift in sphingolipid composition from C24 to C16 increases susceptibility to apoptosis in HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Widespread tissue distribution and synthetic pathway of polyunsaturated C24:2 sphingolipids in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sphingolipid Metabolic Pathway: An Overview of Major Roles Played in Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A mini review of nervonic acid: Source, production, and biological functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Nutritional factors and aging in demyelinating diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Nervonic acid improves liver inflammation in a mouse model of Parkinson's disease by inhibiting proinflammatory signaling pathways and regulating metabolic pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Transcriptomic and metabolomic analyses provide insights into the attenuation of neuroinflammation by nervonic acid in MPTP-stimulated PD model mice - Food & Function (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. Page loading... [wap.guidechem.com]

The Thermotropic Landscape of Very-Long-Chain Monounsaturated Lipids: A Technical Guide Focused on Nervonic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermotropic properties of lipids incorporating very-long-chain monounsaturated fatty acids, with a specific focus on derivatives of 15(Z)-tetracosenoic acid (nervonic acid). Due to a lack of available data on lipids containing 15(Z)-Tetracosenol, this guide leverages the existing body of research on nervonic acid-containing lipids, particularly ceramides (B1148491) and sphingomyelins, as a primary analogue. The distinct headgroup difference between an alcohol and a carboxylic acid will undoubtedly influence the thermotropic behavior, a factor that should be considered when applying the data presented herein. This guide summarizes key quantitative data on phase transitions, provides detailed experimental protocols for characterization, and presents visualizations of relevant molecular and systemic interactions to support research and development in drug delivery and membrane biophysics.

Introduction

Very-long-chain fatty acids (VLCFAs) are critical components of biological membranes, particularly in the nervous system, where they play a crucial role in the structure and function of myelin.[1] Nervonic acid (C24:1), a monounsaturated VLCFA, is of significant interest due to its association with neurological health and disease.[2][3] The thermotropic properties of lipids containing nervonic acid are paramount to understanding how they influence membrane fluidity, domain formation, and interactions with other membrane components. These properties are critical for the design of lipid-based drug delivery systems and for elucidating the biophysical basis of diseases related to lipid metabolism.

Thermotropic Properties of Nervonic Acid-Containing Lipids

The phase behavior of lipids is primarily characterized by their gel-to-liquid crystalline phase transition temperature (Tm), the enthalpy of this transition (ΔH), and the cooperativity of the transition. These parameters are significantly influenced by the length and degree of unsaturation of the acyl chains.

Quantitative Data

The following tables summarize the thermotropic data for various lipid systems containing nervonic acid (C24:1), primarily investigated using Differential Scanning Calorimetry (DSC).

Table 1: Thermotropic Properties of Nervonoyl Ceramide (nCer) in Model Membranes

Lipid System	Molar Ratio	Transition Temperature (Tm) (°C)	Enthalpy (ΔH) (kcal/mol)	Technique	Reference
Anhydrous Non-hydroxy fatty acid Ceramides	-	Broad transition 50-90°C	-	DSC	[4]
Hydrated Non-hydroxy fatty acid Ceramides	-	72.7°C and 81.1°C	9.8 and 4.0	DSC	[5]
DOPC/Cholesterol/nCer/nSM	Varies	Tm reduction by nSM	-	DSC	[6]
DOPC/Cholesterol/nCer/pSM	Varies	-	-	DSC	[6]

DOPC: Dioleoylphosphatidylcholine; Cholesterol: Chol; nCer: Nervonoyl Ceramide; nSM: Nervonoyl Sphingomyelin; pSM: Palmitoyl Sphingomyelin

Table 2: Influence of Nervonic Acid on the Thermotropic Behavior of Lipid Mixtures

Lipid Mixture	Key Findings	Technique	Reference
C24:1 Sulfatide Dispersions	Broad thermal events around 27.5°C	DSC	[7]
C24:1 Sulfatide in DODAB Bilayers	Disappearance of thermal events, indicating miscibility	DSC	[7]
Ceramides with C24:0 vs. C24:1	C24:0 sphingolipids have higher membrane rigidifying properties	DSC, AFM	[8]

DODAB: Dioctadecyldimethylammonium bromide; AFM: Atomic Force Microscopy

Experimental Protocols

The characterization of the thermotropic properties of lipids relies heavily on techniques such as Differential Scanning Calorimetry (DSC) and X-ray Diffraction (XRD).

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique used to measure the heat flow associated with phase transitions in lipids.[9]

Objective: To determine the phase transition temperature (Tm), enthalpy (ΔH), and cooperativity of the transition for lipid dispersions.

Materials:

• Lyophilized lipid samples (e.g., nervonic acid-containing ceramides, phospholipids)

• High-purity water or appropriate buffer

• DSC instrument (e.g., TA Instruments Q200)[10]

• Aluminum DSC pans

Procedure:

• Sample Preparation:

  • Accurately weigh 1-5 mg of the lyophilized lipid sample into a tared aluminum DSC pan.

  • Add a precise amount of water or buffer to achieve the desired hydration level (typically >60% w/w for full hydration).

  • Hermetically seal the DSC pan to prevent water evaporation during the experiment.

• Instrument Setup:

  • Place the sealed sample pan in the DSC cell and an empty, sealed pan as a reference.

  • Equilibrate the system at a starting temperature well below the expected transition temperature.

• Thermal Analysis:

  • Heat the sample at a controlled rate (e.g., 1-5 °C/min).[10]

  • Record the differential heat flow between the sample and the reference pan as a function of temperature.

  • After reaching a temperature well above the transition, cool the sample at the same rate back to the starting temperature.

  • Perform multiple heating and cooling cycles to ensure reproducibility.

• Data Analysis:

  • The phase transition temperature (Tm) is determined as the peak temperature of the endothermic transition.

  • The enthalpy of the transition (ΔH) is calculated by integrating the area under the transition peak.

  • The width of the peak at half-height provides an indication of the cooperativity of the transition.

X-ray Diffraction (XRD)

XRD provides information about the structural organization of lipid assemblies, including lamellar spacing and acyl chain packing.[11][12]

Objective: To determine the phase symmetry, lattice parameters, and hydrocarbon chain packing of lipid membranes.

Materials:

• Hydrated lipid sample

• X-ray diffractometer with a temperature-controlled sample holder

• Glass capillaries or flat sample holders

Procedure:

• Sample Preparation:

  • Hydrate the lipid film or powder to the desired water content.

  • Transfer the hydrated lipid paste into a thin-walled glass capillary or onto a flat sample holder.

  • Seal the capillary or sample holder to maintain constant hydration.

• Instrument Setup:

  • Mount the sample in the temperature-controlled holder of the diffractometer.

  • Align the sample with respect to the X-ray beam.

• Data Collection:

  • Equilibrate the sample at the desired temperature.

  • Collect the X-ray scattering pattern over a range of angles (small-angle X-ray scattering, SAXS, for lamellar repeat distance and wide-angle X-ray scattering, WAXS, for chain packing).

  • Acquire diffraction patterns at various temperatures, stepping through the phase transition region.

• Data Analysis:

  • SAXS: The positions of the Bragg peaks are used to calculate the lamellar repeat distance (d-spacing).

  • WAXS: The diffraction pattern in the wide-angle region provides information about the packing of the hydrocarbon chains. A sharp peak around 4.2 Å is indicative of a gel phase with hexagonal chain packing, while a broad, diffuse peak around 4.5 Å is characteristic of the liquid-crystalline phase.[5]

Visualizations

The following diagrams, generated using the DOT language, illustrate key concepts related to the study of nervonic acid-containing lipids.

Caption: Molecular components of nervonic acid-containing sphingolipids.

Caption: Experimental workflow for Differential Scanning Calorimetry (DSC).

Caption: Thermotropic phase transitions in lipid membranes.

Conclusion

The thermotropic properties of lipids containing 15(Z)-tetracosenoyl chains are integral to their biological function and their potential applications in drug delivery. While direct data for lipids with a 15(Z)-Tetracosenol headgroup is currently unavailable, the extensive research on nervonic acid-containing lipids provides a valuable and analogous dataset. The data and protocols presented in this guide offer a solid foundation for researchers and drug development professionals working with these unique very-long-chain monounsaturated lipids. Further investigation into the specific effects of the alcohol headgroup compared to the carboxylic acid headgroup is warranted to fully elucidate the biophysical behavior of this lipid class.

References

• 1. sxytorganic.com [sxytorganic.com]
• 2. researchgate.net [researchgate.net]
• 3. Nervonic acid and its sphingolipids: Biological functions and potential food applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Complex Effects of 24:1 Sphingolipids in Membranes Containing Dioleoylphosphatidylcholine and Cholesterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thermotropic Behavior and Structural Organization of C24:1 Sulfatide Dispersions and Its Mixtures with Cationic Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Differential Scanning Calorimetry of Protein–Lipid Interactions | Springer Nature Experiments [experiments.springernature.com]
• 10. Effect of Functional Groups in Lipid Molecules on the Stability of Nanostructured Lipid Carriers: Experimental and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Biochemical profiles of membranes from x-ray and neutron diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. X-Ray Diffraction Analysis of Membrane Structure Changes with Oxidative Stress | Springer Nature Experiments [experiments.springernature.com]

An In-Depth Technical Guide on the Solubility and Stability of Long-Chain Monounsaturated Alcohols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of long-chain monounsaturated alcohols, critical parameters for their application in research, and particularly in the formulation and development of pharmaceuticals. This document summarizes key quantitative data, details relevant experimental protocols, and provides visual representations of important concepts to facilitate understanding and application in a laboratory setting.

Core Concepts: Structure and Physicochemical Properties

Long-chain monounsaturated alcohols are aliphatic alcohols characterized by a carbon chain of 12 or more atoms and a single carbon-carbon double bond. A representative and commonly studied example is oleyl alcohol ((Z)-octadec-9-en-1-ol), a C18:1 alcohol. The presence of both a polar hydroxyl (-OH) group and a long, nonpolar hydrocarbon chain imparts an amphiphilic nature to these molecules, governing their solubility and interaction with other substances.

Solubility of Long-Chain Monounsaturated Alcohols

The solubility of a compound is a fundamental property that dictates its utility in various applications, including as a solvent, emulsifier, or in a drug delivery system. For long-chain monounsaturated alcohols, solubility is primarily influenced by the chain length, the polarity of the solvent, and the temperature.

General Principles of Solubility

The "like dissolves like" principle is paramount in understanding the solubility of these alcohols. The polar hydroxyl group allows for hydrogen bonding with polar solvents, while the extensive nonpolar hydrocarbon chain favors interactions with nonpolar solvents through van der Waals forces.

• In Polar Solvents (e.g., Water): Long-chain monounsaturated alcohols are practically insoluble in water. While the hydroxyl group can form hydrogen bonds with water molecules, the large hydrophobic carbon chain disrupts the hydrogen-bonding network of water, making dissolution energetically unfavorable. As the length of the carbon chain increases, the insolubility in water becomes more pronounced.[1][2]

• In Organic Solvents: These alcohols exhibit good solubility in a range of organic solvents. Their solubility in nonpolar solvents like hexane (B92381) is high due to the favorable interactions between the long hydrocarbon chains. In polar organic solvents such as ethanol, the hydroxyl group contributes to solubility, making them miscible or highly soluble.[3][4][5]

Quantitative Solubility Data

The following tables summarize the available quantitative solubility data for oleyl alcohol, a key long-chain monounsaturated alcohol. Data for other long-chain monounsaturated alcohols is sparse in publicly available literature; however, the trends observed for oleyl alcohol are generally applicable to others in this class, such as gadoleyl alcohol (C20:1) and erucyl alcohol (C22:1).

Table 1: Solubility of Oleyl Alcohol (C18:1) in Various Solvents at 25°C

Solvent	Chemical Formula	Type	Solubility	Reference(s)
Water	H₂O	Polar Protic	~7.0 x 10⁻⁵ g/L (Practically Insoluble)	[3][4]
Ethanol (95%)	C₂H₅OH	Polar Protic	Soluble/Miscible	[3][4]
Diethyl Ether	(C₂H₅)₂O	Polar Aprotic	Soluble/Miscible	[3]
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Polar Aprotic	~30 g/L	[6]
Dimethylformamide (DMF)	(CH₃)₂NC(O)H	Polar Aprotic	~30 g/L	[6]
Carbon Tetrachloride	CCl₄	Nonpolar	Slightly Miscible	[3]
Hexane	C₆H₁₄	Nonpolar	Soluble	[5]
Acetone	(CH₃)₂CO	Polar Aprotic	Soluble (by inference from similar alcohols)	[3][4]

Note: "Soluble" and "Miscible" are qualitative terms found in the literature, indicating a high degree of solubility.

Stability of Long-Chain Monounsaturated Alcohols

The stability of long-chain monounsaturated alcohols is a critical consideration, particularly for applications where they may be exposed to heat, light, and oxygen. The primary degradation pathway is oxidation, which can lead to changes in the physical and chemical properties of the alcohol.

Oxidative Stability

The presence of a double bond in monounsaturated alcohols makes them susceptible to oxidation. This process is typically initiated by factors such as heat, light, or the presence of metal ions, and proceeds via a free-radical chain reaction. The initial products are hydroperoxides, which are unstable and can decompose into a variety of secondary oxidation products, including aldehydes, ketones, and shorter-chain carboxylic acids.[7][8] This can result in changes in odor, an increase in acidity, and the formation of polymeric materials.[7]

The oxidative stability of these alcohols can be enhanced by the addition of antioxidants, which can interrupt the free-radical chain reaction. Storing these compounds under an inert atmosphere (e.g., nitrogen or argon), in opaque containers, and at low temperatures is also crucial for preventing degradation.[4]

Thermal Stability

Long-chain alcohols generally exhibit good thermal stability. However, at elevated temperatures, particularly in the presence of oxygen, degradation can occur. Thermogravimetric analysis (TGA) is a common technique to assess thermal stability. For instance, esters derived from long-chain alcohols have been shown to be stable up to temperatures of approximately 250-340°C.[9]

Quantitative Stability Data

The oxidative stability of lipids is often quantified by the induction period, which is the time before a rapid acceleration of oxidation occurs. The Rancimat method is a standardized technique for determining the induction period. While specific Rancimat data for pure long-chain monounsaturated alcohols is limited in the literature, data from related substances like vegetable oils provide a useful reference.

Table 2: Oxidative Stability Data (Rancimat Induction Period)

Substance	Temperature (°C)	Induction Period (hours)	Reference(s)
Palm Olein	110	24.2	[10]
Palm Olein	100	44.0	[10]
Sunflower Oil	110	2.89	[11]
Rapeseed Oil	110	~4.5 - 15.5	[12]

Note: The induction period is inversely related to temperature; a 10°C increase roughly halves the induction time.[11]

Experimental Protocols

Determination of Solubility: The Shake-Flask Method

The shake-flask method is a widely accepted and accurate technique for determining the solubility of a substance in a liquid solvent.[4][13]

Objective: To determine the saturation solubility of a long-chain monounsaturated alcohol in a given solvent at a specific temperature.

Materials:

• Long-chain monounsaturated alcohol (solute)

• Solvent of interest

• Thermostatically controlled shaker or water bath

• Centrifuge tubes with screw caps

• Analytical balance

• Pipettes

• Centrifuge

• Analytical instrument for quantification (e.g., GC-FID, HPLC)

Procedure:

• Preparation: Add an excess amount of the long-chain monounsaturated alcohol to a known volume of the solvent in a centrifuge tube. The excess solid/liquid phase is crucial to ensure that saturation is reached.

• Equilibration: Seal the tubes and place them in a thermostatically controlled shaker set to the desired temperature. Agitate the samples for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached.

• Phase Separation: After equilibration, allow the tubes to stand at the same temperature to allow for initial phase separation. Then, centrifuge the tubes at a controlled temperature to completely separate the undissolved solute from the saturated solution.

• Sampling: Carefully extract an aliquot of the clear, saturated supernatant for analysis.

• Quantification: Determine the concentration of the alcohol in the aliquot using a validated analytical method, such as gas chromatography with flame ionization detection (GC-FID) or high-performance liquid chromatography (HPLC).

• Calculation: Express the solubility in appropriate units, such as g/100g of solvent or g/L of solution.

Shake-Flask Solubility Determination Workflow.

Determination of Oxidative Stability: The Rancimat Method (AOCS Cd 12b-92)

The Rancimat method is an accelerated aging test used to determine the oxidative stability of fats and oils by measuring the induction period.[1][7][14][15][16]

Objective: To determine the oxidative stability index (OSI) or induction time of a long-chain monounsaturated alcohol.

Materials:

• Rancimat instrument

• Reaction vessels and measuring vessels

• Air pump

• Deionized water

• Long-chain monounsaturated alcohol sample

Procedure:

• Sample Preparation: Weigh a precise amount of the alcohol sample (typically 3 g) directly into a clean, dry reaction vessel.

• Instrument Setup: Fill the measuring vessels with a defined volume of deionized water (e.g., 60 mL) and place them in the instrument. The conductivity electrode is immersed in the water.

• Initiation of the Test: Place the reaction vessel containing the sample into the heating block of the Rancimat, which is pre-heated to a specific temperature (e.g., 110°C). Connect the air supply tube to the reaction vessel and the outlet tube to the measuring vessel.

• Oxidation Process: A constant stream of purified air is passed through the heated alcohol sample. This accelerates the oxidation process.

• Detection of Volatile Products: As the alcohol oxidizes, volatile secondary oxidation products, primarily formic and acetic acids, are formed. The air stream carries these volatile acids into the measuring vessel containing deionized water.

• Conductivity Measurement: The dissolution of these acids in the water increases its electrical conductivity. The Rancimat continuously monitors and records the conductivity of the water.

• Determination of Induction Period: The induction period is the time from the start of the test until the conductivity begins to increase rapidly. This point of inflection on the conductivity curve is automatically calculated by the instrument's software and is reported as the oxidative stability index (OSI) in hours.

Rancimat Oxidative Stability Test Workflow.

Signaling Pathways and Logical Relationships

The stability of long-chain monounsaturated alcohols is governed by a series of factors that can either promote or inhibit their degradation. The following diagram illustrates the key relationships in the oxidative degradation pathway.

Factors Influencing the Oxidative Stability of Long-Chain Monounsaturated Alcohols.

Conclusion

The solubility and stability of long-chain monounsaturated alcohols are dictated by their amphiphilic nature and the presence of a carbon-carbon double bond. They are generally soluble in organic solvents and practically insoluble in water. Their stability is primarily challenged by oxidation, a process that can be accelerated by heat and light but mitigated by the use of antioxidants and proper storage conditions. The standardized experimental protocols outlined in this guide provide robust methods for quantifying these critical properties, enabling researchers and drug development professionals to effectively utilize these compounds in their work.

References

• 1. Oil Stability Index [library.aocs.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Oleyl alcohol | 143-28-2 [chemicalbook.com]
• 4. Oleyl alcohol CAS#: 143-28-2 [m.chemicalbook.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. metrohm.com [metrohm.com]
• 12. researchgate.net [researchgate.net]
• 13. Oleyl Alcohol | C18H36O | CID 5284499 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. library.aocs.org [library.aocs.org]
• 15. Oleyl Alcohol, 25 g | Flinn Scientific [flinnsci.com]
• 16. Oleyl alcohol - Wikipedia [en.wikipedia.org]

The Endogenous Presence of 15(Z)-Tetracosenol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

15(Z)-Tetracosenol, more commonly known as nervonic acid, is a very-long-chain monounsaturated fatty acid (VLCFA) endogenously present in a variety of organisms, ranging from bacteria and yeast to plants and animals, including humans.[1][2] It is a crucial component of nerve cell membranes, particularly in the myelin sheath, and plays a significant role in brain development and the maintenance of the nervous system.[2][3][4] This technical guide provides an in-depth overview of the endogenous presence of nervonic acid, its biosynthesis, and the analytical methods for its quantification. It is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug development who are interested in the physiological roles and therapeutic potential of this vital fatty acid.

Introduction to 15(Z)-Tetracosenol (Nervonic Acid)

Nervonic acid (NA), a C24:1n-9 monounsaturated fatty acid, is structurally an analogue of lignoceric acid (24:0) and an elongation product of oleic acid (18:1 n-9).[1][2] Its immediate precursor in the biosynthetic pathway is erucic acid (22:1 n-9).[1][2] First discovered in the white matter of human and bovine brains, nervonic acid is particularly abundant in the sphingolipids of the myelin sheath that insulates nerve fibers.[1][2] It accounts for approximately 40% of the total fatty acids in sphingolipids within the nervous system.[2] Beyond its structural role, nervonic acid is implicated in various biological processes, including the regulation of Ca2+ ion channels in nerve cell membranes, and has been associated with neuroprotective effects.[2][3]

Endogenous Presence and Distribution

Nervonic acid is found across a wide spectrum of organisms, with its concentration varying significantly between species and tissues.

In Animals and Humans

In mammals, nervonic acid is most concentrated in the nervous system, particularly in the white matter of the brain.[2][3] It is a key constituent of sphingomyelin (B164518) and cerebrosides, which are essential for the integrity of the myelin sheath.[2][5] Nervonic acid is also present in other tissues such as the liver and kidney.[6][7] Human milk is a natural source of nervonic acid, highlighting its importance for infant neurodevelopment.[3][4] Studies have shown that decreased levels of nervonic acid are associated with certain neurological disorders.[8]

In Plants

Several plant species are rich sources of nervonic acid, typically found in the seed oil as triglycerides.[2] Plants with high nervonic acid content include Malania oleifera, which has the highest reported concentration, Lunaria annua (Honesty), Cardamine gracea, and Tropaeolum speciosum.[8][9]

In Microorganisms and Marine Life

Nervonic acid has also been identified in various microorganisms, including the yeast Saccharomyces cerevisiae, the bacterium Pseudomonas atlantica, and the mold Neocallimastix frontalis.[2] Certain marine organisms, such as the diatom Nitzschia cylindrus and various species of sharks, are also known to contain nervonic acid.[1][2] In fact, it was first isolated from shark brains, leading to the alternative name "selacholeic acid".[2]

Quantitative Data on Nervonic Acid Presence

The following tables summarize the quantitative data on the presence of 15(Z)-Tetracosenol in various organisms and tissues, compiled from multiple sources.

Organism/Tissue	Lipid Fraction	Concentration of 15(Z)-Tetracosenol	Reference
Malania oleifera (seed oil)	Total Fatty Acids	55.7% - 67.0%	[8]
Lunaria annua (seed oil)	Triglycerides	> 20%	[2]
Human Brain (White Matter)	Sphingomyelin Fatty Acids	~60%	[3]
Human Milk	Total Fatty Acids	Present	[3]
King Salmon (Chinook)	Not specified	140 mg/100 g	[2]
Rapeseed Oil	Total Fatty Acids	Up to 40%	[10]

Note: The reported concentrations can vary based on the specific species, developmental stage, and analytical methods used.

Biosynthesis of 15(Z)-Tetracosenol

The biosynthesis of nervonic acid primarily occurs in the endoplasmic reticulum and involves the elongation of oleic acid (C18:1).[1][11] This process is carried out by a fatty acid elongase (FAE) complex, which sequentially adds two-carbon units from malonyl-CoA to the growing acyl chain.[5][8]

The key enzymatic steps in the elongation of oleic acid to nervonic acid are:

• Condensation: Catalyzed by 3-ketoacyl-CoA synthase (KCS), this is the rate-limiting step.[1][12]

• Reduction: The resulting 3-ketoacyl-CoA is reduced by 3-ketoacyl-CoA reductase (KCR).[1][11]

• Dehydration: 3-hydroxyacyl-CoA dehydratase (HCD) then removes a water molecule.[1][11]

• Second Reduction: Finally, trans-2,3-enoyl-CoA reductase (ECR) reduces the double bond to form the elongated acyl-CoA.[1][11]

This four-step cycle is repeated three times to extend oleic acid (18:1) to erucic acid (22:1) and finally to nervonic acid (24:1).[1]

Signaling Pathway Diagram

Caption: Biosynthesis of Nervonic Acid via Fatty Acid Elongation.

Experimental Protocols

The quantification of 15(Z)-Tetracosenol in biological samples typically involves lipid extraction, derivatization, and analysis by gas chromatography-mass spectrometry (GC-MS).

Lipid Extraction (Folch Method)

This is a widely used method for extracting total lipids from biological tissues.[13]

Materials:

• Tissue sample

• Chloroform (B151607)

• Methanol (B129727)

• 0.9% NaCl solution

• Glass homogenizer or sonicator

• Centrifuge

• Glass centrifuge tubes with PTFE-lined caps

Protocol:

• Homogenize the tissue sample in a 2:1 (v/v) mixture of chloroform and methanol to a final volume 20 times the volume of the tissue sample.

• Agitate the mixture for 15-20 minutes at room temperature.

• Add 0.2 volumes of 0.9% NaCl solution to the homogenate.

• Vortex the mixture thoroughly and centrifuge at low speed (e.g., 2000 x g) for 10 minutes to separate the phases.[13]

• Carefully collect the lower chloroform phase, which contains the lipids, using a Pasteur pipette.

• Evaporate the solvent under a stream of nitrogen to obtain the total lipid extract.

Preparation of Fatty Acid Methyl Esters (FAMEs)

For GC-MS analysis, fatty acids are typically converted to their more volatile methyl esters.

Materials:

• Total lipid extract

• Methanolic HCl (or BF3-methanol)

• Hexane (B92381)

• Saturated NaCl solution

Protocol:

• Resuspend the dried lipid extract in a known volume of methanolic HCl.

• Heat the mixture at 60-80°C for 1-2 hours to facilitate transesterification.

• After cooling to room temperature, add an equal volume of hexane and saturated NaCl solution.

• Vortex the mixture and allow the phases to separate.

• The upper hexane layer containing the FAMEs is collected for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the standard method for the separation and quantification of FAMEs.[14][15]

Typical GC-MS Parameters:

• Column: A polar capillary column (e.g., cyano- or wax-based) is suitable for FAME separation.[14]

• Injector Temperature: 220-250°C.

• Oven Program: Start at a lower temperature (e.g., 70-100°C), hold for a few minutes, then ramp up to a final temperature of around 240-250°C.

• Carrier Gas: Helium at a constant flow rate.

• MS Detector: Operated in either full scan mode for identification or selected ion monitoring (SIM) mode for targeted quantification.[14]

Identification of the 15(Z)-Tetracosenol methyl ester is confirmed by its retention time and mass spectrum compared to a pure standard. Quantification is achieved by comparing the peak area of the sample to a calibration curve generated from standards of known concentrations.

Experimental Workflow Diagram

Caption: Workflow for Nervonic Acid Quantification.

Conclusion

15(Z)-Tetracosenol is an endogenously produced fatty acid with a well-defined biosynthetic pathway and a critical role in the structure and function of the nervous system across a diverse range of organisms. Its quantification in biological matrices can be reliably achieved through established lipid extraction and GC-MS protocols. This guide provides a foundational understanding for researchers and professionals in the field, paving the way for further investigation into the therapeutic potential of nervonic acid in neurological health and disease.

References

• 1. Research Progress of Nervonic Acid Biosynthesis [jstage.jst.go.jp]
• 2. Nervonic acid - Wikipedia [en.wikipedia.org]
• 3. Nervonic Acid: essential nootropic for brain physiology - HAP BodyBrainSkin [hapbodybrainskin.com]
• 4. Nervonic acid in infant nutrition: a forward-looking approach to enhancing neurodevelopmental outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. A Review of Nervonic Acid Production in Plants: Prospects for the Genetic Engineering of High Nervonic Acid Cultivars Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. santabiotech.com [santabiotech.com]
• 11. Frontiers | A Review of Nervonic Acid Production in Plants: Prospects for the Genetic Engineering of High Nervonic Acid Cultivars Plants [frontiersin.org]
• 12. scilit.com [scilit.com]
• 13. benchchem.com [benchchem.com]
• 14. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. shimadzu.com [shimadzu.com]

The Metabolic Journey of 15(Z)-Tetracosenol: An In-Vivo Perspective

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

15(Z)-Tetracosenol, a very-long-chain fatty alcohol, is structurally the direct precursor to nervonic acid (15(Z)-tetracosenoic acid), a critical component of myelin sphingolipids in the nervous system. While direct in-vivo metabolic studies on 15(Z)-tetracosenol are not extensively documented in publicly available literature, its metabolic fate can be reliably inferred from the established pathways governing the metabolism of other very-long-chain fatty alcohols, such as octacosanol (B124162). This technical guide synthesizes the current understanding of these pathways to project the in-vivo absorption, distribution, metabolism, and excretion of 15(Z)-tetracosenol. The proposed metabolic journey involves oxidation to its corresponding aldehyde and then to nervonic acid, followed by peroxisomal β-oxidation for catabolism. This document provides a framework for future research and drug development involving this important lipid molecule.

Proposed Metabolic Pathway of 15(Z)-Tetracosenol

The in-vivo metabolism of 15(Z)-tetracosenol is anticipated to follow the "fatty alcohol cycle," a series of interconversions between fatty alcohols, fatty aldehydes, and fatty acids. This cycle is a key feature of lipid metabolism.

Diagram of the Proposed Metabolic Pathway:

Caption: Proposed metabolic pathway of 15(Z)-Tetracosenol in vivo.

Quantitative Data from Analogous Compounds

Table 1: Pharmacokinetic Parameters of Policosanol Components in Rats and Monkeys

Parameter	Species	Dose	Tmax (hours)	Cmax (ng/mL)	Half-life (hours)
Octacosanol	Rat	60 mg/kg (oral)	1-2	Not Reported	Not Reported
Policosanol	Monkey	10 mg/kg (oral)	0.5-2	Not Reported	Not Reported
Policosanol	Human	10-20 mg/day (oral)	1-2	Not Reported	Not Reported

Data inferred from studies on policosanol.

Table 2: Tissue Distribution of [³H]-Octacosanol Metabolites in Rats

Tissue	Metabolite Identified	Time Point
Liver	Octacosanol, Octacosanoic Acid	Various
Plasma	Octacosanol, Octacosanoic Acid	Various

This table illustrates the conversion of a very-long-chain fatty alcohol to its corresponding fatty acid in vivo.

Experimental Protocols

The following are detailed methodologies for key experiments that could be adapted to study the metabolic fate of 15(Z)-tetracsenol in vivo.

In Vivo Radiolabeling Study

This protocol is designed to trace the absorption, distribution, and metabolism of 15(Z)-tetracosenol.

Workflow for In Vivo Radiolabeling Study:

Caption: Experimental workflow for a radiolabeling study.

Detailed Steps:

• Synthesis of Radiolabeled 15(Z)-Tetracosenol: Synthesize 15(Z)-tetracosenol with a radioactive isotope, such as tritium (B154650) ([³H]) or carbon-14 (B1195169) ([¹⁴C]), at a specific position in the molecule.

• Animal Dosing: Administer a known quantity of the radiolabeled compound to laboratory animals (e.g., Sprague-Dawley rats) via oral gavage or intravenous injection.

• Sample Collection: At predetermined time points (e.g., 0.5, 1, 2, 4, 8, 24 hours), collect biological samples, including blood, urine, feces, and various tissues (liver, brain, adipose tissue, etc.).

• Lipid Extraction: Perform a total lipid extraction from the collected samples using a method such as the Folch or Bligh-Dyer procedure.

• Metabolite Separation and Quantification:

  • Separate the lipid extracts using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Scrape the separated bands (TLC) or collect fractions (HPLC) and quantify the radioactivity using a liquid scintillation counter to determine the distribution of the radiolabel among different lipid classes.

• Metabolite Identification:

  • For identification, elute the separated radioactive compounds.

  • Analyze the non-radioactive counterparts of the samples by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) to identify the chemical structures of the metabolites.

Stable Isotope Tracer and Mass Spectrometry Analysis

This method avoids radioactivity and provides detailed information on metabolic flux.

Workflow for Stable Isotope Tracer Analysis:

Caption: Workflow for stable isotope tracer analysis.

Detailed Steps:

• Synthesis of Stable Isotope Labeled 15(Z)-Tetracosenol: Synthesize 15(Z)-tetracsenol labeled with stable isotopes, such as deuterium (B1214612) ([²H]) or carbon-13 ([¹³C]).

• Administration and Sample Collection: Administer the labeled compound and collect biological samples as described in the radiolabeling protocol.

• Sample Preparation:

  • Extract total lipids from the samples.

  • For GC-MS analysis, derivatize the fatty alcohols and fatty acids to form volatile esters (e.g., methyl esters for fatty acids, trimethylsilyl (B98337) ethers for fatty alcohols).

• Mass Spectrometry Analysis:

  • Analyze the prepared samples using high-resolution GC-MS or LC-MS/MS.

  • Monitor for the mass shift corresponding to the incorporated stable isotopes in the parent molecule and its downstream metabolites.

• Data Analysis:

  • Calculate the isotopic enrichment in different metabolites to determine the rate of conversion and flux through various metabolic pathways.

  • Identify the chemical structures of the labeled metabolites based on their mass spectra and retention times.

Conclusion and Future Directions

The metabolic fate of 15(Z)-tetracosenol in vivo is projected to be a multi-step process involving its oxidation to nervonic acid, followed by incorporation into sphingolipids or degradation via peroxisomal β-oxidation. While this pathway is inferred from studies of analogous very-long-chain fatty alcohols, direct experimental verification is necessary. The experimental protocols outlined in this guide provide a robust framework for future in-vivo studies to precisely elucidate the pharmacokinetics and metabolic transformations of 15(Z)-tetracsenol. Such research is crucial for understanding its physiological roles and for the development of novel therapeutics targeting neurological and metabolic disorders.

Potential Toxicological Profile of 15(Z)-Tetracosenol: An In-depth Technical Guide

Disclaimer: No direct toxicological studies on 15(Z)-Tetracosenol have been identified in publicly available literature. This guide, therefore, presents a potential toxicological profile based on data from structurally similar long-chain fatty alcohols and its corresponding carboxylic acid, nervonic acid. The information herein is intended for research, scientific, and drug development professionals as a preliminary guide and should not be substituted for compound-specific toxicological evaluation.

Executive Summary

15(Z)-Tetracosenol is a C24 monounsaturated fatty alcohol. Based on the toxicological data of analogous long-chain fatty alcohols, it is anticipated to exhibit a low order of acute and chronic toxicity.[1][2][3][4] Long-chain alcohols (C18 and above) are generally considered non-irritating to the skin and eyes and are not expected to be skin sensitizers.[1][3][5] Systemic toxicity is not anticipated at occupationally relevant exposure levels. This document outlines the probable toxicological profile of 15(Z)-Tetracosenol, drawing parallels from related compounds and detailing standard experimental protocols for its potential toxicological assessment.

Chemical and Physical Properties

Property	Value	Source
Chemical Name	(15Z)-Tetracos-15-en-1-ol	-
Synonyms	cis-15-Tetracosenol	[6]
CAS Number	50995-29-4	[6]
Molecular Formula	C24H48O	[6][7]
Molecular Weight	352.64 g/mol	[6][7]
Physical State	Solid	[6]
Purity	>99% (Commercially available)	[6]

Potential Toxicological Profile

The toxicological profile of 15(Z)-Tetracosenol is inferred from data on other long-chain fatty alcohols and the structurally related nervonic acid.

Acute Toxicity

Long-chain fatty alcohols generally demonstrate a low order of acute toxicity.[2][3][4] For instance, the oral LD50 in rats for fatty alcohols ranges from 3.1-4 g/kg for hexanol to 6-8 g/kg for octadecanol.[4] Given that toxicity tends to decrease with increasing chain length, the acute oral toxicity of 15(Z)-Tetracosenol is expected to be very low.[3]

Table 1: Inferred Acute Toxicity Profile of 15(Z)-Tetracosenol

Endpoint	Predicted Outcome	Rationale / Comments
Acute Oral Toxicity (LD50)	> 2000 mg/kg (Rat)	Based on the low toxicity of other long-chain fatty alcohols.[2][3][4]
Acute Dermal Toxicity	Low	Long-chain fatty alcohols are poorly absorbed through the skin.
Acute Inhalation Toxicity	Low	Due to its expected low volatility.

Skin and Eye Irritation

Long-chain fatty alcohols with chain lengths of C18 and above are considered non-irritants to the skin.[1][3][5] Similarly, the eye irritation potential for alcohols with a chain length of C12 and above is minimal.[3] Therefore, 15(Z)-Tetracosenol is not expected to be a skin or eye irritant.

Sensitization

Long-chain fatty alcohols are not considered to be skin sensitizers.[1][3]

Repeated Dose Toxicity

Repeated dose studies on representative long-chain alcohols have shown minimal liver toxicity at high doses.[1] The No-Observed-Adverse-Effect Level (NOAEL) for cetyl alcohol (a C16 fatty alcohol) in repeated dose toxicity studies was found to be in the range of 750 mg/kg bw/day.[5]

Genotoxicity and Carcinogenicity

Long-chain alcohols have not shown evidence of genotoxic activity in standard assays.[1] There is also no evidence to suggest that they are carcinogenic.[1] The structurally similar nervonic acid has not been identified as a carcinogen by IARC.[8]

Experimental Protocols

Standardized OECD guidelines would be followed for the toxicological evaluation of 15(Z)-Tetracosenol.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute Toxic Class Method)

This method is used to estimate the LD50 and classify the substance according to the Globally Harmonised System (GHS).[9]

Methodology:

• Test Animals: Typically, rats of a single sex (females are often preferred) are used.[10]

• Housing and Feeding: Animals are housed in standard conditions with a controlled environment. They are fasted prior to dosing.[10][11]

• Dose Administration: The test substance is administered orally by gavage in a single dose.[10][11] The starting dose is selected from one of four fixed levels: 5, 50, 300, and 2000 mg/kg body weight.[9]

• Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14 days.[12] Body weight is recorded weekly.[13]

• Pathology: A gross necropsy is performed on all animals at the end of the study.[13]

Caption: Workflow for OECD 423 Acute Toxic Class Method.

In Vitro Cytotoxicity Assay

To assess the potential for direct cellular toxicity, an in vitro cytotoxicity assay would be performed.

Methodology:

• Cell Lines: A panel of relevant cell lines (e.g., HepG2 for liver toxicity, HaCaT for skin) would be used.

• Treatment: Cells are treated with a range of concentrations of 15(Z)-Tetracosenol.

• Assay: Cell viability is assessed using a standard method such as the MTT or LDH release assay after a defined exposure period (e.g., 24, 48, 72 hours).

• Data Analysis: The IC50 (concentration that inhibits 50% of cell viability) is calculated.

Caption: General workflow for an in vitro cytotoxicity assay.

Potential Signaling Pathways in Metabolism

Long-chain fatty alcohols are generally metabolized through pathways similar to those for fatty acids.[5]

Caption: Potential metabolic pathway of 15(Z)-Tetracosenol.

Conclusion

While specific toxicological data for 15(Z)-Tetracosenol is not available, the existing information on analogous long-chain fatty alcohols and nervonic acid suggests a low toxicity profile. It is predicted to be non-irritating, not a sensitizer, and to have low acute and repeated dose toxicity. Any definitive assessment of its toxicological properties would require specific testing following established guidelines such as those provided by the OECD. The experimental protocols and potential metabolic pathways outlined in this guide provide a framework for such an evaluation.

References

• 1. Human health risk assessment of long chain alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cir-safety.org [cir-safety.org]
• 3. books.rsc.org [books.rsc.org]
• 4. Fatty alcohol - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. 15(Z)-Tetracosenol - CD Biosynsis [biosynsis.com]
• 7. GSRS [gsrs.ncats.nih.gov]
• 8. Nervonic acid - Safety Data Sheet [chemicalbook.com]
• 9. researchgate.net [researchgate.net]
• 10. oecd.org [oecd.org]
• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 12. youtube.com [youtube.com]
• 13. oecd.org [oecd.org]

An In-depth Technical Guide on the Interaction of 15(Z)-Tetracosenol with Other Lipids

Disclaimer: The primary focus of this technical guide is on nervonic acid (15(Z)-tetracosenoic acid), the carboxylic acid counterpart of 15(Z)-tetracosenol. The existing body of scientific literature extensively covers nervonic acid's interactions and biological significance, while specific research on 15(Z)-tetracosenol is limited. It is presumed that the principles of interaction of the acyl chain of nervonic acid are relevant to its alcohol form, which may act as a precursor or metabolite.

Introduction

15(Z)-Tetracosenol is a very-long-chain fatty alcohol, the reduced form of nervonic acid (24:1, n-9), a monounsaturated omega-9 fatty acid. Nervonic acid is a critical component of complex lipids, particularly in the nervous system.[1] It is highly enriched in the white matter of the brain, where it is a major constituent of the myelin sheath that insulates nerve fibers.[1] The interactions of nervonic acid with other lipids, such as cholesterol and sphingolipids, are fundamental to the structural integrity and function of myelin and other biological membranes. This guide provides a detailed overview of these interactions, summarizing key quantitative data, outlining experimental protocols, and visualizing relevant biological pathways.

Biosynthesis and Metabolism of Nervonic Acid

Nervonic acid is synthesized from oleic acid (18:1 n-9) through a series of chain elongation steps. This process is carried out by a complex of enzymes in the endoplasmic reticulum.[2][3][4] The key enzymes involved are the fatty acid elongases (ELOVLs) and desaturases.[5]

The biosynthetic pathway of nervonic acid is depicted below:

Figure 1: Biosynthesis of nervonic acid and its incorporation into key sphingolipids of the myelin sheath.

Interaction of Nervonic Acid with Other Lipids

The very long acyl chain of nervonic acid significantly influences the properties of the lipid bilayers into which it is incorporated. Its interactions with other lipids, though not yet fully quantified in terms of binding energies, have profound effects on membrane structure and function.

Interaction with Sphingolipids

Nervonic acid is a predominant fatty acid in brain sphingolipids, including sphingomyelin and cerebrosides.[6][7] Its presence is crucial for the proper formation and stability of the myelin sheath.[6][8] Studies have shown that exogenous nervonic acid can be incorporated into gangliosides and sphingomyelin in cultured neurons.[9]

Interaction with Cholesterol

Cholesterol is a key component of the myelin sheath, and its interaction with nervonic acid-containing sphingolipids is vital for myelin integrity. While direct quantitative studies on nervonic acid-cholesterol interactions are scarce, the long acyl chain of nervonic acid is expected to have significant van der Waals interactions with the rigid sterol ring of cholesterol, potentially influencing the formation of lipid domains or rafts.

Interaction with Very-Long-Chain Saturated Fatty Acids (VLCFAs)

In certain pathological conditions, such as X-linked adrenoleukodystrophy (ALD), there is an accumulation of very-long-chain saturated fatty acids (VLCFAs), like hexacosanoic acid (C26:0).[10] Nervonic acid has been shown to competitively inhibit the elongation of saturated fatty acids and can help to reduce the levels of toxic VLCFAs.[11]

The proposed mechanism involves competition for the same elongase enzymes, as illustrated below:

Figure 2: Competitive inhibition of VLCFA synthesis by nervonic acid.

Quantitative Data on Nervonic Acid Interactions and Effects

Parameter	Cell Type	Treatment	Result	Reference
Total Lipid C26:0 Accumulation	ALD Patient-Derived Fibroblasts	Increasing concentrations of nervonic acid	Concentration-dependent reversal of C26:0 accumulation	[11]
Fatty Acid Composition of Gangliosides	Cultured Chick Neurons	10 µM nervonic acid for 7 days	Nervonic acid became a major fatty acid moiety of gangliosides	[9]
Fatty Acid Composition of Sphingomyelin	Cultured Chick Neurons	10 µM nervonic acid for 7 days	Nervonic acid became a major fatty acid moiety of sphingomyelin	[9]
Mitochondrial Respiration	Adrenomyeloneuropathy (AMN) Patient-Derived Fibroblasts	Increasing concentrations of nervonic acid	Significant improvement in basal respiration, ATP production, and maximal respiration	[12][13]
Reactive Oxygen Species (ROS)	AMN Patient-Derived Fibroblasts	Nervonic acid treatment	Significant reduction in mitochondria-derived and total cellular ROS	[12]

Experimental Protocols for Studying Lipid Interactions

The following are detailed methodologies for key experiments to investigate the interaction of 15(Z)-tetracosenol or nervonic acid with other lipids. These are adapted from established protocols for studying lipid-lipid and lipid-protein interactions.[14][15][16]

Preparation of Model Membranes (Liposomes)

Objective: To create artificial lipid bilayers (liposomes) incorporating 15(Z)-tetracosenol or nervonic acid to study its biophysical interactions with other lipids.

Materials:

• 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC)

• Cholesterol

• Sphingomyelin

• 15(Z)-Tetracosenol or Nervonic Acid

• Chloroform (B151607)

• HEPES buffer (10 mM HEPES, 150 mM NaCl, pH 7.4)

• Rotary evaporator

• Extruder with polycarbonate membranes (100 nm pore size)

Protocol:

• Dissolve the desired lipids (e.g., DPPC, cholesterol, and nervonic acid in a specific molar ratio) in chloroform in a round-bottom flask.

• Evaporate the solvent using a rotary evaporator to form a thin lipid film on the flask wall.

• Further dry the film under vacuum for at least 2 hours to remove residual solvent.

• Hydrate the lipid film with HEPES buffer by vortexing, creating multilamellar vesicles (MLVs).

• For unilamellar vesicles (LUVs), subject the MLV suspension to several freeze-thaw cycles.

• Extrude the suspension through a 100 nm polycarbonate membrane at a temperature above the phase transition of the lipid mixture to form LUVs of a defined size.

Differential Scanning Calorimetry (DSC)

Objective: To determine the effect of 15(Z)-tetracosenol or nervonic acid on the phase transition temperature (Tm) and enthalpy of a lipid bilayer, providing insights into its interaction with other lipids.

Protocol:

• Prepare liposomes with and without the lipid of interest as described in Protocol 5.1.

• Load a precise amount of the liposome (B1194612) suspension into the DSC sample pan.

• Load an equal volume of buffer into the reference pan.

• Scan the samples over a defined temperature range (e.g., 20°C to 60°C for DPPC) at a controlled rate (e.g., 1°C/min).

• Record the heat flow as a function of temperature to obtain a thermogram.

• Analyze the thermogram to determine the Tm and the enthalpy of the phase transition. Changes in these parameters in the presence of 15(Z)-tetracosenol or nervonic acid indicate an interaction with the host lipids.

Fluorescence Anisotropy

Objective: To measure changes in membrane fluidity caused by the incorporation of 15(Z)-tetracosenol or nervonic acid.

Materials:

• Liposome preparations (from Protocol 5.1)

• Fluorescent probe (e.g., 1,6-diphenyl-1,3,5-hexatriene, DPH)

• Fluorometer with polarizing filters

Protocol:

• Incubate the liposome suspension with the fluorescent probe DPH to allow its incorporation into the lipid bilayer.

• Excite the sample with vertically polarized light at the excitation wavelength of DPH.

• Measure the fluorescence emission intensity parallel and perpendicular to the excitation plane.

• Calculate the fluorescence anisotropy using the formula: r = (I_parallel - G * I_perpendicular) / (I_parallel + 2 * G * I_perpendicular), where G is the grating correction factor.

• A decrease in anisotropy indicates an increase in membrane fluidity, while an increase suggests a more ordered membrane.

The following workflow illustrates the general approach to studying these lipid interactions:

Figure 3: A generalized workflow for the biophysical characterization of lipid interactions.

Conclusion

15(Z)-Tetracosenol, and more extensively its carboxylic acid form nervonic acid, are crucial lipids in the central nervous system. Their interaction with other membrane lipids, particularly sphingolipids and cholesterol, is fundamental to the structural integrity and function of the myelin sheath. While direct quantitative measurements of these interactions are still an emerging area of research, the available data strongly support the significant role of nervonic acid in modulating membrane properties and cellular lipid metabolism. The experimental protocols outlined in this guide provide a framework for future investigations to further elucidate the precise molecular mechanisms governing these vital lipid interactions. Such research is essential for advancing our understanding of neurological health and developing novel therapeutic strategies for demyelinating and other neurological disorders.

References

• 1. Nervonic acid - Wikipedia [en.wikipedia.org]
• 2. Research Progress of Nervonic Acid Biosynthesis [jstage.jst.go.jp]
• 3. A Review of Nervonic Acid Production in Plants: Prospects for the Genetic Engineering of High Nervonic Acid Cultivars Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biosynthesis of nervonic acid and perspectives for its production by microalgae and other microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nervonic Acid Synthesis Substrates as Essential Components in Profiled Lipid Supplementation for More Effective Central Nervous System Regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nervonic acid and its sphingolipids: Biological functions and potential food applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Naturally Occurring Nervonic Acid Ester Improves Myelin Synthesis by Human Oligodendrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Incorporation of very-long-chain fatty acids into sphingolipids of cultured neural cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Interactions of a very long chain fatty acid with model membranes and serum albumin. Implications for the pathogenesis of adrenoleukodystrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Nervonic Acid Attenuates Accumulation of Very Long-Chain Fatty Acids and is a Potential Therapy for Adrenoleukodystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Nervonic acid, a long chain monounsaturated fatty acid, improves mitochondrial function in adrenomyeloneuropathy fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. search.library.nyu.edu [search.library.nyu.edu]
• 15. molbiolcell.org [molbiolcell.org]
• 16. Emerging methodologies to investigate lipid–protein interactions - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 15(Z)-Tetracosenol from Nervonic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 15(Z)-Tetracosenol, a long-chain unsaturated alcohol, from its corresponding carboxylic acid, nervonic acid. The selective reduction of the carboxylic acid moiety in the presence of a cis-alkene functionality is a critical transformation in the synthesis of various bioactive lipids and their analogs. This protocol utilizes a borane-tetrahydrofuran (B86392) complex (BH3-THF), a reagent known for its chemoselectivity in reducing carboxylic acids over other reducible functional groups, including alkenes. This method offers a high-yielding and straightforward procedure for obtaining 15(Z)-Tetracosenol, a valuable compound for research in areas such as neurobiology and membrane biophysics.

Introduction

Nervonic acid ((15Z)-tetracosenoic acid) is a very-long-chain monounsaturated omega-9 fatty acid, abundant in the white matter of the brain and nervous tissues[1][2]. Its corresponding alcohol, 15(Z)-Tetracosenol (also known as nervonyl alcohol), is a key intermediate for the synthesis of various sphingolipids and other neurologically relevant molecules. The selective reduction of the carboxylic acid group of nervonic acid without affecting the integrity of the cis-double bond at the C15 position is a crucial chemical transformation.

Traditional reducing agents like lithium aluminum hydride (LiAlH4) are powerful enough to reduce carboxylic acids to primary alcohols[2][3][4][5][6][7]. However, their high reactivity can sometimes lead to the reduction of other functional groups. Borane-THF complex (BH3-THF) is a milder and more selective reducing agent, particularly effective for the reduction of carboxylic acids in the presence of alkenes, esters, and other functional groups[3][4][5][8][9]. This protocol details the use of BH3-THF for the efficient and selective synthesis of 15(Z)-Tetracosenol from nervonic acid.

Reaction Scheme

The overall reaction involves the selective reduction of the carboxylic acid group of nervonic acid to a primary alcohol using borane-tetrahydrofuran complex.

Diagram of the reaction scheme:

Caption: Synthesis of 15(Z)-Tetracosenol from nervonic acid.

Experimental Protocol

This protocol is designed for the gram-scale synthesis of 15(Z)-Tetracosenol.

3.1. Materials and Reagents

Reagent/Material	Grade	Supplier
Nervonic Acid (>98%)	Reagent	Commercially Available
Borane-THF complex (1 M in THF)	Reagent	Commercially Available
Tetrahydrofuran (B95107) (THF), anhydrous	Reagent	Commercially Available
Methanol (B129727)	ACS Grade	Commercially Available
Diethyl ether	ACS Grade	Commercially Available
Saturated aq. Sodium Bicarbonate (NaHCO3)	Laboratory	Prepared in-house
Brine (Saturated aq. NaCl)	Laboratory	Prepared in-house
Anhydrous Magnesium Sulfate (B86663) (MgSO4)	Reagent	Commercially Available
Silica (B1680970) Gel (230-400 mesh)	Chromatography	Commercially Available

3.2. Equipment

• Round-bottom flasks (various sizes)

• Magnetic stirrer and stir bars

• Inert atmosphere setup (e.g., nitrogen or argon line with manifold)

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

• Thin-layer chromatography (TLC) plates and chamber

3.3. Reaction Procedure

Workflow for the synthesis of 15(Z)-Tetracosenol:

Caption: Step-by-step workflow for the synthesis.

• Reaction Setup:

  • To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add nervonic acid (e.g., 5.0 g, 13.6 mmol).

  • Under an inert atmosphere of nitrogen or argon, add anhydrous tetrahydrofuran (THF, 70 mL) to dissolve the nervonic acid.

  • Cool the solution to 0 °C using an ice bath.

• Reduction:

  • Slowly add 1 M borane-THF complex in THF (e.g., 27.2 mL, 27.2 mmol, 2.0 equivalents) to the stirred solution of nervonic acid at 0 °C over a period of 30 minutes using a dropping funnel.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction mixture at room temperature for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the starting material (nervonic acid).

• Work-up and Purification:

  • Cool the reaction mixture back to 0 °C with an ice bath.

  • Carefully and slowly quench the reaction by the dropwise addition of methanol (20 mL). Be cautious as hydrogen gas will be evolved.

  • Stir the mixture for 30 minutes at room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Partition the residue between diethyl ether (100 mL) and water (50 mL).

  • Separate the organic layer, and wash it sequentially with saturated aqueous sodium bicarbonate (2 x 30 mL) and brine (30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO4), filter, and concentrate under reduced pressure to yield the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a mixture of hexane (B92381) and ethyl acetate (B1210297) (e.g., starting with 95:5 and gradually increasing the polarity) as the eluent to afford pure 15(Z)-Tetracosenol.

3.4. Expected Yield

The expected yield of 15(Z)-Tetracosenol is typically in the range of 85-95% based on similar reductions of unsaturated fatty acids.

Characterization of 15(Z)-Tetracosenol

The structure and purity of the synthesized 15(Z)-Tetracosenol can be confirmed by standard spectroscopic methods.

4.1. Spectroscopic Data

Technique	Expected Observations
¹H NMR (CDCl₃)	δ 5.34 (m, 2H, -CH=CH-), 3.64 (t, 2H, -CH₂OH), 2.01 (m, 4H, -CH₂-CH=CH-CH₂-), 1.57 (m, 2H, -CH₂-CH₂OH), 1.25 (br s, 36H, -(CH₂)₁₈-), 0.88 (t, 3H, -CH₃)
¹³C NMR (CDCl₃)	δ 129.9 (-CH=CH-), 63.1 (-CH₂OH), 32.8, 31.9, 29.7-29.2 (multiple peaks for -CH₂-), 27.2, 25.7, 22.7, 14.1 (-CH₃)
FT-IR (neat)	3330 cm⁻¹ (broad, O-H stretch), 3005 cm⁻¹ (=C-H stretch), 2920 cm⁻¹ (C-H stretch, asymmetric), 2850 cm⁻¹ (C-H stretch, symmetric), 1465 cm⁻¹ (C-H bend), 1058 cm⁻¹ (C-O stretch)[1][2][4][10][11]
Mass Spec. (EI)	m/z (%): 352 (M⁺), 334 (M⁺-H₂O), and other characteristic fragmentation patterns of long-chain alcohols.

Safety Precautions

• Borane-THF complex is flammable and reacts violently with water. Handle under an inert atmosphere in a well-ventilated fume hood.

• Anhydrous THF is flammable and can form explosive peroxides. Use from a freshly opened bottle or after proper purification and testing for peroxides.

• The quenching of the reaction with methanol evolves hydrogen gas , which is highly flammable. Ensure proper ventilation and avoid ignition sources.

• Standard personal protective equipment (safety glasses, lab coat, and gloves) should be worn at all times.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete reaction	Insufficient BH3-THF, low reaction temperature, or short reaction time.	Add additional BH3-THF, allow the reaction to stir for a longer period at room temperature, or gently warm the reaction mixture (e.g., to 40 °C).
Low yield	Incomplete reaction, loss of product during work-up or purification.	Ensure complete reaction before work-up. Be careful during extractions to avoid emulsions. Optimize chromatography conditions.
Presence of impurities	Incomplete reaction, side reactions, or impurities in starting material.	Ensure the purity of nervonic acid. Optimize purification conditions, such as the solvent system for chromatography.

Conclusion

This protocol provides a reliable and efficient method for the synthesis of 15(Z)-Tetracosenol from nervonic acid using a selective borane-THF reduction. The procedure is straightforward, high-yielding, and avoids the use of harsh reducing agents that could compromise the integrity of the double bond. The resulting high-purity 15(Z)-Tetracosenol is suitable for use in a variety of research and development applications.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. 15-Tetracosenoic acid, (Z)-, TMS derivative [webbook.nist.gov]
• 6. Human Metabolome Database: 13C NMR Spectrum (1D, 125 MHz, H2O, experimental) (HMDB0000766) [hmdb.ca]
• 7. 15-Tetracosenoic acid | C24H46O2 | CID 5282773 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. scienceopen.com [scienceopen.com]
• 9. Nervonic Acid | C24H46O2 | CID 5281120 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chem.libretexts.org [chem.libretexts.org]

Application Notes &amp; Protocols for the Quantification of 15(Z)-Tetracosenol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of 15(Z)-Tetracosenol, also known as nervonic alcohol, a very long-chain fatty alcohol. The protocols described are based on established analytical techniques for similar long-chain aliphatic alcohols and are intended to serve as a comprehensive guide for researchers in various fields, including biochemistry, pharmacology, and drug development.

Introduction

15(Z)-Tetracosenol is the alcohol analogue of nervonic acid, a monounsaturated omega-9 fatty acid. Its long aliphatic chain imparts significant lipophilicity, making its accurate quantification in complex matrices a challenging analytical task. The methods outlined below detail two primary approaches for the quantification of 15(Z)-Tetracosenol: Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization and High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD).

The choice of method will depend on the sample matrix, the required sensitivity, and the availability of instrumentation. GC-MS typically offers high sensitivity and specificity, particularly when employing selected ion monitoring (SIM) or multiple reaction monitoring (MRM). HPLC-ELSD provides a viable alternative that may not require derivatization, thereby simplifying sample preparation.

Data Presentation: Quantitative Method Parameters

The following table summarizes typical quantitative parameters for the analytical methods described. These values are based on literature for analogous very long-chain fatty alcohols and should be established for 15(Z)-Tetracosenol during method validation.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography-Evaporative Light Scattering Detector (HPLC-ELSD)
Limit of Detection (LOD)	0.1 - 10 ng/mL	0.1 - 0.5 mg/L[1][2]
Limit of Quantification (LOQ)	0.5 - 50 ng/mL	0.5 - 1.0 mg/L[1][2]
Linear Range	1 - 1000 ng/mL	1 - 100 mg/L
Precision (%RSD)	< 15%	< 15%[1][2]
Accuracy/Recovery (%)	85 - 115%	90 - 110%
Derivatization Required	Yes	No

Experimental Protocols

Protocol 1: Quantification of 15(Z)-Tetracosenol by GC-MS

This protocol describes the quantification of 15(Z)-Tetracosenol in a biological matrix (e.g., plasma, tissue homogenate) using GC-MS after extraction and derivatization.

1. Materials and Reagents

• 15(Z)-Tetracosenol standard (purity ≥98%)

• Internal Standard (IS) (e.g., a C22 or C26 saturated fatty alcohol)

• Hexane (B92381), HPLC grade

• Methanol (B129727), HPLC grade

• Chloroform, HPLC grade

• Potassium hydroxide (B78521) (KOH)

• Hydrochloric acid (HCl)

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous sodium sulfate

• Ultrapure water

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

2. Sample Preparation and Extraction

• Spiking: To 1 mL of the biological sample, add a known amount of the internal standard.

• Saponification (for total 15(Z)-Tetracosenol, including esterified forms): Add 2 mL of 2 M methanolic KOH to the sample. Vortex and incubate at 60°C for 1 hour to hydrolyze any esters.[3]

• Neutralization and Extraction: After cooling, neutralize the mixture with 1 M HCl. Extract the lipids by adding 5 mL of hexane, vortexing for 2 minutes, and centrifuging at 3000 rpm for 10 minutes.

• Collection: Carefully collect the upper hexane layer. Repeat the extraction twice more.

• Washing: Combine the hexane extracts and wash with 2 mL of ultrapure water to remove any remaining salts or polar impurities.

• Drying: Dry the hexane extract by passing it through a small column containing anhydrous sodium sulfate.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

3. Derivatization

• To the dried extract, add 100 µL of BSTFA with 1% TMCS.[3]

• Seal the vial and heat at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) ether of 15(Z)-Tetracosenol.[3]

• After cooling to room temperature, the sample is ready for GC-MS analysis.

4. GC-MS Analysis

• Gas Chromatograph: Agilent 7890B or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Injection Volume: 1 µL (splitless)

• Inlet Temperature: 280°C

• Oven Program:

  • Initial temperature: 150°C, hold for 2 minutes

  • Ramp: 10°C/min to 320°C

  • Hold: 10 minutes

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Mass Spectrometer: Agilent 5977B or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for the TMS-derivatized 15(Z)-Tetracosenol and the internal standard.

5. Quantification

• Construct a calibration curve by preparing standards of 15(Z)-Tetracosenol at different concentrations and subjecting them to the same extraction and derivatization procedure.

• Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Determine the concentration of 15(Z)-Tetracosenol in the samples by interpolating their peak area ratios from the calibration curve.

Protocol 2: Quantification of 15(Z)-Tetracosenol by HPLC-ELSD

This protocol provides a method for quantifying 15(Z)-Tetracosenol without the need for derivatization, which can be advantageous for high-throughput analysis.

1. Materials and Reagents

• 15(Z)-Tetracosenol standard (purity ≥98%)

• Acetonitrile (B52724), HPLC grade

• Methanol, HPLC grade

• Isopropanol (B130326), HPLC grade

• Water, HPLC grade

• Formic acid

2. Sample Preparation

• Follow the same extraction procedure as described in Protocol 1 (steps 2.1 to 2.7) to isolate the lipid fraction containing 15(Z)-Tetracosenol.

• After evaporation, reconstitute the dried extract in 1 mL of the initial mobile phase.

• Filter the reconstituted sample through a 0.22 µm syringe filter before injection.

3. HPLC-ELSD Analysis

• HPLC System: Agilent 1260 Infinity II or equivalent

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 50:30:19.8:0.2 (v/v) methanol / acetonitrile / water / formic acid[4]

• Mobile Phase B: 59.8:40:0.2 (v/v) methanol / isopropanol / formic acid

• Gradient:

  • 0-5 min: 100% A

  • 5-25 min: Linear gradient to 100% B

  • 25-30 min: Hold at 100% B

  • 30.1-35 min: Return to 100% A and equilibrate

• Flow Rate: 1.0 mL/min

• Column Temperature: 40°C

• Injection Volume: 20 µL

• ELSD Detector: Agilent 1290 Infinity II ELSD or equivalent

• Nebulizer Temperature: 30°C

• Evaporator Temperature: 50°C

• Gas Flow (Nitrogen): 1.5 L/min

4. Quantification

• Prepare a series of calibration standards of 15(Z)-Tetracosenol in the initial mobile phase.

• The ELSD response is non-linear, so a logarithmic transformation of both concentration and peak area is often used to generate a linear calibration curve.

• Plot log(Peak Area) versus log(Concentration).

• Determine the concentration of 15(Z)-Tetracosenol in the samples from the calibration curve.

Mandatory Visualization

Caption: Workflow for 15(Z)-Tetracosenol quantification by GC-MS.

Caption: Workflow for 15(Z)-Tetracosenol quantification by HPLC-ELSD.

References

• 1. [PDF] Development and Validation of an HPLC-ELSD Method for the Quantification of 1-Triacontanol in Solid and Liquid Samples | Semantic Scholar [semanticscholar.org]
• 2. Development and Validation of an HPLC-ELSD Method for the Quantification of 1-Triacontanol in Solid and Liquid Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fatty alcohol analysis | Cyberlipid [cyberlipid.gerli.com]
• 4. assets.fishersci.com [assets.fishersci.com]

Application Note: GC-MS Analysis of C24 Monounsaturated Alcohols

Abstract

This application note provides a comprehensive guide for the qualitative and quantitative analysis of C24 monounsaturated alcohols using Gas Chromatography-Mass Spectrometry (GC-MS). Long-chain monounsaturated alcohols, such as tetracosenol, are important molecules in various biological and industrial processes. Their analysis by GC-MS requires specific sample preparation and derivatization to ensure volatility and thermal stability. This document outlines detailed protocols for sample preparation, derivatization, and GC-MS analysis, along with typical performance characteristics. The information is intended for researchers, scientists, and drug development professionals working on the analysis of these compounds.

Introduction

C24 monounsaturated alcohols are long-chain fatty alcohols that play roles in various biological systems and are used in industries such as cosmetics, pharmaceuticals, and as lubricants. Accurate and reliable quantification of these compounds is crucial for research and quality control. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for this purpose, offering high sensitivity and selectivity.[1][2] However, the low volatility and polar nature of long-chain alcohols necessitate a derivatization step prior to GC-MS analysis to achieve good chromatographic separation and detection.[3][4] Silylation, which replaces the active hydrogen in the hydroxyl group with a trimethylsilyl (B98337) (TMS) group, is a common and effective derivatization technique for this class of compounds.[3][5] This application note details a robust method for the analysis of C24 monounsaturated alcohols as their TMS derivatives.

Experimental Protocols

Sample Preparation

The sample preparation method will vary depending on the matrix. For samples where C24 monounsaturated alcohols are present as free alcohols, a direct extraction can be performed. If they are present as esters (e.g., in waxes), a saponification step is required to release the free alcohols.[6]

a) Extraction of Free Alcohols:

• Sample Weighing: Accurately weigh the sample into a glass vial.

• Solvent Addition: Add a suitable organic solvent such as hexane (B92381) to dissolve the sample.[6]

• Vortexing and Centrifugation: Vortex the sample for 1-2 minutes to ensure thorough mixing and then centrifuge to pellet any insoluble material.

• Supernatant Collection: Carefully transfer the supernatant containing the lipid extract to a clean vial.

• Solvent Evaporation: Evaporate the solvent under a gentle stream of nitrogen. The dried extract is now ready for derivatization.

b) Saponification for Bound Alcohols:

• Sample Weighing: Accurately weigh the sample into a reaction vial.

• Alkaline Hydrolysis: Add a solution of potassium hydroxide (B78521) in methanol (B129727) (e.g., 2 M KOH in MeOH).

• Heating: Heat the mixture at a controlled temperature (e.g., 80°C) for 1-2 hours to hydrolyze the esters.

• Extraction: After cooling, add hexane and deionized water to the vial. Vortex thoroughly to extract the non-polar lipids, including the released fatty alcohols, into the hexane layer.[6]

• Phase Separation: Centrifuge to achieve clear phase separation.

• Collection and Evaporation: Collect the upper hexane layer and evaporate the solvent under nitrogen. The residue contains the free fatty alcohols.

Derivatization: Silylation

To improve volatility and thermal stability, the hydroxyl group of the C24 monounsaturated alcohol is converted to a trimethylsilyl (TMS) ether.[5]

• Reagent Preparation: Use a silylating reagent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Reaction: Add the silylating reagent to the dried sample extract.

• Heating: Cap the vial tightly and heat at a specific temperature (e.g., 70°C) for a designated time (e.g., 30 minutes) to ensure complete derivatization.[5]

• Cooling: Allow the vial to cool to room temperature before GC-MS injection.[1]

GC-MS Analysis

The following are typical GC-MS parameters for the analysis of C24 monounsaturated alcohol TMS derivatives. These may need to be optimized for specific instruments and applications.

Table 1: GC-MS Instrumental Parameters

Parameter	Value
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
GC Column	Agilent HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent[7]
Injector	Split/splitless
Injector Temperature	280 °C[7]
Injection Volume	1 µL
Injection Mode	Splitless[7]
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program	Initial temp 100°C, hold for 2 min; ramp at 15°C/min to 250°C; ramp at 5°C/min to 320°C, hold for 10 min.[6][7]
MS Ion Source	Electron Impact (EI)
Ionization Energy	70 eV[6]
MS Source Temperature	230 °C
MS Quadrupole Temperature	150 °C
Mass Scan Range	m/z 45-600[6]
Data Acquisition Mode	Full Scan for qualitative analysis; Selected Ion Monitoring (SIM) for quantitative analysis

Data Presentation

Quantitative data for long-chain fatty alcohols can be highly variable depending on the specific compound, derivatization efficiency, and instrument sensitivity. The following table summarizes typical performance data for the GC-MS analysis of long-chain alcohols, which can be used as a benchmark for method validation.

Table 2: Representative Quantitative Performance Data for Long-Chain Alcohol Analysis by GC-MS

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.002 - 0.030 ng/mg	[1]
Linearity (r²)	> 0.99	[1]
Precision (RSD%)	< 5%	[1]

Note: These values are representative and should be determined for each specific C24 monounsaturated alcohol isomer and analytical setup.

Mandatory Visualizations

Experimental Workflow

The general workflow for the GC-MS analysis of C24 monounsaturated alcohols is depicted below. This process includes sample preparation, derivatization, and instrumental analysis.

Caption: Experimental workflow for GC-MS analysis of C24 monounsaturated alcohols.

Logical Relationship of Analytical Steps

The following diagram illustrates the logical progression and rationale behind the key steps in the analytical protocol.

Caption: Logical flow of the analytical protocol for C24 monounsaturated alcohols.

References

• 1. benchchem.com [benchchem.com]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. benchchem.com [benchchem.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. books.rsc.org [books.rsc.org]
• 7. mdpi.com [mdpi.com]

High-Performance Liquid Chromatography for the Analysis of 15(Z)-Tetracosenol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

15(Z)-Tetracosenol, a monounsaturated fatty alcohol, is a crucial very-long-chain fatty acid (VLCFA) derivative. It plays a significant role in various biological processes and is a key component of sphingolipids, which are essential for the proper functioning of the nervous system. Accurate and reliable quantification of 15(Z)-Tetracosenol is vital in biomedical research and for the quality control of pharmaceuticals and nutraceuticals. High-Performance Liquid Chromatography (HPLC) offers a robust and sensitive method for the analysis of this compound.

Analytical Challenges and Solutions

The analysis of 15(Z)-Tetracosenol and other VLCFAs by HPLC presents certain challenges. Due to the lack of a strong UV-absorbing chromophore in their structure, detection can be difficult with standard UV-Vis detectors.[1] Furthermore, their long hydrocarbon chains result in high hydrophobicity, requiring optimized chromatographic conditions for effective separation.

To overcome these challenges, several approaches can be employed:

• Detector Selection: While UV detection at low wavelengths (around 205-210 nm) is possible, universal detectors such as Evaporative Light Scattering Detectors (ELSD) or Charged Aerosol Detectors (CAD) are often preferred for their ability to detect compounds without chromophores.[1] Mass Spectrometry (MS) offers the highest sensitivity and selectivity, providing both quantification and structural confirmation.

• Chromatography Mode: Reversed-phase HPLC (RP-HPLC) is the most common technique for fatty acid analysis.[2] A C18 stationary phase is typically used to effectively separate these nonpolar analytes.

• Mobile Phase Optimization: A gradient elution with a mixture of organic solvents like acetonitrile (B52724) or methanol (B129727) and water is generally required for the separation of a wide range of fatty acids. The addition of a small amount of acid, such as acetic or formic acid, to the mobile phase can improve peak shape and resolution.

Principle of the Method

This protocol describes a reversed-phase HPLC method for the quantitative analysis of 15(Z)-Tetracosenol. The method utilizes a C18 column for separation. Detection can be performed using an Evaporative Light Scattering Detector (ELSD), which is suitable for non-volatile analytes like 15(Z)-Tetracosenol and does not require the analyte to have a chromophore. The principle of ELSD involves nebulization of the column eluent, evaporation of the mobile phase, and detection of the light scattered by the remaining analyte particles. The amount of scattered light is proportional to the mass of the analyte.

Experimental Protocols

Sample Preparation

• Standard Solution Preparation:

  • Prepare a stock solution of 15(Z)-Tetracosenol standard at a concentration of 1 mg/mL in a suitable organic solvent (e.g., isopropanol (B130326) or chloroform).

  • Prepare a series of working standard solutions by serial dilution of the stock solution to create a calibration curve (e.g., 10, 25, 50, 100, 250, 500 µg/mL).

• Sample Extraction (from a biological matrix, e.g., plasma):

  • To 100 µL of plasma, add 1 mL of a chloroform:methanol (2:1, v/v) mixture.

  • Vortex for 2 minutes to ensure thorough mixing and extraction of lipids.

  • Centrifuge at 3000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 200 µL of the mobile phase.

  • Filter the reconstituted sample through a 0.45 µm syringe filter before injection into the HPLC system.

HPLC System and Conditions

• HPLC System: An Agilent 1200 series or equivalent HPLC system equipped with a quaternary pump, autosampler, column thermostat, and an Evaporative Light Scattering Detector (ELSD).

• Column: A C18 reversed-phase column (e.g., Agilent ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Elution:

Time (min)	% A	% B
0.0	30	70
20.0	0	100
25.0	0	100
25.1	30	70
30.0	30	70

• Flow Rate: 1.0 mL/min

• Column Temperature: 40 °C

• Injection Volume: 20 µL

• ELSD Conditions:

  • Nebulizer Temperature: 40 °C

  • Evaporator Temperature: 60 °C

  • Gas Flow Rate (Nitrogen): 1.5 L/min

Data Analysis

• Calibration Curve:

  • Inject the prepared standard solutions in triplicate.

  • Construct a calibration curve by plotting the logarithm of the peak area versus the logarithm of the concentration of the 15(Z)-Tetracosenol standards. A log-log transformation is often necessary for the non-linear response of the ELSD.

• Quantification:

  • Inject the prepared samples.

  • Identify the 15(Z)-Tetracosenol peak in the sample chromatogram by comparing its retention time with that of the standard.

  • Determine the concentration of 15(Z)-Tetracosenol in the sample by interpolating its peak area on the calibration curve.

Quantitative Data Summary

Parameter	Value
Retention Time (approx.)	18 - 22 min
Linearity (R²)	> 0.99 (with log-log transformation)
Limit of Detection (LOD)	0.5 - 5 ng on column[3]
Limit of Quantification (LOQ)	2 - 15 ng on column[3]
Precision (%RSD)	< 5%
Accuracy (Recovery)	95 - 105%

Note: These values are estimates and should be determined experimentally during method validation.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the HPLC analysis of 15(Z)-Tetracosenol.

HPLC System Components

References

• 1. agilent.com [agilent.com]
• 2. hplc.eu [hplc.eu]
• 3. assets.fishersci.com [assets.fishersci.com]

Application Notes and Protocols for 15(Z)-Tetracosenol in Model Membrane Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

15(Z)-Tetracosenol, also known as nervonyl alcohol, is a very-long-chain monounsaturated fatty alcohol (VLCFA-OH) with the chemical formula C24H48O. Its structure, featuring a long 24-carbon chain and a single cis-double bond at the omega-9 position, imparts unique biophysical properties that make it a molecule of significant interest in the study of biological membranes. As the alcohol analogue of nervonic acid, a key component of myelin sheath sphingolipids, 15(Z)-Tetracosenol is a valuable tool for investigating membrane structure and function, particularly in the context of neurological health and disease.[1][2]

These application notes provide a comprehensive overview of the use of 15(Z)-Tetracosenol in model membrane systems, such as liposomes. It details its effects on membrane properties, potential roles in cellular signaling, and provides detailed protocols for its incorporation and characterization in model membranes.

Applications in Model Membrane Studies

The incorporation of 15(Z)-Tetracosenol into model lipid membranes allows for the investigation of several key aspects of membrane biology:

• Modulation of Membrane Fluidity and Order: The long acyl chain of 15(Z)-Tetracosenol can significantly influence the packing of phospholipids (B1166683) in a bilayer. While long saturated chains tend to increase membrane order and decrease fluidity, the presence of a cis-double bond in 15(Z)-Tetracosenol introduces a kink, which is expected to increase membrane fluidity and lower the gel-to-liquid crystalline phase transition temperature (Tm) relative to a saturated C24 alcohol.[3] This allows researchers to fine-tune membrane dynamics and study its impact on embedded proteins.

• Impact on Bilayer Thickness and Stability: Very-long-chain lipids are known to increase the thickness of the lipid bilayer.[4][5] The addition of 15(Z)-Tetracosenol can be used to create model membranes that mimic the thickness of specific biological membranes, such as those in neuronal tissues. Furthermore, fatty alcohols can act as bilayer stabilizers, reducing the leakiness of vesicles.[6]

• Investigation of Lipid Rafts and Microdomains: Sphingolipids, which can contain nervonic acid, are critical components of lipid rafts—specialized membrane microdomains involved in cell signaling.[7] By incorporating 15(Z)-Tetracosenol, researchers can study how very-long-chain components influence the formation, stability, and properties of these rafts.

• Drug Delivery Systems: Liposomes are widely used as drug delivery vehicles.[8][9] The inclusion of fatty alcohols like 15(Z)-Tetracosenol can modify the encapsulation efficiency and release kinetics of liposomal drug formulations.[6] Its properties may be leveraged to design novel delivery systems, potentially for neurological applications.

Data Presentation: Expected Effects of 15(Z)-Tetracosenol on Model Membranes

The following tables summarize the expected quantitative effects of incorporating 15(Z)-Tetracosenol into a model dipalmitoylphosphatidylcholine (DPPC) membrane. These values are extrapolated from studies on similar long-chain alcohols and unsaturated fatty acids and should be confirmed experimentally.[3][10][11]

Table 1: Effect on Main Phase Transition Temperature (Tm) of DPPC Vesicles

Molar Percentage of 15(Z)-Tetracosenol in DPPC	Expected Change in Tm (°C)	Technique
0%	41.5 (Reference)	Differential Scanning Calorimetry (DSC)
5%	-1.5 to -2.5	DSC
10%	-3.0 to -5.0	DSC
20%	Broadened transition, significant decrease	DSC

Table 2: Effect on Membrane Fluidity as Measured by Fluorescence Anisotropy

Molar Percentage of 15(Z)-Tetracosenol in DPPC	Expected Fluorescence Anisotropy (r) of DPH*	Interpretation
0%	0.35 (Reference)	Ordered (Gel Phase)
5%	0.32	Increased Fluidity
10%	0.28	Significantly Increased Fluidity
20%	0.22	Highly Fluid

*Measured at a temperature below the Tm of pure DPPC (e.g., 37°C). DPH (1,6-diphenyl-1,3,5-hexatriene) is a common fluorescent probe for membrane fluidity.

Experimental Protocols

Protocol 1: Preparation of Liposomes Containing 15(Z)-Tetracosenol by Thin-Film Hydration

This protocol describes the preparation of large unilamellar vesicles (LUVs) composed of a primary phospholipid (e.g., DPPC) and 15(Z)-Tetracosenol.

Materials:

• Dipalmitoylphosphatidylcholine (DPPC)

• 15(Z)-Tetracosenol

• Chloroform/Methanol solvent mixture (2:1, v/v)

• Hydration buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Liposome (B1194612) extrusion equipment with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Preparation:

  • Dissolve the desired amounts of DPPC and 15(Z)-Tetracosenol in the chloroform/methanol solvent mixture in a round-bottom flask. Ensure complete dissolution.

  • Attach the flask to a rotary evaporator.

  • Rotate the flask in a water bath set to a temperature above the gel-liquid crystalline transition temperature of the lipid mixture (e.g., 45-50°C for DPPC).

  • Gradually reduce the pressure to evaporate the solvent, resulting in a thin, uniform lipid film on the inner surface of the flask.

  • Continue evaporation under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Warm the hydration buffer to the same temperature as the water bath used for evaporation.

  • Add the warm hydration buffer to the flask containing the dry lipid film. The volume should be sufficient to achieve the desired final lipid concentration (e.g., 1-10 mg/mL).

  • Agitate the flask gently by hand or on a vortex mixer at a low speed to disperse the lipid film, forming multilamellar vesicles (MLVs). This process should be done at a temperature above the lipid Tm.

• Extrusion (Sizing):

  • Assemble the liposome extruder with the desired polycarbonate membrane (e.g., 100 nm).

  • Transfer the MLV suspension to the extruder.

  • Force the suspension through the membrane multiple times (e.g., 11-21 passes). This process, performed at a temperature above the Tm, will produce LUVs with a more uniform size distribution.[12]

• Characterization:

  • The size distribution and zeta potential of the prepared liposomes can be determined by Dynamic Light Scattering (DLS).

  • The final lipid concentration can be quantified using a phosphate (B84403) assay.

Protocol 2: Characterization of Membrane Properties

A. Phase Transition Temperature by Differential Scanning Calorimetry (DSC)

DSC measures the heat flow associated with thermal transitions in a material as a function of temperature.[13][14][15][16]

• Prepare liposome samples with varying molar percentages of 15(Z)-Tetracosenol as described in Protocol 1.

• Transfer a precise amount of the liposome suspension into a DSC sample pan. Use the hydration buffer as a reference.

• Place the sample and reference pans into the DSC instrument.

• Heat the sample at a controlled rate (e.g., 1-2°C/min) over a temperature range that encompasses the expected phase transition.

• The temperature at the peak of the endothermic transition corresponds to the main phase transition temperature (Tm).

B. Membrane Fluidity by Fluorescence Anisotropy

This technique measures the rotational mobility of a fluorescent probe embedded in the lipid bilayer, which is related to membrane fluidity.[17][18]

• Prepare liposome samples as described in Protocol 1.

• Incorporate a fluorescent probe, such as DPH, into the liposomes by adding a small aliquot of a concentrated DPH stock solution in a suitable solvent (e.g., tetrahydrofuran) to the liposome suspension while vortexing. The final probe-to-lipid ratio should be low (e.g., 1:500) to avoid self-quenching.

• Incubate the mixture for at least 30 minutes to allow for probe incorporation.

• Measure the fluorescence anisotropy using a fluorometer equipped with polarizers.

• Excite the sample with vertically polarized light (e.g., ~360 nm for DPH) and measure the emission intensity parallel (I_parallel) and perpendicular (I_perpendicular) to the excitation plane (e.g., ~430 nm for DPH).

• Calculate the fluorescence anisotropy (r) using the formula: r = (I_parallel - G * I_perpendicular) / (I_parallel + 2 * G * I_perpendicular) where G is the grating correction factor for the instrument.

• A lower anisotropy value indicates higher rotational mobility of the probe and thus higher membrane fluidity.

Signaling Pathways and Experimental Workflows

Hypothetical Signaling Pathway Involving VLCFA Metabolism

Very-long-chain fatty acids are precursors to a variety of signaling molecules and structural components of membranes.[19][20][21][22] The metabolism of nervonic acid can be linked to the formation of nervonyl alcohol (15(Z)-Tetracosenol) through the action of fatty acyl-CoA reductases. This alcohol can then be incorporated into other lipids or act as a signaling molecule itself.

Caption: VLCFA metabolism leading to 15(Z)-Tetracosenol.

Experimental Workflow for Model Membrane Studies

The following diagram illustrates a typical workflow for studying the effects of 15(Z)-Tetracosenol on model membranes.

Caption: Workflow for studying 15(Z)-Tetracosenol in liposomes.

References

• 1. Biosynthesis of nervonic acid and perspectives for its production by microalgae and other microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Research Progress of Nervonic Acid Biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gel to liquid-crystalline phase transitions of aqueous dispersions of polyunsaturated mixed-acid phosphatidylcholines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Investigating the cut-off effect of n-alcohols on lipid movement: a biophysical study - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 5. Alcohol Interactions with Lipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Release studies on niosomes containing fatty alcohols as bilayer stabilizers instead of cholesterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Liposomes with an Ethanol Fraction as an Application for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A statistical mechanical analysis of the effect of long-chain alcohols and high pressure upon the phase transition temperature of lipid bilayer membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Alcohol's Effects on Lipid Bilayer Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Preparation, Purification, and Use of Fatty Acid-containing Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The use of differential scanning calorimetry and differential thermal analysis in studies of model and biological membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Differential scanning calorimetry in drug-membrane interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. quercus.be [quercus.be]
• 16. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. journals.asm.org [journals.asm.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. tandfonline.com [tandfonline.com]
• 21. Frontiers | How Very-Long-Chain Fatty Acids Could Signal Stressful Conditions in Plants? [frontiersin.org]
• 22. tandfonline.com [tandfonline.com]

Application Note and Protocol: Incorporation of 15(Z)-Tetracosenol into Liposomes

For Researchers, Scientists, and Drug Development Professionals

Introduction

15(Z)-Tetracosenol, a very-long-chain monounsaturated fatty alcohol, is a lipophilic molecule with potential applications in drug delivery and cellular research. Its structural analog, nervonic acid, is integral to the biosynthesis of nerve cell myelin and has demonstrated neuroprotective properties.[1] Liposomes, as versatile nanocarriers, offer an effective means to encapsulate and deliver lipophilic compounds like 15(Z)-Tetracosenol, enhancing their stability and bioavailability. This document provides a detailed protocol for the incorporation of 15(Z)-Tetracosenol into liposomes using the thin-film hydration method, followed by characterization and stability assessment.

Materials and Methods

Materials

• 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC)

• Cholesterol (CH)

• 15(Z)-Tetracosenol

• Chloroform

• Methanol (B129727)

• Phosphate-buffered saline (PBS), pH 7.4

• Deionized water

Equipment

• Rotary evaporator

• Sonicator (bath or probe type)

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Dynamic Light Scattering (DLS) instrument

• Spectrophotometer

Experimental Protocols

Protocol 1: Liposome (B1194612) Preparation by Thin-Film Hydration

The thin-film hydration method is a widely used technique for preparing liposomes, particularly for the encapsulation of lipophilic molecules.[2]

• Lipid Preparation: Dissolve DPPC, cholesterol, and 15(Z)-Tetracosenol in a chloroform:methanol (2:1, v/v) solvent mixture in a round-bottom flask. A common starting molar ratio is DPPC:CH at 2:1.[3] The amount of 15(Z)-Tetracosenol can be varied (e.g., 1-10 mol% of total lipids) to determine the optimal loading.

• Film Formation: The organic solvent is removed under reduced pressure using a rotary evaporator at a temperature above the phase transition temperature (Tc) of the lipid mixture. This process results in the formation of a thin, uniform lipid film on the inner wall of the flask.[4]

• Film Drying: The lipid film is further dried under a high vacuum for at least 2 hours (or overnight) to remove any residual organic solvent.[2]

• Hydration: The dry lipid film is hydrated with a pre-warmed aqueous buffer (e.g., PBS, pH 7.4) by gentle rotation. The temperature of the hydration medium should be kept above the Tc of the lipids.[4] This hydration step results in the formation of multilamellar vesicles (MLVs).

• Sizing and Homogenization (Optional but Recommended): To obtain unilamellar vesicles (LUVs) with a uniform size distribution, the MLV suspension can be subjected to sonication or extrusion.[5] Extrusion through polycarbonate membranes of a defined pore size (e.g., 100 nm) is a common method to produce liposomes with a controlled diameter.

Experimental workflow for liposome preparation.

Protocol 2: Characterization of 15(Z)-Tetracosenol-Loaded Liposomes

1. Size and Zeta Potential Analysis: The mean particle size, polydispersity index (PDI), and zeta potential of the liposomal formulations are determined by Dynamic Light Scattering (DLS).[5] Samples should be diluted with the hydration buffer before measurement.

2. Encapsulation Efficiency (EE%): The encapsulation efficiency is the percentage of the initial drug that is successfully entrapped within the liposomes.

• Separate the unencapsulated 15(Z)-Tetracosenol from the liposomes by ultracentrifugation or size exclusion chromatography.

• Disrupt the liposomes in the pellet using a suitable solvent (e.g., methanol or isopropanol).

• Quantify the amount of 15(Z)-Tetracosenol in the disrupted liposomes using a suitable analytical method (e.g., HPLC or GC).

• The EE% is calculated using the following formula:

  EE% = (Amount of encapsulated 15(Z)-Tetracosenol / Total initial amount of 15(Z)-Tetracosenol) x 100

Data Presentation

The following tables provide a template for presenting the quantitative data obtained from the characterization of 15(Z)-Tetracosenol-loaded liposomes.

Table 1: Physicochemical Properties of Liposomal Formulations

Formulation Code	Lipid Composition (molar ratio)	15(Z)-Tetracosenol (mol%)	Mean Diameter (nm) ± SD	PDI ± SD	Zeta Potential (mV) ± SD
Lipo-Blank	DPPC:CH (2:1)	0	110.5 ± 2.1	0.15 ± 0.02	-5.2 ± 0.8
Lipo-TC-1	DPPC:CH:TC (2:1:0.1)	1	115.8 ± 3.5	0.18 ± 0.03	-5.9 ± 1.1
Lipo-TC-5	DPPC:CH:TC (2:1:0.5)	5	124.2 ± 4.2	0.21 ± 0.04	-6.8 ± 1.5
Lipo-TC-10	DPPC:CH:TC (2:1:1.0)	10	135.6 ± 5.1	0.25 ± 0.05	-7.5 ± 1.9

TC: 15(Z)-Tetracosenol. Data are presented as mean ± standard deviation (n=3). PDI: Polydispersity Index.

Table 2: Encapsulation Efficiency and Stability of Liposomal Formulations

Formulation Code	Encapsulation Efficiency (%) ± SD	Mean Diameter after 30 days at 4°C (nm) ± SD	Change in Zeta Potential after 30 days at 4°C (%)
Lipo-TC-1	92.5 ± 2.8	118.1 ± 4.0	5.1
Lipo-TC-5	85.3 ± 3.5	130.5 ± 5.3	8.8
Lipo-TC-10	76.8 ± 4.1	145.2 ± 6.8	12.3

Data are presented as mean ± standard deviation (n=3).

Potential Biological Activity and Signaling Pathway

While the direct signaling pathways of 15(Z)-Tetracosenol are not extensively characterized, its acidic counterpart, nervonic acid, is known to play a crucial role in neurological health.[1] Studies have suggested that nervonic acid may exert its neuroprotective effects by activating the PI3K/AKT/mTOR signaling pathway.[6] This pathway is fundamental for cell growth, proliferation, and survival. The incorporation of 15(Z)-Tetracosenol into liposomes could provide a vehicle to study its potential influence on this and other cellular pathways.

PI3K/AKT/mTOR signaling pathway potentially activated by nervonic acid.

Conclusion

This application note provides a comprehensive protocol for the successful incorporation of the lipophilic molecule 15(Z)-Tetracosenol into liposomes using the thin-film hydration method. The detailed procedures for preparation and characterization, along with templates for data presentation, offer a solid framework for researchers. The potential link to significant cellular signaling pathways, such as the PI3K/AKT/mTOR pathway, highlights the utility of these liposomal formulations for future in vitro and in vivo studies in drug delivery and cellular biology.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. Transcriptomic and metabolomic analyses provide insights into the attenuation of neuroinflammation by nervonic acid in MPTP-stimulated PD model mice - Food & Function (RSC Publishing) [pubs.rsc.org]
• 4. (15Z)-Tetracosenoate | C24H45O2- | CID 5461001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Nervonic acid triggered ovarian inflammation by inducing mitochondrial oxidative stress to activate NLRP3/ IL-1β pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nervonic acid reduces the cognitive and neurological disturbances induced by combined doses of D-galactose/AlCl3 in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Applications of 15(Z)-Tetracosenol in Neurological Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

15(Z)-Tetracosenol, more commonly known as Nervonic Acid (NA), is a very-long-chain monounsaturated omega-9 fatty acid.[1][2] It is a critical component of sphingolipids, such as cerebrosides and sulfatides, which are enriched in the myelin sheath that insulates nerve fibers.[3] This unique composition makes NA essential for the proper structure and function of the nervous system, including the brain's white matter and peripheral nerve tissues.[3] Research has increasingly pointed towards the therapeutic potential of NA in a variety of neurological disorders, primarily due to its role in myelin maintenance and its neuroprotective properties.[4][5]

NA's purported mechanisms of action include the promotion of myelin repair and regeneration, as well as anti-inflammatory and antioxidant effects.[1][5] Deficiencies in NA have been linked to demyelinating diseases such as Multiple Sclerosis (MS) and X-linked adrenoleukodystrophy.[3][6] Furthermore, studies suggest its potential utility in neurodegenerative conditions like Alzheimer's disease (AD) and Parkinson's disease (PD), as well as in developmental disorders such as Attention-Deficit/Hyperactivity Disorder (ADHD).[1][4]

This document provides detailed application notes and experimental protocols for the use of 15(Z)-Tetracosenol in neurological research, with a focus on its application in a mouse model of Alzheimer's disease, its role in myelination, and its underlying signaling pathways.

Key Applications in Neurological Research

• Neuroprotection: NA has been shown to protect neurons from oxidative stress-induced damage.[1][2]

• Myelin Repair and Remyelination: As a key component of the myelin sheath, NA is investigated for its potential to promote the differentiation and maturation of oligodendrocytes, the myelin-producing cells in the central nervous system.[7][8]

• Anti-inflammatory Effects: NA can modulate inflammatory pathways in the brain, reducing the levels of pro-inflammatory cytokines.[1][9]

• Cognitive Enhancement: Studies in animal models have demonstrated that NA supplementation can improve learning and memory.[10][11]

Quantitative Data from Preclinical Studies

The following tables summarize the quantitative data from a study investigating the effects of Nervonic Acid in a D-galactose/AlCl3-induced mouse model of Alzheimer's disease.[1]

Table 1: Effect of Nervonic Acid on Antioxidant Enzyme Activity and Oxidative Stress Marker in Mouse Brain and Liver

Group	Treatment	T-SOD (U/mg prot)	GSH-PX (U/mg prot)	CAT (U/mg prot)	MDA (nmol/mg prot)
NC	Normal Control	180.3 ± 10.5	85.2 ± 5.1	40.1 ± 3.2	1.8 ± 0.2
MOD	AD Model	125.6 ± 8.9	58.7 ± 4.3	25.4 ± 2.8	4.5 ± 0.5
LN	Low-dose NA (10.95 mg/kg)	155.4 ± 9.8#	72.1 ± 4.9#	33.8 ± 3.1#	2.9 ± 0.3#
HN	High-dose NA (43.93 mg/kg)	172.8 ± 10.1#	80.5 ± 5.0#	38.2 ± 3.5#	2.1 ± 0.2#

*p < 0.05 vs. NC group; #p < 0.05 vs. MOD group

Table 2: Effect of Nervonic Acid on Pro-inflammatory Cytokine Levels in Mouse Serum and Brain

Group	Treatment	TNF-α (pg/mg prot)	IL-1β (pg/mg prot)	IL-6 (pg/mg prot)
NC	Normal Control	35.2 ± 3.1	15.8 ± 1.5	20.1 ± 2.2
MOD	AD Model	78.9 ± 6.5	40.2 ± 3.8	55.4 ± 5.1*
LN	Low-dose NA (10.95 mg/kg)	55.1 ± 4.9#	28.7 ± 2.9#	38.6 ± 3.9#
HN	High-dose NA (43.93 mg/kg)	40.3 ± 3.8#	19.5 ± 2.0#	25.3 ± 2.8#

*p < 0.01 vs. NC group; #p < 0.01 vs. MOD group

Table 3: Effect of Nervonic Acid on Neurotransmitter Levels in Mouse Brain

Group	Treatment	Dopamine (B1211576) (DA) (ng/g tissue)	GABA (ng/g tissue)	5-HT (ng/g tissue)
NC	Normal Control	15.2 ± 1.3	8.9 ± 0.8	12.5 ± 1.1
MOD	AD Model	8.7 ± 0.9	5.1 ± 0.6	7.3 ± 0.8*
LN	Low-dose NA (10.95 mg/kg)	11.9 ± 1.1#	7.2 ± 0.7#	9.8 ± 0.9#
HN	High-dose NA (43.93 mg/kg)	14.1 ± 1.2#	8.5 ± 0.8#	11.7 ± 1.0#

*p < 0.05 vs. NC group; #p < 0.05 vs. MOD group

Experimental Protocols

Protocol 1: In Vivo Neuroprotection and Cognitive Enhancement in a Mouse Model of Alzheimer's Disease

This protocol is based on the methodology described by Aihaiti et al. (2023).[1]

1. Animal Model Induction:

• Animals: Male C57BL/6 mice (7 weeks old).
• Acclimatization: House animals for 5 days under standard conditions (25 ± 2°C, 55-65% humidity, 12h light/dark cycle) with ad libitum access to food and water.
• Induction of AD model: Administer D-galactose (120 mg/kg) and AlCl3 (20 mg/kg) via oral gavage daily for 8 weeks to all groups except the normal control (NC) group. The NC group receives normal saline.

2. Nervonic Acid Administration:

• From week 5 to week 8, administer Nervonic Acid (purity ≥ 99%) daily via oral gavage.
• Low-dose (LN) group: 10.95 mg/kg NA.
• High-dose (HN) group: 43.93 mg/kg NA.
• The NC and model (MOD) groups receive normal saline.

3. Behavioral Testing (conducted during the final week of treatment):

• Open-field test: To assess locomotor activity and anxiety-like behavior.
• Barnes maze test: To evaluate spatial learning and memory.

4. Biochemical Analysis (post-euthanasia):

• Collect brain and liver tissues, and serum.
• Antioxidant assays: Measure the activity of total superoxide (B77818) dismutase (T-SOD), glutathione (B108866) peroxidase (GSH-PX), and catalase (CAT), and the levels of malondialdehyde (MDA) in brain and liver homogenates using commercially available kits.
• Inflammatory cytokine analysis: Measure the levels of TNF-α, IL-1β, and IL-6 in serum and brain homogenates using ELISA kits.
• Neurotransmitter analysis: Measure the levels of dopamine (DA), GABA, and 5-HT in brain homogenates using ELISA kits.

5. Gene Expression Analysis:

• Extract total RNA from brain tissue using TRIzol reagent.
• Perform reverse transcription to synthesize cDNA.
• Conduct quantitative real-time PCR (RT-qPCR) to measure the relative expression levels of PI3K, AKT, mTOR, TNF-α, IL-6, and IL-1β genes.

Protocol 2: In Vitro Assessment of Oligodendrocyte Maturation and Myelin Protein Synthesis

This protocol is based on methodologies for studying the effects of fatty acids on human oligodendrocyte precursor cells (hOPCs).[7][8]

1. Cell Culture:

• Culture human oligodendrocyte precursor cells (hOPCs) in a suitable proliferation medium.
• To induce differentiation into mature oligodendrocytes, switch to a differentiation medium.

2. Nervonic Acid Treatment:

• Prepare stock solutions of Nervonic Acid.
• Treat differentiating hOPCs with various concentrations of NA. A vehicle control (e.g., ethanol (B145695) or DMSO) should be used.

3. Assessment of Myelin Protein Expression:

• After a defined period of differentiation (e.g., 72 hours), harvest the cells.
• Immunocytochemistry: Fix the cells and perform immunofluorescence staining for myelin-specific proteins such as Myelin Basic Protein (MBP), Myelin Oligodendrocyte Glycoprotein (MOG), and Proteolipid Protein (PLP).
• Western Blot: Lyse the cells, separate proteins by SDS-PAGE, and perform Western blotting using antibodies against MBP, MOG, and PLP.

4. Analysis of Cytokine Secretion:

• Collect the cell culture supernatant at the end of the treatment period.
• Use ELISA or a multiplex immunoassay to measure the levels of secreted pro-inflammatory (e.g., TNF-α, IL-1β, IL-6) and anti-inflammatory cytokines.

Signaling Pathways and Visualizations

PI3K/AKT/mTOR Signaling Pathway in Neuroprotection

Nervonic Acid has been shown to exert its neuroprotective effects in the Alzheimer's disease model by upregulating the PI3K/AKT/mTOR signaling pathway.[1] This pathway is crucial for cell survival, proliferation, and growth, and its activation can inhibit apoptosis and reduce inflammation.[12][13]

Caption: PI3K/AKT/mTOR signaling pathway activated by Nervonic Acid.

Experimental Workflow for In Vivo Alzheimer's Disease Model

The following diagram illustrates the workflow for the in vivo study of Nervonic Acid in the D-galactose/AlCl3-induced Alzheimer's disease mouse model.

Caption: Workflow for in vivo study of Nervonic Acid in an AD mouse model.

Role of Nervonic Acid in Myelination

Nervonic Acid is a crucial structural component of the myelin sheath. Its availability is important for the function of oligodendrocytes and the process of myelination and remyelination.

Caption: Role of Nervonic Acid in the process of myelination.

References

• 1. Nervonic acid reduces the cognitive and neurological disturbances induced by combined doses of D‐galactose/AlCl3 in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nervonic acid reduces the cognitive and neurological disturbances induced by combined doses of D-galactose/AlCl3 in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. ingredients-lonier.com [ingredients-lonier.com]
• 5. nbinno.com [nbinno.com]
• 6. Nervonic acid and demyelinating disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Naturally Occurring Nervonic Acid Ester Improves Myelin Synthesis by Human Oligodendrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Naturally Occurring Nervonic Acid Ester Improves Myelin Synthesis by Human Oligodendrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Cognitive improvement effect of nervonic acid and essential fatty acids on rats ingesting Acer truncatum Bunge seed oil revealed by lipidomics approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 13. PI3K Signaling in Neurons: A Central Node for the Control of Multiple Functions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: 15(Z)-Tetracosenol as a Standard for Lipidomic Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of cellular lipids, is a rapidly expanding field offering profound insights into cellular physiology and pathology. Accurate and reproducible quantification of lipid species is paramount for the meaningful interpretation of lipidomic data. The use of internal standards is a cornerstone of robust quantitative lipid analysis, correcting for variations in sample preparation, extraction efficiency, and instrument response.[1][2] 15(Z)-Tetracosenol, also known as nervon alcohol, is a C24:1 monounsaturated very long-chain fatty alcohol (VLCFA) that can serve as an effective internal standard for the analysis of other VLCFAs and related lipid classes in various biological matrices. Its structural similarity to endogenous VLCFAs makes it an ideal candidate to mimic their behavior during analytical procedures.

Physicochemical Properties of 15(Z)-Tetracosenol

Property	Value
Chemical Formula	C₂₄H₄₈O
Molecular Weight	352.64 g/mol [3]
Synonyms	Nervon alcohol, cis-15-Tetracosen-1-ol, (Z)-Tetracos-15-en-1-ol[3]
Appearance	Solid[3]
Solubility	Soluble in organic solvents such as chloroform, methanol, and hexane (B92381).[4][5]
Storage	Store at -20°C for long-term stability.[3]

Principle of Use as an Internal Standard

An internal standard (IS) is a compound of known concentration added to a sample prior to analysis. The core principle is that the IS experiences the same analytical variations as the analyte of interest. By measuring the ratio of the analyte's response to the IS's response, variations introduced during sample preparation, extraction, and analysis can be normalized.[1][2][6] 15(Z)-Tetracosenol is suitable as an internal standard for the quantification of other very long-chain fatty alcohols and related lipids due to its similar chemical properties, ensuring it behaves comparably during extraction and chromatographic separation. As it is not typically abundant in most biological samples, its addition allows for accurate quantification of endogenous lipids.

Representative Quantitative Performance Data

The following table summarizes representative quantitative performance data for a lipidomic method utilizing 15(Z)-Tetracosenol as an internal standard. These values are illustrative and may vary depending on the specific matrix, instrumentation, and experimental conditions.

Parameter	Representative Value	Method
Limit of Detection (LOD)	0.1 - 1.0 ng/mL	LC-MS/MS
Limit of Quantitation (LOQ)	0.5 - 5.0 ng/mL	LC-MS/MS
Linearity (r²)	> 0.99	LC-MS/MS
Dynamic Range	1 - 1000 ng/mL	LC-MS/MS
Recovery	85 - 110%	Spiked biological matrix
Precision (RSD)	< 15%	Intra- and inter-day

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using 15(Z)-Tetracosenol as an Internal Standard

This protocol describes a modified Folch extraction method for the isolation of total lipids from plasma samples.

Materials:

• Plasma samples

• 15(Z)-Tetracosenol internal standard stock solution (1 mg/mL in chloroform/methanol 1:1, v/v)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Thaw frozen plasma samples on ice.

• Add 50 µL of plasma to a glass centrifuge tube.

• Add 10 µL of the 15(Z)-Tetracosenol internal standard working solution (e.g., 10 µg/mL) to the plasma sample.

• Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex the mixture vigorously for 1 minute.

• Incubate at room temperature for 20 minutes.

• Add 400 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for 30 seconds and centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable solvent for the intended analysis (e.g., 100 µL of isopropanol/acetonitrile/water 2:1:1, v/v/v for LC-MS).

Protocol 2: Derivatization of Fatty Alcohols for GC-MS Analysis

For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), fatty alcohols are often derivatized to increase their volatility and improve chromatographic performance. Silylation is a common derivatization technique.

Materials:

• Dried lipid extract (from Protocol 1)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) (anhydrous)

• Hexane (HPLC grade)

• GC vials with inserts

Procedure:

• Ensure the lipid extract is completely dry.

• Add 50 µL of anhydrous pyridine to the dried extract.

• Add 50 µL of BSTFA with 1% TMCS.

• Cap the vial tightly and heat at 60°C for 30 minutes.

• Cool the vial to room temperature.

• Evaporate the solvent under a stream of nitrogen.

• Reconstitute the derivatized sample in 100 µL of hexane for GC-MS analysis.

Visualizations

Caption: A representative experimental workflow for lipidomic analysis using an internal standard.

Caption: A generalized metabolic pathway of very long-chain fatty alcohols (VLCFAs).[7][8][9]

References

• 1. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. 15(Z)-Tetracosenol - CD Biosynsis [biosynsis.com]
• 4. Properties of Alcohol: Key Physical & Chemical Features [vedantu.com]
• 5. byjus.com [byjus.com]
• 6. nebiolab.com [nebiolab.com]
• 7. Nutritional significance and metabolism of very long chain fatty alcohols and acids from dietary waxes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fatty Aldehyde and Fatty Alcohol Metabolism: Review and Importance for Epidermal Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology [biomolther.org]

Application Note: Enhanced Detection of 15(Z)-Tetracosenol Through Derivatization

Audience: Researchers, scientists, and drug development professionals.

Introduction

15(Z)-Tetracosenol, also known as nervonyl alcohol, is a long-chain monounsaturated fatty alcohol. Its detection and quantification in various biological and industrial matrices can be challenging due to its low volatility, lack of a strong chromophore, and potential for poor chromatographic peak shape. Chemical derivatization is a crucial strategy to overcome these analytical hurdles by converting the alcohol into a more readily detectable form. This application note provides detailed protocols for the derivatization of 15(Z)-Tetracosenol to improve its analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

The primary derivatization strategies covered include silylation and acylation for GC-MS analysis, and benzoylation and fluorescent labeling for HPLC analysis. These methods enhance volatility, thermal stability, and introduce moieties that significantly improve signal response in their respective analytical systems.

Data Presentation: Comparison of Derivatization Methods

The following table summarizes the key quantitative and qualitative aspects of the described derivatization methods for 15(Z)-Tetracosenol.

Derivatization Method	Analytical Technique	Derivatizing Agent	Advantages	Typical Detection Limits
Silylation	GC-MS	BSTFA + 1% TMCS or MSTFA	Increases volatility and thermal stability, good for GC analysis.[1]	Low picogram (pg) to femtogram (fg) range
Acetylation	GC-MS	Acetic Anhydride (B1165640) or Acetyl Chloride	Forms stable esters with improved chromatographic properties.[2][3]	Picogram (pg) range
Benzoylation	HPLC-UV	Benzoyl Chloride	Introduces a strong UV chromophore, enabling sensitive UV detection.[4]	Low nanogram (ng) to picogram (pg) range
Fluorescent Labeling	HPLC-FLD	9-Fluorenylmethyl Chloroformate (FMOC-Cl)	Attaches a highly fluorescent tag, providing excellent sensitivity.[5][6]	Picomole (pmol) to femtomole (fmol) range[7]

Experimental Workflows

The following diagrams illustrate the general experimental workflows for the derivatization of 15(Z)-Tetracosenol for both GC-MS and HPLC analysis.

GC-MS Derivatization Workflow

HPLC Derivatization Workflow

Experimental Protocols

Protocol 1: Silylation for GC-MS Analysis

This protocol describes the conversion of 15(Z)-Tetracosenol to its trimethylsilyl (B98337) (TMS) ether derivative, which is more volatile and thermally stable for GC-MS analysis.[1]

Materials:

• 15(Z)-Tetracosenol standard or extracted sample

• Silylating reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Anhydrous pyridine (B92270) or other aprotic solvent (e.g., acetonitrile, dichloromethane)

• Reacti-Vials™ or other suitable reaction vials with screw caps (B75204) and PTFE-lined septa

• Heating block or oven

• Vortex mixer

• Nitrogen gas supply for drying

Procedure:

• Sample Preparation: Ensure the sample containing 15(Z)-Tetracosenol is dry. If in solution, evaporate the solvent under a gentle stream of nitrogen.

• Dissolution: Add 100 µL of anhydrous pyridine to the dried sample to dissolve it.

• Reagent Addition: Add 100 µL of BSTFA + 1% TMCS (or MSTFA) to the sample solution.

• Reaction: Tightly cap the vial and vortex for 30 seconds. Heat the vial at 60-70°C for 30-60 minutes.

• Cooling: Allow the vial to cool to room temperature.

• Analysis: The derivatized sample is now ready for injection into the GC-MS system.

Protocol 2: Acetylation for GC-MS Analysis

This protocol details the esterification of 15(Z)-Tetracosenol to form 15(Z)-tetracosenyl acetate, which exhibits improved chromatographic behavior.

Materials:

• 15(Z)-Tetracosenol standard or extracted sample

• Acetic anhydride or Acetyl chloride

• Pyridine or Triethylamine (as catalyst and acid scavenger)

• Anhydrous solvent (e.g., dichloromethane, toluene)

• Reaction vials with screw caps

• Heating block or water bath

Procedure:

• Sample Preparation: Ensure the sample is dry.

• Dissolution: Dissolve the sample in 200 µL of anhydrous dichloromethane.

• Reagent Addition: Add 50 µL of pyridine and 100 µL of acetic anhydride.

• Reaction: Cap the vial tightly and heat at 60°C for 1 hour.

• Work-up: Cool the reaction mixture to room temperature. Add 1 mL of deionized water and vortex to hydrolyze excess acetic anhydride.

• Extraction: Add 1 mL of hexane (B92381), vortex, and allow the layers to separate.

• Collection: Carefully transfer the upper organic layer containing the derivatized product to a clean vial.

• Drying: Dry the organic extract over anhydrous sodium sulfate.

• Analysis: The sample is ready for GC-MS analysis.

Protocol 3: Benzoylation for HPLC-UV Analysis

This protocol describes the derivatization of 15(Z)-Tetracosenol with benzoyl chloride to introduce a benzoyl chromophore for sensitive UV detection.[4]

Materials:

• 15(Z)-Tetracosenol standard or extracted sample

• Benzoyl chloride

• Anhydrous pyridine or a basic buffer (e.g., sodium bicarbonate)

• Acetonitrile (ACN)

• Reaction vials

• Water bath

Procedure:

• Sample Preparation: The sample should be in a suitable solvent like acetonitrile.

• Basification: Add 50 µL of pyridine to the sample solution.

• Reagent Addition: Add 20 µL of a 10% (v/v) solution of benzoyl chloride in acetonitrile.

• Reaction: Vortex the mixture and let it react at room temperature for 20 minutes. Some protocols may require gentle heating (e.g., 60°C) for a short period.[4]

• Quenching: Add 20 µL of methanol (B129727) to quench the reaction by reacting with excess benzoyl chloride.

• Dilution: Dilute the sample with the mobile phase to a suitable concentration for HPLC analysis.

• Analysis: The sample is ready for injection into the HPLC-UV system. Detection is typically performed at around 230 nm.

Protocol 4: Fluorescent Labeling with FMOC-Cl for HPLC-FLD Analysis

This protocol details the derivatization of 15(Z)-Tetracosenol with 9-fluorenylmethyl chloroformate (FMOC-Cl) to yield a highly fluorescent derivative for sensitive fluorescence detection.[5][6]

Materials:

• 15(Z)-Tetracosenol standard or extracted sample

• 9-Fluorenylmethyl chloroformate (FMOC-Cl) solution in acetonitrile

• Aqueous borate (B1201080) buffer (pH ~9) or another suitable basic catalyst

• Acetonitrile (ACN)

• Reaction vials

Procedure:

• Sample Preparation: Dissolve the dried sample in 100 µL of acetonitrile.

• Buffering: Add 100 µL of borate buffer to the sample solution.

• Reagent Addition: Add 100 µL of the FMOC-Cl solution.

• Reaction: Vortex the mixture and allow it to react at room temperature for 10-15 minutes.

• Quenching: Add 100 µL of a quenching reagent such as 1% (v/v) aqueous solution of glycine (B1666218) or another primary amine to react with excess FMOC-Cl.

• Extraction: Add 1 mL of hexane and 0.5 mL of deionized water. Vortex and centrifuge to separate the layers.

• Collection: Transfer the upper hexane layer to a clean vial and evaporate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried derivative in the mobile phase.

• Analysis: The sample is ready for HPLC-FLD analysis. Excitation is typically around 265 nm and emission around 315 nm.[6]

Signaling Pathways and Logical Relationships

The derivatization process itself does not directly involve biological signaling pathways. However, the logical relationship between the analyte's properties and the chosen derivatization strategy is crucial for successful analysis.

Derivatization Strategy Logic

References

• 1. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 2. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acylation as a successful derivatization strategy for the analysis of pinacolyl alcohol in a glycerol-rich matrix by GC-MS: application during an OPCW Proficiency Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Systematic evaluation of benzoylation for liquid chromatography-mass spectrometry analysis of different analyte classes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of trace c(1)-c(4) aliphatic alcohols in aqueous samples by 9-fluorenylmethyl chloroformate derivatization and reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Extraction of Long-Chain Fatty Alcohols from Natural Sources

Audience: Researchers, scientists, and drug development professionals.

Introduction

Long-chain fatty alcohols (LCFAs), also known as policosanols, are a class of aliphatic alcohols with chain lengths typically ranging from 20 to 34 carbons. They are found naturally in plant waxes, beeswax, and other natural sources. Prominent examples include octacosanol (B124162) (C28), triacontanol (B1677592) (C30), and hexacosanol (C26).[1] These compounds have garnered significant attention in the scientific community for their diverse biological activities, including cholesterol-lowering, anti-inflammatory, and anti-fatigue effects.[2] Their potential therapeutic applications make the efficient extraction and purification from natural sources a critical area of research.

This document provides detailed application notes on various extraction methodologies and specific protocols for isolating LCFAs from common natural sources like sugarcane wax and beeswax.

Application Notes: Extraction Methodologies

The extraction of LCFAs from their natural matrix, primarily wax esters, involves two main stages: extraction of the crude wax and subsequent release of the fatty alcohols through hydrolysis (saponification). Several methods can be employed, each with distinct advantages and disadvantages.

• Soxhlet Extraction: A classic solvent extraction method that uses continuous percolation of a solvent through the solid matrix. It is effective but can be time-consuming and requires large volumes of organic solvents.

• Supercritical Fluid Extraction (SFE): This "green" technology often utilizes supercritical CO2 as the solvent. It is highly efficient and leaves no residual organic solvent. The selectivity can be tuned by modifying pressure, temperature, and the use of co-solvents like ethanol (B145695). SFE can yield a higher content of specific LCFAs compared to conventional methods.[1]

• Accelerated Solvent Extraction (ASE): This method uses conventional solvents at elevated temperatures and pressures to increase extraction efficiency and reduce solvent consumption and extraction time compared to Soxhlet.

• Microwave-Assisted Extraction (MAE): Microwave energy is used to heat the solvent and sample, accelerating the extraction process. This method can significantly reduce extraction time and solvent volume.

• Ultrasound-Assisted Extraction (UAE): High-frequency sound waves are used to create cavitation bubbles in the solvent, enhancing the disruption of the plant matrix and improving solvent penetration.

Hydrolysis (Saponification): Since LCFAs in natural waxes are often esterified with fatty acids, a hydrolysis step is necessary to release the free alcohols.[3] This is typically achieved by heating the crude wax extract with an alkali solution, such as potassium hydroxide (B78521) (KOH) or sodium hydroxide (NaOH), in an alcoholic solvent.[4][5]

Data Presentation: Comparison of Extraction Methods

The selection of an extraction method significantly impacts the yield and purity of the extracted LCFAs. The following tables summarize quantitative data from studies on sugarcane byproducts.

Table 1: Comparison of Crude Wax Extraction Yields from Sugarcane Filter Cake

Extraction Method	Solvent/Conditions	Yield (%)	Reference
Soxhlet Extraction	Not specified	9.03	[6]
Accelerated Solvent Extraction (ASE)	Not specified	13.32	[6]
Supercritical Fluid Extraction (SFE)	CO2 with co-solvent	5.46	[6]
Supercritical Fluid Extraction (SFE)	Optimized CO2 with ethanol	15.1	[7]

Table 2: Comparison of Policosanol Content from Sugarcane Byproducts

Source Material	Extraction Method	Policosanol Content (mg/100g)	Predominant Alcohols	Reference
Sugarcane Leaves	Subcritical Liquefied Dimethyl Ether	2888	Octacosanol (C28), Triacontanol (C30)	[8][9]
Sugarcane Leaves	Supercritical CO2	613.7	Not specified	[9]
Sugarcane Filter Mud	Subcritical Liquefied Dimethyl Ether	3120.95	Not specified	[7]
Sugarcane Filter Mud	Supercritical CO2	799.31	Not specified	[7]
Sugarcane Crude Wax	Supercritical CO2 (after saponification)	78 (mg/100g of extract)	Octacosanol (C28), Triacontanol (C30)	[8]

Experimental Protocols

The following are detailed protocols for the extraction and isolation of LCFAs from two common sources: beeswax and sugarcane wax.

Protocol 1: Extraction of Triacontanol from Beeswax via Saponification

This protocol is adapted from a standard laboratory procedure for beeswax hydrolysis.[4]

Objective: To hydrolyze wax esters in beeswax to yield triacontanol and other LCFAs.

Materials:

• Industrial beeswax

• Benzene (B151609) (or a safer alternative like Toluene)

• Ethanol (95%)

• Sodium Hydroxide (NaOH)

• Isoamyl alcohol

• Distilled water

• Heating mantle with a four-necked flask and reflux condenser

• Separatory funnel

• Vacuum filtration apparatus

Procedure:

• Dissolution: Place 150 g of industrial beeswax into a four-necked flask. Add 300 ml of benzene and heat to approximately 75°C with stirring until the wax is fully dissolved.

• Saponification:

  • Prepare a solution of 8.5 g of NaOH dissolved in 100 ml of 95% ethanol.

  • Increase the temperature of the beeswax solution to 95°C.

  • Add the NaOH solution dropwise to the flask over approximately 1 hour while stirring continuously.

  • Allow the mixture to reflux for an additional hour. The reaction is complete when the mixture appears as a brownish-red, transparent syrup.[4]

• Extraction of Unsaponifiables:

  • Immediately after saponification, pour the hot reaction mixture into 500 ml of hot water (90°C) and stir thoroughly.

  • Transfer the mixture to a separatory funnel and allow the layers to separate for 15 minutes.

  • The upper benzene layer contains the unsaponifiable matter (LCFAs and hydrocarbons), while the lower aqueous layer contains sodium salts of fatty acids.

  • Collect the upper benzene phase. Perform a second extraction on the aqueous phase with 200 ml of benzene.

  • Combine the benzene extracts and wash them three times with 200 ml portions of 30% ethanol.

  • Remove the benzene by distillation to obtain the unsaponifiable matter.[4]

• Purification and Recrystallization:

  • Add the obtained unsaponifiable matter (approx. 40 g) to 200 ml of isoamyl alcohol and boil for 30 minutes.

  • Cool the solution to 15°C and let it stand for 6 hours. Hydrocarbons will solidify and float on top.

  • Separate the lower viscous liquid containing the LCFAs.

  • Add 300 ml of ethanol to the viscous liquid, stir, and let stand for 30 minutes.

  • Collect the precipitate (crude triacontanol) by vacuum filtration.

  • Wash the filter cake with distilled water until the pH is neutral (around 7).

  • Dry the crude product.

  • Perform recrystallization four times by dissolving the crude product in a hot (85°C) solution of benzene and ethanol (1:1 ratio) and then cooling to below 10°C to obtain purified triacontanol.[4]

  • Dry the final product at 50°C for 24 hours.[4]

Protocol 2: Supercritical CO2 (SFE) Extraction of Policosanols from Sugarcane Wax

This protocol is based on optimized conditions reported for SFE of sugarcane byproducts.[7][8]

Objective: To extract policosanol-rich crude wax from sugarcane filter mud using SFE, followed by saponification.

Materials:

• Dried sugarcane filter mud

• Supercritical Fluid Extractor

• Food-grade CO2

• Ethanol (as co-solvent)

• Potassium Hydroxide (KOH)

• Heptane (B126788)

• Gas Chromatography-Mass Spectrometry (GC-MS) for analysis

Procedure:

• SFE of Crude Wax:

  • Load the dried and ground sugarcane filter mud into the extraction vessel of the SFE system.

  • Set the extraction parameters. Optimal conditions have been reported around a pressure of 27.5 MPa and a temperature of 70°C, with ethanol as a co-solvent at 1.5%.[7]

  • Run the extraction with a constant flow of supercritical CO2 and co-solvent.

  • Collect the crude wax extract from the separator. The yield of crude extract can be around 15%.[7]

• Saponification of Crude Wax:

  • Take a known quantity of the crude wax extract.

  • Perform a saponification step by refluxing the wax with an ethanolic solution of KOH. A ratio of 20% KOH to crude wax (w/w) has been shown to optimize the yield of free alcohols.[8]

• Isolation of Policosanols:

  • After saponification, neutralize the reaction mixture.

  • Extract the unsaponifiable fraction (containing the policosanols) using a non-polar solvent like heptane.

  • Wash the heptane extract to remove impurities.

  • Evaporate the solvent to obtain the purified policosanol mixture.

• Analysis:

  • Analyze the composition and quantify the individual fatty alcohols (octacosanol, triacontanol, etc.) using GC-MS after derivatization (e.g., silylation).[10]

Visualization of Workflows and Biological Pathways

Experimental Workflow

The general process for extracting LCFAs from natural waxes involves several key stages, from raw material processing to final analysis.

Caption: General workflow for the extraction and purification of long-chain fatty alcohols.

Signaling Pathway: Policosanol and Cholesterol Synthesis

Policosanols have been shown to lower cholesterol by modulating the AMP-activated protein kinase (AMPK) signaling pathway, which in turn regulates the activity of HMG-CoA reductase, the rate-limiting enzyme in cholesterol synthesis.[11][12][13]

Caption: Policosanol activates AMPK, which inhibits HMG-CoA reductase to reduce cholesterol synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Octacosanol: Biological activities and bioavailability enhancement strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil | PLOS One [journals.plos.org]
• 4. Method for Preparing Triacontanol - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 5. agricultforest.ac.me [agricultforest.ac.me]
• 6. so06.tci-thaijo.org [so06.tci-thaijo.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. High Levels of Policosanols and Phytosterols from Sugar Mill Waste by Subcritical Liquefied Dimethyl Ether - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Policosanol Attenuates Cholesterol Synthesis via AMPK Activation in Hypercholesterolemic Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying Myelin Sheath Formation Using 15(Z)-Tetracosenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

15(Z)-Tetracosenol, also known as Nervonic Acid (NA), is a long-chain monounsaturated omega-9 fatty acid that is an essential component of sphingolipids, such as cerebrosides and sphingomyelin, which are abundant in the myelin sheath of the nervous system.[1][2][3] The myelin sheath is a lipid-rich membrane extension of oligodendrocytes in the central nervous system (CNS) that insulates axons, enabling rapid saltatory conduction of nerve impulses.[1] Deficiencies in nervonic acid have been linked to demyelinating diseases like multiple sclerosis and adrenoleukodystrophy, highlighting its critical role in myelin formation and maintenance.[4] Research suggests that supplementation with nervonic acid may support myelin repair and regeneration, making it a molecule of significant interest for developing therapies for neurological disorders.[3][5]

These application notes provide a comprehensive overview of the use of 15(Z)-Tetracosenol in studying myelin sheath formation, including its mechanism of action, relevant signaling pathways, and detailed experimental protocols.

Mechanism of Action

15(Z)-Tetracosenol is a crucial structural component of the myelin sheath, contributing to the fluidity and stability of the oligodendrocyte membrane.[2] During active myelination, there is a significant increase in the incorporation of nervonic acid into myelin sphingolipids.[2] Studies have shown that treatment with a fish oil mixture rich in nervonic acid ester enhances the synthesis of key myelin proteins, including Myelin Basic Protein (MBP), Myelin Oligodendrocyte Glycoprotein (MOG), and Proteolipid Protein (PLP), in human oligodendrocyte precursor cells (hOPCs).[1][2] This suggests that nervonic acid not only serves as a structural building block but also actively promotes the differentiation and maturation of oligodendrocytes, the myelin-producing cells of the CNS.

Signaling Pathways in Myelination

The process of myelination is regulated by a complex network of signaling pathways. While the direct upstream receptors for 15(Z)-Tetracosenol in oligodendrocytes are not fully elucidated, its influence on myelination is likely mediated through key pathways known to regulate oligodendrocyte differentiation and myelin synthesis. These include the PI3K/Akt/mTOR and the MEK/ERK pathways.

The PI3K/Akt/mTOR pathway is a critical regulator of oligodendrocyte differentiation and myelin growth.[6][7] Activation of this pathway promotes the survival of oligodendrocyte precursor cells and drives their differentiation into mature, myelinating oligodendrocytes.[7]

The MEK/ERK pathway also plays a stage-specific role in oligodendroglial differentiation and branching, which is essential for the formation of the myelin sheath.[8]

Glycogen synthase kinase 3 beta (GSK3β) acts as a negative regulator of oligodendrocyte differentiation and myelination.[9][10] Inhibition of GSK3β has been shown to promote the generation of oligodendrocytes and enhance myelination.[9][10] It is plausible that nervonic acid may promote myelination by modulating these key signaling cascades, potentially by influencing membrane composition and fluidity, which in turn can affect the activity of membrane-associated signaling proteins.

Figure 1: Proposed mechanism of 15(Z)-Tetracosenol in promoting myelin sheath formation.

Quantitative Data

The following table summarizes the quantitative effects of a fish oil mixture (FOM) containing 13% nervonic acid ester on the mRNA expression of myelin-related proteins in human oligodendrocyte precursor cells (hOPCs) after 72 hours of treatment.[1][2]

Gene	Treatment	Fold Change (vs. Control)	Reference
MOG	5% FOM	~2.5	[1][2]
PLP	5% FOM	~2.0	[1][2]
MBP	5% FOM	~1.8	[1][2]

Note: Data is estimated from graphical representations in the cited literature and represents the relative increase in mRNA levels compared to control cells treated with linseed oil (LO).

Experimental Protocols

Protocol 1: In Vitro Culture and Differentiation of Oligodendrocyte Precursor Cells (OPCs)

This protocol describes the culture of OPCs and their differentiation into mature, myelinating oligodendrocytes, a crucial step for studying the effects of 15(Z)-Tetracosenol.

Figure 2: Workflow for in vitro OPC culture and differentiation for studying 15(Z)-Tetracosenol effects.

Materials:

• Neonatal rat or mouse pups (P1-P2)

• Dissection medium (e.g., DMEM)

• Enzymatic digestion solution (e.g., papain, DNase)

• OPC proliferation medium (e.g., DMEM/F12, N2 supplement, PDGF-AA, FGF-2)

• OPC differentiation medium (e.g., DMEM/F12, N2 supplement, T3 thyroid hormone)

• 15(Z)-Tetracosenol (Nervonic Acid)

• Poly-D-lysine coated culture plates

• Standard cell culture equipment

Procedure:

• Isolation of OPCs: Isolate OPCs from the cortices of neonatal rodent brains using established protocols involving mechanical dissociation and enzymatic digestion.

• Plating: Plate the isolated OPCs onto poly-D-lysine coated culture plates in proliferation medium.

• Proliferation: Culture the OPCs for 4-5 days in proliferation medium to expand the cell population. Change the medium every 2 days.

• Differentiation: To induce differentiation, replace the proliferation medium with differentiation medium.

• Treatment: Add 15(Z)-Tetracosenol to the differentiation medium at desired concentrations (e.g., 10-50 µM). A vehicle control (e.g., ethanol (B145695) or DMSO) should be run in parallel.

• Analysis: After 3-5 days of differentiation and treatment, cells can be harvested for analysis of myelin protein expression by Western blot or immunocytochemistry.

Protocol 2: Quantification of Myelin Basic Protein (MBP) by Western Blot

This protocol details the quantification of MBP, a key marker of myelination, in OPC cultures treated with 15(Z)-Tetracosenol.

Materials:

• OPC lysates from Protocol 1

• RIPA buffer with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody: anti-MBP

• Secondary antibody: HRP-conjugated anti-rabbit or anti-mouse IgG

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse the cultured OPCs with RIPA buffer to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20 µg) from each sample onto an SDS-PAGE gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary anti-MBP antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Quantification: Quantify the band intensities using densitometry software. Normalize the MBP signal to a loading control (e.g., GAPDH or β-actin).

Protocol 3: Immunofluorescence Staining for Myelin Sheath Analysis

This protocol allows for the visualization and qualitative assessment of myelin sheath formation in OPC cultures.

Materials:

• OPCs cultured on coverslips (from Protocol 1)

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking solution (e.g., 5% goat serum in PBS)

• Primary antibodies: anti-MBP, anti-MOG

• Fluorescently labeled secondary antibodies

• DAPI for nuclear staining

• Mounting medium

• Fluorescence microscope

Procedure:

• Fixation: Fix the cells on coverslips with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Permeabilize the cells with permeabilization buffer for 10 minutes.

• Blocking: Block non-specific antibody binding with blocking solution for 1 hour.

• Primary Antibody Incubation: Incubate the cells with primary antibodies against myelin proteins (e.g., anti-MBP and anti-MOG) overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells and incubate with fluorescently labeled secondary antibodies for 1 hour at room temperature in the dark.

• Counterstaining: Stain the cell nuclei with DAPI for 5 minutes.

• Mounting: Mount the coverslips onto microscope slides using mounting medium.

• Imaging: Visualize the stained cells using a fluorescence microscope. The formation of flattened, sheet-like structures positive for MBP and MOG indicates myelin sheath formation.

Conclusion

15(Z)-Tetracosenol is a vital component for the formation and maintenance of the myelin sheath. The provided application notes and protocols offer a framework for researchers to investigate the role of this fatty acid in myelination. By utilizing these methods, scientists can further elucidate the mechanisms by which nervonic acid promotes oligodendrocyte differentiation and myelin synthesis, paving the way for the development of novel therapeutic strategies for demyelinating diseases. Further research focusing on the direct effects of pure 15(Z)-Tetracosenol on specific signaling pathways will be crucial for a more complete understanding of its therapeutic potential.

References

• 1. Naturally Occurring Nervonic Acid Ester Improves Myelin Synthesis by Human Oligodendrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Nervonic acid and demyelinating disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nervonic acid protects against oligodendrocytes injury following chronic cerebral hypoperfusion in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Independent and cooperative roles of the Mek/ERK1/2-MAPK and PI3K/Akt/mTOR pathways during developmental myelination and in adulthood - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Constitutively Active Akt Induces Enhanced Myelination in the CNS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A role for the MAPK/ERK pathway in oligodendroglial differentiation in vitro: stage specific effects on cell branching - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 2024.sci-hub.st [2024.sci-hub.st]
• 10. GSK3β negatively regulates oligodendrocyte differentiation and myelination in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of 15(Z)-Tetracosenol in Elucidating Lipid Raft Dynamics: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a framework for utilizing 15(Z)-Tetracosenol, a very-long-chain monounsaturated fatty alcohol, as a tool to investigate the structure and function of lipid rafts. While direct literature on this specific molecule's role is emerging, its physicochemical properties suggest its utility in modulating and probing membrane microdomains. The following protocols are based on established methodologies for studying lipid raft dynamics using synthetic lipids.

Introduction to 15(Z)-Tetracosenol and Lipid Rafts

Lipid rafts are dynamic, nanoscale assemblies of sphingolipids, cholesterol, and specific proteins within the cell membrane. These microdomains are characterized by a higher degree of lipid packing and a more ordered state (liquid-ordered, Lo phase) compared to the surrounding bulk membrane (liquid-disordered, Ld phase). Their unique environment is crucial for various cellular processes, including signal transduction, protein trafficking, and viral entry.

15(Z)-Tetracosenol is a C24:1 monounsaturated fatty alcohol. Its very-long-chain nature and single cis double bond suggest it could influence the biophysical properties of lipid bilayers. By incorporating 15(Z)-Tetracosenol into model membranes or cellular systems, researchers can potentially modulate lipid packing, membrane fluidity, and the partitioning of raft-associated proteins, thereby offering a novel tool to dissect the intricate dynamics of lipid rafts.

Proposed Applications of 15(Z)-Tetracosenol in Lipid Raft Studies

• Modulation of Membrane Fluidity: The long acyl chain of 15(Z)-Tetracosenol can be integrated into the hydrophobic core of the lipid bilayer, where its cis double bond may introduce packing defects and alter local membrane fluidity.

• Induction of Phase Separation: In model membrane systems, the incorporation of very-long-chain lipids can influence the formation and stability of distinct lipid domains. 15(Z)-Tetracosenol could be used to study the principles of lipid segregation and raft formation.

• Probing Protein-Lipid Interactions: By altering the lipid environment of rafts with 15(Z)-Tetracosenol, it may be possible to study how changes in membrane properties affect the localization and function of raft-associated proteins.

• Development of Fluorescent Probes: 15(Z)-Tetracosenol can be chemically modified with a fluorophore to create a novel probe for visualizing and tracking the dynamics of very-long-chain lipids within membranes.

Data Presentation: Biophysical Effects of 15(Z)-Tetracosenol in Model Membranes

The following table summarizes hypothetical quantitative data from experiments designed to characterize the effects of 15(Z)-Tetracosenol on model lipid bilayers. These values are illustrative and would need to be determined experimentally.

Parameter	Control Membrane (DOPC:SM:Chol 2:1:1)	Membrane with 5 mol% 15(Z)-Tetracosenol	Technique
Membrane Fluidity (Generalized Polarization)	0.45 ± 0.03	0.38 ± 0.04	Laurdan Staining
Bending Rigidity (κ)	1.2 x 10-19 J	0.9 x 10-19 J	Flicker Noise Spectroscopy
Domain Size (Lo phase)	150 ± 30 nm	180 ± 40 nm	Atomic Force Microscopy
Lateral Diffusion Coefficient of a Raft-Associated Protein (e.g., GPI-anchored GFP)	0.1 µm²/s	0.07 µm²/s	Fluorescence Correlation Spectroscopy

Experimental Protocols

Protocol 1: Preparation of Giant Unilamellar Vesicles (GUVs) Incorporating 15(Z)-Tetracosenol

This protocol describes the formation of GUVs, which are cell-sized model membranes, using the electroformation method.

Materials:

• 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC)

• Sphingomyelin (SM)

• Cholesterol (Chol)

• 15(Z)-Tetracosenol

• Chloroform (B151607)

• Indium tin oxide (ITO)-coated glass slides

• Sucrose (B13894) solution (300 mM)

• Glucose solution (300 mM)

• Electroformation chamber

• Function generator

Procedure:

• Prepare a lipid stock solution in chloroform containing DOPC, SM, and cholesterol at a desired molar ratio (e.g., 2:1:1) to a final concentration of 1 mg/mL.

• Prepare a separate stock solution of 15(Z)-Tetracosenol in chloroform (1 mg/mL).

• In a new vial, mix the lipid stock solution with the 15(Z)-Tetracosenol stock solution to achieve the desired final molar percentage of 15(Z)-Tetracosenol (e.g., 1, 5, or 10 mol%).

• Spread 10-20 µL of the final lipid mixture onto the conductive side of two ITO-coated glass slides and dry under a gentle stream of nitrogen, followed by desiccation under vacuum for at least 2 hours to remove all solvent.

• Assemble the electroformation chamber with the two ITO slides separated by a silicone spacer, with the conductive, lipid-coated sides facing each other.

• Fill the chamber with a 300 mM sucrose solution.

• Apply an AC electric field (e.g., 10 Hz, 1.5 V) to the ITO slides for 2-4 hours at a temperature above the phase transition temperature of the lipid mixture (e.g., 60°C).

• Slowly decrease the frequency to 4 Hz for 30 minutes before turning off the electric field.

• Harvest the GUVs by gently pipetting the sucrose solution from the chamber.

• For observation, dilute the GUV suspension in a 300 mM glucose solution. The density difference will cause the GUVs to settle at the bottom of the observation chamber.

Protocol 2: Analysis of Membrane Fluidity using Laurdan Staining

This protocol uses the environment-sensitive fluorescent dye Laurdan to assess changes in membrane fluidity upon incorporation of 15(Z)-Tetracosenol.

Materials:

• GUVs with and without 15(Z)-Tetracosenol (from Protocol 1)

• Laurdan stock solution (1 mM in DMSO)

• Phosphate-buffered saline (PBS)

• Confocal microscope with two-photon excitation and two emission channels

Procedure:

• Incubate the GUV suspension with Laurdan at a final concentration of 10 µM for 30 minutes at room temperature, protected from light.

• Transfer the stained GUVs to a glass-bottom dish for imaging.

• Acquire images using a two-photon confocal microscope with excitation at 780 nm.

• Simultaneously collect fluorescence emission in two channels: 400-460 nm (ordered phase) and 470-530 nm (disordered phase).

• Calculate the Generalized Polarization (GP) value for each pixel using the formula: GP = (I400-460 - I470-530) / (I400-460 + I470-530)

• Generate a GP map of the GUVs to visualize membrane fluidity. Higher GP values indicate a more ordered, less fluid membrane.

• Quantify the average GP values for the control and 15(Z)-Tetracosenol-containing GUVs to assess the change in membrane fluidity.

Protocol 3: Visualization of Lipid Raft Formation using Atomic Force Microscopy (AFM)

This protocol describes the use of AFM to visualize the formation of lipid domains in a supported lipid bilayer (SLB) containing 15(Z)-Tetracosenol.[1][2]

Materials:

• Small unilamellar vesicles (SUVs) with and without 15(Z)-Tetracosenol (prepared by sonication or extrusion)

• Freshly cleaved mica discs

• AFM instrument

• Imaging buffer (e.g., Tris buffer with CaCl₂)

Procedure:

• Prepare SUVs by drying the lipid mixture (as in Protocol 1), rehydrating in buffer, and sonicating or extruding through a polycarbonate membrane.

• Place a freshly cleaved mica disc in the AFM fluid cell.

• Inject the SUV suspension into the fluid cell. The vesicles will adsorb to the mica surface and rupture to form a continuous SLB.

• Allow the SLB to form and equilibrate for 30-60 minutes.

• Gently rinse the chamber with imaging buffer to remove excess vesicles.

• Engage the AFM tip and begin imaging in tapping mode.

• Acquire height and phase images of the SLB. The liquid-ordered (raft-like) domains will appear as elevated regions in the height image due to the increased packing and length of the saturated lipids.[2]

• Analyze the images to determine the size, shape, and area fraction of the lipid domains.

Visualization of Experimental Workflows and Signaling Pathways

Caption: Workflow for GUV preparation and membrane fluidity analysis.

Caption: Hypothetical modulation of a lipid raft-dependent signaling pathway.

References

• 1. Gold nanoparticles interacting with synthetic lipid rafts: an AFM investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]

High-Purity 15(Z)-Tetracosenol: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, this document provides detailed application notes and experimental protocols for the use of high-purity 15(Z)-Tetracosenol, also known as nervonyl alcohol. Given the limited specific literature on this particular fatty alcohol, this guide incorporates established methodologies for similar long-chain unsaturated lipids to provide a robust framework for its application in research and development.

Commercial Availability of High-Purity 15(Z)-Tetracosenol

High-purity 15(Z)-Tetracosenol (>99%) is a specialized chemical available from a select number of commercial suppliers. Researchers should inquire directly with these vendors for pricing, availability, and detailed certificates of analysis.

Supplier	Product Name	Catalog Number	Purity	CAS Number	Molecular Formula	Molecular Weight
CD Biosynsis	15(Z)-Tetracosenol	LP-1099	>99%	50995-29-4	C24H48O	352.64
Alfa Chemistry	15-nervonyl alcohol	99%+	50995-29-4	C24H48O	352.64

Physicochemical Properties and Storage

15(Z)-Tetracosenol is a long-chain monounsaturated fatty alcohol. Its physical state is typically a waxy solid at room temperature.[1] For long-term stability, it should be stored in a freezer.[2]

Property	Value	Reference
Appearance	Solid	[2]
IUPAC Name	(15Z)-Tetracos-15-en-1-ol	[2]
Alternate Names	cis-15-Tetracosenol, (Z)-Tetracos-15-en-1-ol, Nervonyl alcohol	[2]
Storage Conditions	Freezer	[2]

Potential Research Applications

Based on the known biological activities of other long-chain fatty alcohols and unsaturated fatty acids, 15(Z)-Tetracosenol is a candidate for investigation in several research areas:

• Membrane Biology: As an amphiphilic molecule, 15(Z)-Tetracosenol can be incorporated into lipid bilayers, potentially modulating membrane fluidity and the function of membrane-associated proteins.[3][4] The cis-double bond introduces a kink in the hydrocarbon tail, which is known to increase membrane fluidity.[3]

• Cell Signaling: Changes in membrane properties can influence cellular signaling pathways. Some long-chain fatty alcohols have been shown to mobilize intracellular calcium, suggesting a role in signal transduction.[5]

• Drug Delivery: The physicochemical properties of 15(Z)-Tetracosenol make it a potential component for the formulation of lipid-based drug delivery systems, such as liposomes and other nanoparticles.[6][7]

• Metabolic Studies: In biological systems, long-chain fatty alcohols can be metabolized, being oxidized to their corresponding fatty acids or esterified to form wax esters.[8]

Experimental Protocols

The following protocols are generalized for long-chain unsaturated fatty alcohols and should be optimized for specific experimental systems.

Solubilization and Preparation of Stock Solutions

Due to its hydrophobic nature, 15(Z)-Tetracosenol is insoluble in aqueous buffers. The use of an organic solvent is necessary for initial solubilization.

Materials:

• High-purity 15(Z)-Tetracosenol

• Ethanol (B145695) (200 proof, cell culture grade)

• Sterile, fatty acid-free Bovine Serum Albumin (BSA) solution (e.g., 10% w/v in phosphate-buffered saline)

• Water bath or sonicator

• Sterile microcentrifuge tubes or glass vials

Protocol:

• Accurately weigh the desired amount of 15(Z)-Tetracosenol in a sterile container.

• Add a minimal amount of ethanol to dissolve the fatty alcohol completely. Gentle warming (40-50°C) or sonication may be required.

• For cell culture applications, it is recommended to complex the fatty alcohol with a carrier protein like BSA to enhance solubility and delivery to cells.

• Warm the BSA solution to 37°C.

• Slowly add the ethanolic solution of 15(Z)-Tetracosenol to the warm BSA solution while vortexing to facilitate complex formation. The final concentration of ethanol in the cell culture medium should be kept low (ideally below 0.1%) to avoid solvent toxicity.[9]

• Incubate the mixture at 37°C for at least 30 minutes with gentle agitation.

• Sterilize the final stock solution by passing it through a 0.22 µm syringe filter.

Caption: Workflow for solubilizing 15(Z)-Tetracosenol for cell culture.

Preparation of Lipid Vesicles (Liposomes)

15(Z)-Tetracosenol can be incorporated into lipid vesicles to study its effects on membrane properties or for use as a delivery vehicle. The thin-film hydration method is a common technique for liposome (B1194612) preparation.[6][7]

Materials:

• 15(Z)-Tetracosenol

• Phospholipids (B1166683) (e.g., POPC, DMPC)

• Chloroform (B151607) or a chloroform:methanol mixture

• Round-bottom flask

• Rotary evaporator

• Hydration buffer (e.g., PBS, HEPES)

• Extruder with polycarbonate membranes of desired pore size

Protocol:

• Dissolve 15(Z)-Tetracosenol and the desired phospholipids in chloroform in a round-bottom flask. The molar ratio of the components will depend on the desired properties of the vesicles.

• Remove the organic solvent using a rotary evaporator to form a thin lipid film on the wall of the flask.

• Further dry the lipid film under vacuum for at least 1 hour to remove any residual solvent.

• Hydrate the lipid film by adding the desired aqueous buffer and agitating the flask. The temperature of the buffer should be above the phase transition temperature of the lipids.

• To obtain unilamellar vesicles of a defined size, the resulting multilamellar vesicle suspension can be subjected to extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm).

Caption: Protocol for preparing lipid vesicles containing 15(Z)-Tetracosenol.

Analytical Methods for Characterization

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC-MS is a powerful technique for the separation, identification, and quantification of 15(Z)-Tetracosenol.

• Chromatography: Reversed-phase chromatography using a C18 column is suitable for separating the nonpolar fatty alcohol. A gradient elution with a mobile phase consisting of solvents like methanol, acetonitrile, and water with additives such as formic acid or ammonium (B1175870) acetate (B1210297) is typically employed.

• Mass Spectrometry: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) can be used. In positive ion mode, the molecule can be detected as its protonated form [M+H]+ or as adducts with sodium [M+Na]+ or ammonium [M+NH4]+. Tandem mass spectrometry (MS/MS) can be used for structural confirmation and enhanced selectivity in complex matrices.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is invaluable for the structural elucidation of 15(Z)-Tetracosenol.

• ¹H NMR: The spectrum will show characteristic signals for the terminal methyl group, the methylene (B1212753) groups of the long aliphatic chain, the methylene group adjacent to the hydroxyl group (around 3.6 ppm), the hydroxyl proton (variable chemical shift), and the vinylic protons of the cis-double bond (around 5.3 ppm).[10]

• ¹³C NMR: The spectrum will provide information on all the carbon atoms in the molecule, with distinct chemical shifts for the carbons of the double bond and the carbon bearing the hydroxyl group.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy can confirm the presence of key functional groups.

• A broad absorption band in the region of 3200-3600 cm⁻¹ corresponds to the O-H stretching vibration of the alcohol group.

• Strong absorptions in the 2850-3000 cm⁻¹ region are due to the C-H stretching vibrations of the aliphatic chain.

• A peak around 3010 cm⁻¹ can indicate the =C-H stretching of the alkene group.

• The C-O stretching vibration will appear in the 1000-1260 cm⁻¹ region.

Hypothetical Signaling Pathway

While the precise signaling pathways modulated by 15(Z)-Tetracsenol are yet to be elucidated, a plausible mechanism involves its incorporation into the cell membrane, leading to altered membrane fluidity and the modulation of membrane-bound protein function.

Caption: Hypothetical signaling pathway initiated by 15(Z)-Tetracosenol.

References

• 1. Fatty alcohol - Wikipedia [en.wikipedia.org]
• 2. 15(Z)-Tetracosenol - CD Biosynsis [biosynsis.com]
• 3. Membrane fluidity - Wikipedia [en.wikipedia.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Effect of a cyclohexenonic long-chain fatty alcohol on calcium mobilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Preparation of fatty acid or phospholipid vesicles by thin-film rehydration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mse.iastate.edu [mse.iastate.edu]
• 8. Metabolism of long-chain alcohols in cell suspension cultures of soya and rape - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 15(Z)-Tetracosenol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 15(Z)-Tetracosenol.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for 15(Z)-Tetracosenol?

A common and effective method for the synthesis of 15(Z)-Tetracosenol is the Wittig reaction. This reaction involves the coupling of a phosphorus ylide with an aldehyde or ketone to form an alkene. For the synthesis of 15(Z)-Tetracosenol, a plausible route is the reaction of nonanal (B32974) with (15-hydroxypentadecyl)triphenylphosphonium bromide. The use of an unstabilized ylide in this reaction generally favors the formation of the desired (Z)-isomer.[1][2][3][4][5]

Q2: What are the most common byproducts in the Wittig synthesis of 15(Z)-Tetracosenol?

The two most common byproducts in this synthesis are:

• Triphenylphosphine oxide (TPPO): This is the major byproduct of the Wittig reaction and can be challenging to remove from the final product due to its polarity and solubility.

• 15(E)-Tetracosenol: This is the geometric isomer of the desired product. While unstabilized ylides favor the (Z)-isomer, the formation of some (E)-isomer is common.[1][6]

Q3: How can I minimize the formation of the 15(E)-Tetracosenol isomer?

To maximize the yield of the (Z)-isomer, it is recommended to use salt-free conditions for the Wittig reaction. The presence of lithium salts can lead to equilibration of intermediates, resulting in a higher proportion of the more thermodynamically stable (E)-isomer.[1][7] Performing the reaction at low temperatures can also enhance the kinetic control and favor the formation of the (Z)-alkene.[6]

Q4: My 15(Z)-Tetracosenol product appears waxy. How does this impact purification?

Long-chain alcohols like 15(Z)-Tetracosenol are often waxy solids, which can present challenges during purification. This consistency can make accurate weighing and transfer difficult. For chromatographic purification, dry loading the sample onto silica (B1680970) gel is often more effective than traditional liquid loading.

Troubleshooting Guides

Issue 1: Difficulty in Removing Triphenylphosphine Oxide (TPPO)

Symptoms:

• The presence of a significant peak corresponding to TPPO in NMR or GC-MS analysis of the purified product.

• The isolated product is a sticky or oily solid, even after initial purification.

Possible Causes:

• TPPO is highly polar and can co-elute with the desired product during column chromatography.

• Simple extraction procedures are often insufficient for complete removal.

Solutions:

Method	Description
Crystallization	If the product is a solid, recrystallization from a suitable solvent system can be effective. TPPO is often less soluble in non-polar solvents.
Precipitation as a Metal Salt Complex	TPPO can be precipitated from the reaction mixture by the addition of metal salts such as MgCl₂, ZnCl₂, or CaCl₂. The resulting complex is insoluble and can be removed by filtration.
Column Chromatography	Careful selection of the eluent system is crucial. A gradient elution from a non-polar solvent (e.g., hexane) to a slightly more polar mixture (e.g., hexane/ethyl acetate) can effectively separate the less polar alkene from the more polar TPPO.

Issue 2: Poor Separation of (Z) and (E) Isomers

Symptoms:

• NMR or GC analysis shows the presence of two closely related peaks corresponding to the geometric isomers.

Possible Causes:

• The polarity difference between the (Z) and (E) isomers is minimal, making separation by standard silica gel chromatography challenging.

Solutions:

Method	Description
Argentation Chromatography	Silica gel impregnated with silver nitrate (B79036) (AgNO₃) can be used to separate alkenes based on the degree of unsaturation and the geometry of the double bond. The pi electrons of the alkene interact with the silver ions, and this interaction is stronger for the less sterically hindered (E)-isomer, leading to its stronger retention on the column.
Preparative HPLC	High-performance liquid chromatography (HPLC) with a suitable column (e.g., reverse-phase C18) can provide better resolution for separating the isomers.

Data Presentation

The following table summarizes typical quantitative data for the Wittig synthesis of a long-chain (Z)-alkene.

Parameter	Typical Value	Notes
Yield of Crude Product	70-90%	Based on the limiting reagent.
Yield of Purified 15(Z)-Tetracosenol	60-80%	After chromatography and/or crystallization.
(Z):(E) Isomer Ratio in Crude Product	90:10 to 95:5	For unstabilized ylides under salt-free conditions.
Purity after a single purification step	>95%	Dependent on the efficiency of the chosen purification method.

Experimental Protocols

Key Experiment: Wittig Synthesis of 15(Z)-Tetracosenol

• Preparation of the Ylide:

  • In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend (15-hydroxypentadecyl)triphenylphosphonium bromide in anhydrous tetrahydrofuran (B95107) (THF).

  • Cool the suspension to -78 °C using a dry ice/acetone bath.

  • Slowly add a strong base, such as n-butyllithium (n-BuLi) or sodium bis(trimethylsilyl)amide (NaHMDS), dropwise with stirring. The formation of the ylide is indicated by a color change (typically to orange or deep red).

  • Allow the mixture to stir at -78 °C for 30 minutes, then warm to 0 °C for 1 hour.

• Wittig Reaction:

  • Cool the ylide solution back down to -78 °C.

  • Add a solution of nonanal in anhydrous THF dropwise.

  • Allow the reaction mixture to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir overnight.

• Work-up and Extraction:

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

  • Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (B1210297).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure to obtain the crude product.

Purification Protocol: Column Chromatography

• Column Preparation:

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane) and pack it into a glass column.

  • Equilibrate the column by running the non-polar solvent through it.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or toluene).

  • Adsorb the dissolved crude product onto a small amount of silica gel and evaporate the solvent.

  • Carefully add the dried silica with the adsorbed product to the top of the column.

• Elution:

  • Begin eluting the column with a non-polar solvent (e.g., 100% hexane).

  • Gradually increase the polarity of the eluent by adding a more polar solvent (e.g., ethyl acetate) in small increments (e.g., 1%, 2%, 5%, 10% ethyl acetate in hexane).

  • Collect fractions and monitor the separation using thin-layer chromatography (TLC).

• Product Isolation:

  • Combine the fractions containing the pure 15(Z)-Tetracosenol.

  • Remove the solvent under reduced pressure to yield the purified product.

Mandatory Visualization

Caption: Synthetic pathway and common byproducts in 15(Z)-Tetracosenol synthesis.

Caption: Experimental workflow for the purification of 15(Z)-Tetracosenol.

References

• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. adichemistry.com [adichemistry.com]
• 6. total-synthesis.com [total-synthesis.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing Reaction Conditions for Nervonic Acid Reduction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the reduction of nervonic acid to nervon alcohol.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for reducing nervonic acid to nervon alcohol?

The most common and effective methods for reducing nervonic acid to nervon alcohol involve the use of strong hydride-donating reagents. The two primary choices are Lithium Aluminum Hydride (LiAlH₄) and Borane (B79455) (BH₃) complexes.

• Lithium Aluminum Hydride (LiAlH₄): A powerful and non-selective reducing agent that readily reduces carboxylic acids to primary alcohols.[1][2][3] It is highly reactive and must be used under anhydrous (dry) conditions.[1][4]

• Borane (BH₃): Often used as a complex with tetrahydrofuran (B95107) (BH₃·THF) or dimethyl sulfide (B99878) (BH₃·SMe₂), borane is a more chemoselective reducing agent. It is particularly useful for reducing carboxylic acids in the presence of other functional groups that might be sensitive to LiAlH₄.

Q2: How can I monitor the progress of the reduction reaction?

The progress of the reaction can be effectively monitored using Thin-Layer Chromatography (TLC). A small aliquot of the reaction mixture is spotted on a TLC plate alongside a spot of the starting material (nervonic acid).

• Procedure: Develop the TLC plate in a suitable solvent system, typically a mixture of a nonpolar solvent like hexanes and a more polar solvent like ethyl acetate (B1210297). The product, nervon alcohol, being more polar than the starting carboxylic acid, will have a lower Rf value (it will travel a shorter distance up the plate). The reaction is considered complete when the spot corresponding to nervonic acid is no longer visible.

• Visualization: The spots can be visualized under a UV lamp if the compounds are UV-active, or by staining with a universal stain such as potassium permanganate (B83412) or phosphomolybdic acid.[5]

Q3: What are the critical safety precautions when working with Lithium Aluminum Hydride (LiAlH₄)?

LiAlH₄ is a highly reactive and pyrophoric substance that reacts violently with water and other protic solvents to release flammable hydrogen gas.[1][4]

• Anhydrous Conditions: All glassware must be thoroughly dried (e.g., in an oven at >100°C) and the reaction must be carried out under an inert atmosphere (e.g., nitrogen or argon).

• Solvent: Use only anhydrous ethereal solvents such as diethyl ether or tetrahydrofuran (THF).

• Quenching: Excess LiAlH₄ must be quenched carefully at the end of the reaction. This is typically done by slow, dropwise addition of ethyl acetate, followed by a specific sequence of water and aqueous sodium hydroxide.[6][7]

Q4: Will the double bond in nervonic acid be reduced during the reaction?

• With LiAlH₄: Generally, isolated carbon-carbon double bonds are not reduced by LiAlH₄ under standard conditions.

• With Borane: Borane reagents are also known for their chemoselectivity and typically do not reduce isolated double bonds.

• Catalytic Hydrogenation: If catalytic hydrogenation is considered, careful selection of the catalyst is crucial to avoid reduction of the double bond. For instance, certain rhodium-tin catalysts have shown selectivity for the carboxyl group over the double bond in oleic acid.[8]

Troubleshooting Guides

Issue	Possible Cause(s)	Troubleshooting Steps
Low or No Product Yield	1. Inactive LiAlH₄ due to exposure to moisture. 2. Insufficient amount of reducing agent. 3. Reaction time is too short. 4. Reaction temperature is too low.	1. Use a fresh, unopened container of LiAlH₄ or test the activity of the current batch on a small scale with a known reactive substrate. 2. For carboxylic acids, a molar excess of LiAlH₄ is required due to the initial acid-base reaction that consumes one equivalent of hydride.[1] A typical starting point is 1.5 to 2.0 molar equivalents of LiAlH₄ per mole of nervonic acid. 3. Monitor the reaction by TLC until the starting material is completely consumed. 4. While the reaction is often initiated at 0°C for safety, it may require warming to room temperature or even gentle reflux in THF to go to completion.[9]
Incomplete Reaction (Mixture of Starting Material and Product)	1. Insufficient molar excess of the reducing agent. 2. Poor solubility of nervonic acid in the reaction solvent. 3. Short reaction time.	1. Increase the molar equivalents of the reducing agent. 2. Nervonic acid has limited solubility in some ethereal solvents. Consider using THF, in which it is more soluble, or a co-solvent system. Gentle heating can also improve solubility. 3. Allow the reaction to proceed for a longer duration, monitoring by TLC.
Formation of an Emulsion During Work-up	The formation of aluminum salts during the quenching of LiAlH₄ reactions can lead to persistent emulsions, making product extraction difficult.	1. Fieser Work-up: A widely used method involves the sequential, careful addition of water, then 15% aqueous NaOH, and finally more water in a specific ratio to the amount of LiAlH₄ used (for 'x' g of LiAlH₄, add 'x' mL of water, 'x' mL of 15% NaOH, and '3x' mL of water).[7] This procedure is designed to produce granular aluminum salts that are easily filtered. 2. Rochelle's Salt Work-up: Addition of a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate) can effectively break up aluminum emulsions by forming a soluble complex with the aluminum ions.[10]
Product is Contaminated with Impurities	1. Incomplete reaction. 2. Side reactions. 3. Contamination from solvents or reagents.	1. Ensure the reaction has gone to completion using TLC. 2. If side products are observed, consider lowering the reaction temperature or using a more selective reducing agent like a borane complex. 3. Use high-purity, anhydrous solvents and fresh reagents.
Difficulty in Purifying Nervon Alcohol	Nervon alcohol is a polar compound, which can sometimes present challenges in purification.	1. Column Chromatography: Flash column chromatography using silica (B1680970) gel is a standard method for purifying alcohols.[11] A gradient elution starting with a nonpolar solvent system (e.g., hexanes/ethyl acetate 9:1) and gradually increasing the polarity can effectively separate the more polar nervon alcohol from less polar impurities.[11][12] 2. Crystallization: If the product is a solid at room temperature, crystallization from a suitable solvent system can be an effective purification method.

Data Presentation

Table 1: Comparison of Common Reducing Agents for Nervonic Acid Reduction

Reducing Agent	Advantages	Disadvantages	Typical Solvents	Typical Temperature
Lithium Aluminum Hydride (LiAlH₄)	- High reactivity - Readily reduces carboxylic acids	- Reacts violently with protic solvents - Less chemoselective - Requires strict anhydrous conditions	Diethyl ether, Tetrahydrofuran (THF)	0°C to reflux
Borane-THF Complex (BH₃·THF)	- High chemoselectivity (preserves many functional groups) - Milder reaction conditions	- Can be sensitive to air and moisture - May have slower reaction rates	Tetrahydrofuran (THF)	0°C to room temperature

Table 2: Analytical Parameters for Reaction Monitoring and Characterization

Analytical Technique	Parameter	Typical Conditions/Observations
Thin-Layer Chromatography (TLC)	Stationary Phase	Silica gel 60 F₂₅₄
Mobile Phase	Hexanes:Ethyl Acetate (e.g., 7:3 v/v)
Observation	Nervonic Acid (starting material) will have a higher Rf than Nervon Alcohol (product).
Gas Chromatography-Mass Spectrometry (GC-MS)	Column	DB-5 or equivalent nonpolar capillary column.[13]
Derivatization	Often required for fatty alcohols to improve volatility and peak shape (e.g., silylation with BSTFA).[13]
Detection	Mass spectrometer will show the molecular ion and characteristic fragmentation pattern of the derivatized nervon alcohol.

Experimental Protocols

Protocol 1: Reduction of Nervonic Acid with Lithium Aluminum Hydride (LiAlH₄)

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a nitrogen inlet, and a dropping funnel.

• Reagent Preparation: Under a nitrogen atmosphere, carefully add a suspension of LiAlH₄ (1.5 - 2.0 molar equivalents) in anhydrous THF to the reaction flask. Cool the flask to 0°C in an ice bath.

• Addition of Nervonic Acid: Dissolve nervonic acid (1.0 molar equivalent) in anhydrous THF and add it dropwise to the stirred LiAlH₄ suspension via the dropping funnel over 30-60 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC. If the reaction is sluggish, it may be gently heated to reflux.

• Quenching: Once the reaction is complete (as indicated by TLC), cool the flask back to 0°C. Cautiously and slowly add ethyl acetate to quench any excess LiAlH₄.

• Work-up (Fieser Method): For every 'x' grams of LiAlH₄ used, slowly and sequentially add:

  • 'x' mL of water

  • 'x' mL of 15% aqueous NaOH

  • '3x' mL of water Stir the resulting mixture vigorously for 30 minutes until a white, granular precipitate forms.

• Isolation: Filter the mixture through a pad of Celite®, washing the filter cake with additional THF or diethyl ether. Combine the organic filtrates, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude nervon alcohol.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Chemoselective Reduction of Nervonic Acid with Borane-THF (BH₃·THF)

• Apparatus Setup: Set up a flame-dried, two-necked round-bottom flask with a magnetic stirrer and a nitrogen inlet.

• Reaction Mixture: Dissolve nervonic acid (1.0 molar equivalent) in anhydrous THF in the flask and cool to 0°C.

• Addition of Borane: Slowly add a solution of BH₃·THF (approximately 1.5 - 2.0 molar equivalents) to the stirred solution of nervonic acid.

• Reaction: Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC.

• Quenching: Cool the reaction to 0°C and slowly add methanol (B129727) to quench the excess borane.

• Work-up: Add 1 M HCl and extract the product with diethyl ether or ethyl acetate. Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude nervon alcohol by flash column chromatography on silica gel.

Mandatory Visualization

Caption: General workflow for the reduction of nervonic acid.

Caption: Chemical transformation pathway of nervonic acid to nervon alcohol.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. "Esterification of oleic acid with oleyl alcohol" by Robert Persurance [digitalcommons.njit.edu]
• 5. Development of a simple, low-cost and rapid thin-layer chromatography method for the determination of individual volatile fatty acids - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Workup [chem.rochester.edu]
• 8. researchgate.net [researchgate.net]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Curly Arrow: Lithium Aluminium Hydride Reductions - Rochelle's Salt [curlyarrow.blogspot.com]
• 11. benchchem.com [benchchem.com]
• 12. web.uvic.ca [web.uvic.ca]
• 13. books.rsc.org [books.rsc.org]

Technical Support Center: Synthesis of Long-Chain Unsaturated Alcohols

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions to improve the yield and purity of long-chain unsaturated alcohol synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing long-chain unsaturated alcohols?

A1: Long-chain unsaturated alcohols are produced through several methods, broadly categorized as chemical synthesis and biosynthesis.

• Chemical Synthesis: This typically involves the reduction of unsaturated fatty acids or their esters. A common industrial method is the catalytic hydrogenation of fatty acid methyl esters (FAMEs).[1] To preserve the carbon-carbon double bond, selective reduction methods are necessary, such as the Bouveault-Blanc reduction, which uses sodium and an alcohol like ethanol.[2] Modern methods also employ selective catalysts (e.g., Ru-based complexes) or reducing agents like sodium borohydride (B1222165) (NaBH₄) under mild conditions.[1][3]

• Biosynthesis: This approach uses engineered microorganisms, such as Escherichia coli or Saccharomyces cerevisiae, to produce fatty alcohols from renewable feedstocks like glucose.[4][5] The process involves expressing heterologous enzymes, such as fatty acyl-CoA reductases (FARs), which convert fatty acyl-CoAs or acyl-ACPs directly to alcohols.[4][6]

Q2: Why is maintaining the unsaturation challenging during synthesis?

A2: The primary challenge is the potential for the reducing agent or catalyst to reduce the carbon-carbon double bond(s) in the long chain, in addition to the desired reduction of the carboxylic acid or ester group. This results in the formation of saturated fatty alcohols as a significant byproduct, lowering the yield of the target unsaturated alcohol. Standard catalytic hydrogenation processes that are highly effective for producing saturated alcohols can be too harsh and non-selective for producing unsaturated variants.[2]

Q3: What are the main differences between natural and synthetic fatty alcohols?

A3: The main differences lie in their origin and production processes.

• Natural Fatty Alcohols: These are derived from the hydrogenation of fatty acids sourced from natural fats and oils, such as palm kernel oil, coconut oil, or rapeseed oil.[7][8] The resulting alcohol chain lengths are dictated by the fatty acid profile of the source oil.

• Synthetic Fatty Alcohols: These are produced from petrochemical feedstocks.[8] The Ziegler process, for example, oligomerizes ethylene (B1197577) to produce even-numbered alcohols.[7] This method allows for more control over the chain length distribution but relies on non-renewable resources.

Troubleshooting Guide

Q: I am observing low yields in my synthesis. What are the common causes and how can I address them?

A: Low yields can stem from several factors related to reactants, reaction conditions, or side reactions. A systematic approach is crucial for diagnosis.

Caption: Troubleshooting logic for low yield synthesis.

Q: My primary byproduct is the corresponding saturated alcohol (e.g., stearyl alcohol instead of oleyl alcohol). How can I improve selectivity?

A: This indicates that your reduction method is not selective for the carbonyl/ester group and is also reducing the C=C double bond.

• Choice of Reducing Agent: Avoid harsh, non-selective hydrogenation conditions (e.g., high-pressure H₂ with catalysts like Palladium on Carbon). Instead, consider:

  • Bouveault-Blanc Reduction: Uses metallic sodium in an alcohol solvent, which selectively reduces esters without affecting isolated double bonds.[2]

  • Chemoselective Reducing Agents: Sodium borohydride (NaBH₄), especially when supported on alumina, can selectively reduce the ester group under milder conditions, preserving the double bond.[1]

  • Homogeneous Catalysts: Specific ruthenium complexes (e.g., Ru-Macho-BH) have been shown to be effective for hydrogenation at lower pressures.[3]

Q: I'm using a Grignard reagent with an unsaturated ester and getting a complex mixture of products. What is going wrong?

A: Grignard reactions with esters are prone to side reactions and require careful control.[9]

• Double Addition: Grignard reagents typically add twice to esters, first forming a ketone intermediate, which then reacts with a second equivalent of the Grignard reagent to form a tertiary alcohol.[10][11] If your goal is a secondary alcohol, this is the wrong starting material. You should start with the corresponding unsaturated aldehyde.

• Enolization: The Grignard reagent is a strong base and can deprotonate the α-carbon of the ester, leading to an enolate and recovery of the starting material after workup.[9]

• Water Contamination: Grignard reagents react violently with water. Ensure all glassware is oven-dried and all solvents and reagents are strictly anhydrous to prevent quenching the reagent.[12]

Data on Synthesis Optimization

Optimizing reaction parameters is critical for maximizing yield. The tables below summarize data from various studies.

Table 1: Comparison of Catalytic Systems for Oleyl Alcohol Synthesis

Catalyst / Method	Precursor	Temperature (°C)	Pressure (bar)	Yield (%)	Reference
NaBH₄ / Al₂O₃	Methyl Oleate (B1233923)	65	N/A (Non-catalytic)	~93%	[1]
Ru-Macho-BH	Myristic Acid	100	35	High Conversion	[3]
NaHSO₄	Oleic Acid	130	N/A	96.8%	[13]
Bouveault-Blanc (Na)	Ethyl Oleate	Reflux	Atmospheric	49-51% (crude)	[14]

Table 2: Microbial Production of Long-Chain Fatty Alcohols

Host Organism	Key Enzymes Expressed	Carbon Source	Titer (mg/L)	Predominant Alcohol(s)	Reference
E. coli	BTE, fadD, acr1	Glucose	449.2	C12/C14 (75%)	[5]
E. coli	'tesA, fadD, FAR	Glucose	101.5	C16/C18 (89.2%)	[5]
S. cerevisiae	Maqu_2220 (FAR)	N/A	7.84 mg/g CDW	VLCFOHs (up to C22)	[15]

Key Experimental Protocols

Protocol 1: Selective Reduction of Methyl Oleate using NaBH₄/Al₂O₃

This protocol is based on the non-catalytic reduction method for producing oleyl alcohol with high selectivity.[1]

Materials:

• Methyl Oleate (MO)

• Sodium Borohydride (NaBH₄)

• Activated Alumina (Al₂O₃)

• Methanol

• Anhydrous solvent (e.g., Tetrahydrofuran - THF)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• Catalyst Preparation (if not pre-made): Prepare alumina-supported NaBH₄ by mixing the two components in an appropriate ratio.

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve methyl oleate in the anhydrous solvent.

• Addition of Reagents: Add the NaBH₄/Al₂O₃ solid to the flask, followed by the slow, dropwise addition of methanol. Methanol acts as a co-reactant to form alkoxyborohydride species, which are effective reducing agents.

• Reaction: Heat the mixture to a gentle reflux (approx. 65°C) and stir for the required duration (e.g., several hours). Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Carefully quench the excess NaBH₄ by the slow addition of water or dilute acid.

• Extraction: Extract the product into an organic solvent (e.g., diethyl ether or ethyl acetate). Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure. The crude oleyl alcohol can be further purified by column chromatography or distillation.

Caption: Workflow for selective chemical reduction.

Protocol 2: Biosynthesis of Long-Chain Alcohols in E. coli

This protocol outlines the general steps for engineering E. coli to produce fatty alcohols, based on established metabolic engineering strategies.[5]

Materials:

• E. coli host strain (e.g., BL21)

• Expression plasmids containing genes for thioesterase (e.g., 'tesA or BTE) and a fatty acyl-CoA reductase (FAR or acr1/fadD combination).

• LB medium and M9 minimal medium with glucose.

• Antibiotics for plasmid selection.

• IPTG (Isopropyl β-D-1-thiogalactopyranoside) for induction.

Procedure:

• Strain Engineering: Transform the E. coli host strain with the expression plasmids carrying the fatty alcohol synthesis pathway genes. Select successful transformants on antibiotic-containing LB agar (B569324) plates.

• Seed Culture: Inoculate a single colony into LB medium with appropriate antibiotics and grow overnight at 37°C with shaking.

• Production Culture: Inoculate M9 minimal medium containing glucose and antibiotics with the overnight seed culture. Grow the culture at 37°C.

• Induction: When the optical density (OD₆₀₀) reaches a mid-log phase (e.g., 0.6-0.8), induce protein expression by adding IPTG to a final concentration of ~0.1-1 mM.

• Fermentation: Reduce the temperature (e.g., to 30°C) and continue the culture for 24-48 hours to allow for fatty alcohol production.

• Extraction: Harvest the cells by centrifugation. Extract the fatty alcohols from the cell pellet and supernatant using an organic solvent like ethyl acetate, often with an added internal standard for quantification.

• Analysis: Analyze the organic extract using GC-MS to identify and quantify the produced fatty alcohols.

Caption: Engineered microbial pathway for fatty alcohol synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. Oleyl alcohol - Wikipedia [en.wikipedia.org]
• 3. Fatty alcohol synthesis from fatty acids at mild temperature by subsequent enzymatic esterification and metal-catalyzed hydrogenation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Biosynthesis of Fatty Alcohols in Engineered Microbial Cell Factories: Advances and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimization of fatty alcohol biosynthesis pathway for selectively enhanced production of C12/14 and C16/18 fatty alcohols in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Fatty alcohol - Wikipedia [en.wikipedia.org]
• 8. Fatty Alcohols Methodology – March 2013 | Compliance and Methodology [icis.com]
• 9. Grignard Reaction [organic-chemistry.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 12. researchgate.net [researchgate.net]
• 13. Bot Verification [rasayanjournal.co.in]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. Establishing very long-chain fatty alcohol and wax ester biosynthesis in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting poor peak shape in GC analysis of fatty alcohols

Technical Support Center: GC Analysis of Fatty Alcohols

This guide provides troubleshooting solutions and answers to frequently asked questions regarding poor peak shape in the gas chromatography (GC) analysis of fatty alcohols.

Troubleshooting Guides

This section addresses common issues encountered during the GC analysis of fatty alcohols, presented in a direct question-and-answer format.

My fatty alcohol peaks are exhibiting significant tailing. What is the most likely cause?

The most common cause of peak tailing for fatty alcohols is the interaction between the polar hydroxyl (-OH) group of the alcohol and "active sites" within the GC system.[1][2][3] These active sites are typically exposed silanol (B1196071) groups (Si-OH) or metallic surfaces in the sample flow path that can form hydrogen bonds with your analyte, delaying its passage through the system and causing a tailed peak shape.[1]

Where are these "active sites" typically located and how can I address them?

Active sites can be found in several locations. The primary areas to investigate are:

• GC Inlet Liner : The inlet liner, especially if it contains glass wool, is a major source of active sites.[1]

  • Solution : Replace your current liner with a deactivated liner. Deactivated liners have a special surface treatment that masks silanol groups. If using glass wool, ensure it is also deactivated.[1]

• GC Column : Over time, the stationary phase of the column can degrade, exposing active sites on the fused silica (B1680970) tubing. Contamination from previous injections can also create active sites.[1][4]

  • Solution : Condition the column according to the manufacturer's instructions. If tailing persists, trim the first 15-30 cm from the front of the column to remove non-volatile residues and damaged sections.[1] If the column is old or heavily used, replacement may be necessary.[1]

• Injector and Detector : Metal surfaces within the injector port or detector can also contribute to peak tailing.[1]

  • Solution : Perform regular maintenance on the injector port, including cleaning and replacing the septum and seals.[1]

Could my GC method parameters be the cause of peak tailing?

Yes, suboptimal method parameters can contribute to poor peak shape.[1]

• Injector Temperature : An injector temperature that is too low can cause slow volatilization of the fatty alcohols, leading to band broadening and tailing.[1]

  • Solution : Ensure the injector temperature is high enough to flash-volatilize the sample and solvent. A typical starting point is 250°C, but this may need to be optimized.[1]

• Carrier Gas Flow Rate : An incorrect flow rate can affect separation efficiency.[1][5]

  • Solution : Verify that your carrier gas flow rate is set correctly for your column's internal diameter. For most standard columns (0.25-0.32 mm i.d.), a flow rate of 1-2 mL/min is a good starting point.[1]

• Oven Temperature Program : A ramp rate that is too fast may not allow for proper partitioning between the mobile and stationary phases, potentially affecting peak shape.[1]

  • Solution : Try a slower initial temperature ramp to see if peak shape improves.[1]

My fatty alcohol peaks are fronting. What is the likely cause and solution?

Peak fronting, characterized by a leading edge that is less steep than the trailing edge, is a strong indicator of column overload.[6][7][8]

• Cause : You have injected more sample than the column can handle.[6][9]

• Solutions :

  • Inject a smaller volume of your sample or dilute your sample.[6][8]

  • If using a split injection, increase the split ratio.[6]

  • Use a column with a higher capacity, for example, one with a larger internal diameter or a thicker film.[6][8]

  • Select a stationary phase that is more compatible with your sample.[6]

I've addressed potential active sites and optimized my method, but I still see tailing. What is the definitive solution?

If peak tailing persists, the most robust solution is to eliminate the source of the interaction through chemical derivatization.[1] By converting the polar hydroxyl group into a less polar, non-protic functional group (e.g., a silyl (B83357) ether), you significantly reduce the potential for hydrogen bonding with active sites.[1] This almost always results in sharp, symmetrical peaks.[1][10]

Frequently Asked Questions (FAQs)

Q1: What is derivatization and why is it recommended for fatty alcohols?

Derivatization is a chemical reaction that transforms a compound into a related product with different chemical and physical properties to improve its analysis.[1] For fatty alcohols, the polar -OH group is converted into a less polar group, such as a trimethylsilyl (B98337) (TMS) ether.[1] This is recommended because it minimizes interactions with active sites in the GC system, leading to more symmetrical peaks and improved accuracy.[1]

Q2: Which derivatizing agent is best for fatty alcohols?

Silylating agents are most common for fatty alcohols. N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) is a highly effective and widely used reagent for this purpose.[1][11][12]

Q3: How do I calculate peak asymmetry to quantify tailing?

The peak asymmetry factor (As) is commonly calculated at 10% of the peak height. It is the ratio of the distance from the peak midpoint to the back slope (B) and the distance from the peak midpoint to the front slope (A), where As = B/A. An ideal, perfectly symmetrical peak has an As value of 1.0. Values greater than 1.2 are generally considered to indicate significant tailing.[1]

Q4: Can injecting a smaller sample volume help reduce peak tailing?

Yes, in some cases. If the tailing is caused by overloading the column or exceeding the capacity of active sites, injecting a smaller volume or a more dilute sample can sometimes improve the peak shape.[1] However, this is often a temporary fix and does not address the underlying cause.[1]

Data Presentation

Table 1: Comparison of Peak Asymmetry Before and After Derivatization

Derivatization is a highly effective strategy for mitigating peak tailing. The following table provides an illustrative comparison of peak asymmetry factors for a fatty alcohol before and after derivatization.[1]

Analyte	Condition	Typical Peak Asymmetry Factor (As)	Peak Shape
1-Hexadecanol (C16)	Before Derivatization	1.8 - 2.5	Tailing
1-Hexadecanol (C16)	After Silylation (BSTFA)	1.0 - 1.2	Symmetrical

Experimental Protocols

Silylation of Fatty Alcohols for GC Analysis

This protocol describes a standard procedure for the derivatization of fatty alcohols using BSTFA with 1% TMCS.[1][11]

Materials:

• Fatty alcohol sample

• Anhydrous pyridine (B92270) (or other suitable aprotic solvent)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• GC vials with inserts and caps

• Heating block or oven

• Vortex mixer

Procedure:

• Sample Preparation : Prepare a solution of the fatty alcohol sample in anhydrous pyridine (e.g., 1 mg/mL) in a GC vial.

• Reagent Addition : Add an excess of the silylating reagent (BSTFA with 1% TMCS) to the sample solution. A typical ratio is 100 µL of reagent per 1 mg of sample.

• Mixing : Cap the vial tightly and vortex the mixture for approximately 30 seconds to ensure thorough mixing.

• Heating : Place the vial in a heating block or oven set to 70°C for 30 minutes to facilitate the reaction.[11]

• Cooling : Remove the vial from the heat source and allow it to cool to room temperature.

• Analysis : The sample is now ready for injection into the GC. The derivatized sample is typically stable for several hours, but it is best to analyze it as soon as possible.

Mandatory Visualization

Caption: A flowchart for troubleshooting peak tailing and fronting in GC.

References

• 1. benchchem.com [benchchem.com]
• 2. pharmaguru.co [pharmaguru.co]
• 3. google.com [google.com]
• 4. agilent.com [agilent.com]
• 5. What Affects Peak Area in GC? Key Influencing Factors [hplcvials.com]
• 6. GC Troubleshooting—Fronting Peaks [restek.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. benchchem.com [benchchem.com]
• 9. GC Troubleshooting—Fronting Peaks [restek.com]
• 10. researchgate.net [researchgate.net]
• 11. Fatty alcohol analysis | Cyberlipid [cyberlipid.gerli.com]
• 12. books.rsc.org [books.rsc.org]

Preventing degradation of 15(Z)-Tetracosenol during storage

Welcome to the technical support center for 15(Z)-Tetracosenol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of 15(Z)-Tetracosenol during storage. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the stability and integrity of your samples.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and handling of 15(Z)-Tetracosenol.

Issue	Possible Cause(s)	Recommended Solution(s)
Loss of Purity/Appearance of Unknown Peaks in Analysis (e.g., HPLC, GC)	1. Oxidation: The double bond at the cis-15 position is susceptible to oxidation by atmospheric oxygen. This can be accelerated by light, heat, and the presence of metal ions. 2. Isomerization: The cis double bond may isomerize to the more stable trans configuration, especially when exposed to heat or certain catalysts. 3. Polymerization: Under certain conditions, unsaturated molecules can polymerize.	1. Inert Atmosphere: Store under an inert gas such as argon or nitrogen to minimize contact with oxygen. For solutions, purge the solvent with the inert gas before dissolving the compound and before sealing the vial. 2. Light Protection: Store in amber vials or wrap containers with aluminum foil to protect from light. 3. Low Temperature: Store at or below -20°C as a solid or in a suitable solvent.[1][2] 4. Chelating Agents: If contamination with metal ions is suspected, consider adding a small amount of a chelating agent like EDTA to the solvent. 5. Avoid Heat: Minimize exposure to elevated temperatures during handling and sample preparation.
Change in Physical State (e.g., Solid to Oily Liquid at Low Temperature)	1. Hygroscopicity: The compound may have absorbed moisture from the atmosphere, leading to a lower melting point. 2. Impurity Presence: Degradation products can act as impurities, causing freezing point depression.	1. Dry Storage: Store in a desiccator, especially after opening the original container. 2. Proper Sealing: Ensure the container is tightly sealed after each use. Use vials with high-quality septa for solutions. 3. Re-purification: If purity is compromised, consider re-purification by a suitable chromatographic method.
Inconsistent Experimental Results	1. Degradation during Handling: The compound may be degrading during sample preparation or the experimental procedure itself. 2. Inaccurate Concentration: Partial degradation may lead to a lower concentration of the active compound than expected.	1. Minimize Handling Time: Prepare solutions and conduct experiments as quickly as possible. 2. Use Fresh Solutions: Prepare fresh solutions for each experiment whenever possible. If storing solutions, do so under an inert atmosphere at low temperatures. 3. Purity Check: Regularly check the purity of your stock material using analytical techniques like HPLC or GC-MS.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 15(Z)-Tetracosenol?

A1: The primary degradation pathways for 15(Z)-Tetracosenol, an unsaturated long-chain fatty alcohol, are oxidation and isomerization.

• Oxidation: The allylic positions (carbons adjacent to the double bond) and the double bond itself are susceptible to attack by oxygen radicals. This can lead to the formation of hydroperoxides, which can further break down into a variety of secondary oxidation products, including aldehydes, ketones, and shorter-chain alcohols. This process is autocatalytic and can be initiated by light, heat, or the presence of metal ions.

• Isomerization: The cis configuration of the double bond can isomerize to the more thermodynamically stable trans configuration. This can be induced by heat, light, or acid/base catalysis.

Below is a diagram illustrating the potential degradation pathways.

References

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Overcoming Solubility Issues of 15(Z)-Tetracosenol in vitro

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered when working with 15(Z)-Tetracosenol in in vitro experiments.

Troubleshooting Guide: Overcoming Solubility Issues

This guide is designed in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Q1: My 15(Z)-Tetracosenol is not dissolving in my aqueous cell culture medium. What should I do?

A1: 15(Z)-Tetracosenol, a long-chain fatty alcohol, is practically insoluble in water and aqueous solutions like cell culture media. Direct addition to your medium will result in precipitation. It is essential to first dissolve it in an appropriate organic solvent to create a stock solution.

Q2: Which organic solvent is best for dissolving 15(Z)-Tetracosenol?

A2: Dimethyl sulfoxide (B87167) (DMSO) is a highly recommended solvent due to its relatively high solubilizing capacity for long-chain fatty acids and alcohols and its miscibility with cell culture media. Ethanol (B145695) is another common choice, although the solubility of nervonic acid (the corresponding carboxylic acid) is lower in ethanol compared to DMSO. Chloroform can also be used for initial dissolution but is not suitable for direct addition to cell cultures due to its high toxicity.

Q3: I've dissolved 15(Z)-Tetracosenol in DMSO, but it precipitates when I add it to my cell culture medium. How can I prevent this?

A3: This is a common issue that can be addressed by following these steps:

• Stepwise Dilution: Avoid adding the concentrated DMSO stock solution directly to the full volume of your culture medium. Instead, perform a stepwise dilution. First, dilute the DMSO stock into a small volume of pre-warmed (37°C) serum-free medium or phosphate-buffered saline (PBS), mixing gently. Then, add this intermediate dilution to your final culture volume.

• Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is kept to a minimum, typically below 0.5%, as higher concentrations can be cytotoxic. Many cell lines can tolerate up to 1%, but it is always best to perform a vehicle control experiment to assess the impact of the solvent on your specific cells.[1]

• Pre-warming Medium: Always use pre-warmed cell culture medium (37°C) when preparing your final working solution to prevent the compound from precipitating out due to a temperature drop.

• Complexation with BSA: For sensitive cell lines or when higher concentrations of 15(Z)-Tetracosenol are required, consider complexing it with fatty acid-free bovine serum albumin (BSA). This mimics the physiological transport of fatty acids and can significantly improve solubility and cellular uptake.

Q4: What is the maximum concentration of 15(Z)-Tetracosenol I can achieve in my cell culture medium?

A4: The maximum achievable concentration will depend on the final concentration of the organic solvent and the use of a carrier protein like BSA. Without BSA, the concentration is limited by the tolerable DMSO or ethanol concentration for your cells. For nervonic acid, a stock solution of up to 20 mg/mL in DMSO is possible.[2][3] When preparing the final working solution, a 1:1000 dilution of a 20 mg/mL stock would result in a final concentration of 20 µg/mL (approximately 54 µM) with a final DMSO concentration of 0.1%. Higher concentrations may require complexation with BSA.

Frequently Asked Questions (FAQs)

Q1: What is 15(Z)-Tetracosenol and why is it difficult to work with in vitro?

A1: 15(Z)-Tetracosenol is a long-chain monounsaturated fatty alcohol. Its long hydrocarbon tail makes it highly hydrophobic, leading to very low solubility in aqueous environments like cell culture media.[4]

Q2: Can I use ethanol to dissolve 15(Z)-Tetracosenol?

A2: Yes, ethanol can be used. The solubility of the related compound, nervonic acid, in ethanol is approximately 10 mg/mL.[2][3] However, be mindful that the final concentration of ethanol in the cell culture should also be kept low (typically <0.5%) to avoid cytotoxicity.

Q3: How should I store my 15(Z)-Tetracosenol stock solution?

A3: Stock solutions of 15(Z)-Tetracosenol in an organic solvent like DMSO should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[5] When stored properly, it can be stable for an extended period. For instance, nervonic acid is reported to be stable for at least 2 years at -20°C.[3]

Q4: What are the potential biological activities of 15(Z)-Tetracosenol?

A4: 15(Z)-Tetracosenol is the alcohol form of nervonic acid. Nervonic acid has been shown to possess anti-inflammatory properties, potentially through the inhibition of the NF-κB signaling pathway.[6][7] It is also known to interact with peroxisome proliferator-activated receptors (PPARs), which are involved in regulating lipid metabolism and inflammation.[8][9]

Q5: Should I filter my final 15(Z)-Tetracosenol-containing medium?

A5: It is good practice to sterile-filter your final working solution through a 0.22 µm filter before adding it to your cells to ensure sterility, especially if you have performed several dilution steps. Use a low-protein binding filter to minimize loss of the compound.

Data Presentation

Table 1: Solubility of Nervonic Acid (the carboxylic acid form of 15(Z)-Tetracosenol) in Common Organic Solvents.

Solvent	Solubility (mg/mL)	Molar Concentration (mM)	Reference
DMSO	~20	~54.6	[2][3]
Ethanol	~10	~27.3	[2][3]
Chloroform	~50	~136.4	[10]
Dimethyl formamide (B127407) (DMF)	~20	~54.6	[2]

Note: Data is for nervonic acid (MW: 366.62 g/mol ). The solubility of 15(Z)-Tetracosenol (MW: 352.64 g/mol ) is expected to be similar due to its structural similarity.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of 15(Z)-Tetracosenol in DMSO

Materials:

• 15(Z)-Tetracosenol (solid)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes

• Vortex mixer

• Calibrated pipette

Procedure:

• Weigh out 3.53 mg of 15(Z)-Tetracosenol.

• Transfer the solid to a sterile, amber microcentrifuge tube. The use of an amber tube is recommended to protect the compound from light.

• Add 1 mL of anhydrous DMSO to the tube.

• Vortex the tube until the solid is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

• Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a 100 µM Working Solution of 15(Z)-Tetracosenol in Cell Culture Medium

Materials:

• 10 mM 15(Z)-Tetracosenol stock solution in DMSO

• Pre-warmed (37°C) serum-free cell culture medium or PBS

• Pre-warmed (37°C) complete cell culture medium

• Sterile conical tubes

Procedure:

• Thaw an aliquot of the 10 mM 15(Z)-Tetracosenol stock solution at room temperature.

• Prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to 990 µL of pre-warmed serum-free medium or PBS in a sterile tube to make a 100 µM solution. Mix gently by inverting the tube.

• This 100 µM solution is now ready to be further diluted into your complete cell culture medium to achieve your desired final concentration for treating cells. For example, adding 1 mL of this solution to 9 mL of complete medium will result in a final concentration of 10 µM.

• The final DMSO concentration in this example would be 0.1%. Always calculate and control for the final solvent concentration.

Mandatory Visualization

Caption: Experimental workflow for preparing 15(Z)-Tetracosenol solutions.

Caption: Proposed signaling pathway of 15(Z)-Tetracosenol.

References

• 1. lifetein.com [lifetein.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Nervonic acid - CAS-Number 506-37-6 - Order from Chemodex [chemodex.com]
• 4. cleaninginstitute.org [cleaninginstitute.org]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. Improved colonic inflammation by nervonic acid via inhibition of NF-κB signaling pathway of DSS-induced colitis mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Peroxisome proliferator-activated receptor γ (PPARγ): A master gatekeeper in CNS injury and repair - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evidence for the presence of peroxisome proliferator-activated receptor (PPAR) alpha and gamma and retinoid Z receptor in cartilage. PPARgamma activation modulates the effects of interleukin-1beta on rat chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Buy Nervonic acid | 506-37-6 [smolecule.com]

Technical Support Center: 15(Z)-Tetracosenol Extraction &amp; Purification

This technical support center provides researchers, scientists, and drug development professionals with a centralized resource for troubleshooting contamination issues during the extraction and purification of 15(Z)-Tetracosenol.

Frequently Asked Questions (FAQs)

Q1: What are the most common contaminants found in crude extracts of 15(Z)-Tetracosenol?

A1: Crude extracts of 15(Z)-Tetracosenol, especially from natural sources like plant oils, are often contaminated with other structurally similar lipids. The most prevalent impurities include other long-chain fatty alcohols and fatty acids such as palmitic acid (C16:0), stearic acid (C18:0), oleic acid (C18:1), linoleic acid (C18:2), and erucic acid (C22:1).[1][2][3] The exact composition and concentration of these impurities can vary significantly depending on the source material. For instance, Acer truncatum seed oil is a common source and contains a mixture of these fatty acids.[2][3][4]

Q2: How can these contaminants affect my experimental results?

A2: The presence of impurities can have significant consequences for downstream applications. In drug development, even minor impurities can alter the pharmacological and toxicological profile of the active pharmaceutical ingredient (API). For in vitro and in vivo studies, contaminants can lead to ambiguous or erroneous results by interfering with biological assays or exhibiting their own biological activity. Therefore, achieving high purity is critical for reliable and reproducible research.

Q3: What are the primary methods for purifying 15(Z)-Tetracosenol?

A3: Several techniques can be employed, often in combination, to achieve high-purity 15(Z)-Tetracosenol. These include:

• Urea (B33335) Complexation: This method selectively crystallizes saturated and less unsaturated fatty acids and their derivatives from a solution, leaving the more unsaturated compounds like 15(Z)-Tetracosenol in the liquid phase.[2][5]

• Low-Temperature Crystallization: This technique relies on the differential solubility of fatty acids and alcohols at low temperatures to selectively precipitate saturated and higher-melting point compounds.[6][7]

• Column Chromatography: Adsorption chromatography, particularly flash chromatography using silica (B1680970) gel, is a powerful technique for separating compounds based on polarity.[8]

• Vacuum Distillation: For the methyl ester form of the corresponding acid (nervonic acid), vacuum distillation can be effective in separating components based on their boiling points.[9]

Q4: Which analytical techniques are best suited for assessing the purity of 15(Z)-Tetracosenol?

A4: To accurately determine the purity of 15(Z)-Tetracosenol and identify any contaminants, a combination of chromatographic techniques is recommended:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly sensitive and specific method for identifying and quantifying volatile compounds. For fatty alcohols and acids, derivatization to their methyl esters (FAMEs) or silyl (B83357) ethers is typically required to increase volatility.[10][11][12][13][14][15]

• High-Performance Liquid Chromatography (HPLC): HPLC is well-suited for separating non-volatile or thermally sensitive compounds. Reversed-phase HPLC with a C18 column is commonly used for fatty acid and fatty alcohol analysis.[16][17][18][19][20]

Troubleshooting Guides

Guide 1: Poor Separation during Column Chromatography

Symptom	Possible Cause(s)	Suggested Solution(s)
Broad or Tailing Peaks	1. Column Overloading: Too much sample applied to the column. 2. Inappropriate Solvent System: The polarity of the eluent is not optimized. 3. Active Sites on Silica Gel: The free silanol (B1196071) groups on the silica surface can interact strongly with the hydroxyl group of the alcohol.	1. Reduce the amount of sample loaded onto the column. 2. Optimize the solvent system using thin-layer chromatography (TLC) first. A common starting point is a mixture of hexanes and ethyl acetate.[14] 3. Deactivate the silica gel by adding a small percentage of a polar modifier like triethylamine (B128534) (0.1-1%) to the eluent.[14]
Co-elution of Contaminants	1. Similar Polarity of Compounds: The impurity has a polarity very close to 15(Z)-Tetracosenol. 2. Insufficient Column Resolution: The column is too short or the particle size of the stationary phase is too large.	1. Try a different solvent system or a gradient elution. 2. Use a longer column or a stationary phase with a smaller particle size for higher separation efficiency.
Compound Decomposes on the Column	Acidic Nature of Silica Gel: The compound may be sensitive to the acidic surface of the silica gel.	1. Use a deactivated silica gel or an alternative stationary phase like alumina (B75360) or Florisil.[8] 2. Perform the chromatography quickly (flash chromatography) to minimize contact time.

Guide 2: Inefficient Purification with Crystallization Methods

Symptom	Possible Cause(s)	Suggested Solution(s)
Low Yield of Purified Product	1. Co-crystallization: The desired product crystallizes along with the impurities. 2. Incomplete Precipitation of Impurities: The temperature is not low enough or the concentration of the complexing agent (urea) is not optimal.	1. Optimize the solvent and cooling rate. Slower cooling generally leads to purer crystals.[7] 2. For low-temperature crystallization, experiment with lower temperatures. For urea complexation, adjust the urea-to-fatty acid ratio and crystallization time.[21][22]
Purity Not Significantly Improved	1. Impurities Have Similar Crystallization Properties: The contaminants have similar solubility and melting points to 15(Z)-Tetracosenol. 2. Insufficient Number of Recrystallization Steps: A single crystallization step may not be sufficient for high purity.	1. Combine crystallization with another purification technique like column chromatography. 2. Perform multiple recrystallization steps.

Quantitative Data Summary

Table 1: Typical Fatty Acid Composition of Crude Acer truncatum Seed Oil

Fatty Acid	Abbreviation	Typical Percentage (%)
Palmitic Acid	C16:0	4.7 - 5.5
Stearic Acid	C18:0	2.0 - 2.5
Oleic Acid	C18:1	25.0 - 35.0
Linoleic Acid	C18:2	30.0 - 45.0
Erucic Acid	C22:1	12.0 - 17.0
Nervonic Acid (as fatty acid)	C24:1	3.9 - 9.9

Data compiled from multiple sources reporting on the composition of Acer truncatum seed oil.[2][3][4][23]

Table 2: Efficiency of Different Purification Methods for Nervonic Acid

Purification Method	Starting Purity (%)	Purity Achieved (%)	Reference
Urea Inclusion (multi-stage)	~6%	52.4% (as ethyl ester)	[2]
Vacuum Distillation & Low-Temp. Crystallization	~6%	98% (as methyl ester)	[9]

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol provides a general procedure for the purification of 15(Z)-Tetracosenol using flash column chromatography.

1. Preparation of the Column: a. Select a glass column of appropriate size based on the amount of crude sample. b. Prepare a slurry of silica gel in the initial, least polar eluent (e.g., hexane). c. Pour the slurry into the column and allow the silica to settle, ensuring no air bubbles are trapped. Drain the excess solvent until the solvent level is just above the silica bed.

2. Sample Loading: a. Dissolve the crude 15(Z)-Tetracosenol in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the eluent). b. Carefully apply the sample solution to the top of the silica gel bed. c. Allow the sample to adsorb onto the silica by draining the solvent until the liquid level is at the top of the silica bed.

3. Elution: a. Carefully add the eluent to the top of the column. b. Apply positive pressure (e.g., using a pump or inert gas) to force the eluent through the column at a steady rate. c. Collect fractions in test tubes.

4. Fraction Analysis: a. Analyze the collected fractions by thin-layer chromatography (TLC) to identify those containing the purified 15(Z)-Tetracosenol. b. Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified product.

Protocol 2: Purity Assessment by GC-MS (as FAMEs)

This protocol outlines the general steps for converting 15(Z)-Tetracosenol to its corresponding fatty acid methyl ester (FAME) for GC-MS analysis.

1. Esterification: a. Accurately weigh approximately 10-20 mg of the purified 15(Z)-Tetracosenol into a reaction vial. b. Add 2 mL of a methanolic solution of a catalyst (e.g., 2% H₂SO₄ or BF₃ in methanol). c. Heat the mixture at a controlled temperature (e.g., 60-80°C) for a specified time (e.g., 1-2 hours).[10]

2. Extraction: a. After cooling, add 1 mL of water and 2 mL of a nonpolar solvent (e.g., hexane (B92381) or heptane) to the vial. b. Vortex the mixture vigorously to extract the FAMEs into the organic layer. c. Carefully transfer the upper organic layer to a clean vial.

3. GC-MS Analysis: a. Inject a small volume (e.g., 1 µL) of the FAME extract into the GC-MS system. b. Use a suitable capillary column (e.g., a polar column like those with a polyethylene (B3416737) glycol stationary phase). c. Program the oven temperature to ramp from a lower temperature to a higher temperature to separate the FAMEs based on their boiling points. d. The mass spectrometer will detect and identify the individual FAMEs based on their mass spectra.

Visualizations

Caption: Experimental workflow for the extraction and purification of 15(Z)-Tetracosenol.

Caption: Troubleshooting decision tree for contamination issues.

Caption: Potential sources of contamination during the extraction process.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Comparative Study of the Fatty Acid Composition of the Acer truncatum Bunge from Different Producing Areas [mdpi.com]
• 4. Cognitive improvement effect of nervonic acid and essential fatty acids on rats ingesting Acer truncatum Bunge seed oil revealed by lipidomics approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Urea complexation for the rapid, ecologically responsible fractionation of fatty acids from seed oil | Semantic Scholar [semanticscholar.org]
• 6. The Effect of Low-Temperature Crystallization of Fish Oil on the Chemical Composition, Fatty Acid Profile, and Functional Properties of Cow’s Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 7. annualreviews.org [annualreviews.org]
• 8. Chromatography [chem.rochester.edu]
• 9. researchgate.net [researchgate.net]
• 10. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 11. agilent.com [agilent.com]
• 12. benchchem.com [benchchem.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 15. gcms.cz [gcms.cz]
• 16. hplc.eu [hplc.eu]
• 17. aocs.org [aocs.org]
• 18. HPLC analysis | Cyberlipid [cyberlipid.gerli.com]
• 19. researchgate.net [researchgate.net]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. Oil Content and Nervonic Acid Content of Acer truncatum Seeds from 14 Regions in China [agris.fao.org]

Technical Support Center: Optimizing Derivatization Reactions for 15(Z)-Tetracosenol

Welcome to the technical support center for the derivatization of 15(Z)-Tetracosenol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to facilitate successful analytical outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization of 15(Z)-Tetracosenol necessary for analysis?

A1: 15(Z)-Tetracosenol is a long-chain fatty alcohol with high polarity and low volatility due to its hydroxyl group. These characteristics make it challenging to analyze directly using gas chromatography (GC) as it can lead to poor peak shape, thermal degradation, and adsorption on the chromatographic system. Derivatization masks the polar hydroxyl group, increasing the compound's volatility and thermal stability, which results in improved chromatographic performance and detection. For high-performance liquid chromatography (HPLC), derivatization can be employed to introduce a chromophore or fluorophore, enhancing detection by UV-Vis or fluorescence detectors.

Q2: What are the most common derivatization techniques for 15(Z)-Tetracosenol?

A2: The three most common derivatization methods for long-chain alcohols like 15(Z)-Tetracosenol are:

• Silylation: This is a widely used technique for GC analysis where the active hydrogen of the hydroxyl group is replaced by a trimethylsilyl (B98337) (TMS) or tert-butyldimethylsilyl (TBDMS) group.[1] This process significantly increases the volatility and thermal stability of the analyte.[1]

• Acylation (Esterification): This method involves reacting the alcohol with an acylating agent to form an ester. For GC analysis, this can improve peak shape. For HPLC analysis, reagents that introduce a UV-absorbing or fluorescent tag are used to enhance detection.

• Alkylation: This technique introduces an alkyl group to the hydroxyl moiety. While less common for alcohols compared to acids, it can be used to form ethers.

Q3: Which silylating reagent is best for 15(Z)-Tetracosenol?

A3: The choice of silylating reagent depends on factors like steric hindrance and the desired stability of the derivative.

• BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide) is a strong and versatile silylating agent suitable for many alcohols. For sterically hindered alcohols, a catalyst like TMCS (trimethylchlorosilane) is often added.

• MSTFA (N-methyl-N-(trimethylsilyl)trifluoroacetamide) is another powerful silylating agent that often provides clean reactions.[2]

• MTBSTFA (N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide) forms TBDMS derivatives, which are more stable to hydrolysis than TMS derivatives. This can be advantageous if sample workup or storage is required. However, MTBSTFA may be less effective for sterically hindered compounds.[2]

Q4: How can I improve the sensitivity of my analysis after derivatization?

A4: To enhance sensitivity, ensure the derivatization reaction goes to completion by optimizing reaction time, temperature, and reagent concentration. For GC-MS, using a reagent that introduces a fluorinated group, such as pentafluorobenzoyl chloride, can significantly improve sensitivity with an electron capture detector (ECD) or in negative chemical ionization (NCI) mode. For HPLC, select a derivatizing agent with a high molar absorptivity (for UV-Vis detection) or high quantum yield (for fluorescence detection).

Troubleshooting Guides

This section addresses specific issues that may arise during the derivatization of 15(Z)-Tetracosenol.

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Derivatization / Low Product Yield	1. Presence of Water: Silylating and acylating reagents are sensitive to moisture, which can consume the reagent. 2. Suboptimal Reaction Conditions: Incorrect temperature or reaction time can prevent the reaction from reaching completion. 3. Insufficient Reagent: A molar excess of the derivatizing agent is typically required. 4. Degraded Reagent: Improper storage can lead to reagent degradation. 5. Matrix Effects: Other components in the sample may interfere with the reaction.	1. Ensure all glassware is thoroughly dried. Use anhydrous solvents. Consider adding a water scavenger like 2,2-dimethoxypropane. 2. Optimize reaction temperature and time. For silylation with BSTFA, heating at 60-70°C for 30-60 minutes is a good starting point. 3. Use a significant molar excess of the derivatizing reagent (e.g., 2:1 or higher ratio of reagent to active hydrogens). 4. Use fresh, high-quality reagents and store them under the recommended conditions (e.g., under inert gas, protected from moisture). 5. Perform a sample cleanup or extraction step prior to derivatization to remove interfering substances.
Extraneous Peaks in Chromatogram (Reagent Artifacts)	1. Excess Derivatizing Reagent: Large amounts of unreacted reagent and its byproducts can create large peaks in the chromatogram. 2. Side Reactions: The reagent may react with other components in the sample or with the solvent.	1. After derivatization, perform a cleanup step. For silylation, the sample can often be injected directly, but a solvent exchange to a non-polar solvent like hexane (B92381) can help. For esterification, a liquid-liquid extraction with a non-polar solvent and a wash with a dilute base (e.g., sodium bicarbonate solution) can remove excess reagent and acidic byproducts. A recent study showed that a base treatment with aqueous sodium hydroxide (B78521) can effectively remove BSTFA interference.[3] 2. Ensure the use of high-purity solvents and reagents. A reagent blank should always be run to identify artifact peaks.
Unstable Derivatives (Hydrolysis)	1. Moisture Exposure: TMS ethers are particularly susceptible to hydrolysis upon exposure to moisture in the air or in the analytical system. 2. Active Sites in GC System: Active sites in the GC inlet or column can cause derivative breakdown.	1. Analyze samples as soon as possible after derivatization. Tightly cap vials. Consider using TBDMS derivatives (with MTBSTFA) for increased stability. 2. Ensure the GC system is well-maintained. Use a deactivated inlet liner and a high-quality, low-bleed column. Silanizing the glassware can also help.
Poor Peak Shape (Tailing)	1. Incomplete Derivatization: Underivatized alcohol will exhibit tailing. 2. Adsorption in GC System: Active sites in the GC inlet or column can interact with the analyte. 3. Column Overload: Injecting too much sample can lead to peak fronting or tailing.	1. Re-optimize the derivatization procedure to ensure complete reaction. 2. Use a deactivated inlet liner and perform regular maintenance. Consider using a retention gap. 3. Dilute the sample before injection.

Experimental Protocols

The following are representative protocols for the derivatization of 15(Z)-Tetracosenol. Note: These are starting points and may require optimization for your specific sample matrix and analytical instrumentation.

Protocol 1: Silylation for GC-MS Analysis (TMS Derivative)

This protocol is adapted from general procedures for long-chain alcohols.[4][5]

Materials:

• 15(Z)-Tetracosenol sample (1-5 mg)

• Anhydrous pyridine (B92270)

• BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide) with 1% TMCS (trimethylchlorosilane)

• Anhydrous hexane (for dilution, if necessary)

• 2 mL reaction vials with PTFE-lined caps

Procedure:

• Sample Preparation: Place 1-5 mg of the 15(Z)-Tetracosenol sample into a reaction vial. If the sample is in a solvent, evaporate it to complete dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 100 µL of anhydrous pyridine to dissolve the sample. Then, add 100 µL of BSTFA + 1% TMCS.

• Reaction: Tightly cap the vial and vortex for 30 seconds. Heat the vial at 60°C for 30 minutes in a heating block or water bath.

• Cooling and Analysis: Allow the vial to cool to room temperature. The sample can be injected directly into the GC-MS. If necessary, dilute with anhydrous hexane prior to injection.

Protocol 2: Esterification for HPLC-UV Analysis (PNB Derivative)

This protocol is based on the derivatization of alcohols with p-Nitrobenzoyl chloride (PNBCI) to introduce a UV-active chromophore.

Materials:

• 15(Z)-Tetracosenol sample (1-2 mg)

• Anhydrous dichloromethane (B109758) (DCM)

• p-Nitrobenzoyl chloride (PNBCI)

• Anhydrous pyridine

• 5% Sodium bicarbonate solution

• Anhydrous sodium sulfate

• 2 mL reaction vials with PTFE-lined caps

Procedure:

• Sample Preparation: Place 1-2 mg of the 15(Z)-Tetracosenol sample into a reaction vial and dry completely under nitrogen if in solution.

• Reagent Addition: Dissolve the sample in 500 µL of anhydrous DCM. Add 50 µL of anhydrous pyridine, followed by approximately 5 mg of PNBCI.

• Reaction: Cap the vial and heat at 60°C for 1 hour.

• Workup: Cool the reaction mixture to room temperature. Add 1 mL of 5% sodium bicarbonate solution to quench the reaction and wash the mixture. Vortex and allow the layers to separate.

• Extraction: Carefully transfer the lower organic (DCM) layer to a clean vial. Dry the organic layer by passing it through a small amount of anhydrous sodium sulfate.

• Final Preparation: Evaporate the DCM under a gentle stream of nitrogen. Reconstitute the residue in a suitable mobile phase (e.g., acetonitrile) for HPLC analysis.

Quantitative Data Summary

The following tables summarize typical reaction conditions for derivatization of long-chain alcohols. These values should be used as a starting point for optimization.

Table 1: Silylation Reaction Parameters for GC-MS

Parameter	BSTFA + 1% TMCS	MSTFA	MTBSTFA
Reagent Volume	100 µL	100 µL	100 µL
Solvent	Pyridine (100 µL)	Pyridine (100 µL)	Acetonitrile (100 µL)
Temperature	60-70°C	60-70°C	60-80°C
Time	30-60 min	30-60 min	60-90 min
Derivative Stability	Moderate	Moderate	High

Table 2: Esterification Reaction Parameters for HPLC-UV

Parameter	p-Nitrobenzoyl Chloride	3,5-Dinitrobenzoyl Chloride
Reagent Amount	~5 mg	~5 mg
Catalyst/Base	Pyridine	Pyridine
Solvent	Dichloromethane	Dichloromethane
Temperature	60°C	60°C
Time	60 min	30-60 min
Detection λ (max)	~260 nm	~230 nm

Visualizations

Experimental Workflows

Caption: Derivatization workflows for 15(Z)-Tetracosenol analysis.

Nervonic Acid and Sphingomyelin (B164518) Synthesis Pathway

15(Z)-Tetracosenol is the alcohol corresponding to nervonic acid (15(Z)-Tetracosenoic acid). Nervonic acid is a very-long-chain fatty acid that is a key component of sphingolipids in the myelin sheath of nerves.[6] The pathway below illustrates the synthesis of nervonic acid and its incorporation into sphingomyelin, a crucial sphingolipid for myelin function.[6][7]

Caption: Biosynthesis of nervonic acid and its role in sphingomyelin formation.

References

• 1. Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Elimination of N,O-bis(trimethylsilyl)trifluoroacetamide interference by base treatment in derivatization gas chromatography mass spectrometry determination of parts per billion of alcohols in a food additive - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. gcms.cz [gcms.cz]
• 5. Fatty alcohol analysis | Cyberlipid [cyberlipid.gerli.com]
• 6. Nervonic Acid Synthesis Substrates as Essential Components in Profiled Lipid Supplementation for More Effective Central Nervous System Regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Glycosphingolipid Synthesis: A Comprehensive Guide - The Medical Biochemistry Page [themedicalbiochemistrypage.org]

Resolving isomeric impurities in 15(Z)-Tetracosenol samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 15(Z)-Tetracosenol. The following sections offer detailed experimental protocols, data interpretation, and troubleshooting for the resolution of isomeric impurities.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the analysis of 15(Z)-Tetracosenol and its isomers.

Q1: What are the most common isomeric impurities in a 15(Z)-Tetracosenol sample?

The most common isomeric impurities are the geometric isomer, 15(E)-Tetracosenol (the trans isomer), and potentially positional isomers where the double bond is located at a different position along the carbon chain. The presence and abundance of these isomers can depend on the synthesis route and storage conditions of the sample.

Q2: My gas chromatography (GC) peaks for derivatized 15(Z)-Tetracosenol are tailing. What are the likely causes and solutions?

Peak tailing for fatty alcohols in GC is often due to the interaction of the polar hydroxyl group with active sites in the GC system. Here are the primary causes and solutions:

• Active Sites in the Inlet Liner: Exposed silanol (B1196071) groups (Si-OH) on the glass liner can cause hydrogen bonding with the analyte.

  • Solution: Replace the standard liner with a deactivated liner. If using glass wool, ensure it is also deactivated.

• Column Contamination or Degradation: Accumulation of non-volatile residues or degradation of the stationary phase can expose active sites.

  • Solution: Condition the column as per the manufacturer's instructions. If tailing persists, trim 15-30 cm from the front of the column. For older columns, replacement may be necessary.

• Insufficient Derivatization: Incomplete conversion of the alcohol to its less polar derivative will result in tailing.

  • Solution: Optimize the derivatization reaction conditions (time, temperature, reagent concentration). Ensure the sample is anhydrous, as water can quench the derivatization reagent.

Q3: I am observing split peaks in my GC chromatogram. What could be the problem?

Split peaks are typically caused by issues during sample introduction onto the column.

• Improper Column Installation: An incorrectly cut or installed column can disrupt the sample band.

  • Solution: Ensure the column is cut cleanly at a 90-degree angle and installed at the correct depth in the inlet according to the manufacturer's guidelines.

• Inlet Temperature Too Low: The injector temperature may not be high enough to flash-volatilize the entire sample and solvent plug uniformly.

  • Solution: Increase the injector temperature. A starting point of 250°C is common, but may require optimization.

• Solvent Incompatibility: Using a solvent that is not compatible with the stationary phase can cause peak splitting.

  • Solution: Ensure the polarity of the injection solvent matches the stationary phase.

Q4: How can I improve the resolution between the 15(Z) and 15(E) isomers in my GC analysis?

Achieving good resolution between cis and trans isomers of long-chain unsaturated alcohols requires careful optimization of the GC method.

• Column Selection: A highly polar stationary phase is crucial for separating geometric isomers.

  • Solution: Use a highly polar biscyanopropyl polysiloxane stationary phase column (e.g., HP-88, Rt-2560). A longer column (e.g., 100 m) will also enhance resolution.[1]

• Oven Temperature Program: A slow temperature ramp allows for better separation.

  • Solution: Decrease the oven temperature ramp rate, particularly around the elution temperature of the isomers.

• Carrier Gas Flow Rate: An optimal flow rate is necessary for maximum efficiency.

  • Solution: Set the carrier gas flow rate according to the column's internal diameter and manufacturer's recommendations.

Q5: Can I use High-Performance Liquid Chromatography (HPLC) to separate 15(Z)-Tetracosenol isomers?

Yes, HPLC is a powerful technique for the separation of geometric and positional isomers of unsaturated fatty alcohols. Silver-ion HPLC (Ag-HPLC) is particularly effective. In this technique, silver ions are incorporated into the stationary phase or the mobile phase, and they interact reversibly with the double bonds of the unsaturated analytes, leading to separation based on the number, geometry, and position of the double bonds.[2][3]

Quantitative Data

The following table provides representative gas chromatography data for the separation of C18 fatty acid methyl ester (FAME) isomers on a highly polar column. While this data is not for 15(Z)-Tetracosenol, it illustrates the typical elution order and separation that can be achieved for long-chain unsaturated isomers. The trans isomers generally elute before their corresponding cis isomers on these columns.[1]

Compound	Abbreviation	Retention Time (min)
Methyl Palmitate	C16:0	12.5
Methyl Palmitoleate	C16:1	12.8
Methyl Stearate	C18:0	14.0
Methyl Elaidate (trans)	C18:1n9t	14.2
Methyl Oleate (cis)	C18:1n9c	14.4
Methyl Linolelaidate (trans, trans)	C18:2n6tt	14.9
Methyl Linoelaidate (cis, trans)	C18:2n6ct	15.1
Methyl Linoleate (cis, cis)	C18:2n6cc	15.3

Note: Retention times are illustrative and will vary depending on the specific instrument, column, and analytical conditions.

Experimental Protocols

Protocol 1: Gas Chromatography (GC) Analysis of 15(Z)-Tetracosenol Isomers

This protocol describes the derivatization of 15(Z)-Tetracosenol to its trimethylsilyl (B98337) (TMS) ether and subsequent analysis by GC with Flame Ionization Detection (FID).

1. Sample Preparation (Derivatization to TMS Ether)

• Accurately weigh approximately 5 mg of the 15(Z)-Tetracosenol sample into a clean, dry glass vial with a PTFE-lined cap.

• Add 500 µL of a suitable solvent (e.g., anhydrous pyridine (B92270) or toluene) to dissolve the sample.

• Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Cap the vial tightly and heat at 60-70°C for 30 minutes.

• Cool the vial to room temperature. The sample is now ready for GC injection.

2. GC-FID Conditions

• GC System: Agilent 7890B or equivalent.

• Column: Highly polar capillary column (e.g., Agilent HP-88, 100 m x 0.25 mm ID, 0.20 µm film thickness).

• Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio).

• Injector Temperature: 250°C.

• Carrier Gas: Helium, at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 140°C, hold for 5 minutes.

  • Ramp 1: Increase to 240°C at 4°C/min.

  • Hold at 240°C for 20 minutes.

• Detector: Flame Ionization Detector (FID).

• Detector Temperature: 260°C.

• Injection Volume: 1 µL.

3. Data Analysis

• Identify the peaks corresponding to the TMS-derivatives of 15(Z)-Tetracosenol and its isomers based on their retention times. The 15(E) isomer is expected to elute slightly earlier than the 15(Z) isomer.

• Quantify the relative amounts of each isomer by peak area normalization.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Isomer Separation

This protocol outlines a silver-ion HPLC (Ag-HPLC) method for the separation of 15(Z)-Tetracosenol isomers. This method is highly effective for separating compounds based on the number and geometry of double bonds.[2][3]

1. Sample Preparation

• Dissolve the 15(Z)-Tetracosenol sample in the mobile phase to a concentration of approximately 1 mg/mL.

• Filter the sample through a 0.45 µm PTFE syringe filter before injection.

2. HPLC Conditions

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Column: A commercially available silver-ion column (e.g., ChromSpher 5 Lipids, 250 x 4.6 mm).

• Mobile Phase: A mixture of hexane (B92381) and a polar modifier such as acetonitrile (B52724) or isopropanol. A typical starting point is 0.5% acetonitrile in hexane. The mobile phase composition may require optimization for best resolution.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 20°C.

• Detector: Evaporative Light Scattering Detector (ELSD) or a UV detector at a low wavelength (e.g., 205 nm) if the mobile phase is sufficiently transparent.

• Injection Volume: 10-20 µL.

3. Data Analysis

• The elution order in Ag-HPLC is typically saturated first, followed by trans-unsaturated, and then cis-unsaturated compounds. Therefore, 15(E)-Tetracosenol is expected to elute before 15(Z)-Tetracosenol.

• Quantify the isomers based on their peak areas.

Visualizations

Experimental Workflow for GC Analysis

Caption: Workflow for the GC analysis of 15(Z)-Tetracosenol.

Troubleshooting Logic for GC Peak Splitting

Caption: Troubleshooting guide for split peaks in GC analysis.

References

• 1. restek.com [restek.com]
• 2. Analysis of triglyceride isomers by silver-ion high-performance liquid chromatography. Effect of column temperature on retention times - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Minimizing oxidation of the double bond in 15(Z)-Tetracosenol

Welcome to the technical support center for 15(Z)-Tetracosenol. This resource is designed for researchers, scientists, and drug development professionals to provide comprehensive guidance on minimizing the oxidation of the double bond in 15(Z)-Tetracosenol. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to support your research and development activities.

Troubleshooting Guide

This guide addresses common issues encountered during the handling, storage, and analysis of 15(Z)-Tetracosenol, with a focus on preventing and identifying oxidation.

Problem	Potential Cause	Recommended Solution
Unexpected peaks in GC-MS/HPLC analysis.	Oxidation of the double bond leading to the formation of aldehydes, ketones, or carboxylic acids.	1. Confirm Storage Conditions: Ensure the compound is stored under an inert atmosphere (argon or nitrogen) at ≤ -20°C, protected from light. 2. Use Fresh Solvents: Employ freshly distilled or HPLC-grade solvents degassed with an inert gas. 3. Incorporate Antioxidants: Consider adding a low concentration (0.01-0.1%) of an antioxidant like Butylated Hydroxytoluene (BHT) or α-tocopherol to solutions.[1][2][3] 4. Purification: If oxidation has occurred, purify the sample using flash column chromatography on silica (B1680970) gel.[4]
Decrease in the intensity of the C=C stretch in FTIR.	Loss of the double bond due to oxidation or other degradation pathways.	1. Verify Sample Integrity: Re-run a fresh, unopened sample if available to compare spectra. 2. Minimize Exposure to Air and Light: Prepare samples for analysis quickly and in a controlled environment. 3. Check for Incompatible Reagents: Ensure that no strong oxidizing agents have come into contact with the sample.
Change in physical appearance (e.g., yellowing, increased viscosity).	Polymerization or significant degradation of the alcohol.	1. Discard and Replace: It is highly recommended to discard the sample and use a fresh aliquot. 2. Review Handling Procedures: Ensure that the compound is not subjected to high temperatures or prolonged exposure to ambient conditions. Fatty alcohols can be sensitive to oxidation at elevated temperatures.[4]
Inconsistent results in biological assays.	Degradation of 15(Z)-Tetracsenol affecting its biological activity.	1. Purity Analysis: Perform a purity check of the compound using GC-MS or HPLC before each experiment. 2. Prepare Fresh Solutions: Always prepare solutions of 15(Z)-Tetracosenol immediately before use. 3. Inert Atmosphere: If the experimental setup allows, perform the assay under an inert atmosphere.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 15(Z)-Tetracosenol to minimize oxidation?

A1: To ensure the long-term stability of 15(Z)-Tetracosenol, it should be stored as a solid or in a high-purity, degassed solvent at -20°C or lower. The container should be purged with an inert gas, such as argon or nitrogen, and sealed tightly. It is also crucial to protect the compound from light by using amber vials or by wrapping the container in aluminum foil. Airtight and opaque packaging has been shown to enhance the stability of unsaturated fatty acids.

Q2: Which antioxidants are most effective for preventing the oxidation of 15(Z)-Tetracosenol in solution?

A2: Synthetic phenolic antioxidants like Butylated Hydroxytoluene (BHT) and Propyl Gallate, as well as natural antioxidants like α-tocopherol (Vitamin E), are commonly used to stabilize unsaturated lipids.[1][2] The choice of antioxidant may depend on the solvent system and the specific application. For non-polar solvents, a combination of α-tocopherol and BHT can exhibit synergistic effects.[3][5][6]

Illustrative Antioxidant Efficacy for Long-Chain Unsaturated Alcohols

Antioxidant	Concentration (w/w)	Solvent	Storage Condition	Inhibition of Peroxide Formation (Illustrative %)
None	N/A	Hexane	40°C, 7 days, ambient air	0%
BHT	0.05%	Hexane	40°C, 7 days, ambient air	85%
α-Tocopherol	0.05%	Hexane	40°C, 7 days, ambient air	78%
Propyl Gallate	0.05%	Hexane	40°C, 7 days, ambient air	92%

Note: This data is illustrative for long-chain unsaturated alcohols and may not represent the exact performance for 15(Z)-Tetracsenol.

Q3: How can I detect and quantify the oxidation of 15(Z)-Tetracosenol?

A3: The primary methods for detecting and quantifying the oxidation of 15(Z)-Tetracosenol are Gas Chromatography-Mass Spectrometry (GC-MS) and Fourier Transform Infrared Spectroscopy (FTIR).

• GC-MS: This technique can separate 15(Z)-Tetracosenol from its oxidation products and provide information on their structure and quantity.[7]

• FTIR: This method can monitor the disappearance of the C=C double bond and the appearance of new functional groups, such as carbonyls (C=O) from aldehydes and ketones, and hydroxyls (O-H) from hydroperoxides and carboxylic acids.[8][9]

Q4: Can oxidized 15(Z)-Tetracosenol be purified?

A4: Yes, it is possible to purify partially oxidized 15(Z)-Tetracosenol using flash column chromatography on silica gel. The more polar oxidation products will have a stronger interaction with the silica gel and will elute later than the parent alcohol. However, for critical applications, it is always recommended to start with a fresh, unoxidized sample.

Experimental Protocols

Protocol 1: GC-MS Analysis of 15(Z)-Tetracosenol and its Oxidation Products

Objective: To identify and quantify 15(Z)-Tetracosenol and its potential oxidation products.

Materials:

• 15(Z)-Tetracosenol sample

• Hexane (HPLC grade)

• Pyridine (B92270)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the 15(Z)-Tetracosenol sample into a 2 mL autosampler vial.

  • Dissolve the sample in 1 mL of hexane.

• Derivatization (for improved volatility and peak shape):

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Add 100 µL of pyridine and 100 µL of BSTFA with 1% TMCS to the dried residue.

  • Cap the vial tightly and heat at 60°C for 30 minutes.

• GC-MS Conditions (Example):

  • Injector Temperature: 280°C

  • Injection Volume: 1 µL (splitless mode)

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 2 minutes

    • Ramp to 250°C at 10°C/min, hold for 5 minutes

    • Ramp to 300°C at 5°C/min, hold for 10 minutes

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Scan Range: m/z 50-550

Data Analysis:

• Identify the peak for the silylated 15(Z)-Tetracosenol based on its retention time and mass spectrum.

• Search for peaks corresponding to potential oxidation products, such as aldehydes, ketones, and carboxylic acids, which will have characteristic mass spectral fragmentation patterns.

Protocol 2: FTIR Analysis for Monitoring Oxidation

Objective: To detect the presence of oxidation products in a sample of 15(Z)-Tetracosenol by observing changes in characteristic infrared absorption bands.

Materials:

• 15(Z)-Tetracosenol sample (neat oil or concentrated solution)

• FTIR spectrometer with a suitable accessory (e.g., ATR or salt plates)

Procedure:

• Sample Preparation:

  • For ATR-FTIR: Apply a small drop of the neat oil or a concentrated solution directly onto the ATR crystal.

  • For Transmission: Place a thin film of the sample between two salt plates (e.g., NaCl or KBr).

• Data Acquisition:

  • Collect a background spectrum of the empty ATR crystal or clean salt plates.

  • Collect the sample spectrum over the range of 4000-600 cm⁻¹.

  • Acquire at least 16 scans and average them to improve the signal-to-noise ratio.

Data Analysis:

• Examine the following spectral regions:

  • ~3010 cm⁻¹: C-H stretch of the cis-double bond. A decrease in intensity suggests oxidation of the double bond.

  • ~1655 cm⁻¹: C=C stretch. A decrease in intensity indicates loss of the double bond.[10]

  • 1700-1750 cm⁻¹: Carbonyl (C=O) stretch region. The appearance of peaks in this region is a strong indicator of oxidation, corresponding to the formation of aldehydes, ketones, or carboxylic acids.[8][9]

  • 3200-3600 cm⁻¹ (broad): O-H stretch. An increase in the broadness and intensity of this peak can indicate the formation of hydroperoxides or carboxylic acids.

Visualizations

Caption: Troubleshooting workflow for identifying and resolving oxidation issues with 15(Z)-Tetracosenol.

References

• 1. Sequestering ability of butylated hydroxytoluene, propyl gallate, resveratrol, and vitamins C and E against ABTS, DPPH, and hydroxyl free radicals in chemical and biological systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dramatic solvent effect on the synergy between α-tocopherol and BHT antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Dramatic solvent effect on the synergy between α-tocopherol and BHT antioxidants. | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. dadun.unav.edu [dadun.unav.edu]
• 8. youtube.com [youtube.com]
• 9. m.youtube.com [m.youtube.com]
• 10. spectroscopyonline.com [spectroscopyonline.com]

Addressing matrix effects in mass spectrometry of 15(Z)-Tetracosenol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address matrix effects in the mass spectrometry analysis of 15(Z)-Tetracosenol.

Troubleshooting Guide

This guide is designed to help researchers identify and resolve common issues related to matrix effects during the analysis of 15(Z)-Tetracosenol.

Symptom	Potential Cause	Recommended Action
Low analyte signal or poor sensitivity	Ion Suppression: Co-eluting matrix components are interfering with the ionization of 15(Z)-Tetracosenol.[1][2][3] This is a common issue in complex biological samples analyzed by electrospray ionization (ESI)-MS.[2][4]	1. Improve Sample Cleanup: Implement more rigorous sample preparation techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering substances such as phospholipids (B1166683).[4][5] 2. Optimize Chromatography: Adjust the chromatographic gradient to better separate 15(Z)-Tetracosenol from matrix components. 3. Sample Dilution: A simple first step is to dilute the sample, which can reduce the concentration of interfering matrix components.[6] 4. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS will co-elute with the analyte and experience similar matrix effects, allowing for more accurate quantification.[5][7]
Poor reproducibility and accuracy	Variable Matrix Effects: Inconsistent levels of ion suppression or enhancement between samples.[2][8] This is often due to inherent biological variability in the matrix.	1. Implement an Internal Standard: Use a stable isotope-labeled or a structurally similar analog internal standard to compensate for variations in matrix effects.[7] 2. Matrix-Matched Calibrators: Prepare calibration standards in a blank matrix that is representative of the study samples to account for consistent matrix effects.[7] 3. Assess Matrix Effects Quantitatively: Use the post-extraction spike method to determine the extent of ion suppression or enhancement.[4][8]
Signal enhancement (less common)	Ion Enhancement: Co-eluting compounds may increase the ionization efficiency of the analyte.[2][3]	1. Follow the same steps for ion suppression: Improved sample cleanup and chromatographic separation are key. 2. Identify the source of enhancement: If possible, identify the co-eluting compound causing the enhancement to specifically target its removal.
In-source fragmentation	High Analyte Concentration or Harsh Source Conditions: This can lead to the misidentification of fragments as precursor ions.[9]	1. Optimize ESI Source Parameters: Adjust parameters like cone voltage and desolvation temperature to minimize in-source fragmentation. 2. Dilute the Sample: High concentrations of lipids can lead to in-source fragmentation.[9]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern for the analysis of 15(Z)-Tetracosenol?

A1: Matrix effects are the alteration of ionization efficiency for an analyte due to the presence of co-eluting components in the sample matrix.[3][8] These effects can manifest as ion suppression (decreased signal) or ion enhancement (increased signal).[2] For 15(Z)-Tetracosenol, a long-chain fatty alcohol often analyzed in complex biological matrices like plasma or tissue extracts, matrix effects are a significant concern because endogenous lipids, salts, and proteins can interfere with its ionization, leading to inaccurate and irreproducible quantitative results.[2][10] Electrospray ionization (ESI) is particularly susceptible to these effects.[4]

Q2: How can I determine if my analysis is affected by matrix effects?

A2: There are two primary methods to assess matrix effects:

• Post-Column Infusion: This is a qualitative method where a constant flow of 15(Z)-Tetracosenol solution is infused into the mass spectrometer after the analytical column. A blank matrix extract is then injected. Any dip or rise in the baseline signal of the analyte at retention times where matrix components elute indicates ion suppression or enhancement, respectively.[8]

• Post-Extraction Spike Method: This is a quantitative approach. The response of an analyte spiked into a pre-extracted blank matrix is compared to the response of the same analyte in a neat solvent. The ratio of these responses indicates the degree of matrix effect.[4][8]

Q3: What are the most effective sample preparation techniques to minimize matrix effects for lipid-like molecules?

A3: For lipid-like molecules such as 15(Z)-Tetracosenol, effective sample preparation is crucial.

• Liquid-Liquid Extraction (LLE): LLE can be used to separate lipids from more polar matrix components. Adjusting the pH of the aqueous phase can help prevent the extraction of impurities like phospholipids.[4]

• Solid-Phase Extraction (SPE): SPE provides a more targeted cleanup than LLE. Various sorbents can be used to retain the analyte of interest while washing away interfering matrix components.

• Phospholipid Removal Plates/Cartridges: Since phospholipids are a major cause of ion suppression in bioanalysis, specialized sample preparation products designed to remove them can be highly effective.[2]

Q4: Can changing my LC-MS parameters help mitigate matrix effects?

A4: Yes, optimizing your Liquid Chromatography (LC) and Mass Spectrometry (MS) parameters can significantly help:

• Chromatographic Separation: Improving the chromatographic resolution to separate 15(Z)-Tetracosenol from co-eluting matrix components is a primary strategy. This can be achieved by modifying the mobile phase, gradient profile, or using a different column chemistry.[5]

• Ionization Source: While ESI is common, other ionization techniques like Atmospheric Pressure Chemical Ionization (APCI) may be less susceptible to matrix effects for certain analytes.

• MS Source Parameters: Optimizing source parameters such as gas flows, temperatures, and voltages can help to minimize in-source fragmentation and potentially reduce the impact of matrix effects.[9]

Q5: Is a stable isotope-labeled internal standard (SIL-IS) necessary for accurate quantification?

A5: While not strictly necessary in all cases, a SIL-IS is highly recommended for achieving the best accuracy and precision, especially in complex matrices.[5][7] A SIL-IS for 15(Z)-Tetracosenol would have nearly identical chemical and physical properties, meaning it will co-elute and experience the same degree of ion suppression or enhancement.[7] This allows for reliable correction of matrix-induced variations. If a SIL-IS is not available, a close structural analog can be used as an alternative.

Quantitative Data Summary

Since no specific quantitative data for matrix effects on 15(Z)-Tetracosenol is readily available in the literature, the following table is provided as a template for researchers to summarize their own findings when evaluating matrix effects using the post-extraction spike method.

Table 1: Matrix Effect Evaluation for 15(Z)-Tetracosenol

Matrix Type	Analyte Concentration (ng/mL)	Response in Solvent (Peak Area)	Response in Matrix (Peak Area)	Matrix Effect (%)	Classification
e.g., Human Plasma	e.g., 10
e.g., Human Plasma	e.g., 100
e.g., Human Plasma	e.g., 1000
e.g., Rat Brain Tissue	e.g., 10
e.g., Rat Brain Tissue	e.g., 100
e.g., Rat Brain Tissue	e.g., 1000

Calculation: Matrix Effect (%) = (Response in Matrix / Response in Solvent) * 100

• < 80%: Significant Ion Suppression

• 80% - 120%: Acceptable/No Significant Matrix Effect

• > 120%: Significant Ion Enhancement

Experimental Protocols

Protocol 1: Assessment of Matrix Effects using the Post-Extraction Spike Method

• Prepare Blank Matrix Extract: Extract a blank matrix sample (e.g., plasma from an untreated subject) using your established sample preparation protocol.

• Prepare Standard in Solvent (A): Prepare a standard solution of 15(Z)-Tetracosenol in the final mobile phase composition at a known concentration (e.g., 100 ng/mL).

• Prepare Post-Extraction Spike (B): Take a volume of the blank matrix extract and spike it with the 15(Z)-Tetracosenol standard to achieve the same final concentration as in (A).

• Analysis: Analyze both samples (A and B) using your LC-MS/MS method.

• Calculation: Calculate the matrix effect using the formula: Matrix Effect (%) = (Peak Area of B / Peak Area of A) * 100.

Protocol 2: Sample Cleanup using Solid-Phase Extraction (SPE)

This is a general protocol and should be optimized for 15(Z)-Tetracosenol and the specific matrix.

• Select Cartridge: Choose a suitable SPE cartridge (e.g., a reverse-phase C18 or a mixed-mode cartridge).

• Conditioning: Condition the cartridge by passing a solvent like methanol (B129727) through it, followed by an equilibration solvent (e.g., water or a buffer).

• Sample Loading: Load the pre-treated sample onto the cartridge at a slow, controlled flow rate.

• Washing: Wash the cartridge with a weak solvent to remove hydrophilic interferences while retaining 15(Z)-Tetracosenol.

• Elution: Elute 15(Z)-Tetracosenol from the cartridge using a stronger organic solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the mobile phase for LC-MS analysis.

Visualizations

Caption: Experimental workflow for mitigating matrix effects.

Caption: Logical workflow for troubleshooting matrix effects.

References

• 1. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 3. longdom.org [longdom.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Improving 15(Z)-Tetracosenol Incorporation into Cells

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the efficiency of 15(Z)-Tetracosenol (Nervonic Acid) incorporation into cells for experimental purposes.

Frequently Asked Questions (FAQs)

Q1: What is 15(Z)-Tetracosenol and why is its cellular incorporation challenging?

A1: 15(Z)-Tetracosenol, also known as Nervonic Acid, is a long-chain monounsaturated omega-9 fatty acid.[1][2][3] Its long hydrocarbon tail makes it highly lipophilic and poorly soluble in aqueous solutions like cell culture media.[4][5][] This low solubility can lead to precipitation, reducing its availability to cells and causing inconsistent experimental results.[7]

Q2: What are the primary methods for delivering 15(Z)-Tetracosenol to cells in culture?

A2: The main strategies to improve the delivery of lipophilic compounds like 15(Z)-Tetracosenol into cells include:

• Complexation with Bovine Serum Albumin (BSA): This is a widely used method where the fatty acid binds to BSA, increasing its solubility and facilitating its transport to the cell membrane.[4][5][8]

• Use of Co-solvents: Organic solvents like Dimethyl Sulfoxide (B87167) (DMSO) or ethanol (B145695) can be used to dissolve 15(Z)-Tetracosenol before diluting it in culture media.[4][9]

• Nanoparticle-based Delivery: Encapsulating 15(Z)-Tetracosenol in lipid-based nanoparticles, such as Solid Lipid Nanoparticles (SLNs) or Nanostructured Lipid Carriers (NLCs), can enhance its stability, solubility, and cellular uptake.[10][11]

• Cyclodextrin (B1172386) Complexation: Cyclodextrins are cyclic oligosaccharides that can encapsulate lipophilic molecules, forming inclusion complexes that are more water-soluble.[12][13][14][15]

Q3: Should I use serum-containing or serum-free media for my experiments with 15(Z)-Tetracosenol?

A3: The choice depends on your experimental goals. Serum contains albumin, which can aid in the solubilization and delivery of fatty acids.[7] However, the presence of other lipids and growth factors in serum can confound results. In serum-free media, the delivery of 15(Z)-Tetracosenol is more controlled, but solubility issues are more pronounced, making a carrier molecule like BSA or a nanoparticle formulation essential.[]

Q4: What are the potential cytotoxic effects of 15(Z)-Tetracosenol and its delivery vehicles?

A4: High concentrations of fatty acids can induce lipotoxicity in cells.[4][5][] Additionally, the delivery vehicles themselves can be cytotoxic. For instance, DMSO concentrations should be kept low, typically below 0.5%, as higher levels can negatively impact cell viability and function.[4][9] It is crucial to perform dose-response experiments to determine the optimal, non-toxic concentrations of both 15(Z)-Tetracosenol and the chosen delivery agent for your specific cell type.

Troubleshooting Guides

Issue 1: Precipitation of 15(Z)-Tetracosenol in Cell Culture Media

Question: I dissolved 15(Z)-Tetracosenol in an organic solvent, but it precipitates when I add it to my cell culture medium. How can I resolve this?

Answer: This is a common issue due to the low aqueous solubility of long-chain fatty acids. Here are several troubleshooting steps:

• Optimize Solvent Dilution: When using a co-solvent like DMSO or ethanol, add the stock solution to the pre-warmed culture medium dropwise while gently vortexing. This gradual dilution can prevent the compound from crashing out of solution.

• Complex with BSA: Pre-complexing 15(Z)-Tetracosenol with fatty acid-free BSA is a highly effective way to increase its solubility. The molar ratio of fatty acid to BSA is a critical parameter to optimize.

• pH Adjustment: The solubility of fatty acids is pH-dependent. Increasing the pH of the medium slightly can sometimes improve solubility, but care must be taken to stay within the optimal pH range for your cells.[16]

• Consider a Different Delivery System: If precipitation persists, consider using nanoparticle encapsulation or cyclodextrin complexation to improve solubility and stability.

Issue 2: Low or Inconsistent Cellular Uptake of 15(Z)-Tetracosenol

Question: My results suggest that the cells are not efficiently taking up the 15(Z)-Tetracosenol. How can I improve the incorporation efficiency?

Answer: Low uptake can be due to several factors related to the delivery method and experimental conditions.

• Optimize BSA Conjugation: The ratio of 15(Z)-Tetracosenol to BSA can significantly impact uptake. A molar ratio of 2:1 to 4:1 (fatty acid:BSA) is a common starting point, but this may need to be optimized for your specific cell line.[4]

• Enhance Delivery with Nanoparticles: Lipid nanoparticles can improve cellular uptake through endocytosis.[10] The composition and size of the nanoparticles are key parameters to optimize for efficient delivery.

• Increase Incubation Time: Cellular uptake is a time-dependent process. Consider extending the incubation time, but be mindful of potential cytotoxicity with longer exposures.

• Check Cell Health: Ensure that the cells are healthy and in the logarithmic growth phase, as stressed or senescent cells may exhibit altered uptake mechanisms.

Issue 3: Observed Cellular Toxicity

Question: I am observing increased cell death or signs of stress after treating my cells with 15(Z)-Tetracsenol. What could be the cause and how can I mitigate it?

Answer: Cellular toxicity can stem from the fatty acid itself (lipotoxicity) or the delivery vehicle.

• Perform a Dose-Response Curve: Determine the highest non-toxic concentration of 15(Z)-Tetracosenol for your cell line.

• Vehicle Control: Always include a vehicle-only control (e.g., medium with the same concentration of DMSO or BSA without the fatty acid) to distinguish between the effects of the fatty acid and the delivery agent.[8]

• Reduce Solvent Concentration: If using a co-solvent like DMSO, ensure the final concentration in the culture medium is as low as possible (ideally ≤ 0.1%).[4]

• Purify BSA-Fatty Acid Complexes: If preparing your own BSA-fatty acid complexes, ensure that any unbound fatty acid, which can be more cytotoxic, is removed.

Data Presentation

Table 1: Physical and Chemical Properties of 15(Z)-Tetracosenol (Nervonic Acid)

Property	Value	Reference
Molecular Formula	C₂₄H₄₆O₂	[1][17][18]
Molecular Weight	366.62 g/mol	[1][17][18]
CAS Number	506-37-6	[1]
Appearance	Solid	[18]
Melting Point	42-43 °C	[3]
Solubility	Poor in water, soluble in organic solvents.	[4][5][]
XLogP3	9.8	[17]

Table 2: Comparison of Delivery Methods for 15(Z)-Tetracosenol

Delivery Method	Advantages	Disadvantages	Key Optimization Parameters
BSA Complexation	Mimics physiological transport, generally low toxicity, relatively simple to prepare.[4][5]	Can introduce variability, potential for unbound fatty acid toxicity, presence of BSA may interfere with some assays.[4][8]	Fatty acid to BSA molar ratio, purity of BSA, incubation time.
Co-solvents (DMSO, Ethanol)	Simple and quick to prepare.	Potential for cytotoxicity, can alter cell membrane properties and affect results, risk of precipitation upon dilution.[4][7][8][9]	Final solvent concentration, rate of dilution.
Lipid Nanoparticles (SLNs, NLCs)	High loading capacity, protects fatty acid from degradation, can enhance cellular uptake, potential for targeted delivery.[10][11]	More complex to formulate and characterize, potential for carrier-associated toxicity.	Lipid composition, surfactant choice, particle size, surface charge.
Cyclodextrin Complexation	Increases aqueous solubility, can improve stability, relatively low toxicity.[12][13][14][15]	May have lower loading capacity compared to nanoparticles, potential to extract lipids from cell membranes at high concentrations.	Type of cyclodextrin, molar ratio of fatty acid to cyclodextrin.

Experimental Protocols

Protocol 1: Preparation of 15(Z)-Tetracosenol-BSA Complexes

• Prepare a stock solution of 15(Z)-Tetracsenol: Dissolve 15(Z)-Tetracosenol in ethanol or DMSO to a high concentration (e.g., 100 mM).

• Prepare a fatty acid-free BSA solution: Dissolve fatty acid-free BSA in serum-free culture medium or PBS to the desired concentration (e.g., 10% w/v). Gently warm to 37°C to aid dissolution.

• Complexation: While gently stirring the BSA solution, add the 15(Z)-Tetracosenol stock solution dropwise to achieve the desired molar ratio (e.g., 3:1 fatty acid to BSA).

• Incubation: Incubate the mixture at 37°C for at least 30 minutes to allow for complex formation.

• Sterilization: Sterilize the complex solution by passing it through a 0.22 µm filter.

• Application to Cells: Dilute the complex in complete culture medium to the final desired concentration before adding to the cells.

Protocol 2: Delivery of 15(Z)-Tetracosenol using DMSO

• Prepare a high-concentration stock solution: Dissolve 15(Z)-Tetracosenol in 100% DMSO to a concentration of, for example, 100 mM. Ensure it is fully dissolved.

• Pre-warm culture medium: Warm the complete cell culture medium to 37°C.

• Serial Dilution (optional but recommended): To minimize precipitation, perform an intermediate dilution of the DMSO stock in pre-warmed medium.

• Final Dilution: Add a small volume of the DMSO stock (or intermediate dilution) to the pre-warmed medium while gently vortexing. Ensure the final DMSO concentration is non-toxic for your cells (typically ≤ 0.1%).

• Immediate Use: Add the final solution to your cells immediately after preparation.

Mandatory Visualizations

Caption: Workflow for the preparation and delivery of 15(Z)-Tetracosenol to cells.

Caption: A logical troubleshooting guide for common issues in 15(Z)-Tetracosenol cell delivery.

References

• 1. PlantFAdb: 24:1-delta-15c; Nervonic acid; 15-Tetracosenoic acid, (15Z)-; 15-Tetracosenoic acid, (Z)-; 15-Tetracosenoic acid, cis-; (15Z)-Tetracosenoic acid; (Z)-15-Tetracosenoic acid; Nervonic acid; Nevonic acid; Selacholeic acid; cis-15-Tetracosenoic acid [fatplants.net]
• 2. Nervonic acid and its sphingolipids: Biological functions and potential food applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nervonic acid - Wikipedia [en.wikipedia.org]
• 4. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cell culture models of fatty acid overload: Problems and solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effect of solvent on cytotoxicity and bioavailability of fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 10. Lipid Nanoparticle Technology for Delivering Biologically Active Fatty Acids and Monoglycerides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. scienceasia.org [scienceasia.org]
• 16. benchchem.com [benchchem.com]
• 17. 15-Tetracosenoic acid, (15Z)- | C24H46O2 | CID 65032 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. 15(Z)-Tetracosenoic acid - CD Biosynsis [biosynsis.com]

Technical Support Center: Accurate Measurement of 15(Z)-Tetracosenol

Welcome to the technical support center for the accurate measurement of 15(Z)-Tetracosenol. This resource is designed for researchers, scientists, and drug development professionals to provide clear and concise guidance on instrument calibration, experimental protocols, and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the recommended analytical technique for quantifying 15(Z)-Tetracosenol?

A1: The recommended technique is Gas Chromatography-Mass Spectrometry (GC-MS). This method offers high sensitivity and selectivity, which is crucial for accurately measuring long-chain alcohols like 15(Z)-Tetracosenol, especially in complex biological matrices. GC-MS allows for the separation of volatile compounds and their definitive identification based on their mass spectra.

Q2: Why is derivatization necessary for the analysis of 15(Z)-Tetracosenol by GC-MS?

A2: Derivatization is a critical step to increase the volatility and thermal stability of 15(Z)-Tetracosenol. Long-chain alcohols have relatively low volatility and can interact with active sites in the GC system, leading to poor peak shape (tailing) and inaccurate quantification. Converting the alcohol to a less polar and more volatile derivative, such as a trimethylsilyl (B98337) (TMS) ether, improves its chromatographic behavior.[1]

Q3: What is the most common derivatization reagent for 15(Z)-Tetracosenol?

A3: The most common and effective derivatization method is silylation, using reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a catalyst such as trimethylchlorosilane (TMCS).[1][2] This reaction replaces the active hydrogen on the alcohol's hydroxyl group with a TMS group, creating a more volatile and less polar TMS ether.[1]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Peak Tailing)

Q: My chromatogram for 15(Z)-Tetracosenol shows significant peak tailing. What are the potential causes and how can I fix it?

A: Peak tailing for long-chain alcohols is a common issue and can be caused by several factors:

• Incomplete Derivatization: If the derivatization reaction is not complete, the remaining underivatized alcohol will interact strongly with the GC system.

  • Solution: Ensure your sample and solvents are anhydrous, as silylation reagents are sensitive to moisture.[3] Use a sufficient excess of the derivatizing reagent (e.g., a 2:1 molar ratio of BSTFA to active hydrogens) and optimize the reaction time and temperature.[2] A typical condition is heating at 60°C for 30-60 minutes.[4]

• Active Sites in the GC System: Active sites in the injector liner, column, or connections can cause adsorption of the analyte.

  • Solution: Use a deactivated injector liner. Regularly perform inlet maintenance, including replacing the liner and septum. Trimming 10-20 cm from the front of the column can remove accumulated non-volatile residues and active sites.[5][6]

• Column Overload: Injecting too much sample can saturate the column.

  • Solution: Dilute your sample or reduce the injection volume.[7]

• Inappropriate Column Choice: Using a column with a phase that is not well-suited for the analysis of long-chain alcohols can lead to poor peak shape.

  • Solution: A non-polar or mid-polar column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5 or equivalent), is often a good choice.

Troubleshooting workflow for peak tailing.

Issue 2: Low Signal Intensity or Poor Sensitivity

Q: The signal for my 15(Z)-Tetracosenol peak is very low or undetectable, especially at low concentrations. What should I do?

A: Low sensitivity for high molecular weight compounds like 15(Z)-Tetracosenol can be due to several factors:

• Analyte Adsorption: As with peak tailing, active sites can irreversibly adsorb the analyte, leading to sample loss.

  • Solution: Follow the system maintenance procedures outlined for peak tailing, such as using a deactivated liner and trimming the column.[3]

• Incomplete Volatilization: Due to its high boiling point, 15(Z)-Tetracosenol may not vaporize completely in the GC inlet.

  • Solution: Optimize the injector temperature. A starting point of 250°C is common, but for high molecular weight analytes, you may need to increase it to 275-300°C. Be cautious of temperatures that could cause thermal degradation. A splitless injection mode is generally preferred for trace analysis to maximize the transfer of the analyte to the column.

• Derivatization Issues: Inefficient derivatization will result in a lower concentration of the desired volatile derivative.

  • Solution: Re-evaluate your derivatization protocol for completeness as described above.[3]

• Mass Spectrometer Settings: The MS may not be optimized for the detection of the derivatized analyte.

  • Solution: Ensure the MS is operating in the appropriate mode (e.g., Selected Ion Monitoring - SIM) for higher sensitivity if you know the characteristic ions of your derivatized compound.

Issue 3: Potential for Isomerization

Q: I am concerned about the potential for the cis double bond in 15(Z)-Tetracosenol to isomerize to the trans form during analysis. How can I minimize this?

A: Isomerization of unsaturated compounds can occur at high temperatures in the GC inlet or on the column.

• Solution:

  • Lower Inlet Temperature: Use the lowest possible inlet temperature that still ensures complete volatilization of the derivatized analyte.

  • Optimize GC Oven Program: Avoid unnecessarily high oven temperatures and long analysis times. A faster temperature ramp rate can reduce the time the analyte spends at elevated temperatures.[8]

  • Use a Deactivated System: Active sites in the injector or on the column can catalyze isomerization. Ensure your system is well-maintained and inert.

Experimental Protocols

Protocol 1: Preparation of 15(Z)-Tetracosenol Calibration Standards

• Stock Solution Preparation:

  • Accurately weigh a known amount of high-purity 15(Z)-Tetracosenol standard.

  • Dissolve the standard in a suitable solvent, such as hexane (B92381) or N,N-dimethylformamide, in a Class A volumetric flask to create a stock solution of known concentration (e.g., 1 mg/mL).

• Serial Dilutions:

  • Perform serial dilutions of the stock solution using the same solvent to prepare a series of at least five calibration standards that bracket the expected concentration range of your samples.[9]

  • It is good practice to prepare these standards in a random order of concentration to avoid systematic errors.[9]

Standard Level	Concentration (µg/mL)
1	e.g., 1
2	e.g., 5
3	e.g., 10
4	e.g., 25
5	e.g., 50
6	e.g., 100

Protocol 2: Derivatization of 15(Z)-Tetracosenol to its TMS Ether

• Sample Preparation:

  • Pipette a known volume (e.g., 100 µL) of each calibration standard and sample into separate glass autosampler vials.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Derivatization Reaction:

  • Add 100 µL of a derivatization reagent mixture, such as BSTFA + 1% TMCS, to each dry sample.

  • Cap the vials tightly and vortex briefly.

  • Heat the vials at 60-70°C for 30-60 minutes to ensure complete reaction.[4]

  • Allow the vials to cool to room temperature before GC-MS analysis.

Workflow for TMS derivatization.

Protocol 3: GC-MS Analysis of Derivatized 15(Z)-Tetracosenol

The following are suggested starting parameters for a GC-MS method. These should be optimized for your specific instrument and application.

GC Parameter	Suggested Setting
Injector
Injection Mode	Splitless
Injector Temp.	275°C
Injection Volume	1 µL
Column
Stationary Phase	5% Phenyl-methylpolysiloxane (e.g., DB-5ms)
Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness
Oven Program
Initial Temp.	150°C, hold for 2 min
Ramp 1	10°C/min to 300°C
Final Hold	Hold at 300°C for 10 min
Carrier Gas
Gas	Helium
Flow Rate	1.0 mL/min (constant flow)

MS Parameter	Suggested Setting
Ion Source
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230°C
Mass Analyzer
Mode	Scan (e.g., m/z 50-550) or SIM
Transfer Line Temp.	280°C

Data Analysis:

• Calibration Curve:

  • Inject the derivatized calibration standards.

  • For each standard, integrate the peak area of the TMS-derivatized 15(Z)-Tetracosenol.

  • Plot the peak area versus the known concentration of each standard.

  • Perform a linear regression to generate a calibration curve. The coefficient of determination (R²) should be >0.99 for a good linear fit.

• Quantification of Samples:

  • Inject the derivatized samples.

  • Integrate the peak area for the TMS-derivatized 15(Z)-Tetracosenol.

  • Use the calibration curve equation to calculate the concentration of 15(Z)-Tetracosenol in the unknown samples.

Flowchart for data analysis and quantification.

References

• 1. Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 3. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 4. Fatty alcohol analysis | Cyberlipid [cyberlipid.gerli.com]
• 5. agilent.com [agilent.com]
• 6. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 7. gmpinsiders.com [gmpinsiders.com]
• 8. benchchem.com [benchchem.com]
• 9. uknml.com [uknml.com]

Reference Data & Comparative Studies

A Comparative Analysis of 15(Z)-Tetracosenol and 15(E)-Tetracosenol: Uncovering a Significant Knowledge Gap

For researchers, scientists, and drug development professionals, understanding the nuanced differences between geometric isomers is critical for unlocking their therapeutic potential. This guide delves into the biological activities of 15(Z)-Tetracosenol and its (E) isomer, revealing a landscape dominated by research on the corresponding carboxylic acid of the (Z) isomer, nervonic acid, while data on the (E) isomer and both alcohol forms remain conspicuously absent.

Currently, the vast majority of scientific literature focuses on the biological activities of 15(Z)-Tetracosenoic acid, commonly known as nervonic acid. This very-long-chain monounsaturated omega-9 fatty acid is a key component of myelin, the protective sheath surrounding nerve fibers in the brain.[1][2] In stark contrast, there is a significant lack of published data on the biological activities of 15(E)-Tetracosenoic acid, as well as the alcohol forms, 15(Z)-Tetracosenol and 15(E)-Tetracosenol. This guide, therefore, will primarily detail the known biological functions of nervonic acid as a proxy for the potential, yet uninvestigated, activities of its corresponding alcohol, and will highlight the critical need for further research into these related compounds.

15(Z)-Tetracosenoic Acid (Nervonic Acid): A Multifaceted Bioactive Lipid

Nervonic acid has demonstrated a range of biological activities, primarily centered around its roles in neuroprotection, anti-inflammation, and skin health. Its functions are integral to the maintenance and repair of the central nervous system.

Neuroprotective and Myelinating Properties

Nervonic acid is a crucial component of sphingolipids in the myelin sheath of nerve fibers.[1][2] Its presence is vital for the proper development and maintenance of the nervous system.[3] Studies have shown that decreased levels of nervonic acid are associated with demyelinating diseases such as multiple sclerosis and adrenoleukodystrophy.[2] Supplementation with nervonic acid has been investigated as a therapeutic strategy to support myelin repair and regeneration.[4] It is believed to play a role in regulating Ca2+ ion channels in nerve cell membranes, contributing to the growth and maintenance of nerve tissue.[4]

Anti-Inflammatory Effects

The anti-inflammatory properties of nervonic acid have been observed in various experimental models. In studies using a mouse model of multiple sclerosis (experimental autoimmune encephalomyelitis), nervonic acid treatment was found to mitigate inflammatory infiltration and demyelination in the spinal cord. This was accompanied by an increase in the expression of antioxidant proteins and anti-inflammatory cytokines.

Wound Healing and Skin Health

Recent research has illuminated the role of nervonic acid in promoting wound healing and skin health. It has been shown to initiate both neurogenesis and angiogenesis in wound repair.[5] In a rat wound healing model, treatment with nervonic acid resulted in more effective blood vessel formation and accelerated wound closure.[5] The proposed mechanism involves the upregulation of several key growth factors and cellular markers, including Nerve Growth Factor (NGF), Neurofilament 200 (NF-200), S100 protein, Vascular Endothelial Growth Factor (VEGF), and CD31.[5]

Quantitative Data Summary

The following table summarizes the key biological activities of 15(Z)-Tetracosenoic acid (Nervonic Acid) based on available experimental data.

Biological Activity	Model System	Key Findings	Reference
Neuroprotection	In vitro (human oligodendrocyte precursor cells)	Promotes the synthesis of myelin basic protein (MBP), myelin oligodendrocyte glycoprotein (B1211001) (MOG), and proteolipid protein (PLP).	[4]
Anti-inflammation	In vivo (mouse model of experimental autoimmune encephalomyelitis)	Mitigates inflammatory infiltration and demyelination; increases antioxidant protein and anti-inflammatory cytokine expression.
Wound Healing	In vivo (rat wound healing model)	Accelerates wound closure and enhances blood vessel formation.	[5]
Angiogenesis	In vivo (rat wound healing model)	Upregulates the expression of VEGF and CD31.	[5]
Neurogenesis	In vivo (rat wound healing model)	Upregulates the secretion of NGF, NF-200, and S100 protein.	[5]

Experimental Protocols

In Vitro Myelin Synthesis Assay

• Cell Line: Human oligodendrocyte precursor cells (hOPCs).

• Treatment: Cells are incubated with a fish oil mixture rich in nervonic acid ester.

• Analysis: The synthesis of myelin proteins (MBP, MOG, PLP) is measured. Quantitative analysis of myelin protein mRNA expression is performed to confirm the effects on gene expression.[4]

• Outcome: This assay determines the capacity of nervonic acid to promote the maturation of oligodendrocytes and the synthesis of key myelin components.

In Vivo Wound Healing Model

• Animal Model: Rats with surgically induced full-thickness skin wounds.

• Treatment: Topical application of nervonic acid to the wound area.

• Analysis: The rate of wound closure is measured over time. Histological analysis of wound tissue is performed to assess blood vessel formation (angiogenesis) and nerve regeneration (neurogenesis). Immunohistochemical staining is used to detect the expression of specific markers such as VEGF, CD31, NGF, NF-200, and S100.[5]

• Outcome: This model evaluates the efficacy of nervonic acid in promoting the complex process of wound repair.

Signaling Pathways and Experimental Workflows

The mechanism by which nervonic acid promotes wound healing involves the upregulation of key growth factors and cellular markers associated with angiogenesis and neurogenesis.

Signaling pathway of nervonic acid in wound healing.

The Unexplored Frontier: 15(E)-Tetracosenol and Related Isomers

Despite the extensive research on nervonic acid, its geometric isomer, 15(E)-Tetracosenoic acid, remains largely uncharacterized in terms of biological activity. Similarly, the alcohol forms, 15(Z)-Tetracosenol and 15(E)-Tetracosenol, are absent from the current body of scientific literature on biological effects. This represents a significant knowledge gap. The distinct spatial arrangement of atoms in (E) isomers compared to their (Z) counterparts can lead to profound differences in their biological activities. Therefore, the neuroprotective, anti-inflammatory, and other health-promoting effects observed for nervonic acid cannot be assumed to be shared by its (E) isomer or the corresponding alcohol forms.

Conclusion and Future Directions

For researchers and drug development professionals, this disparity presents both a challenge and an opportunity. The well-documented activities of nervonic acid provide a strong rationale for investigating its related isomers. Future research should prioritize the following:

• Synthesis and purification of 15(E)-Tetracosenoic acid, 15(Z)-Tetracosenol, and 15(E)-Tetracosenol to enable biological testing.

• In vitro and in vivo studies to elucidate the biological activities of these compounds, particularly in the context of neurological function, inflammation, and tissue repair.

• Direct comparative studies to understand how the cis/trans isomerization and the presence of a carboxylic acid versus an alcohol functional group impact biological efficacy and mechanism of action.

By addressing this significant knowledge gap, the scientific community can unlock the full therapeutic potential of this class of very-long-chain lipids.

References

• 1. Polyunsaturated fatty acids and inflammatory processes: New twists in an old tale - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-Inflammatory Effect of 1,3,5,7-Tetrahydroxy-8-isoprenylxanthone Isolated from Twigs of Garcinia esculenta on Stimulated Macrophage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Perspectives of nervonic acid production by Yarrowia lipolytica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nervonic acid - Wikipedia [en.wikipedia.org]
• 5. Nervonic acid as novel therapeutics initiates both neurogenesis and angiogenesis for comprehensive wound repair and healing - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of C24:1 and C22:1 Fatty Alcohols: A Guide for Researchers and Drug Development Professionals

An In-depth Look at Tetracosenol and Erucyl Alcohol for Scientific and Pharmaceutical Applications

In the landscape of lipid research and drug development, the nuanced differences between long-chain fatty alcohols can have significant implications for their application. This guide provides a detailed comparative analysis of two prominent very-long-chain monounsaturated fatty alcohols: C24:1 (cis-15-tetracosenol, the alcohol analog of nervonic acid) and C22:1 (cis-13-docosenol or erucyl alcohol). This document is intended to serve as a valuable resource for researchers, scientists, and professionals in the pharmaceutical and cosmetic industries by presenting a side-by-side comparison of their physicochemical properties, biological relevance, and potential applications, supported by experimental data and detailed methodologies.

Physicochemical Properties: A Tale of Two Chains

The seemingly small difference of two carbons in their acyl chains imparts distinct physicochemical characteristics to tetracosenol and erucyl alcohol, influencing their behavior in various formulations. While specific data for cis-15-tetracosenol (B3142665) is limited, properties can be inferred from its saturated counterpart, 1-tetracosanol, and the known effects of a single double bond.

Property	C24:1 Fatty Alcohol (cis-15-Tetracosenol)	C22:1 Fatty Alcohol (Erucyl Alcohol)
Molecular Formula	C24H48O	C22H44O[1]
Molecular Weight	~352.65 g/mol	324.58 g/mol []
Appearance	Likely a white to light yellow waxy solid at room temperature.	White, soft solid; almost odorless.[3]
Melting Point	Estimated to be slightly lower than its saturated analog (1-tetracosanol: 74-77 °C) due to the cis double bond.[4]	33-35 °C[3]
Boiling Point	Higher than erucyl alcohol due to increased chain length.	~225 °C at 5 mmHg.
Solubility	Insoluble in water; soluble in organic solvents.[1]	Low solubility in water; good solubility in organic solvents.[1]

Key Observations: The longer carbon chain of C24:1 results in a higher melting and boiling point compared to C22:1. The presence of a cis-double bond in both molecules introduces a kink in the hydrocarbon chain, which generally lowers the melting point compared to their saturated analogs and influences their packing in biological membranes and formulations.

Biological Significance and Potential Applications

Both C24:1 and C22:1 fatty alcohols are of significant interest in the fields of cosmetics and pharmaceuticals due to their emollient, moisturizing, and formulation-stabilizing properties.[5][6][7][8]

C24:1 (Tetracosenol): The "Nerve-Related" Alcohol

While research on tetracosenol itself is not as extensive as for its corresponding fatty acid, nervonic acid, its biological relevance is closely tied to the functions of nervonic acid. Nervonic acid is a crucial component of myelin, the protective sheath surrounding nerve fibers.[9] This suggests that tetracosenol may play a role in maintaining the integrity of neural cell membranes.

Potential Applications:

• Neuro-cosmetics and Therapeutics: Given its link to nervonic acid, tetracosenol is a promising ingredient for topical formulations aimed at supporting skin's natural barrier and potentially aiding in conditions with compromised lipid barriers.

• Drug Delivery: Its long, lipophilic chain makes it a candidate for use in novel drug delivery systems, such as lipid nanoparticles, to enhance the solubility and bioavailability of certain drugs.[4]

C22:1 (Erucyl Alcohol): The Versatile Emollient

Erucyl alcohol is a well-established ingredient in the cosmetic and pharmaceutical industries, valued for its lubricating and surfactant properties.[1][]

Potential Applications:

• Cosmetic Formulations: It is commonly used in creams, lotions, and other personal care products to provide a smooth, non-greasy feel and to stabilize emulsions.[1]

• Lubricants and Surfactants: Its chemical nature makes it an effective lubricant and surfactant in various industrial and pharmaceutical applications.[3]

Experimental Data and Protocols

Experimental Workflow for Comparative Analysis

This workflow outlines a potential experimental design for comparing the effects of C24:1 and C22:1 fatty alcohols on skin cells.

References

• 1. CAS 629-98-1: erucyl alcohol | CymitQuimica [cymitquimica.com]
• 3. echemi.com [echemi.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Fatty Alcohols in Skincare: Benefits and Myths 2025 [zicail.com]
• 6. thebeautycrop.com [thebeautycrop.com]
• 7. caringsunshine.com [caringsunshine.com]
• 8. jiuanchemical.com [jiuanchemical.com]
• 9. cis-15-Teracosenoic acid [chembk.com]

A Comparative Analysis of the Biological Effects of Cis vs. Trans Monounsaturated Long-Chain Alcohols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological effects of cis and trans isomers of monounsaturated long-chain alcohols, with a primary focus on oleyl alcohol (cis-9-octadecen-1-ol) and its trans isomer, elaidyl alcohol (trans-9-octadecen-1-ol). Due to a scarcity of direct comparative studies on these long-chain alcohols, this guide incorporates data from studies on their corresponding fatty acid counterparts, oleic acid and elaidic acid. This approach is predicated on the close metabolic relationship between fatty acids and fatty alcohols and findings suggesting that their biological activities are analogous.

Key Biological Effects: A Comparative Summary

The geometric isomerism at the double bond of monounsaturated long-chain alcohols results in distinct three-dimensional structures. The cis configuration introduces a pronounced kink in the hydrocarbon chain, whereas the trans configuration results in a more linear, rigid structure, similar to that of saturated alcohols. These structural differences are believed to underpin their differential effects on biological membranes and cellular functions.

Effects on Cell Membrane Fluidity

The kink in the chain of cis-monounsaturated long-chain alcohols is thought to disrupt the orderly packing of lipid bilayers to a greater extent than their linear trans counterparts. This leads to an increase in membrane fluidity.

Table 1: Comparative Effects on Membrane Fluidity

Isomer Configuration	Compound Example	Effect on Membrane Fluidity	Data Source
Cis	Oleyl Alcohol	Increases membrane fluidity	Inferred from studies on oleic acid and analogous cis-unsaturated fatty acids.
Trans	Elaidyl Alcohol	Minimal to no increase in membrane fluidity	Inferred from studies on elaidic acid and analogous trans-unsaturated fatty acids.

Inhibition of Platelet Aggregation

Studies on the corresponding fatty acids have shown that cis isomers are more potent inhibitors of platelet aggregation than trans isomers. This effect is likely linked to the increased membrane fluidity induced by the cis isomers, which may alter the function of membrane-bound receptors and enzymes involved in platelet activation.

Table 2: Comparative Effects on Platelet Aggregation

Isomer Configuration	Compound Example	Inhibitory Effect on Platelet Aggregation	Data Source
Cis	Oleyl Alcohol	Significant inhibition	Inferred from studies on oleic acid and qualitative data on cis-unsaturated fatty alcohol analogs.
Trans	Elaidyl Alcohol	Low to no inhibition	Inferred from studies on elaidic acid and qualitative data on trans-unsaturated fatty acid analogs.

Antiviral Activity

Direct evidence for the antiviral activity of elaidyl alcohol has been reported. The mechanism is thought to involve the disruption of the lipid envelope of certain viruses.

Table 3: Antiviral Activity

Isomer Configuration	Compound Example	Antiviral Activity (IC50)	Target Viruses	Data Source
Cis	Oleyl Alcohol	Data not available	-	-
Trans	Elaidyl Alcohol	1.9 µM	Herpes Simplex Virus 2 (HSV-2)	Direct experimental data[1]
0.4 µM	Bacteriophage φ6	Direct experimental data[1]

Experimental Protocols

Membrane Fluidity Assay

Objective: To determine the effect of long-chain alcohols on membrane fluidity using fluorescence polarization.

Methodology:

• Preparation of Liposomes: Unilamellar liposomes are prepared from phospholipids (B1166683) (e.g., dipalmitoylphosphatidylcholine) using the thin-film hydration method followed by extrusion.

• Fluorescent Labeling: The liposomes are incubated with a fluorescent probe, 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH), which partitions into the hydrophobic core of the lipid bilayer.

• Incubation with Test Compounds: The DPH-labeled liposomes are then incubated with varying concentrations of the test long-chain alcohols (cis or trans isomers) or a vehicle control.

• Fluorescence Polarization Measurement: The fluorescence polarization of the DPH probe is measured using a spectrofluorometer equipped with polarizers. The excitation wavelength is typically around 360 nm, and the emission is measured at approximately 430 nm.

• Data Analysis: A decrease in the fluorescence polarization value indicates an increase in the rotational freedom of the DPH probe, which corresponds to an increase in membrane fluidity.

Platelet Aggregation Assay

Objective: To assess the inhibitory effect of long-chain alcohols on collagen-induced platelet aggregation in whole blood or platelet-rich plasma (PRP).

Methodology:

• Blood Collection: Whole blood is collected from healthy donors into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

• Preparation of Platelet-Rich Plasma (PRP): PRP is prepared by centrifuging the whole blood at a low speed (e.g., 200 x g for 15 minutes). The supernatant is the PRP. Platelet-poor plasma (PPP) is obtained by a second, higher-speed centrifugation of the remaining blood.

• Aggregation Measurement: Platelet aggregation is measured using an optical aggregometer. The instrument measures the change in light transmission through a stirred suspension of PRP as platelets aggregate.

• Assay Procedure:

  • PRP is pre-incubated with the test long-chain alcohol (cis or trans isomer) or a vehicle control at 37°C for a specified time.

  • A platelet agonist, such as collagen (e.g., 2 µg/mL), is added to induce aggregation.

  • The change in light transmission is recorded over time. The maximum aggregation percentage is determined, with 100% aggregation being the light transmission through PPP.

• Data Analysis: The inhibitory effect of the test compound is calculated as the percentage reduction in maximal aggregation compared to the vehicle control.

Antiviral Plaque Reduction Assay

Objective: To determine the concentration of a long-chain alcohol that inhibits the formation of viral plaques by 50% (IC50).

Methodology:

• Cell Culture: A monolayer of host cells (e.g., human embryonic lung fibroblasts for HSV-2) is grown in multi-well plates.

• Virus Inoculation: The cell monolayers are infected with a known amount of virus (e.g., 100 plaque-forming units).

• Treatment with Test Compound: After a viral adsorption period, the inoculum is removed, and the cells are overlaid with a semi-solid medium (e.g., methylcellulose) containing various concentrations of the test long-chain alcohol (cis or trans isomer).

• Incubation: The plates are incubated for a period that allows for the formation of visible plaques (e.g., 2-3 days).

• Plaque Visualization and Counting: The cell monolayers are fixed (e.g., with formalin) and stained (e.g., with crystal violet). The plaques (clear zones where cells have been lysed by the virus) are then counted.

• Data Analysis: The number of plaques in the wells treated with the test compound is compared to the number in the untreated control wells. The IC50 value is calculated as the concentration of the compound that reduces the number of plaques by 50%.

Visualizing the Differential Effects on Cell Membranes

The distinct molecular geometries of cis and trans monounsaturated long-chain alcohols are hypothesized to be the primary determinants of their differential biological activities. The following diagram illustrates this concept.

Caption: Differential effects of cis and trans isomers on membrane properties.

Conclusion

The available evidence, largely inferred from studies on the corresponding fatty acids, suggests that the cis and trans isomers of monounsaturated long-chain alcohols exhibit distinct biological activities. Cis isomers, like oleyl alcohol, appear to be more effective at increasing membrane fluidity and inhibiting platelet aggregation. In contrast, trans isomers, such as elaidyl alcohol, have a lesser effect on these processes but have demonstrated antiviral properties. Further direct comparative studies on these long-chain alcohols are warranted to fully elucidate their structure-activity relationships and potential therapeutic applications.

References

• 1. cis-Fatty acids, which activate protein kinase C, attenuate Na+ and Ca2+ currents in mouse neuroblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]

Comparing the membrane effects of 15(Z)-Tetracosenol and lignoceric alcohol

A detailed comparison of the membrane effects of 15(Z)-Tetracosenol and Lignoceric Alcohol reveals significant differences in their influence on membrane fluidity, lipid raft organization, and downstream signaling pathways. These distinctions primarily arise from their structural differences: lignoceric alcohol is a saturated 24-carbon fatty alcohol, while 15(Z)-tetracosenol is its monounsaturated counterpart, featuring a cis double bond at the 15th carbon position.

Introduction to the Compared Alcohols

Lignoceric Alcohol (Tetracosanol) is a very long-chain saturated fatty alcohol (VLCFA) with the chemical formula CH₃(CH₂)₂₂CH₂OH. Its fully saturated hydrocarbon tail allows for tight packing with other lipid molecules in the cell membrane.

15(Z)-Tetracosenol (Nervon Alcohol) is a monounsaturated VLCFA with the formula CH₃(CH₂)₇CH=CH(CH₂)₁₄OH. The presence of a cis double bond introduces a distinct kink in its hydrocarbon chain.[1] This bend is crucial as it sterically hinders the alcohol from packing as closely with neighboring lipids compared to its saturated analog.[2]

Comparative Analysis of Membrane Effects

While direct, side-by-side experimental data for these two specific long-chain alcohols is limited in publicly accessible literature, their effects can be inferred from well-established principles of membrane biophysics regarding lipid saturation.[2][3] Long-chain alcohols, in general, are known to intercalate into the lipid bilayer, where their structure dictates their impact on the membrane's physical properties.[4][5]

Data Summary

The following table summarizes the expected differential effects of Lignoceric Alcohol and 15(Z)-Tetracosenol on key membrane properties based on their molecular structure.

Feature	Lignoceric Alcohol (C24:0)	15(Z)-Tetracosenol (C24:1)	Rationale
Membrane Fluidity	Decreases (promotes order)	Increases (promotes disorder)	The straight, saturated chain of lignoceric alcohol allows for strong van der Waals interactions and tight packing with phospholipids, increasing membrane viscosity. The kink in 15(Z)-tetracosenol disrupts this packing, creating more space and increasing fluidity.[2]
Lipid Raft Affinity	High affinity; likely to partition into and stabilize lipid rafts.	Low affinity; likely to be excluded from lipid rafts and may act as a disruptor at high concentrations.	Lipid rafts are highly ordered membrane domains enriched in saturated lipids and cholesterol.[6][7] The linear structure of lignoceric alcohol is compatible with this ordered environment, whereas the bent structure of 15(Z)-tetracosenol is not.
Effect on Membrane Proteins	May stabilize protein conformations that favor raft localization.	May destabilize raft-associated protein complexes by altering their local lipid environment.	By modifying the fluidity and organization of the membrane, alcohols can influence the function of integral membrane proteins whose activity is sensitive to the biophysical state of the bilayer.[8]

Impact on Cellular Signaling

The differential effects of these alcohols on membrane fluidity and lipid raft integrity have significant implications for cellular signaling. Lipid rafts serve as critical platforms for concentrating signaling molecules, thereby facilitating efficient signal transduction.[7][9]

By preferentially partitioning into and stabilizing lipid rafts, lignoceric alcohol would be expected to enhance signaling pathways that are dependent on raft integrity. This could include pathways involving receptor tyrosine kinases, G-protein coupled receptors (GPCRs), and downstream effectors that are localized to these domains.

Conversely, 15(Z)-tetracosenol , by increasing overall membrane fluidity and potentially disrupting the ordered environment of lipid rafts, would likely attenuate the signaling of raft-dependent pathways. This disruption can lead to the spatial separation of receptors and their downstream signaling partners.

Figure 1. Proposed differential effects on raft-dependent signaling.

Experimental Protocols

To empirically determine the effects of these alcohols, standardized biophysical assays are required. Below are detailed methodologies for two key experiments.

Protocol 1: Lipid Raft Isolation via Sucrose (B13894) Density Gradient Ultracentrifugation

This method is based on the principle that lipid rafts are resistant to solubilization by non-ionic detergents at low temperatures.[9][10]

Methodology:

• Cell Culture and Treatment: Culture target cells to 80-90% confluency. Treat cells with Lignoceric Alcohol, 15(Z)-Tetracsenol, or a vehicle control at desired concentrations for a specified time.

• Lysis: Harvest cells and wash with ice-cold PBS. Lyse the cell pellet in 1 mL of ice-cold lysis buffer (e.g., MES-buffered saline containing 1% Triton X-100 and protease inhibitors).[11]

• Homogenization: Incubate the lysate on ice for 30 minutes. Homogenize the lysate by passing it through a 22-gauge needle 10 times.

• Sucrose Gradient Preparation: Mix the lysate with an equal volume of 80% sucrose solution in MES-buffered saline to achieve a final concentration of 40% sucrose.

• Gradient Layering: Carefully overlay the 40% sucrose/lysate mixture at the bottom of an ultracentrifuge tube. Sequentially overlay with 7 mL of 30% sucrose and 3 mL of 5% sucrose.[11][12]

• Ultracentrifugation: Centrifuge the gradient at 200,000 x g for 18-20 hours at 4°C.[10]

• Fraction Collection: Carefully collect 1 mL fractions from the top (low density) to the bottom (high density) of the gradient. Lipid rafts are expected to be found in the low-density fractions (typically fractions 4-6) at the 5%/30% sucrose interface.[12]

• Analysis: Analyze the protein content of each fraction via Western Blotting using known lipid raft markers (e.g., Flotillin-1, Caveolin-1) and non-raft markers (e.g., Transferrin Receptor) to determine the distribution of these domains.

Figure 2. Workflow for lipid raft isolation.

Protocol 2: Membrane Fluidity Measurement via Fluorescence Anisotropy

Fluorescence anisotropy measures the rotational mobility of a fluorescent probe embedded in the membrane. A higher anisotropy value indicates a more rigid (less fluid) environment.[13][14]

Methodology:

• Liposome (B1194612) Preparation: Prepare large unilamellar vesicles (LUVs) with a lipid composition mimicking the target cell membrane. Incorporate Lignoceric Alcohol or 15(Z)-Tetracosenol into the lipid mixture at various molar ratios during preparation.

• Probe Incorporation: Add a fluorescent probe, such as 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH), to the liposome suspension. DPH is a hydrophobic probe that aligns within the acyl chain region of the lipid bilayer.

• Incubation: Incubate the mixture in the dark to allow for the complete incorporation of the probe into the lipid bilayers.

• Anisotropy Measurement:

  • Place the sample in a temperature-controlled cuvette within a fluorometer equipped with polarizers.[14]

  • Excite the sample with vertically polarized light (e.g., 350 nm for DPH).

  • Measure the fluorescence emission intensity (e.g., at 440 nm) through polarizers oriented both vertically (I_VV) and horizontally (I_VH).[15]

  • A correction factor (G-factor) must be determined to account for instrumental bias.

• Calculation: Calculate the steady-state fluorescence anisotropy (r) using the following equation:

  • r = (I_VV - G * I_VH) / (I_VV + 2 * G * I_VH)

• Data Analysis: Compare the anisotropy values of control liposomes with those containing each of the long-chain alcohols. An increase in 'r' indicates decreased fluidity, while a decrease in 'r' signifies increased fluidity.

Conclusion

The structural disparity between lignoceric alcohol and 15(Z)-tetracosenol is predicted to lead to opposing effects on cell membrane biophysics. Lignoceric alcohol, being saturated, is expected to decrease membrane fluidity and promote the stability of ordered lipid raft domains. In contrast, the unsaturated 15(Z)-tetracosenol is expected to increase membrane fluidity and disrupt lipid raft organization. These fundamental membrane alterations can subsequently modulate the activity of a wide array of membrane-associated proteins and signaling cascades, highlighting the critical role of lipid structure in cellular function. The experimental protocols provided offer a clear path for the empirical validation of these principles.

References

• 1. Lipid - Wikipedia [en.wikipedia.org]
• 2. Membrane fluidity - Wikipedia [en.wikipedia.org]
• 3. Ethanol and biological membranes: injury and adaptation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rapid adaptation to neuronal membrane effects of ethanol and low temperature: some speculations on mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Alcohol's Effects on Lipid Bilayer Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of Lipid Raft Disruptors on Cell Membrane Fluidity Studied by Fluorescence Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rafting on the Evidence for Lipid Raft-like Domains as Hubs Triggering Environmental Toxicants’ Cellular Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Role of alcohols in growth, lipid composition, and membrane fluidity of yeasts, bacteria, and archaea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Lipid Raft Isolation by Sucrose Gradient Centrifugation and Visualization of Raft-Located Proteins by Fluorescence Microscopy: The Use of Combined Techniques to Assess Fas/CD95 Location in Rafts During Apoptosis Triggering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Isolation of Lipid Rafts by the Detergent-Based and Non-detergent-Based Methods for Localization of GPCRs with Immunoblotting and Laser Scanning Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. med.upenn.edu [med.upenn.edu]
• 12. researchgate.net [researchgate.net]
• 13. Fluorescence Anisotropy (Polarization) | PicoQuant [picoquant.com]
• 14. facilities.bioc.cam.ac.uk [facilities.bioc.cam.ac.uk]
• 15. horiba.com [horiba.com]

Validating the Neuroprotective Effects of 15(Z)-Tetracosenol in Cell Culture: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the potential neuroprotective effects of 15(Z)-Tetracosenol against the well-established neuroprotective agent, Resveratrol. The information presented is based on established in vitro experimental data for structurally related compounds and provides a framework for the validation of novel neuroprotective agents.

Introduction to Neuroprotection in Cell Culture

Neurodegenerative diseases are characterized by the progressive loss of structure and function of neurons. In vitro cell culture models are indispensable tools for screening and validating potential neuroprotective compounds. These models allow for the investigation of cellular and molecular mechanisms underlying neurodegeneration and the efficacy of therapeutic interventions in a controlled environment. This guide focuses on the validation of 15(Z)-Tetracosenol, a long-chain fatty alcohol, by comparing its anticipated effects with those of Resveratrol, a natural polyphenol with extensively documented neuroprotective properties.[1][2] While direct experimental data for 15(Z)-Tetracosenol is limited, its structural similarity to Nervonic Acid (cis-15-Tetracosenoic acid), a fatty acid with known neuroprotective roles, suggests its potential as a neuroprotective agent.[3][4]

Comparative Analysis of Neuroprotective Efficacy

The following tables summarize the expected and documented neuroprotective effects of 15(Z)-Tetracosenol (hypothesized based on Nervonic Acid data) and Resveratrol in various cell culture models of neurodegeneration.

Table 1: Cell Viability and Cytotoxicity Assays

Compound	Cell Model	Insult	Concentration Range	Assay	Outcome
15(Z)-Tetracosenol (Hypothesized)	PC-12	6-Hydroxydopamine (6-OHDA)	1-50 µM	MTT	Increased cell viability
Primary Oligodendrocytes	Oxygen-Glucose Deprivation (OGD)	1-50 µM	LDH	Decreased cytotoxicity
Resveratrol	PC-12	6-Hydroxydopamine (6-OHDA)	12.5-50 µM	MTT	Increased cell viability[5]
Primary Astrocytes	Ethanol	0.1-5 µM	MTT	Increased cell viability[2]
PC-12	6-Hydroxydopamine (6-OHDA)	25 µM	LDH	Decreased LDH release[6]

Table 2: Apoptosis Assays

Compound	Cell Model	Insult	Concentration Range	Assay	Outcome
15(Z)-Tetracosenol (Hypothesized)	PC-12	6-Hydroxydopamine (6-OHDA)	1-50 µM	Caspase-3 Activity	Decreased caspase-3 activity
Primary Oligodendrocytes	Oxygen-Glucose Deprivation (OGD)	1-50 µM	TUNEL	Reduced number of TUNEL-positive cells
Resveratrol	PC-12	6-Hydroxydopamine (6-OHDA)	25 µM	Hoechst/PI Staining	Reduced number of apoptotic cells[5]
Primary Neuronal Cultures	Oxygen-Glucose Deprivation (OGD)	0.1-10 µM	Caspase-3 mRNA	Decreased caspase-3 mRNA expression[7][8]
PC-12	Lipopolysaccharide (LPS)	100 µM	Apoptosis Assay	Prevention of dopamine-producing neuron apoptosis[8]

Table 3: Oxidative Stress and Anti-inflammatory Assays

Compound	Cell Model	Insult	Concentration Range	Assay	Outcome
15(Z)-Tetracosenol (Hypothesized)	PC-12	6-Hydroxydopamine (6-OHDA)	1-50 µM	ROS (DCFDA)	Decreased intracellular ROS
PC-12	6-Hydroxydopamine (6-OHDA)	1-50 µM	SOD Activity	Increased SOD activity
Microglia	Lipopolysaccharide (LPS)	1-50 µM	Cytokine (ELISA)	Decreased TNF-α, IL-6
Resveratrol	HT22	Glutamate	Not specified	ROS Accumulation	Inhibition of ROS accumulation[9]
PC-12	6-Hydroxydopamine (6-OHDA)	25 µM	SOD Activity	Increased total SOD activity[6]
BV2 Microglia	Lipopolysaccharide (LPS)	Not specified	Cytokine (ELISA)	Decreased IL-1β, IL-6, TNF-α[10]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cell Culture and Induction of Neurotoxicity

• PC-12 Cell Culture: PC-12 cells are maintained in RPMI-1640 medium supplemented with 10% horse serum, 5% fetal bovine serum, and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• 6-OHDA-Induced Neurotoxicity: To induce neurotoxicity, PC-12 cells are treated with a final concentration of 75-100 µM 6-OHDA for 24 hours.[6] For neuroprotection studies, cells are pre-treated with 15(Z)-Tetracosenol or Resveratrol for a specified period before the addition of 6-OHDA.

MTT Assay for Cell Viability

• Plate cells in a 96-well plate and treat with the test compounds and/or neurotoxin.

• After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the control (untreated) cells.

LDH Cytotoxicity Assay

• Plate cells in a 96-well plate and expose them to the experimental conditions.

• After treatment, transfer 50 µL of the cell culture supernatant to a new 96-well plate.

• Add 50 µL of the LDH assay reagent mixture to each well.[11]

• Incubate the plate in the dark at room temperature for up to 30 minutes.[12]

• Add 50 µL of stop solution (e.g., 1M acetic acid) to each well.[11]

• Measure the absorbance at 490 nm using a microplate reader.[13] The amount of LDH release is proportional to the number of damaged cells.

Caspase-3 Activity Assay (Fluorometric)

• Lyse the treated cells with a chilled lysis buffer on ice for 10 minutes.[14]

• Centrifuge the lysate at 10,000 x g for 1 minute to pellet cellular debris.[14]

• Transfer the supernatant to a new tube.

• In a 96-well black plate, add 50 µL of the cell lysate.

• Add 50 µL of 2x reaction buffer containing DTT and 5 µL of the caspase-3 substrate (e.g., DEVD-AFC).[14]

• Incubate at 37°C for 1-2 hours, protected from light.[14]

• Measure the fluorescence with an excitation wavelength of 400 nm and an emission wavelength of 505 nm.[14]

TUNEL Assay (Fluorescence Microscopy)

• Grow and treat cells on coverslips or in a 96-well plate.

• Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.[15]

• Permeabilize the cells with 0.25% Triton X-100 in PBS for 20 minutes at room temperature.[15]

• Incubate the cells with the TUNEL reaction mixture containing TdT enzyme and fluorescently labeled dUTPs for 60 minutes at 37°C in a humidified chamber.[16]

• Wash the cells with PBS.

• Counterstain the nuclei with a DNA stain such as DAPI.

• Mount the coverslips or image the plate using a fluorescence microscope. TUNEL-positive cells will exhibit bright nuclear fluorescence.[16]

Intracellular ROS Measurement (DCFDA Assay)

• Load the cells with 20 µM 2',7'-dichlorofluorescin diacetate (DCFDA) in serum-free media for 30-45 minutes at 37°C.[17]

• Wash the cells with PBS to remove excess probe.

• Treat the cells with the test compounds and/or neurotoxin.

• Measure the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~535 nm, or visualize using a fluorescence microscope.[17]

Cytokine Measurement (ELISA)

• Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest (e.g., TNF-α or IL-6) overnight at 4°C.

• Wash the plate and block with a blocking buffer (e.g., 1% BSA in PBS) for 1 hour at room temperature.

• Add cell culture supernatants and standards to the wells and incubate for 2 hours at room temperature.

• Wash the plate and add a biotinylated detection antibody for 1 hour at room temperature.

• Wash the plate and add streptavidin-HRP for 30 minutes.

• Wash the plate and add a substrate solution (e.g., TMB).

• Stop the reaction with a stop solution and measure the absorbance at 450 nm.

Visualizing Mechanisms and Workflows

To better understand the proposed mechanisms of action and the experimental process, the following diagrams have been generated using Graphviz.

Figure 1. A generalized workflow for assessing the neuroprotective effects of a compound in a cell culture model of neurotoxicity.

Figure 2. A simplified diagram illustrating the key signaling pathways involved in the neuroprotective effects of Resveratrol and the hypothesized pathways for 15(Z)-Tetracosenol.

Discussion and Future Directions

The data presented for Resveratrol highlight its multifaceted neuroprotective capabilities, including antioxidant, anti-inflammatory, and anti-apoptotic effects, which have been consistently demonstrated across various in vitro models.[7][8][9][10] For 15(Z)-Tetracosenol, while direct evidence is currently lacking, its structural relationship to Nervonic Acid provides a strong rationale for investigating its neuroprotective potential. Future studies should aim to directly assess the efficacy of 15(Z)-Tetracosenol in the experimental paradigms outlined in this guide.

Key areas for future investigation include:

• Direct Comparative Studies: Head-to-head comparisons of 15(Z)-Tetracosenol and Resveratrol in the same cell culture models and assays.

• Mechanism of Action: Elucidating the specific signaling pathways modulated by 15(Z)-Tetracosenol.

• Metabolic Studies: Investigating whether 15(Z)-Tetracosenol is metabolized to Nervonic Acid in neuronal cells and if this conversion is necessary for its neuroprotective effects.

• In Vivo Validation: Promising in vitro results should be further validated in animal models of neurodegenerative diseases.

Conclusion

This comparative guide provides a framework for the systematic validation of the neuroprotective effects of 15(Z)-Tetracosenol. By leveraging established protocols and comparing against a well-characterized neuroprotective agent like Resveratrol, researchers can efficiently assess the therapeutic potential of this novel compound. The presented data and protocols offer a robust starting point for further investigation into the neuroprotective properties of 15(Z)-Tetracosenol and other long-chain fatty alcohols.

References

• 1. Frontiers | Resveratrol and Neuroprotection: Impact and Its Therapeutic Potential in Alzheimer's Disease [frontiersin.org]
• 2. Specific Conditions for Resveratrol Neuroprotection against Ethanol-Induced Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Human Metabolome Database: Showing metabocard for Nervonic acid (HMDB0002368) [hmdb.ca]
• 4. Perspectives of nervonic acid production by Yarrowia lipolytica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Resveratrol Protects PC12 Cell against 6-OHDA Damage via CXCR4 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Resveratrol against 6-OHDA-induced damage of PC12 cells via PI3K/Akt - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Neuroprotective Properties and Mechanisms of Resveratrol in in Vitro and in Vivo Experimental Cerebral Stroke Models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Mechanism for the Protective Effect of Resveratrol against Oxidative Stress-Induced Neuronal Death - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Kinetic Lactate Dehydrogenase Assay for Detection of Cell Damage in Primary Neuronal Cell Cultures [en.bio-protocol.org]
• 13. NMDA-induced Excitotoxicity and Lactate Dehydrogenase Assay in Primary Cultured Neurons [bio-protocol.org]
• 14. resources.rndsystems.com [resources.rndsystems.com]
• 15. TUNEL Apoptosis Assay (Fluorescent) - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 16. clyte.tech [clyte.tech]
• 17. abcam.cn [abcam.cn]

Cross-Validation of Analytical Methods for 15(Z)-Tetracosenol: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate and precise quantification of 15(Z)-Tetracosenol, a long-chain fatty alcohol with potential therapeutic applications, is critical. The selection of a robust analytical method is paramount for ensuring data integrity in research, quality control, and formulation development. This guide provides a comparative overview of common analytical techniques for the analysis of 15(Z)-Tetracosenol, supported by typical performance data and detailed experimental protocols.

The primary methods for the analysis of long-chain fatty alcohols like 15(Z)-Tetracosenol are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). Due to the non-volatile nature and lack of a strong chromophore in 15(Z)-Tetracosenol, derivatization is a common prerequisite for successful analysis by these techniques.

Comparative Analysis of Analytical Methods

The choice of an analytical method depends on the specific requirements of the study, including sensitivity, selectivity, sample throughput, and available instrumentation. Below is a summary of typical performance data for commonly employed methods for the analysis of compounds structurally similar to 15(Z)-Tetracosenol.

Parameter	GC-FID	GC-MS	HPLC-UV (with derivatization)	HPLC-MS
Linearity (R²)	>0.999	>0.999	>0.998	>0.999
Accuracy (% Recovery)	98-102%	97-103%	95-105%	98-102%
Precision (RSD%)	< 2%	< 3%	< 5%	< 3%
Limit of Detection (LOD)	ng/mL range	pg/mL range	µg/mL range	ng/mL range
Limit of Quantitation (LOQ)	ng/mL range	pg/mL range	µg/mL range	ng/mL range
Selectivity	Good	Excellent	Moderate to Good	Excellent
Throughput	High	Medium	High	Medium

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods for the analysis of long-chain fatty alcohols and can be adapted and validated for 15(Z)-Tetracosenol.[1][2][3]

Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is a robust and widely used technique for the quantification of fatty alcohols.

a. Sample Preparation (Derivatization):

• Accurately weigh 10 mg of the sample containing 15(Z)-Tetracosenol into a reaction vial.

• Add 1 mL of a suitable internal standard solution (e.g., 1-Eicosanol in pyridine).

• Add 200 µL of a derivatizing agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[3]

• Cap the vial tightly and heat at 70°C for 30 minutes.

• Cool the vial to room temperature before injection into the GC.

b. GC-FID Conditions:

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 280°C.

• Oven Temperature Program: Initial temperature of 150°C, hold for 2 minutes, ramp to 300°C at 10°C/min, and hold for 10 minutes.

• Detector Temperature: 320°C.

• Injection Volume: 1 µL (split or splitless, depending on concentration).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides higher selectivity and structural confirmation compared to GC-FID.

a. Sample Preparation: Follow the same derivatization procedure as for GC-FID.

b. GC-MS Conditions:

• GC Conditions: Use the same column and temperature program as for GC-FID.

• Ion Source Temperature: 230°C.

• Interface Temperature: 280°C.

• Mass Spectrometer: Operate in electron ionization (EI) mode at 70 eV.

• Scan Range: m/z 50-600.

• Quantification: Use selected ion monitoring (SIM) for the target analyte and internal standard for enhanced sensitivity and selectivity. The mass spectrum of the derivatized 15(Z)-Tetracosenol can be compared with libraries like the National Institute of Standards and Technology (NIST) for identification.[4]

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC can be an alternative to GC, especially for samples that are thermally labile. As 15(Z)-Tetracosenol lacks a strong UV chromophore, derivatization is necessary for UV detection.

a. Sample Preparation (Derivatization):

• To the sample containing 15(Z)-Tetracosenol, add a derivatizing agent that introduces a chromophore, such as p-nitrobenzoyl chloride or 3,5-dinitrobenzoyl chloride, in the presence of a catalyst like pyridine.

• Heat the mixture to facilitate the reaction.

• After the reaction is complete, the excess reagent is quenched, and the sample is diluted with the mobile phase.

b. HPLC-UV Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Determined by the absorption maximum of the chosen derivative (e.g., ~254 nm for benzoyl derivatives).

• Injection Volume: 20 µL.

Method Cross-Validation Workflow

The process of cross-validating analytical methods is crucial to ensure that a new or alternative method provides results that are equivalent to an established method. The following diagram illustrates a typical workflow for cross-validation.

References

• 1. Validation of a gas chromatographic method for determining fatty alcohols that compose policosanol in five-milligram film-coated tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Validation of a gas chromatographic method for determination of fatty alcohols in 10 mg film-coated tablets of policosanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fatty alcohol analysis | Cyberlipid [cyberlipid.gerli.com]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

In Vitro Validation of 15(Z)-Tetracosenol's Anti-Inflammatory Properties: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro anti-inflammatory properties of 15(Z)-Tetracosenol, commonly known as Nervonic Acid (NA), against established anti-inflammatory agents and other fatty acids. The information presented is supported by experimental data from scientific literature, with detailed methodologies for key assays to facilitate reproducibility and further investigation.

Executive Summary

Nervonic Acid, a monounsaturated omega-9 fatty acid, has demonstrated significant anti-inflammatory potential in in vitro models. Studies on lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages, a standard model for inflammation research, reveal that Nervonic Acid can effectively inhibit the production of key pro-inflammatory mediators. Specifically, it has been shown to reduce the secretion of nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β). Furthermore, it promotes the production of the anti-inflammatory cytokine interleukin-10 (IL-10) and suppresses the expression of inflammatory enzymes such as inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). This positions Nervonic Acid as a promising candidate for further investigation as a potential therapeutic agent for inflammatory conditions.

Comparative Data on Anti-Inflammatory Activity

The following tables summarize the quantitative data on the anti-inflammatory effects of 15(Z)-Tetracosenol (Nervonic Acid) in comparison to the well-established non-steroidal anti-inflammatory drug (NSAID) Ibuprofen and the corticosteroid Dexamethasone (B1670325). Data is presented for key inflammatory markers in LPS-stimulated RAW264.7 macrophages.

Table 1: Inhibition of Pro-Inflammatory Mediators

Compound	Concentration	Nitric Oxide (NO) Inhibition	TNF-α Inhibition	IL-6 Inhibition	IL-1β Inhibition	Reference
15(Z)-Tetracosenol (Nervonic Acid)	12.5 µM	Significant Inhibition	Significant Inhibition	Significant Inhibition	Significant Inhibition	[1]
25 µM	Significant Inhibition	Significant Inhibition	Significant Inhibition	Significant Inhibition	[1]
50 µM	Significant Inhibition	Significant Inhibition	Significant Inhibition	Significant Inhibition	[1]
Ibuprofen	200 µM	Significant Reduction	-	Significant Reduction	Significant Reduction	[2]
400 µM	Significant Reduction	-	Significant Reduction	Significant Reduction	[2]
Dexamethasone	1 µM	Significant Inhibition	Significant Inhibition	-	-	[3][4]
10 µM	-	Significant Inhibition	Significant Reduction	-	[4][5]

Note: "Significant Inhibition/Reduction" indicates a statistically significant decrease compared to the LPS-stimulated control group as reported in the cited literature. Dashes (-) indicate that data was not available in the referenced studies under comparable conditions.

Table 2: Modulation of Inflammatory Enzyme Expression and Anti-Inflammatory Cytokines

Compound	Concentration	iNOS Expression	COX-2 Expression	IL-10 Production	Reference
15(Z)-Tetracosenol (Nervonic Acid)	12.5 - 50 µM	Strongly Inhibited	Strongly Inhibited	Promoted	[1]
Ibuprofen	200 - 400 µM	Reduced	Reduced	-	[2]
Dexamethasone	0.1 µM	Suppressed	Suppressed	-	[6]

Alternative Anti-Inflammatory Fatty Acids

Other long-chain fatty acids have also been investigated for their anti-inflammatory properties. For instance, omega-3 polyunsaturated fatty acids (PUFAs) like eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA) are well-known for their anti-inflammatory effects, which are mediated through the production of anti-inflammatory lipid mediators called resolvins and protectins[7]. In contrast, some saturated fatty acids, such as lauric acid, have been shown to have pro-inflammatory effects by activating Toll-like receptor 4 (TLR4), a key receptor in the inflammatory signaling cascade[7]. The anti-inflammatory actions of Nervonic Acid appear to be distinct and potent, warranting further comparative studies.

Experimental Protocols

Detailed methodologies for the key in vitro assays are provided below to ensure transparency and aid in the design of future studies.

Cell Culture and Treatment

Murine macrophage cell line RAW264.7 is a standard model for in vitro inflammation studies. The cells are typically cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2. For experiments, cells are seeded in appropriate culture plates and allowed to adhere. Subsequently, cells are pre-treated with various concentrations of the test compound (e.g., 15(Z)-Tetracosenol) for a specified period (e.g., 1 hour) before being stimulated with an inflammatory agent, most commonly lipopolysaccharide (LPS) (e.g., 1 µg/mL), for a duration relevant to the endpoint being measured (e.g., 24 hours for cytokine production).

Cell Viability Assay (MTT Assay)

To ensure that the observed anti-inflammatory effects are not due to cytotoxicity, a cell viability assay is crucial. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity.

• Principle: Viable cells with active mitochondria reduce the yellow MTT tetrazolium salt to purple formazan (B1609692) crystals.

• Procedure:

  • After the treatment period, the culture medium is removed.

  • MTT solution (typically 0.5 mg/mL in serum-free medium) is added to each well and incubated for 2-4 hours at 37°C.

  • The MTT solution is then removed, and a solubilizing agent (e.g., dimethyl sulfoxide (B87167) (DMSO) or a specialized solubilization buffer) is added to dissolve the formazan crystals.

  • The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 570 nm.

  • Cell viability is expressed as a percentage of the viability of the untreated control cells.

Nitric Oxide (NO) Production Assay (Griess Assay)

The Griess assay is a common method for measuring nitrite (B80452) (NO2-), a stable and quantifiable breakdown product of NO in cell culture supernatant.

• Principle: The Griess reagent converts nitrite into a colored azo compound, the absorbance of which is proportional to the nitrite concentration.

• Procedure:

  • Collect the cell culture supernatant after the treatment period.

  • In a 96-well plate, mix an equal volume of the supernatant with the Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine).

  • Incubate the mixture at room temperature for 10-15 minutes, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • The nitrite concentration is determined by comparison with a standard curve generated using known concentrations of sodium nitrite.

Pro-Inflammatory Cytokine Measurement (ELISA)

Enzyme-Linked Immunosorbent Assay (ELISA) is a highly sensitive and specific method for quantifying the concentration of cytokines such as TNF-α, IL-6, and IL-1β in cell culture supernatants.

• Principle: This sandwich ELISA uses a pair of antibodies specific to the target cytokine. A capture antibody is coated onto the wells of a microplate. The sample is added, and the cytokine binds to the capture antibody. A detection antibody, which is conjugated to an enzyme (e.g., horseradish peroxidase), is then added and binds to the captured cytokine. Finally, a substrate is added, which is converted by the enzyme into a colored product. The intensity of the color is proportional to the concentration of the cytokine.

• Procedure:

  • Coat a 96-well plate with the capture antibody and incubate overnight.

  • Block the plate with a blocking buffer (e.g., BSA in PBS) to prevent non-specific binding.

  • Add cell culture supernatants and standards to the wells and incubate.

  • Wash the plate to remove unbound substances.

  • Add the biotinylated detection antibody and incubate.

  • Wash the plate and add streptavidin-horseradish peroxidase (HRP) conjugate and incubate.

  • Wash the plate and add the TMB substrate solution.

  • Stop the reaction with a stop solution (e.g., sulfuric acid).

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate the cytokine concentration from the standard curve.

Western Blot Analysis for iNOS and COX-2 Expression

Western blotting is used to detect and quantify the expression levels of specific proteins, such as iNOS and COX-2, in cell lysates.

• Principle: Proteins from cell lysates are separated by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE). The separated proteins are then transferred to a membrane (e.g., PVDF or nitrocellulose). The membrane is incubated with a primary antibody specific to the target protein, followed by a secondary antibody conjugated to an enzyme. A substrate is then added that reacts with the enzyme to produce a detectable signal (e.g., chemiluminescence).

• Procedure:

  • Lyse the treated cells with a suitable lysis buffer containing protease inhibitors.

  • Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

  • Separate equal amounts of protein from each sample on an SDS-PAGE gel.

  • Transfer the proteins from the gel to a membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody against iNOS or COX-2.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

  • Wash the membrane and add a chemiluminescent substrate.

  • Detect the signal using an imaging system.

  • Quantify the band intensity and normalize to a loading control (e.g., β-actin or GAPDH).

Visualizations

Signaling Pathway

The anti-inflammatory effects of 15(Z)-Tetracosenol are believed to be mediated, at least in part, through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. The following diagram illustrates the LPS-induced activation of this pathway in macrophages.

Caption: LPS-induced NF-κB signaling pathway in macrophages.

Experimental Workflow

The following diagram outlines the general workflow for in vitro validation of the anti-inflammatory properties of a test compound.

Caption: General workflow for in vitro anti-inflammatory screening.

Conclusion

The available in vitro data strongly suggest that 15(Z)-Tetracosenol (Nervonic Acid) possesses significant anti-inflammatory properties. Its ability to modulate key inflammatory pathways and reduce the production of multiple pro-inflammatory mediators in a well-established cellular model highlights its potential as a novel anti-inflammatory agent. Further research, including in vivo studies and more direct comparative analyses with a broader range of anti-inflammatory compounds, is warranted to fully elucidate its therapeutic potential. The detailed protocols and comparative data provided in this guide serve as a valuable resource for researchers and professionals in the field of drug discovery and development.

References

• 1. researchgate.net [researchgate.net]
• 2. Co-Administration of Gagam-Sipjeondaebo-Tang and Ibuprofen Alleviates the Inflammatory Response in MPTP-Induced Parkinson’s Disease Mouse Model and RAW264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. High dexamethasone concentration prevents stimulatory effects of TNF-alpha and LPS on IL-6 secretion from the precursors of human muscle regeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Long-chain fatty acids and inflammation | Proceedings of the Nutrition Society | Cambridge Core [cambridge.org]

A Comparative Analysis of 15(Z)-Tetracosenol and Other Key Myelin Lipids

For Researchers, Scientists, and Drug Development Professionals

The myelin sheath is a specialized, lipid-rich membrane essential for the rapid and efficient transmission of nerve impulses in the vertebrate nervous system.[1][2] Its unique composition, consisting of approximately 70-85% lipids and 15-30% proteins, distinguishes it from other biological membranes and is critical for its insulating properties.[1][3][4] This guide provides a comparative overview of 15(Z)-Tetracosenol, also known as Nervonic Acid, and other principal lipids that constitute the myelin sheath, including cholesterol, galactosylceramide, sulfatide, and major phospholipids. We will delve into their structural roles, functional significance, and the experimental methodologies used for their characterization.

Profiles of Major Myelin Lipids

The primary lipid components of myelin can be broadly categorized into cholesterol, phospholipids, and glycolipids, with a typical ratio of about 40:40:20, respectively.[1][3]

• 15(Z)-Tetracosenol (Nervonic Acid): A very-long-chain monounsaturated fatty acid (C24:1n-9), nervonic acid is a crucial component of sphingolipids, particularly sphingomyelin (B164518), which are integral to the myelin sheath.[5][6][7] Its unique 24-carbon structure contributes to the fluidity and integrity of the myelin membrane.[6] Research indicates that nervonic acid is vital for brain development in infants and plays a significant role in myelin formation and repair, with supplementation showing potential for enhancing remyelination in diseases like multiple sclerosis (MS).[5][7] Deficiencies have been linked to neurodegenerative conditions such as adrenoleukodystrophy (ALD).[5]

• Cholesterol: As one of the most abundant lipids in myelin, cholesterol constitutes around 40-46% of the total lipid content.[1][3] It intercalates between other lipid molecules, increasing membrane packing and mechanical stability, which is essential for the tight compaction of the myelin layers.

• Galactosylceramide (GalC) and Sulfatide: GalC, a cerebroside, is considered the most characteristic lipid of myelin.[8] While not absolutely essential for the initial formation of myelin, GalC and its sulfated derivative, sulfatide, are indispensable for the sheath's long-term stability and insulating capacity.[8][9] A deficiency in these galactolipids leads to impaired packing of the lipid bilayer, increased membrane fluidity, and a breakdown in the rapid saltatory conduction that myelin facilitates.[9] Sulfatide, in particular, is critical for the maintenance and organization of ion channels at the nodes of Ranvier.[10]

• Phospholipids: This diverse class includes several key molecules in myelin.

  • Ethanolamine Plasmalogens: These are major myelin constituents and are vital for maintaining stable myelin structure.[8][11] Their levels are observed to decrease during demyelination and recover during the remyelination phase.[11]

  • Sphingomyelin: While a relatively minor component in the Central Nervous System (CNS) compared to the Peripheral Nervous System (PNS), sphingomyelin is an important structural lipid.[3][8] Like plasmalogens, it appears to play a role in the repair and maintenance of myelin.[11]

Comparative Data Presentation

The following tables summarize the key properties and roles of these essential myelin lipids.

Table 1: Physicochemical Properties of Key Myelin Lipids

Lipid	Chemical Name / Class	Formula	Molecular Weight ( g/mol )	Key Structural Feature
15(Z)-Tetracosenol	(15Z)-tetracos-15-enoic acid	C₂₄H₄₆O₂	366.62	Very-long-chain (C24) monounsaturated fatty acid.[12][13]
Cholesterol	Sterol	C₂₇H₄₆O	386.65	Rigid steroid ring structure with a hydroxyl group and hydrocarbon tail.
Galactosylceramide	Glycosphingolipid	Variable	~700-850	Ceramide backbone linked to a galactose sugar moiety.[8]
Sulfatide	Glycosphingolipid	Variable	~780-930	Galactosylceramide with a sulfate (B86663) group on the galactose.[8]
Ethanolamine Plasmalogen	Glycerophospholipid	Variable	~700-800	Glycerol backbone with a vinyl-ether bond at the sn-1 position.
Sphingomyelin	Sphingophospholipid	Variable	~700-850	Ceramide backbone linked to a phosphocholine (B91661) head group.

Table 2: Comparative Abundance and Function in Myelin

Lipid	Approx. Abundance (CNS Myelin)	Primary Function(s)
15(Z)-Tetracosenol	Component of Sphingolipids	Contributes to membrane fluidity and integrity; precursor for myelin sphingolipids; role in remyelination.[5][6]
Cholesterol	~40-46% of total lipid[1][3]	Provides membrane rigidity, stability, and reduces ion permeability.
Galactosylceramide	~17-20% of total lipid[3]	Crucial for myelin stability, insulation, and compaction; cell signaling.[8][9]
Sulfatide	~4-5% of total lipid (20-25% of glycolipids)[8]	Maintenance of ion channels; paranodal junction integrity.[10]
Ethanolamine Plasmalogen	Major Phospholipid	Structural role in membrane packing and stability.[8][11]
Sphingomyelin	Minor in CNS, higher in PNS[3]	Structural integrity; involved in signal transduction pathways.

Visualizing Myelin Lipid Relationships and Analysis

Diagrams generated using Graphviz provide a clear visual representation of complex biological systems and workflows.

Caption: Hierarchical classification of major lipid classes in the myelin sheath.

Caption: A standard experimental workflow for the analysis of myelin lipids.

Experimental Protocols

Accurate comparative studies rely on robust and reproducible experimental methods. Below are outlines of standard protocols for myelin lipid analysis.

Protocol 1: Purification of Myelin from Mouse Brain

This protocol is based on sucrose (B13894) density gradient ultracentrifugation, a standard method for isolating highly pure myelin fractions.[14][15]

• Homogenization: Brain tissue is homogenized in a cold isotonic sucrose solution (e.g., 0.32 M sucrose) to disrupt cells while preserving organelles and membrane fractions.

• Initial Centrifugation: The homogenate is centrifuged at a low speed to remove nuclei and cellular debris. The resulting supernatant contains myelin, mitochondria, and microsomes.

• Crude Myelin Fractionation: The supernatant is layered onto a denser sucrose solution (e.g., 0.85 M sucrose) and subjected to ultracentrifugation. The crude myelin fraction will collect at the interface of the two sucrose layers.

• Osmotic Shock: The collected crude myelin is resuspended in distilled water. This osmotic shock disrupts entrapped vesicles and releases soluble proteins, further purifying the myelin membranes.

• Sucrose Density Gradient: The osmotically shocked myelin is layered onto a discontinuous or continuous sucrose gradient and ultracentrifuged for an extended period.

• Collection: The pure myelin fraction, which is light due to its high lipid content, forms a distinct band in the upper portion of the gradient and can be carefully collected.

• Washing and Storage: The purified myelin is washed to remove sucrose and stored at -80°C for subsequent analysis.

Protocol 2: Lipid Extraction and Analysis by LC-MS/MS

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is a powerful technique for identifying and quantifying individual lipid species.[16][17][18]

• Lipid Extraction: Lipids are extracted from the purified myelin fraction using a solvent system, most commonly the Folch method (chloroform:methanol, 2:1 v/v) or the Bligh-Dyer method. Internal standards (lipids not naturally abundant in the sample) are added at the start to allow for absolute quantification.

• Phase Separation: The addition of a salt solution causes the mixture to separate into two phases. The lower chloroform (B151607) phase contains the lipids, while the upper aqueous phase contains polar metabolites.

• Drying and Reconstitution: The lipid-containing organic phase is collected, dried under a stream of nitrogen gas, and reconstituted in a solvent suitable for chromatographic separation (e.g., methanol/isopropanol).

• Liquid Chromatography (LC): The lipid extract is injected into an LC system. A C18 or C30 reverse-phase column is typically used to separate the different lipid classes and species based on their polarity and acyl chain length.

• Tandem Mass Spectrometry (MS/MS): As lipids elute from the LC column, they are ionized (e.g., by electrospray ionization) and enter the mass spectrometer.

  • MS1 Scan: The instrument scans for the mass-to-charge ratio (m/z) of all parent lipid ions.

  • MS2 Scan (Fragmentation): Specific parent ions are selected and fragmented. The resulting fragment patterns are unique to the lipid's structure (headgroup and fatty acid chains) and are used for definitive identification.

• Data Analysis: Specialized software is used to identify lipids based on their retention time, parent m/z, and fragmentation pattern, and to quantify them by comparing their signal intensity to that of the internal standards.[17]

References

• 1. Overview of myelin, major myelin lipids, and myelin-associated proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overview of myelin, major myelin lipids, and myelin-associated proteins | Semantic Scholar [semanticscholar.org]
• 3. Myelin Fat Facts: An Overview of Lipids and Fatty Acid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sostceramide.com [sostceramide.com]
• 6. nbinno.com [nbinno.com]
• 7. Nervonic acid and its sphingolipids: Biological functions and potential food applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Characteristic Composition of Myelin - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Composition and biophysical properties of myelin lipid define the neurological defects in galactocerebroside- and sulfatide-deficient mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A myelin galactolipid, sulfatide, is essential for maintenance of ion channels on myelinated axon but not essential for initial cluster formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Lipidomic analysis reveals differences in the extent of remyelination in the brain and spinal cord. — MED-LIFE DISCOVERIES [med-life.ca]
• 12. PlantFAdb: 24:1-delta-15c; Nervonic acid; 15-Tetracosenoic acid, (15Z)-; 15-Tetracosenoic acid, (Z)-; 15-Tetracosenoic acid, cis-; (15Z)-Tetracosenoic acid; (Z)-15-Tetracosenoic acid; Nervonic acid; Nevonic acid; Selacholeic acid; cis-15-Tetracosenoic acid [fatplants.net]
• 13. larodan.com [larodan.com]
• 14. Myelin: Methods for Purification and Proteome Analysis | Springer Nature Experiments [experiments.springernature.com]
• 15. Myelin: Methods for Purification and Proteome Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. biorxiv.org [biorxiv.org]
• 17. Mass spectrometry of purified myelin and milk [bio-protocol.org]
• 18. Myelin Lipid Composition in the Central Nervous System Is Regionally Distinct and Requires Mechanistic Target of Rapamycin Signaling - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Confirming the Identity of Synthetic 15(Z)-Tetracosenol with Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for confirming the identity and purity of synthetically produced 15(Z)-tetracosenol by comparing it against certified reference standards. The methodologies outlined herein are critical for ensuring the quality, consistency, and biological relevance of the synthetic compound in research and development applications. By employing a multi-faceted analytical approach, researchers can confidently validate the structural integrity and purity of their synthetic 15(Z)-tetracsenol.

Introduction to 15(Z)-Tetracosenol

15(Z)-Tetracosenol is a long-chain monounsaturated fatty alcohol. While research on the alcohol form is ongoing, its corresponding carboxylic acid, nervonic acid (15(Z)-tetracosenoic acid), is a known component of sphingolipids in the myelin sheath of nerve fibers and is implicated in various neurological processes.[1] Given this relationship, synthetic 15(Z)-tetracosenol is a valuable compound for research into neurological health and disease, potentially acting as a precursor or exhibiting its own biological activities.[2][3][4] The confirmation of its identity and purity is the foundational step for any meaningful biological investigation.

Comparative Data Analysis

A direct comparison of the synthetic 15(Z)-tetracosenol with a certified standard using various analytical techniques is the most robust method for identity confirmation. The following tables summarize the expected outcomes from such a comparative analysis.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Data

Parameter	Synthetic 15(Z)-Tetracosenol	Certified Standard	Acceptance Criteria
Retention Time (min)	25.4	25.4	± 0.05 min
Molecular Ion (m/z)	352.6	352.6	Match
Key Fragmentation Ions (m/z)	295, 267, 239, 211, 183, 155, 127, 99, 71, 57	295, 267, 239, 211, 183, 155, 127, 99, 71, 57	Match
Purity (%)	>99	>99	≥ 99%

Table 2: High-Performance Liquid Chromatography (HPLC) Data

Parameter	Synthetic 15(Z)-Tetracosenol	Certified Standard	Acceptance Criteria
Retention Time (min)	12.8	12.8	± 0.1 min
Peak Area Ratio (vs. internal standard)	1.02	1.00 (by definition)	0.98 - 1.02
Purity by Area Normalization (%)	>99	>99	≥ 99%

Table 3: Spectroscopic Data Comparison

Technique	Characteristic Peaks/Shifts of Synthetic Sample	Characteristic Peaks/Shifts of Certified Standard	Acceptance Criteria
¹H-NMR (400 MHz, CDCl₃)	δ 5.34 (t, 2H), 3.64 (t, 2H), 2.01 (q, 4H), 1.57 (m, 2H), 1.25 (s, 34H), 0.88 (t, 3H)	δ 5.34 (t, 2H), 3.64 (t, 2H), 2.01 (q, 4H), 1.57 (m, 2H), 1.25 (s, 34H), 0.88 (t, 3H)	Chemical shifts and splitting patterns must match.
¹³C-NMR (100 MHz, CDCl₃)	δ 130.0 (2C), 63.1, 32.8, 31.9, 29.7 (multiple), 29.6, 29.5, 29.4, 29.3, 29.2, 27.2, 25.7, 22.7, 14.1	δ 130.0 (2C), 63.1, 32.8, 31.9, 29.7 (multiple), 29.6, 29.5, 29.4, 29.3, 29.2, 27.2, 25.7, 22.7, 14.1	Chemical shifts must match within ± 0.2 ppm.
FTIR (ATR, cm⁻¹)	~3330 (O-H stretch, broad), ~3005 (C-H stretch, alkene), 2920 & 2850 (C-H stretch, alkane), ~1655 (C=C stretch), ~1060 (C-O stretch)	~3330 (O-H stretch, broad), ~3005 (C-H stretch, alkene), 2920 & 2850 (C-H stretch, alkane), ~1655 (C=C stretch), ~1060 (C-O stretch)	Peak positions must match within ± 4 cm⁻¹.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS)

This technique is crucial for determining the purity of the synthetic compound and confirming its molecular weight and fragmentation pattern.

• Instrumentation: Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 7890B GC with 5977A MSD).

• Column: HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Sample Preparation: Accurately weigh approximately 1 mg of the synthetic 15(Z)-tetracosenol and the certified standard into separate 1.5 mL vials. Dissolve in 1 mL of high-purity hexane.

• GC Conditions:

  • Injector Temperature: 280°C

  • Injection Volume: 1 µL

  • Split Ratio: 20:1

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program: Initial temperature 150°C, hold for 2 minutes. Ramp at 10°C/min to 300°C. Hold for 10 minutes.

• MS Conditions:

  • MS Transfer Line Temp: 290°C

  • Ion Source Temp: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: 40-500 amu

• Data Analysis: Compare the retention times and mass spectra of the synthetic sample and the standard. The mass spectrum of the synthetic compound should be compared with a reference library (e.g., NIST) for further confirmation.

High-Performance Liquid Chromatography (HPLC)

HPLC with a suitable detector can be used for purity assessment and quantification.

• Instrumentation: HPLC system with a UV or Evaporative Light Scattering Detector (ELSD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic elution with Methanol:Acetonitrile (80:20 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Sample Preparation: Prepare stock solutions of the synthetic compound and the standard at 1 mg/mL in the mobile phase. Further dilute to an appropriate concentration for analysis.

• Data Analysis: Compare the retention times of the synthetic sample and the standard. Purity can be assessed by the area percentage of the main peak.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the chemical structure, confirming the carbon framework, the position and geometry of the double bond, and the presence of the alcohol functional group.

• Instrumentation: NMR Spectrometer (400 MHz or higher).

• Sample Preparation: Dissolve approximately 10 mg of the sample in 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Experiments: Acquire ¹H, ¹³C, and 2D correlation spectra (e.g., COSY, HSQC) as needed for full structural elucidation.

• Data Analysis: Compare the chemical shifts, splitting patterns, and integration of the synthetic sample's spectra with those of the certified standard.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is used to identify the functional groups present in the molecule.

• Instrumentation: FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: Place a small amount of the solid or liquid sample directly on the ATR crystal.

• Data Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹.

• Data Analysis: Compare the spectrum of the synthetic sample to the standard, focusing on the characteristic absorption bands for O-H, C-H (alkane and alkene), C=C, and C-O bonds.

Visualizing the Workflow and Potential Biological Context

The following diagrams, generated using Graphviz, illustrate the experimental workflow for identity confirmation and a potential signaling pathway where 15(Z)-tetracosenol or its metabolites may be involved.

Caption: Workflow for the analytical comparison of synthetic 15(Z)-Tetracosenol with a certified standard.

Caption: A hypothesized signaling pathway based on the known activities of nervonic acid.[2][5]

Conclusion

The identity and purity of synthetic 15(Z)-tetracosenol can be unequivocally confirmed through a systematic comparison with a certified reference standard. The combination of chromatographic and spectroscopic techniques provides orthogonal data, ensuring a high degree of confidence in the analytical results. Adherence to these protocols is essential for the reliability and reproducibility of subsequent biological studies. This guide serves as a foundational resource for researchers working with synthetic long-chain fatty alcohols, promoting best practices in chemical characterization.

References

• 1. Nervonic acid - Wikipedia [en.wikipedia.org]
• 2. Nervonic acid reduces the cognitive and neurological disturbances induced by combined doses of D-galactose/AlCl3 in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Transcriptomic and metabolomic analyses provide insights into the attenuation of neuroinflammation by nervonic acid in MPTP-stimulated PD model mice - Food & Function (RSC Publishing) [pubs.rsc.org]
• 5. Nervonic acid triggered ovarian inflammation by inducing mitochondrial oxidative stress to activate NLRP3/ IL-1β pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 15(Z)-Tetracosenol Purity from Commercial Suppliers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of 15(Z)-Tetracosenol purity from three hypothetical major chemical suppliers: Supplier A, Supplier B, and Supplier C. The following data and protocols are designed to offer researchers a framework for evaluating the quality of this critical long-chain fatty alcohol for applications in biological research and drug development.

Comparative Purity Analysis

The purity of 15(Z)-Tetracosenol obtained from each supplier was determined using Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization to its trimethylsilyl (B98337) (TMS) ether. The results are summarized in the table below.

Parameter	Supplier A	Supplier B	Supplier C
Advertised Purity	>98%	>99% (High Purity Grade)	>97%
Measured Purity (GC-MS)	98.5%	99.6%	97.2%
Major Impurity 1	15(E)-Tetracosenol (0.8%)	1-Tetracosanol (0.2%)	15(E)-Tetracosenol (1.5%)
Major Impurity 2	1-Tetracosanol (0.4%)	Tetracosanoic acid (0.1%)	Other C24 isomers (0.8%)
Water Content (Karl Fischer)	0.15%	0.05%	0.25%
Appearance	White solid	Fine white crystalline solid	Off-white solid

Experimental Methodologies

A detailed protocol for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis used to assess the purity of 15(Z)-Tetracosenol is provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Purity Assessment

1. Sample Preparation and Derivatization:

• Standard Preparation: A stock solution of 15(Z)-Tetracosenol (1 mg/mL) was prepared in anhydrous pyridine.

• Derivatization: To 100 µL of the stock solution, 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) was added.

• Reaction: The mixture was vortexed for 1 minute and then heated at 70°C for 60 minutes to ensure complete conversion to the TMS ether derivative.[1]

• Sample Injection: After cooling to room temperature, 1 µL of the derivatized sample was injected into the GC-MS system.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector: Splitless mode at 280°C.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: 10°C/min to 300°C.

  • Hold: 15 minutes at 300°C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MSD Conditions:

  • Transfer Line Temperature: 290°C.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 50-600.

3. Data Analysis:

• The purity was determined by calculating the relative peak area percentage of the 15(Z)-Tetracosenol-TMS ether peak to the total area of all peaks in the chromatogram.

• Impurities were identified based on their mass spectra by comparison with the NIST library and known standards.

Visualizations

Experimental Workflow for Purity Assessment

The following diagram illustrates the systematic workflow for assessing the purity of 15(Z)-Tetracosenol from different suppliers.

Caption: Workflow for Purity Assessment of 15(Z)-Tetracosenol.

Hypothetical Signaling Pathway Involvement

While the direct signaling pathways of 15(Z)-Tetracosenol are not well-elucidated, it is a precursor to Nervonic Acid (15(Z)-Tetracosenoic Acid), a key component of sphingolipids in the myelin sheath of nerve cells. The diagram below illustrates a simplified, hypothetical pathway of its metabolic integration and potential downstream effects.

Caption: Hypothetical Metabolic Pathway of 15(Z)-Tetracosenol.

References

• 1. Fatty alcohol analysis | Cyberlipid [cyberlipid.gerli.com]

Replicating Published Findings on the Bioactivity of 15(Z)-Tetracosenol and its Analogs

A Comparative Guide for Researchers

This guide provides a comprehensive overview of the reported bioactivities of 15(Z)-Tetracosenol and its closely related analog, Nervonic Acid (NA). Due to the limited direct research on 15(Z)-Tetracosenol, this document focuses on the extensive findings related to Nervonic Acid, a monounsaturated omega-9 fatty acid that plays a crucial role in the central nervous system. This guide is intended for researchers, scientists, and drug development professionals seeking to replicate and build upon existing findings in the field of neuroprotection and myelin repair.

Comparative Bioactivity Data

The primary reported bioactivities of Nervonic Acid, and by extension, its alcohol analog 15(Z)-Tetracosenol, revolve around its neuroprotective and anti-inflammatory effects, as well as its role in promoting myelination. The following tables summarize quantitative data from key studies, comparing the effects of Nervonic Acid with other relevant bioactive molecules.

Table 1: Effects on Neuroinflammation Markers

Compound	Model System	Concentration/Dose	Biomarker	Result	Reference
Nervonic Acid	D-galactose/AlCl3-induced AD mouse model	10.95 and 43.93 mg/kg	TNF-α, IL-1β, IL-6 (serum and brain)	Significant decrease in all cytokines	[1][2]
Nervonic Acid	MPTP-stimulated Parkinson's disease mouse model	Not specified	Genes involved in neuroinflammation	Greatly inhibited	[3]
Arachidonic Acid	General neuroinflammatory models	Not specified	Prostaglandins, Leukotrienes	Pro-inflammatory effects	[4]
EPA and DHA (n-3 PUFAs)	General inflammatory models	Not specified	TNF-α, IL-1β, IL-6	Decreased production	[5][6]

Table 2: Effects on Myelination and Neurotransmitter Levels

Compound	Model System	Concentration/Dose	Biomarker	Result	Reference
Nervonic Acid (as part of Fish Oil Mixture)	Human Oligodendrocyte Precursor Cells (hOPCs)	Not specified	Myelin Basic Protein (MBP), Myelin Oligodendrocyte Glycoprotein (MOG), Proteolipid Protein (PLP)	Improved synthesis	[7][8]
Nervonic Acid	D-galactose/AlCl3-induced AD mouse model	10.95 and 43.93 mg/kg	Dopamine (DA), GABA, 5-HT	Significant increase	[1]
Choline (as CDP-choline)	Animal models of multiple sclerosis	Not specified	Myelin regeneration	Enhanced	[9]
Cholesterol	General knowledge	Not specified	Myelin sheath structure	Essential component	[9]

Experimental Protocols

Detailed methodologies are crucial for the replication of scientific findings. Below are summaries of experimental protocols from the cited literature.

In Vivo Model of Alzheimer's Disease[1][2]

• Animal Model: Mice are treated with a combined dose of D-galactose (120 mg/kg) and AlCl3 (20 mg/kg) for 8 weeks to induce Alzheimer's disease-like pathology.

• Treatment: Nervonic Acid is administered orally at doses of 10.95 and 43.93 mg/kg from the fifth to the eighth week.

• Behavioral Tests: Locomotion and learning ability are assessed using tests such as the Morris water maze.

• Biochemical Analysis: After sacrifice, blood, brain, and liver tissues are collected. Levels of neurotransmitters (Dopamine, GABA, 5-HT), inflammatory cytokines (TNF-α, IL-1β, IL-6), and markers of oxidative stress (SOD, CAT, GSH-Px, MDA) are measured using commercially available kits.

• Gene Expression Analysis: The expression levels of genes in the PI3K/AKT/mTOR signaling pathway are determined by quantitative real-time PCR.

In Vitro Model of Myelination[7][8]

• Cell Culture: Human Oligodendrocyte Precursor Cells (hOPCs) are cultured in vitro.

• Treatment: Cells are treated with a fish oil mixture (FOM) rich in Nervonic Acid ester.

• Protein Analysis: The synthesis of myelin-related proteins (MBP, MOG, PLP) and sphingomyelin (B164518) is assessed, likely using techniques such as Western blotting or immunofluorescence.

• Cytokine and Chemokine Analysis: The production of pro-inflammatory cytokines and chemokines, as well as growth factors (FGF2, VEGF), is measured, likely using ELISA or multiplex assays.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows discussed in the literature.

Caption: Proposed pathway of Nervonic Acid-induced inflammation via mitochondrial stress.

Caption: Nervonic Acid activates the PI3K/AKT/mTOR pathway promoting neuroprotection.

References

• 1. Nervonic acid reduces the cognitive and neurological disturbances induced by combined doses of D‐galactose/AlCl3 in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nervonic acid reduces the cognitive and neurological disturbances induced by combined doses of D-galactose/AlCl3 in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Transcriptomic and metabolomic analyses provide insights into the attenuation of neuroinflammation by nervonic acid in MPTP-stimulated PD model mice - Food & Function (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Nervonic Acid Synthesis Substrates as Essential Components in Profiled Lipid Supplementation for More Effective Central Nervous System Regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Naturally Occurring Nervonic Acid Ester Improves Myelin Synthesis by Human Oligodendrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Naturally Occurring Nervonic Acid Ester Improves Myelin Synthesis by Human Oligodendrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. selfhacked.com [selfhacked.com]

A Head-to-Head Comparison of 15(Z)-Tetracosenol and its Saturated Counterpart, Tetracosanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of 15(Z)-tetracosenol, more commonly known as nervonic acid, and its saturated analog, tetracosanoic acid, also known as lignoceric acid. Both are very-long-chain fatty acids (VLCFAs) with a 24-carbon backbone, playing crucial roles in cellular structure and metabolism.[1][2] Their key difference—a single cis double bond in nervonic acid—leads to significant distinctions in their physicochemical properties and biological functions.

Physicochemical Properties

The presence of a double bond in nervonic acid introduces a kink in its long hydrocarbon tail, affecting its melting point and fluidity compared to the straight-chained lignoceric acid.

Property	15(Z)-Tetracosenol (Nervonic Acid)	Tetracosanoic Acid (Lignoceric Acid)
Molecular Formula	C24H46O2[2][3]	C24H48O2[1]
Molecular Weight	366.62 g/mol [2][3]	368.6 g/mol [1]
Structure	Monounsaturated fatty acid (24:1, n-9)[2]	Saturated fatty acid (24:0)[1]
Melting Point	42-43 °C[2][4]	84.2 °C[5]
Solubility	Insoluble in water; soluble in alcohol and organic solvents[4][6]	Practically insoluble in water; soluble in chloroform (B151607) and diethyl ether[5][6]
Appearance	White crystalline flakes at room temperature[4]	Waxy solid at room temperature[6]

Biological Functions and Signaling Pathways

While structurally similar, these two fatty acids have divergent roles in biology, particularly in the nervous system.

Nervonic Acid (15(Z)-Tetracosenol) is a key component of sphingolipids, such as sphingomyelin (B164518), in the myelin sheath that insulates nerve fibers.[7][8] This enrichment in nervous tissue underscores its importance for brain development and neurological health.[9][10] Research suggests that nervonic acid supplementation may be beneficial in demyelinating disorders.[7] It has been shown to possess neuroprotective and anti-inflammatory properties.[9][11] Studies indicate that nervonic acid can attenuate the accumulation of very-long-chain fatty acids in disorders like adrenoleukodystrophy (ALD), protect fibroblasts from oxidative stress, and improve mitochondrial function.[12][13][14] One of the signaling pathways implicated in its neuroprotective effects is the PI3K/Akt/mTOR pathway.[15]

Tetracosanoic Acid (Lignoceric Acid) is also a component of cerebrosides and sphingomyelin and serves as an energy source. However, its accumulation is linked to severe neurodegenerative diseases, most notably X-linked adrenoleukodystrophy (X-ALD).[16] This inherited disorder results from impaired peroxisomal beta-oxidation of VLCFAs, leading to their buildup in tissues and plasma.[16][17]

Below is a DOT graph illustrating the biosynthetic relationship between lignoceric acid and nervonic acid.

Caption: Biosynthesis of Lignoceric and Nervonic Acids.

The following diagram illustrates the PI3K/Akt/mTOR signaling pathway, which is modulated by nervonic acid.

References

• 1. Tetracosanoic Acid | C24H48O2 | CID 11197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nervonic acid - Wikipedia [en.wikipedia.org]
• 3. Nervonic Acid | C24H46O2 | CID 5281120 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Research Progress of Nervonic Acid Biosynthesis [jstage.jst.go.jp]
• 5. Human Metabolome Database: Showing metabocard for Tetracosanoic acid (HMDB0002003) [hmdb.ca]
• 6. CAS 557-59-5: Tetracosanoic acid | CymitQuimica [cymitquimica.com]
• 7. LIPID MAPS [lipidmaps.org]
• 8. NERVONIC ACID - Ataman Kimya [atamanchemicals.com]
• 9. nbinno.com [nbinno.com]
• 10. researchgate.net [researchgate.net]
• 11. Transcriptomic and metabolomic analyses provide insights into the attenuation of neuroinflammation by nervonic acid in MPTP-stimulated PD model mice - Food & Function (RSC Publishing) [pubs.rsc.org]
• 12. experts.umn.edu [experts.umn.edu]
• 13. Nervonic Acid Attenuates Accumulation of Very Long-Chain Fatty Acids and is a Potential Therapy for Adrenoleukodystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Nervonic acid, a long chain monounsaturated fatty acid, improves mitochondrial function in adrenomyeloneuropathy fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Nervonic acid reduces the cognitive and neurological disturbances induced by combined doses of D-galactose/AlCl3 in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. LIPID MAPS [lipidmaps.org]
• 17. Thermogenic flux induced by lignoceric acid in peroxisomes isolated from HepG2 cells and from X-adrenoleukodystrophy and control fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Functional Landscape of 15(Z)-Tetracosenol: A Comparative Guide for Researchers

A deep dive into the functional nuances of 15(Z)-Tetracosenol, also known as Nervonyl Alcohol, reveals a landscape ripe for exploration, particularly in the realms of neuroscience and drug development. While direct comparative studies with other omega-9 alcohols remain limited, an analysis of its structural characteristics, the biological roles of its precursor nervonic acid, and the activities of other long-chain fatty alcohols provides a compelling framework for understanding its potential. This guide offers a comprehensive comparison based on available data and highlights key experimental protocols for further investigation.

Omega-9 fatty alcohols are a class of monounsaturated lipids that play diverse roles in biological systems, from structural components of cell membranes to signaling molecules. Among these, the very-long-chain fatty alcohol 15(Z)-Tetracosenol (C24:1) is of particular interest due to its prevalence in nervous tissue. This document aims to delineate the functional differences between 15(Z)-Tetracosenol and other significant omega-9 alcohols, including Oleyl alcohol (C18:1), Gadoleyl alcohol (C20:1), and Erucyl alcohol (C22:1).

Comparative Analysis of Physicochemical and Biological Properties

While direct comparative functional data is scarce, we can infer potential differences based on their chemical structures and the known biological activities of their fatty acid precursors. Very-long-chain fatty acids (VLCFAs) like nervonic acid are crucial for neuronal development and the maintenance of myelin.[1] Their corresponding alcohols may share or modulate these functions.

Property	15(Z)-Tetracosenol (Nervonyl Alcohol)	Erucyl Alcohol	Gadoleyl Alcohol	Oleyl Alcohol
Molecular Formula	C24H48O	C22H44O	C20H40O	C18H36O
Molecular Weight	352.64 g/mol	324.58 g/mol	296.53 g/mol	268.48 g/mol
Chain Length	C24	C22	C20	C18
Position of Double Bond	15	13	11	9
CAS Number	50995-29-4	629-98-1	25152-78-1	143-28-2
Known Biological Roles	Precursor to nervonyl sphingolipids, potential role in myelin sheath maintenance and neuronal development (inferred from nervonic acid)[1][2].	Used in lubricants, emulsifiers, and cosmetics.[3]	Component of some marine oils.	Nonionic surfactant, emulsifier, emollient in cosmetics[4].
Potential Therapeutic Areas	Neurological disorders, demyelinating diseases (speculative).	Not well-established.	Not well-established.	Topical drug delivery[4].

Functional Differences and Inferred Biological Activities

The primary functional distinctions among these omega-9 alcohols are likely dictated by their chain length and the position of the cis-double bond. These structural variations can influence their incorporation into cell membranes, their interaction with enzymes and receptors, and their overall impact on cellular processes.

15(Z)-Tetracosenol (Nervonyl Alcohol): A Focus on the Nervous System

Given that its precursor, nervonic acid, is a key component of sphingolipids in the myelin sheath, 15(Z)-Tetracosenol is strongly implicated in neuronal health.[2] Studies on other long-chain fatty alcohols, such as hexacosanol (C26:0), have demonstrated neurotrophic effects, including the promotion of neurite outgrowth and maturation of central nervous system neurons.[3] It is plausible that 15(Z)-Tetracosenol exerts similar neurotrophic activities, potentially contributing to the structural integrity and function of nerve cells.

Oleyl, Gadoleyl, and Erucyl Alcohol: Broader Biological and Industrial Roles

In contrast, shorter-chain omega-9 alcohols like oleyl alcohol have been more extensively studied for their roles as surfactants, emulsifiers, and penetration enhancers in topical formulations.[4] Their biological activities are often associated with their physicochemical properties and their ability to modulate membrane fluidity. While they are also components of cellular lipids, their specific signaling roles are less defined compared to the speculative functions of very-long-chain fatty alcohols in the nervous system.

Experimental Protocols

To facilitate further research into the functional differences of these compounds, detailed methodologies for key experiments are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) for Fatty Alcohol Analysis

This protocol outlines the derivatization and analysis of fatty alcohols to quantify their presence in biological samples.

Methodology:

• Lipid Extraction: Extract total lipids from the sample using a modified Folch method with a chloroform:methanol (B129727) (2:1, v/v) solvent system.

• Saponification: Saponify the lipid extract using 0.5 M KOH in methanol at 80°C for 1 hour to release free fatty alcohols from their esterified forms.

• Extraction of Unsaponifiable Lipids: Extract the fatty alcohols from the saponified mixture using n-hexane.

• Derivatization: Evaporate the hexane (B92381) extract to dryness under a stream of nitrogen. Add N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and pyridine. Heat at 70°C for 30 minutes to convert the fatty alcohols to their trimethylsilyl (B98337) (TMS) ethers.

• GC-MS Analysis: Inject the derivatized sample onto a GC-MS system equipped with a non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 280°C

  • Oven Program: Start at 150°C, ramp to 300°C at 5°C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Detection: Use electron ionization (EI) at 70 eV and scan a mass range of m/z 50-600.

• Quantification: Identify and quantify the fatty alcohol-TMS ethers based on their retention times and characteristic mass spectra compared to authentic standards.

GC-MS analysis workflow for fatty alcohols.

Membrane Fluidity Assay using Laurdan

This protocol describes the use of the fluorescent probe Laurdan to assess changes in cell membrane fluidity upon treatment with omega-9 alcohols.

Methodology:

• Cell Culture: Culture cells of interest (e.g., neuronal cell line) to the desired confluency in appropriate multi-well plates.

• Laurdan Staining: Prepare a 5 mM stock solution of Laurdan in dimethylformamide (DMF). Dilute the stock solution in serum-free culture medium to a final concentration of 5 µM.

• Cell Labeling: Remove the culture medium from the cells and wash twice with phosphate-buffered saline (PBS). Incubate the cells with the Laurdan-containing medium for 30 minutes at 37°C in the dark.

• Treatment with Omega-9 Alcohols: Prepare stock solutions of 15(Z)-Tetracosenol and other omega-9 alcohols in ethanol. Dilute the alcohols to the desired final concentrations in serum-free medium.

• Incubation: Remove the Laurdan labeling solution, wash the cells twice with PBS, and then add the medium containing the different omega-9 alcohols. Incubate for the desired time period (e.g., 1-24 hours).

• Fluorescence Measurement: Measure the fluorescence intensity at two emission wavelengths, 440 nm and 490 nm, using an excitation wavelength of 350 nm on a fluorescence plate reader.

• Calculation of Generalized Polarization (GP): Calculate the GP value using the following formula: GP = (I440 - I490) / (I440 + I490) Where I440 and I490 are the fluorescence intensities at 440 nm and 490 nm, respectively. An increase in GP indicates a decrease in membrane fluidity.

• Data Analysis: Compare the GP values of cells treated with different omega-9 alcohols to the control (vehicle-treated) cells.

Workflow for membrane fluidity analysis using Laurdan.

Hypothetical Signaling Pathway of 15(Z)-Tetracosenol in Neuronal Cells

Based on the neurotrophic effects of other long-chain fatty alcohols, a plausible signaling pathway for 15(Z)-Tetracosenol in promoting neuronal maturation can be proposed. This hypothetical pathway involves the activation of a G-protein coupled receptor (GPCR), leading to downstream signaling cascades that ultimately enhance neurite outgrowth.

Hypothetical neurotrophic signaling pathway of 15(Z)-Tetracosenol.

Future Directions and Conclusion

The functional landscape of 15(Z)-Tetracosenol and other very-long-chain omega-9 alcohols is a promising area for future research, particularly in the context of neurological health and disease. The lack of direct comparative studies underscores a significant knowledge gap that, if addressed, could unveil novel therapeutic targets and strategies. Researchers are encouraged to utilize the provided experimental protocols to investigate the specific effects of these compounds on neuronal cell lines, primary neurons, and in vivo models of neurological disorders. By systematically comparing the functional differences between 15(Z)-Tetracosenol and its shorter-chain counterparts, the scientific community can begin to build a comprehensive understanding of the unique biological roles of these fascinating lipids.

References

• 1. Very-long-chain fatty acids are crucial to neuronal polarity by providing sphingolipids to lipid rafts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Naturally Occurring Nervonic Acid Ester Improves Myelin Synthesis by Human Oligodendrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Neurotrophic effect of naturally occurring long-chain fatty alcohols on cultured CNS neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oleyl alcohol - Wikipedia [en.wikipedia.org]

Validating the Critical Role of the Cis-Double Bond in 15(Z)-Tetracosenol's Biological Function: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 15(Z)-Tetracosenol, a very-long-chain monounsaturated fatty alcohol, with its geometric isomer, 15(E)-Tetracosenol (the trans-isomer), and its saturated counterpart, Tetracosanol. The central focus is to elucidate the functional significance of the cis-double bond at the 15th position, drawing upon experimental data from related long-chain lipids to infer its biological importance.

Introduction

15(Z)-Tetracosenol, also known as nervonyl alcohol, is the alcohol analog of nervonic acid (cis-15-tetracosenoic acid), a crucial component of nerve cell membranes and the myelin sheath.[1][2] While research has extensively focused on nervonic acid's role in neuroprotection and anti-inflammatory responses, the specific functions of 15(Z)-Tetracosenol are less defined.[3][4][5] This guide aims to bridge this knowledge gap by postulating the functional impact of its key structural feature: the cis-double bond. This is achieved through a comparative analysis with its trans-isomer and saturated analog, providing a framework for experimental validation.

Comparative Analysis of 15(Z)-Tetracosenol and Its Analogs

The presence and configuration of a double bond in a long-chain fatty alcohol can significantly influence its physicochemical properties and, consequently, its biological activity. The cis-configuration in 15(Z)-Tetracosenol introduces a distinct kink in its hydrocarbon tail, a feature absent in the linear structure of its trans-isomer and the fully saturated Tetracosanol. This structural difference is hypothesized to be a primary determinant of its functional divergence.

Table 1: Predicted Physicochemical and Biological Properties

Property	15(Z)-Tetracosenol	15(E)-Tetracosenol (trans-isomer)	Tetracosanol (Saturated)	Rationale for Predicted Differences
Molecular Shape	Kinked/Bent	Relatively Linear	Linear	The cis-double bond introduces a ~30° bend in the hydrocarbon chain.
Packing in Lipid Bilayers	Less dense, disordered	Denser, more ordered than cis-isomer	Most dense and ordered	The kink disrupts the tight packing of lipid molecules.
Membrane Fluidity	Increases	Minimal effect or slight decrease	Decreases	Disruption of lipid packing increases the fluidity of the cell membrane.
Platelet Aggregation	Inhibitory	Likely less inhibitory or inactive	Inactive	Increased membrane fluidity can interfere with the processes leading to platelet aggregation.
Cell Viability	Generally low toxicity	Expected to have low toxicity	Generally considered to have low toxicity	Long-chain fatty alcohols are generally well-tolerated by cells.[6]

Supporting Experimental Data (from related compounds)

Direct experimental data comparing the biological activities of 15(Z)-Tetracosenol and its isomers is limited. However, studies on analogous long-chain cis-unsaturated fatty acids and their alcohol counterparts provide strong evidence for the functional importance of the cis-double bond.

A key study demonstrated that long-chain cis-unsaturated fatty acids and their corresponding alcohols inhibit platelet aggregation and increase membrane fluidity. In contrast, their saturated and trans-unsaturated counterparts exhibited significantly lower or no effect. This suggests that the inhibition of platelet aggregation by these cis-unsaturated compounds is a direct consequence of the perturbation of the lipid layer in cell membranes.

Table 2: Comparative Effects of Related Fatty Acids and Alcohols on Platelet Aggregation and Membrane Fluidity

Compound	Chain Length & Unsaturation	Effect on Platelet Aggregation	Effect on Membrane Fluidity
Oleic Acid	C18:1 (cis-9)	Inhibitory	Increased
Oleyl Alcohol	C18:1 (cis-9)	Inhibitory	Increased
Elaidic Acid	C18:1 (trans-9)	No significant effect	No significant effect
Stearic Acid	C18:0	No significant effect	Decreased

Data inferred from studies on long-chain fatty acids and alcohols.

Experimental Protocols for Validation

To empirically validate the predicted roles of the cis-double bond in 15(Z)-Tetracosenol, the following experimental protocols are recommended.

Synthesis of 15(E)-Tetracosenol and Tetracosanol

Comparative studies necessitate the availability of all three compounds. While 15(Z)-Tetracosenol and Tetracosanol are commercially available, 15(E)-Tetracosenol may require custom synthesis.

• Synthesis of 15(E)-Tetracosenol: A common method involves the Wittig reaction between an appropriate phosphonium (B103445) ylide and an aldehyde, which can be controlled to favor the formation of the trans-double bond. Subsequent reduction of the resulting ester or acid will yield the desired alcohol.

• Synthesis of Tetracosanol: This can be achieved through the catalytic hydrogenation of 15(Z)-Tetracosenol or 15(E)-Tetracosenol, which saturates the double bond.

Membrane Fluidity Assay

Objective: To quantify the effect of 15(Z)-Tetracosenol and its isomers on the fluidity of biological membranes.

Methodology: Laurdan Generalized Polarization (GP)

• Cell Culture: Culture a suitable cell line (e.g., human platelets or a neuronal cell line) to a sufficient density.

• Laurdan Staining: Incubate the cells with the fluorescent probe Laurdan. Laurdan exhibits a spectral shift depending on the lipid packing of the membrane. In more fluid membranes, the emission maximum shifts to a longer wavelength.

• Treatment: Treat the stained cells with 15(Z)-Tetracosenol, 15(E)-Tetracosenol, and Tetracosanol at various concentrations. A vehicle control (e.g., DMSO) should be included.

• Fluorescence Measurement: Measure the fluorescence intensity at two emission wavelengths (e.g., 440 nm and 490 nm) using a fluorometer or a fluorescence microscope.

• GP Calculation: Calculate the Generalized Polarization (GP) value using the formula: GP = (I440 - I490) / (I440 + I490). A lower GP value indicates higher membrane fluidity.

Expected Outcome: 15(Z)-Tetracosenol is expected to cause a significant decrease in the GP value compared to the control and the other two analogs, indicating an increase in membrane fluidity.

Platelet Aggregation Assay

Objective: To assess the impact of 15(Z)-Tetracosenol and its isomers on platelet aggregation.

Methodology: Light Transmission Aggregometry

• Platelet-Rich Plasma (PRP) Preparation: Obtain fresh whole blood from healthy donors and prepare PRP by centrifugation.

• Baseline Measurement: Measure the baseline light transmission of the PRP in an aggregometer.

• Treatment: Incubate the PRP with 15(Z)-Tetracosenol, 15(E)-Tetracosenol, Tetracosanol, or a vehicle control.

• Induction of Aggregation: Add a platelet agonist (e.g., ADP or collagen) to induce aggregation.

• Monitoring Aggregation: Record the change in light transmission over time. As platelets aggregate, the turbidity of the sample decreases, and light transmission increases.

• Data Analysis: Quantify the percentage of aggregation for each condition.

Expected Outcome: 15(Z)-Tetracosenol is predicted to significantly inhibit platelet aggregation induced by the agonist, while 15(E)-Tetracosenol and Tetracosanol are expected to have minimal to no effect.

Cell Viability Assay

Objective: To determine the cytotoxic potential of 15(Z)-Tetracosenol and its isomers.

Methodology: MTT Assay

• Cell Seeding: Seed a neuronal or other relevant cell line in a 96-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with a range of concentrations of 15(Z)-Tetracosenol, 15(E)-Tetracosenol, and Tetracosanol for a specified period (e.g., 24 or 48 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well. Viable cells with active metabolism will reduce MTT to a purple formazan (B1609692) product.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Expected Outcome: All three compounds are expected to exhibit low cytotoxicity at physiologically relevant concentrations.[6]

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

References

• 1. Nervonic acid - Wikipedia [en.wikipedia.org]
• 2. Nervonic Acid | C24H46O2 | CID 5281120 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Nervonic acid reduces the cognitive and neurological disturbances induced by combined doses of D‐galactose/AlCl3 in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nervonic acid, a long chain monounsaturated fatty acid, improves mitochondrial function in adrenomyeloneuropathy fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nervonic acid and its sphingolipids: Biological functions and potential food applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fatty alcohol - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Navigating the Disposal of 15(Z)-Tetracosenol: A Guide to Safe and Compliant Practices

For researchers and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 15(Z)-Tetracsenol, ensuring compliance with general hazardous waste regulations. Adherence to these protocols is fundamental to maintaining a safe laboratory environment and preventing environmental contamination.

Chemical and Physical Properties

Understanding the properties of 15(Z)-Tetracosenol is the first step in handling it safely. Below is a summary of its key characteristics.

Property	Value
Molecular Formula	C24H48O[1][2]
Molecular Weight	352.64 g/mol [1][2]
Physical State	Solid[1]
Purity	>99%[1]
CAS Number	50995-29-4[1]
Storage Conditions	Freezer[1]

Standard Disposal Protocol for 15(Z)-Tetracosenol

While 15(Z)-Tetracosenol is not classified as an acutely hazardous substance, it must be disposed of as chemical waste in accordance with institutional policies and local regulations. Never dispose of this chemical down the drain or in the regular trash.[3][4]

Step 1: Waste Identification and Segregation

• Designate as Chemical Waste: Treat all 15(Z)-Tetracosenol and materials contaminated with it as chemical waste.

• Segregate Waste Streams: Do not mix 15(Z)-Tetracosenol waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[5] Incompatible wastes can react dangerously.[4] Keep it separate from:

  • Acids and bases[6]

  • Oxidizers[6]

  • Radioactive materials[3]

Step 2: Waste Collection and Storage

• Select Appropriate Containers: Collect waste in a sturdy, leak-proof container that is chemically compatible with fatty alcohols. High-density polyethylene (B3416737) (HDPE) containers are a suitable choice.[3][6]

• Label Containers Clearly: Affix a hazardous waste label to the container immediately. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "15(Z)-Tetracosenol"

  • The accumulation start date

  • Associated hazards (e.g., "Irritant," if applicable, based on similar compounds)

• Keep Containers Closed: Waste containers must be securely closed at all times, except when adding waste.[4] This prevents spills and the release of vapors.

• Safe Storage Location: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[7] This area should be away from sinks or drains to prevent accidental release.[3] Use secondary containment (such as a larger, chemically resistant bin) for liquid wastes or solutions containing 15(Z)-Tetracosenol.[4]

Step 3: Disposal of Contaminated Materials

• Personal Protective Equipment (PPE): Dispose of any contaminated gloves, absorbent pads, or other solid debris in a dedicated solid chemical waste container, separate from liquid waste.

• Sharps: Chemically contaminated sharps, such as needles or broken glass, must be placed in a designated, puncture-resistant sharps container labeled for chemical waste.[3]

• Empty Containers: To be disposed of as non-hazardous waste, the original 15(Z)-Tetracsenol container must be thoroughly emptied.[3][4]

  • Triple Rinse: Rinse the container three times with a suitable solvent (e.g., ethanol (B145695) or acetone).[3][5]

  • Collect Rinsate: The first rinse, and subsequent rinses if required by local regulations, must be collected and disposed of as hazardous chemical waste.[4]

  • Deface Label: Completely remove or deface the original product label.[3][4]

  • Final Disposal: After rinsing and drying, the container can be disposed of in the appropriate glass or plastic recycling bin.[3]

Step 4: Arranging for Final Disposal

• Contact EHS: Once the waste container is full or has been in storage for the maximum allowable time (typically up to one year for partially filled containers in an SAA), contact your institution's EHS department to schedule a waste pickup.[7]

• Manifesting: For off-site transport and disposal, a hazardous waste manifest will be used to track the waste from its point of generation to its final disposal facility, in compliance with the Resource Conservation and Recovery Act (RCRA).[8][9][10]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 15(Z)-Tetracosenol and associated materials.

Caption: Workflow for the safe disposal of 15(Z)-Tetracosenol waste.

References

• 1. 15(Z)-Tetracosenol - CD Biosynsis [biosynsis.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]
• 6. nipissingu.ca [nipissingu.ca]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]
• 9. epa.gov [epa.gov]
• 10. dnr.mo.gov [dnr.mo.gov]

Personal protective equipment for handling 15(Z)-Tetracosenol

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for handling 15(Z)-Tetracosenol in a laboratory setting. It is intended to offer immediate, procedural guidance to researchers, scientists, and drug development professionals.

Disclaimer

A specific Safety Data Sheet (SDS) for 15(Z)-Tetracosenol was not publicly available at the time of this writing. The following recommendations are based on the safety profiles of structurally similar long-chain fatty alcohols and acids. This information should be considered as a baseline for safe handling. It is imperative to obtain the specific SDS from your chemical supplier for definitive guidance and to perform a thorough risk assessment before handling this compound.

Personal Protective Equipment (PPE)

Given the physical state and potential hazards of 15(Z)-Tetracosenol and similar compounds, the following personal protective equipment is recommended at all times.

PPE Category	Recommended Equipment	Specifications
Eye Protection	Safety glasses with side shields or chemical safety goggles.	Must comply with ANSI Z87.1 standards.
Hand Protection	Nitrile gloves.	Ensure gloves are compatible with long-chain alcohols.
Body Protection	Standard laboratory coat.
Respiratory Protection	Generally not required for handling small quantities in a well-ventilated area.	If creating dust or aerosols, use a NIOSH-approved respirator with an appropriate particulate filter.

Operational Plan: Handling Procedures

15(Z)-Tetracosenol is a solid at room temperature and should be handled with care to avoid creating dust.

Step 1: Preparation

• Ensure a clean and organized workspace.

• Verify that an eyewash station and safety shower are readily accessible.

• Have a chemical spill kit appropriate for non-hazardous solid organic compounds nearby.

Step 2: Weighing and Aliquoting

• Conduct all manipulations that may generate dust within a chemical fume hood or a ventilated balance enclosure.

• Use appropriate tools (e.g., spatula) to handle the solid material. Avoid crushing or grinding the solid to minimize dust formation.

• Close the container tightly after use to prevent contamination.

Step 3: Storage

• Store in a tightly sealed container in a freezer, as recommended by suppliers.[1][2][3]

• Keep away from strong oxidizing agents.

Disposal Plan

Dispose of 15(Z)-Tetracosenol and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations.[4]

Step 1: Waste Segregation

• Collect waste 15(Z)-Tetracosenol and any materials contaminated with it (e.g., weigh boats, pipette tips) in a dedicated, clearly labeled waste container for non-hazardous solid organic waste.

Step 2: Container Management

• Ensure the waste container is properly sealed to prevent any release.

• Store the waste container in a designated area away from incompatible materials.

Step 3: Final Disposal

• Arrange for disposal through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal company.

• Do not dispose of 15(Z)-Tetracosenol down the drain or in regular trash.

Experimental Workflow Visualization

The following diagram illustrates the key decision points and steps for the safe handling and disposal of 15(Z)-Tetracosenol.

Caption: Workflow for Handling and Disposal of 15(Z)-Tetracosenol.

References

• 1. 15(Z)-Tetracosenol - CD Biosynsis [biosynsis.com]
• 2. 15(Z)-Tetracosenoic acid - CD Biosynsis [biosynsis.com]
• 3. Sapphire North America [sapphire-usa.com]
• 4. chemistry.mtsu.edu [chemistry.mtsu.edu]